NGR peptide

Core Science & Biosynthesis

NGR peptide structure and function

An In-depth Technical Guide to the Asn-Gly-Arg (NGR) Peptide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The landscape of cancer treatment is continually evolving, with a significant shift towards targeted therapies that offer enhanced efficacy and reduced systemic toxicity. Among the promising strategies is the use of tumor-homing peptides, which are small molecules capable of selectively delivering therapeutic or imaging agents to the tumor microenvironment.[1] The Asn-Gly-Arg (NGR) peptide has emerged as a particularly compelling ligand due to its specific affinity for aminopeptidase (B13392206) N (APN/CD13), a cell surface receptor that is significantly upregulated on the endothelial cells of tumor neovasculature and on various cancer cells.[1][2] This guide provides a comprehensive technical overview of the NGR peptide's structure, dual-receptor targeting mechanism, function in cellular signaling, and applications in oncology. It includes quantitative data on drug conjugate efficacy, detailed experimental protocols, and visualizations of key molecular pathways and workflows to serve as a resource for professionals in cancer research and drug development.

Introduction

Angiogenesis, the formation of new blood vessels, is a critical process for the growth and metastasis of solid tumors.[3] These newly formed tumor vessels express unique molecular markers that are absent or present at low levels in quiescent, normal vasculature.[3][4] This differential expression provides a "vascular address" that can be exploited for targeted therapies. Phage display technology has been instrumental in identifying peptides that home to these specific addresses.[3][5] The Asn-Gly-Arg (NGR) tripeptide motif was discovered through in vivo phage display screening in tumor-bearing mice and identified as a potent ligand for targeting the tumor neovasculature.[3][4][5] Its primary receptor was identified as aminopeptidase N (APN), also known as CD13, which is overexpressed on angiogenic endothelial cells and various tumor cells.[3][6] Subsequent research has revealed a sophisticated dual-targeting mechanism involving a secondary receptor, αvβ3 integrin, following a spontaneous chemical modification of the peptide.[5][7][8] This unique targeting ability has positioned the NGR peptide as a versatile tool for the delivery of cytotoxic drugs, cytokines, nanoparticles, and imaging agents directly to the tumor site, enhancing their therapeutic index.[1][9]

NGR Peptide: Structure and Chemistry

The Core NGR Motif

The fundamental structure responsible for the tumor-homing property is the tripeptide sequence L-Asparagine–Glycine (B1666218)–L-Arginine (Asn-Gly-Arg). This motif is the minimal sequence required for recognition by its primary receptor, APN/CD13.[10] The side chains of asparagine and arginine play crucial roles in forming specific interactions within the active site of the APN/CD13 enzyme.[10]

Linear vs. Cyclic Peptides

The NGR motif can be incorporated into both linear and cyclic peptide scaffolds. While linear NGR peptides demonstrate low-affinity binding, cyclization significantly enhances binding affinity, selectivity, and stability.[11][12] The most widely studied cyclic NGR peptide is CNGRC, where the NGR sequence is flanked by two cysteine residues that form a disulfide bridge.[10][13] This conformational constraint is believed to present the NGR motif in an optimal orientation for receptor binding. Other cyclization strategies, such as the formation of a thioether bond, have also been developed to improve stability.[7]

Chemical Stability and Conversion to isoDGR

A critical chemical feature of the NGR motif is its propensity for spontaneous, non-enzymatic deamidation of the asparagine (Asn) residue, especially when it is followed by a small amino acid like glycine (Gly).[5][7] This reaction proceeds through a succinimide (B58015) ring intermediate, which then hydrolyzes to form a mixture of L-aspartate (DGR) and L-isoaspartate (isoDGR) derivatives.[7] This conversion from NGR to isoDGR is significant because it acts as a "molecular timer," generating a new ligand with a different receptor specificity.[5][8] The newly formed isoDGR motif is a potent ligand for RGD-binding integrins, such as αvβ3, which are also crucial mediators of angiogenesis and metastasis.[5][7][14]

Molecular Targets and Binding Mechanisms

The NGR peptide exhibits a unique dual-targeting capability, engaging two different classes of receptors that are overexpressed in the tumor microenvironment.

Primary Receptor: Aminopeptidase N (APN/CD13)

APN/CD13 is a zinc-dependent membrane-bound metalloprotease.[3][5] Its expression is upregulated on the endothelial cells of angiogenic vessels in tumors and other tissues undergoing neovascularization, but it is not detected in the blood vessels of most normal tissues.[3][6] X-ray crystallography has shown that the NGR motif binds to the catalytic active site of APN.[10] Crucially, for effective binding, the N-terminal amino group of the NGR peptide (or the cysteine in cNGRC) must be unprotected, as it forms important interactions within the active site.[13] This has major implications for the design of NGR-based bioconjugates, indicating that cargo should be attached to the C-terminus to preserve binding affinity.[13]

Secondary Receptor: Integrins (via isoDGR Conversion)

Following the deamidation of asparagine to isoaspartate, the resulting isoDGR motif gains high affinity for αvβ3, αvβ5, and α5β1 integrins.[5][8] These integrins are well-established markers of angiogenesis and play a key role in endothelial cell migration, proliferation, and survival.[4] The NGR-to-isoDGR conversion effectively switches the peptide's target from APN/CD13 to a family of pro-angiogenic integrins, providing a secondary mechanism for tumor retention and activity.[5][7]

Caption: Dual targeting mechanism of the NGR peptide.

Binding and Internalization Process

Upon binding to APN/CD13 on the surface of a target cell, the NGR peptide-cargo complex is internalized.[4][15] This process often occurs via the endosomal pathway.[4] Once inside the cell, the payload can be released from the peptide carrier. This release can be triggered by the acidic environment of the endosome or by enzymatic cleavage, depending on the design of the chemical linker used to conjugate the drug. This targeted delivery and intracellular release mechanism concentrates the therapeutic agent at the tumor site, thereby increasing its efficacy and reducing systemic toxicity.[4][16]

Caption: Workflow for NGR-drug conjugate internalization and action.

Function and Signaling Pathways

Beyond its role as a homing device, the engagement of APN/CD13 by the NGR peptide can modulate intracellular signaling pathways, contributing to its overall anti-tumor effect.

Role in Angiogenesis

APN/CD13 is functionally involved in angiogenesis.[3] APN antagonists have been shown to inhibit angiogenesis and suppress tumor growth, suggesting that the enzymatic activity of APN is important for this process.[3] By binding to APN, NGR peptides can interfere with its pro-angiogenic functions.

Modulation of Cellular Signaling

APN/CD13 can act as a signaling molecule, regulating pathways such as Erk1/2 and PI3K.[2] The therapeutic agent NGR-hTNF, a conjugate of the CNGRC peptide and human tumor necrosis factor-alpha (hTNF), exemplifies this modulatory role. While hTNF typically activates both pro-apoptotic and pro-survival pathways (Ras, Erk, Akt) through its receptor (TNFR), NGR-hTNF demonstrates a different signaling profile.[17] When NGR-hTNF binds to cells expressing both CD13 and TNFR, the engagement of CD13 by the NGR moiety leads to a specific impairment in the activation of pro-survival pathways.[17] This altered signaling balance shifts the cellular response towards apoptosis, thereby increasing the conjugate's cytotoxic and anti-angiogenic activity.[17]

Caption: NGR-hTNF signaling pathway modulation.

Applications in Drug Development and Diagnostics

The unique tumor-homing properties of the NGR peptide have been extensively exploited in the development of targeted cancer therapies and diagnostic agents.

NGR-Drug Conjugates

Directly conjugating cytotoxic drugs to NGR peptides is a primary strategy to improve their therapeutic index.[1]

• NGR-Doxorubicin: Conjugates of doxorubicin (B1662922) with the NGR peptide have shown enhanced anti-tumor effects and lower toxicity compared to the free drug in preclinical models.[4][16]

• NGR-Daunomycin: Daunomycin has been linked to various cyclic NGR peptides, often via an enzyme-labile spacer to ensure drug release within the tumor cell.[7][18] These conjugates exhibit potent cytotoxic effects on CD13-positive cells.[7][18]

• NGR-hTNF (Naptumomab estafenatox): This conjugate delivers TNF-α, a potent cytokine, specifically to the tumor vasculature.[1] This targeted delivery increases the permeability of tumor vessels, enhancing the penetration of co-administered chemotherapeutic agents.[17][19] NGR-hTNF has advanced through Phase I, II, and III clinical trials for various solid tumors, including mesothelioma, ovarian cancer, and colorectal cancer.[1][19][20][21]

NGR-Nanoparticle Systems

The NGR peptide can be used to functionalize the surface of nanoparticles, such as liposomes, micelles, or polymers, to create sophisticated drug delivery systems.[1][4][16] This approach offers several advantages:

• Multivalency: Displaying multiple NGR peptides on a nanoparticle's surface can increase the avidity (overall binding strength) for CD13-positive cells.[4][11]

• Increased Payload: Nanoparticles can encapsulate a larger quantity of a therapeutic agent compared to direct peptide-drug conjugation.[1]

• Improved Pharmacokinetics: The nanoparticle carrier can protect the drug from degradation and alter its biodistribution and circulation time.

NGR in Molecular Imaging

By conjugating NGR peptides to imaging probes (e.g., fluorescent dyes, quantum dots, or radioisotopes), it is possible to non-invasively visualize and monitor tumor angiogenesis and the expression of APN/CD13.[1][4][22] These NGR-based imaging agents have shown potential in preclinical models for tumor detection, characterization, and monitoring therapeutic response.[4][15]

Quantitative Data Analysis

The efficacy of NGR-drug conjugates is often evaluated by measuring their in vitro cytotoxicity against cancer cell lines with differential expression of the APN/CD13 receptor. The half-maximal inhibitory concentration (IC₅₀) is a key metric for this comparison.

Table 1: In Vitro Cytotoxicity (IC₅₀) of Cyclic NGR-Daunomycin Conjugates

Compound	Target Cell Line	CD13 Expression	IC₅₀ (μM)	Reference
Daunomycin (Free Drug)	HT-1080	Positive	0.04 ± 0.01	[23]
Daunomycin (Free Drug)	HT-29	Negative	0.11 ± 0.01	[23]
c[CH₂-CO-NGRC]-GFLG-Aoa-Dau	HT-1080	Positive	0.22 ± 0.04	[18][23]
c[CH₂-CO-NGRC]-GFLG-Aoa-Dau	HT-29	Negative	0.94 ± 0.05	[18][23]
Ac-c[CNGRC]-GFLG-Aoa-Dau	HT-1080	Positive	0.17 ± 0.02	[18][23]
Ac-c[CNGRC]-GFLG-Aoa-Dau	HT-29	Negative	0.70 ± 0.10	[18][23]

Data represents the cytotoxic effect after a 72-hour incubation period. HT-1080 is a human fibrosarcoma cell line with high CD13 expression, while HT-29 is a human colon adenocarcinoma cell line with negative or very low CD13 expression. The conjugates show higher potency (lower IC₅₀ values) against the CD13-positive cell line, demonstrating a degree of targeted activity.[18]

Key Experimental Protocols

Solid-Phase Synthesis of Cyclic NGR Peptides (e.g., c[CNGRC])

• Resin Preparation: Start with a rink amide resin to yield a C-terminal amide upon cleavage.

• Peptide Elongation: Perform solid-phase peptide synthesis (SPPS) using the Fmoc/tBu strategy. Sequentially couple Fmoc-protected amino acids (Fmoc-Cys(Trt)-OH, Fmoc-Gly-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Asn(Trt)-OH, Fmoc-Cys(Trt)-OH) using a coupling agent like HBTU/HOBt in the presence of a base such as DIPEA in DMF. Monitor each coupling step with a ninhydrin (B49086) test.

• Cleavage and Deprotection: After assembling the linear peptide, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification of Linear Peptide: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash. Purify the linear peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[18]

• Cyclization (Disulfide Bond Formation): Dissolve the purified linear peptide in a dilute aqueous buffer (e.g., ammonium (B1175870) bicarbonate, pH 8.0-8.5). Induce disulfide bond formation by stirring the solution in an open-to-air flask for 12-24 hours or by using an oxidizing agent like H₂O₂. Monitor the reaction progress by RP-HPLC.

• Final Purification and Analysis: Purify the final cyclic peptide by RP-HPLC. Confirm the identity and purity of the product using mass spectrometry (e.g., ESI-MS) and analytical HPLC.[18][23]

In Vitro Cell Binding and Uptake Assay

• Cell Culture: Culture CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cells in appropriate media until they reach 70-80% confluency in chamber slides or multi-well plates.

• Preparation of Labeled Peptide: Use an NGR peptide conjugated to a fluorescent probe (e.g., FITC or Cy5.5).

• Incubation: Wash the cells with PBS. Incubate the cells with the fluorescently labeled NGR peptide (e.g., at 1-10 µM concentration) in serum-free media for various time points (e.g., 30 min, 1h, 4h) at 37°C. For competition experiments, pre-incubate a set of cells with an excess of unlabeled NGR peptide or a CD13 inhibitor like bestatin (B1682670) before adding the labeled peptide.

• Washing and Fixation: Wash the cells three times with cold PBS to remove unbound peptide. Fix the cells with 4% paraformaldehyde for 15 minutes.

• Staining and Imaging: Counterstain the cell nuclei with DAPI. Mount the slides and visualize cellular binding and internalization using confocal fluorescence microscopy.[4]

• Quantitative Analysis (Flow Cytometry): For a quantitative measure of binding, detach the incubated cells, wash them, and analyze the fluorescence intensity per cell using a flow cytometer.

In Vivo Tumor Homing Assay

• Animal Model: Establish tumor xenografts by subcutaneously injecting human tumor cells (e.g., HT-1080) into immunocompromised mice (e.g., nude mice). Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Injection of Agent: Intravenously inject the NGR-conjugated agent (e.g., a fluorescently labeled NGR peptide, NGR-phage, or a radiolabeled NGR conjugate) into the tail vein of the tumor-bearing mice.[3][24] Include a control group injected with a non-targeting control peptide (e.g., a scrambled sequence).

• Circulation and Biodistribution: Allow the agent to circulate for a specific period (e.g., 1h, 4h, 24h).

• Tissue Harvesting and Analysis:

  • For Fluorescent Probes: Euthanize the mice and perfuse with saline. Harvest the tumor and major organs (liver, spleen, kidney, lung, heart). Analyze the biodistribution by either ex vivo imaging of the whole organs or by fluorescence microscopy of frozen tissue sections.[4]

  • For Phage Display: Euthanize the mice, harvest tissues, and homogenize them. Titer the phage recovered from each organ by infecting E. coli to quantify the number of phage particles that homed to each tissue.[3]

  • For Radiolabeled Probes: Use SPECT/CT or PET/CT for in vivo imaging at different time points. After the final imaging session, harvest tissues and measure radioactivity using a gamma counter to determine the percentage of injected dose per gram of tissue (%ID/g).[22]

Caption: Experimental workflow for an in vivo tumor homing assay.

Conclusion and Future Outlook

The NGR peptide represents a clinically validated and highly versatile ligand for targeting the tumor microenvironment. Its ability to recognize APN/CD13 and, subsequently, pro-angiogenic integrins via a spontaneous chemical conversion provides a robust, dual-targeting mechanism that enhances its specificity and retention at the tumor site. The successful development of NGR-conjugated therapeutics, most notably NGR-hTNF, underscores the potential of this platform.

Future research will likely focus on optimizing the stability and binding kinetics of NGR peptides through novel cyclization chemistries, developing more sophisticated linker technologies for controlled drug release, and exploring combination therapies where NGR-targeted agents can be used to sensitize tumors to other treatments, such as immunotherapy or radiation. The continued refinement of NGR-based platforms promises to yield next-generation cancer therapeutics with superior precision and efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of the Ectopeptidase APN/CD13 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aminopeptidase N Is a Receptor for Tumor-homing Peptides and a Target for Inhibiting Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ashpublications.org [ashpublications.org]
• 9. Tumor vasculature targeting through NGR peptide-based drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. In vivo tumor targeting by a NGR decorated micelle of a recombinant diblock copolypeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 14. The neovasculature homing motif NGR: more than meets the eye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development of NGR peptide-based agents for tumor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling [mdpi.com]
• 18. NGR-peptide−drug conjugates with dual targeting properties | PLOS One [journals.plos.org]
• 19. A pilot Phase I study combining peptide-based vaccination and NGR-hTNF vessel targeting therapy in metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ClinicalTrials.gov [clinicaltrials.gov]
• 21. | BioWorld [bioworld.com]
• 22. In Vivo Molecular Imaging of the Efficacy of Aminopeptidase N (APN/CD13) Receptor Inhibitor Treatment on Experimental Tumors Using 68Ga-NODAGA-c(NGR) Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 23. NGR-peptide−drug conjugates with dual targeting properties | PLOS One [journals.plos.org]
• 24. ashpublications.org [ashpublications.org]

An In-depth Technical Guide to NGR Peptide Binding to Aminopeptidase N (CD13)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the interaction between NGR peptides and aminopeptidase (B13392206) N (CD13/APN), a key receptor implicated in angiogenesis and tumor progression. The Asn-Gly-Arg (NGR) peptide motif has been extensively validated as a ligand for an isoform of CD13 overexpressed on tumor vasculature and various cancer cells, making it a critical tool for targeted cancer therapies and imaging agents.[1][2][3][4][5] This document details the quantitative aspects of this binding interaction, outlines key experimental methodologies, and elucidates the downstream signaling cascades.

Quantitative Analysis of NGR Peptide Binding to CD13

The binding affinity of NGR peptides to CD13 is a crucial parameter for the development of targeted therapeutics. This affinity is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a peptide required to inhibit 50% of the binding of a radiolabeled or fluorescently labeled ligand to the receptor. The conformation of the NGR peptide, particularly cyclization, significantly influences its binding affinity.

Peptide Construct	Peptide Type	Target Receptor	Measurement	Result	Reference
NOTA-G3-NGR	Cyclic	CD13	IC50	74.69 ± 3.91 nM	[6][7]
DOTA-c(NGR)2	Dimeric Cyclic	CD13	IC50	160.1 nM	[8]
CNGRC-TNF	Cyclic	CD13	Anti-tumor Activity	>10-fold higher than linear counterpart	[6]
GNGRG-TNF	Linear	CD13	Anti-tumor Activity	>10-fold lower than cyclic counterpart	[6]

Table 1: Comparison of Binding Affinity and Activity for various NGR Peptides. This table summarizes the binding affinities of different NGR peptide constructs to the CD13 receptor. Cyclic and dimeric forms generally exhibit enhanced binding characteristics.

Key Experimental Protocols

Robust validation of the specific binding of NGR peptides to CD13 is fundamental for preclinical development. The following section details the methodologies for essential in vitro and in vivo assays.

In Vitro Binding Assays

1. Flow Cytometry for Quantitative Binding Analysis

Flow cytometry offers a high-throughput and quantitative method to assess the binding of fluorescently labeled NGR peptides to the cell surface at a single-cell level.[1]

• Cell Preparation:

  • Harvest CD13-positive (e.g., HT-1080, HUVEC) and CD13-negative (e.g., HT-29, MDA-MB-231) cells.[1][9][10][11]

  • Wash the cells with phosphate-buffered saline (PBS).

  • Resuspend the cells in a binding buffer (e.g., PBS with 1% bovine serum albumin) at a concentration of 1 x 10^6 cells/mL.[1]

• Incubation:

  • Add the fluorescently labeled NGR peptide to the cell suspension at various concentrations.

  • Incubate for 1-2 hours at 4°C, protected from light, to primarily measure cell surface binding by inhibiting internalization.[1]

• Analysis:

  • Wash the cells to remove the unbound peptide.

  • Resuspend the cell pellet in a suitable buffer for flow cytometry.

  • Analyze the cells using a flow cytometer, measuring the fluorescence intensity in the appropriate channel.[1]

2. Fluorescence Microscopy for Visual Confirmation

This method provides direct visual evidence of NGR peptide binding and cellular localization.[1]

• Cell Seeding:

  • Seed CD13-positive and CD13-negative cells onto glass coverslips or imaging-grade multi-well plates and allow them to adhere overnight.[1]

• Incubation and Washing:

  • Incubate the cells with a fluorescently labeled NGR peptide.

  • Wash the cells with PBS to remove the unbound peptide.[1]

• Fixation and Staining:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.[1]

  • (Optional) Permeabilize the cells with a detergent like Triton X-100 if visualizing internalization.[1]

  • Counterstain the nuclei with a fluorescent dye such as DAPI.[1]

• Imaging:

  • Mount the coverslips onto microscope slides with an anti-fade mounting medium.[1]

  • Visualize the cells using a fluorescence or confocal microscope.[1]

3. Competitive Binding Assay for Affinity Determination

Competitive binding assays are crucial for quantifying the binding affinity (IC50 value) of an unlabeled NGR peptide by measuring its ability to compete with a labeled ligand.[1][6]

• Cell Preparation:

  • Seed CD13-positive cells in a multi-well plate and allow them to reach confluency.[6]

• Competition Reaction:

  • Add a fixed concentration of a labeled NGR peptide (e.g., radiolabeled or fluorescently labeled) to each well.[6]

  • Simultaneously, add increasing concentrations of the unlabeled competitor NGR peptide.[1][6]

  • Incubate for a sufficient time to reach binding equilibrium (e.g., 2 hours at 37°C).[1]

• Washing and Measurement:

  • Wash the cells thoroughly to remove unbound ligands.[1][6]

  • For radiolabeled peptides, lyse the cells and measure radioactivity using a gamma counter.[6]

  • For fluorescently labeled peptides, measure the fluorescence intensity using a plate reader or flow cytometer.[6][12]

• Data Analysis:

  • Plot the percentage of bound labeled peptide against the concentration of the unlabeled competitor peptide.

  • The IC50 value is the concentration of the unlabeled peptide that displaces 50% of the labeled peptide.[6]

In Vivo Homing and Biodistribution Studies

These studies are essential to determine the distribution and accumulation of NGR-peptide conjugates in a living organism.

• Animal Model:

  • Utilize a tumor-bearing animal model, for example, mice with subcutaneous CD13-positive tumors (e.g., HT-1080 xenografts).[12][13][14]

• Radiolabeling and Injection:

  • Label the NGR-peptide conjugate with a suitable radionuclide (e.g., 125I, 68Ga, 99mTc, 177Lu).[12][13][15]

  • Inject a known amount of the radiolabeled conjugate into the tail vein of the tumor-bearing animals.[12]

• Biodistribution Analysis:

  • At various time points post-injection, euthanize the animals.

  • Dissect tumors and major organs (e.g., blood, heart, lungs, liver, spleen, kidneys, muscle).

  • Weigh the tissues and measure the radioactivity using a gamma counter.

  • Calculate the percentage of injected dose per gram of tissue (%ID/g).

Signaling Pathways Activated by NGR Peptide Binding to CD13

Ligation of CD13 by NGR peptides or monoclonal antibodies can trigger intracellular signaling cascades, indicating that CD13 is not merely a passive docking receptor but an active signaling molecule.[16]

Upon binding, CD13 can induce a biphasic increase in intracellular calcium (--INVALID-LINK--), with an initial release from intracellular stores followed by a sustained influx from the extracellular environment.[16] This signaling is independent of its peptidase activity.[17] Furthermore, CD13 cross-linking has been shown to provoke the phosphorylation of several mitogen-activated protein kinases (MAPKs), including ERK1/2, JNK, and p38.[16] These signaling events can ultimately influence cellular processes such as migration, adhesion, and apoptosis.[17][18]

Below is a diagram illustrating the proposed signaling pathway initiated by CD13 ligation.

Caption: Proposed signaling pathway upon NGR peptide binding to CD13.

Experimental and Logical Workflows

The successful development of NGR-targeted agents relies on a structured experimental workflow, from initial screening to in vivo validation.

Caption: General experimental workflow for developing NGR-targeted agents.

The logical relationship between the key components of NGR-peptide-mediated targeting is also critical to understand.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. The Role of the Ectopeptidase APN/CD13 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of 68Ga-labeled dimeric cNGR peptide for PET imaging of CD13 expression with ovarian cancer xenograft - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Near-infrared fluorescence imaging of CD13 receptor expression using a novel Cy5.5-labeled dimeric NGR peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Radiolabeled NGR-Based Heterodimers for Angiogenesis Imaging: A Review of Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Aminopeptidase N/CD13 is directly linked to signal transduction pathways in monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Aminopeptidase N/CD13 Crosslinking Promotes the Activation and Membrane Expression of Integrin CD11b/CD18 [mdpi.com]
• 18. pnas.org [pnas.org]

The NGR Peptide: A Technical Guide to a Versatile Targeting Motif in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

The asparagine-glycine-arginine (NGR) peptide motif has emerged as a pivotal tool in the targeted delivery of therapeutics and imaging agents to the tumor microenvironment. Its specificity for aminopeptidase (B13392206) N (APN/CD13), a cell surface receptor markedly upregulated on tumor neovasculature and various cancer cells, provides a strategic advantage for enhancing therapeutic efficacy while minimizing off-target toxicity. This technical guide offers a comprehensive overview of the NGR peptide, its variants, and its applications in oncology. It details the underlying molecular interactions, provides a comparative analysis of linear and cyclic NGR peptides, and presents detailed experimental protocols for their synthesis, characterization, and evaluation. Furthermore, this guide visualizes key signaling pathways and experimental workflows, offering a practical resource for researchers and drug development professionals in the field of targeted cancer therapy.

The NGR Motif and its Target: Aminopeptidase N (CD13)

The NGR tripeptide was first identified through in vivo phage display as a sequence that selectively homes to tumor vasculature.[1] Its primary molecular target is Aminopeptidase N (APN), also known as CD13, a zinc-dependent ectopeptidase.[2] While expressed at low levels in normal tissues, CD13 is significantly overexpressed on the endothelial cells of angiogenic blood vessels and on a variety of tumor cells, making it an attractive target for cancer-specific therapies.[3]

The interaction between the NGR peptide and CD13 is a cornerstone of its targeting capabilities. Upon binding, the NGR-ligand complex is often internalized via an endosomal pathway, facilitating the intracellular delivery of conjugated payloads.[4] An intriguing aspect of NGR peptide biology is its potential for dual targeting. Under physiological conditions, the asparagine residue in the NGR sequence can undergo deamidation to form an isoaspartate-glycine-arginine (isoDGR) motif. This isoDGR sequence is a ligand for αvβ3 integrins, which are also overexpressed in the tumor microenvironment, thus providing a secondary targeting mechanism.[5]

NGR Peptide Variants: A Comparative Analysis

NGR peptides can be synthesized in both linear and cyclic forms. Cyclization, typically achieved through the formation of a disulfide bond between flanking cysteine residues (e.g., CNGRC) or an amide bond between the side chains of other amino acids (e.g., cKNGRE), has been shown to confer significant advantages over linear counterparts.[6][7]

Key Advantages of Cyclic NGR Peptides:

• Enhanced Binding Affinity: The conformational rigidity imposed by cyclization pre-organizes the peptide into a bioactive conformation, leading to a higher binding affinity for CD13. For instance, the cyclic peptide cKNGRE has demonstrated a 3.6-fold greater affinity for CD13-positive cancer cells compared to its linear analog.[6]

• Increased Stability: Cyclic peptides are generally more resistant to enzymatic degradation in serum, leading to a longer plasma half-life and improved in vivo performance.[7]

• Improved Specificity: The constrained structure of cyclic peptides can lead to more specific interactions with the target receptor, potentially reducing off-target binding.

The choice between linear and cyclic NGR peptides depends on the specific application. While cyclic peptides often offer superior performance, linear peptides can be easier and more cost-effective to synthesize.

Quantitative Data on NGR Peptide Variants

The binding affinity and in vitro efficacy of various NGR peptide constructs have been quantified in numerous studies. The following tables summarize key quantitative data for different NGR peptide variants and their conjugates.

Table 1: Binding Affinity of NGR Peptide Variants to CD13

Peptide Variant	Cell Line	Assay Type	Binding Affinity (IC50/EC50)	Reference(s)
cKNGRE-OG	HT-1080 (CD13+)	Flow Cytometry	EC50 = 61.0 µM	[6]
KNGRG-OG (Linear)	HT-1080 (CD13+)	Flow Cytometry	EC50 = 219.9 µM	[6]
LTSLs-cKNGRE	HT-1080 (CD13+)	Flow Cytometry	EC50 = 6.2 µM	[6]
LTSLs-KNGRG (Linear)	HT-1080 (CD13+)	Flow Cytometry	EC50 = 21.5 µM	[6]
NOTA-G3-NGR (Cyclic)	HT-1080 (CD13+)	Competitive Binding	IC50 = 74.69 ± 3.91 nM	[8]

LTSLs: Long-circulating thermosensitive liposomes

Table 2: In Vitro Cytotoxicity of NGR-Drug Conjugates

Conjugate	Cell Line	Effect	Comparison	Fold Improvement	Reference(s)
Doxorubicin-NPh-NGR	HT-1080 (CD13+)	Increased Cytotoxicity	vs. Doxorubicin-NPh	~2-fold	[7]
Doxorubicin-NPh-NGR	MCF-7 (CD13-)	No Significant Difference	vs. Doxorubicin-NPh	-	[7]
Daunomycin-c[NleNGRE]-NH2	Kaposi Sarcoma (CD13+)	Higher Antitumor Effect	vs. HT-29 (CD13-)	Significant	[9]
Daunomycin-c[KNGRE]-NH2	Kaposi Sarcoma (CD13+)	Higher Antitumor Effect	vs. HT-29 (CD13-)	Significant	[9]

NPh: Nanoparticle

Experimental Protocols

This section provides detailed methodologies for the synthesis, characterization, and evaluation of NGR peptides and their conjugates.

Solid-Phase Peptide Synthesis (SPPS) of a Cyclic NGR Peptide (cKNGRE)

This protocol describes the synthesis of a cyclic NGR peptide with a lactam bridge between a lysine (B10760008) (Lys) and a glutamic acid (Glu) residue.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (Fmoc-Glu(OAll)-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Gly-OH, Fmoc-Asn(Trt)-OH, Fmoc-Lys(Alloc)-OH)

• Coupling reagents (e.g., HATU, HOBt)

• Bases (e.g., DIPEA)

• Deprotection agent (20% piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., TFA/TIS/water)

• Solvents (DMF, DCM, Acetonitrile)

• Palladium catalyst (e.g., Pd(PPh3)4)

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF.

• First Amino Acid Coupling: Couple Fmoc-Glu(OAll)-OH to the resin using a coupling agent and a base.

• Fmoc Deprotection: Remove the Fmoc protecting group with 20% piperidine in DMF.

• Iterative Coupling and Deprotection: Sequentially couple the remaining amino acids (Fmoc-Arg(Pbf)-OH, Fmoc-Gly-OH, Fmoc-Asn(Trt)-OH, Fmoc-Lys(Alloc)-OH) following the deprotection step.

• Side-Chain Deprotection: Selectively deprotect the Alloc group from Lys and the OAll group from Glu using a palladium catalyst.

• On-Resin Cyclization: Perform on-resin cyclization by forming an amide bond between the deprotected Lys and Glu side chains using a coupling agent.

• Cleavage and Global Deprotection: Cleave the peptide from the resin and remove all remaining side-chain protecting groups using a cleavage cocktail.

• Purification: Purify the crude cyclic peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product using mass spectrometry and analytical RP-HPLC.

Competitive Binding Assay

This assay quantifies the binding affinity (IC50) of an unlabeled NGR peptide by measuring its ability to compete with a labeled NGR peptide for binding to CD13 on cells.

Materials:

• CD13-positive cells (e.g., HT-1080)

• CD13-negative cells (e.g., HT-29) as a control

• Labeled NGR peptide (e.g., fluorescently or radiolabeled)

• Unlabeled NGR peptide (competitor)

• Binding buffer (e.g., PBS with 1% BSA)

• 96-well plates

Procedure:

• Cell Seeding: Seed CD13-positive and CD13-negative cells in 96-well plates.

• Competition: Add a fixed concentration of the labeled NGR peptide and increasing concentrations of the unlabeled competitor NGR peptide to the wells.

• Incubation: Incubate the plate to allow binding to reach equilibrium.

• Washing: Wash the cells to remove unbound peptides.

• Detection: Measure the amount of bound labeled peptide using a suitable detection method (e.g., fluorescence plate reader, gamma counter).

• Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled competitor to determine the IC50 value.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the cytotoxic effect of NGR-drug conjugates on cancer cells.

Materials:

• CD13-positive and CD13-negative cancer cell lines

• NGR-drug conjugate, free drug, and NGR peptide alone

• MTT reagent

• Solubilization solution (e.g., DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in 96-well plates.

• Treatment: Treat the cells with serial dilutions of the test compounds.

• Incubation: Incubate the cells for a defined period (e.g., 48-72 hours).

• MTT Addition: Add MTT reagent to each well and incubate to allow formazan (B1609692) crystal formation.

• Solubilization: Solubilize the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

In Vivo Tumor Targeting and Imaging

This protocol outlines a general procedure for evaluating the tumor-targeting ability of NGR peptides in a mouse model.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Tumor cells (e.g., HT-1080)

• Labeled NGR peptide (e.g., near-infrared dye-conjugated)

• In vivo imaging system

Procedure:

• Tumor Xenograft Model: Subcutaneously inject tumor cells into the flank of the mice and allow the tumors to grow to a suitable size.

• Probe Administration: Intravenously inject the labeled NGR peptide into the tumor-bearing mice.

• In Vivo Imaging: At various time points post-injection, anesthetize the mice and acquire images using an in vivo imaging system.

• Ex Vivo Biodistribution: After the final imaging time point, euthanize the mice, excise the tumor and major organs, and image them ex vivo to quantify probe accumulation.

• Data Analysis: Analyze the images to determine the tumor-to-background ratio and quantify the percentage of injected dose per gram of tissue (%ID/g) in the tumor and other organs.

Serum Stability Assay

This assay determines the stability of NGR peptides in the presence of serum proteases.

Materials:

• NGR peptide

• Human or mouse serum

• Quenching solution (e.g., trichloroacetic acid)

• RP-HPLC system

Procedure:

• Incubation: Incubate the NGR peptide with serum at 37°C.

• Time-Point Sampling: Collect aliquots at different time points.

• Reaction Quenching: Stop the enzymatic degradation by adding a quenching solution.

• Protein Precipitation: Precipitate and remove serum proteins by centrifugation.

• HPLC Analysis: Analyze the supernatant by RP-HPLC to quantify the amount of intact peptide remaining.

• Data Analysis: Plot the percentage of intact peptide versus time to determine the peptide's half-life in serum.

Visualizing Key Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate important signaling pathways and experimental workflows related to NGR peptide research.

References

• 1. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The tumor vessel targeting agent NGR-TNF controls the different stages of the tumorigenic process in transgenic mice by distinct mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CD13/APN regulates endothelial invasion and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. In Vivo Tumor Growth Inhibition and Antiangiogenic Effect of Cyclic NGR Peptide-Daunorubicin Conjugates Developed for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

The Role of NGR Peptides in Targeting Tumor Vasculature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The selective eradication of tumor cells while sparing healthy tissues remains the cornerstone of modern oncology research. A promising strategy that has gained significant traction is the targeting of the tumor vasculature, the very lifeline that fuels cancer growth and metastasis. Among the various ligands developed for this purpose, the Asn-Gly-Arg (NGR) peptide motif has emerged as a powerful tool for the targeted delivery of therapeutic and imaging agents to the tumor microenvironment. This technical guide provides an in-depth exploration of the NGR peptide, its mechanism of action, and its application in targeting the intricate network of blood vessels that support tumor progression.

The NGR Peptide and Its Target: Aminopeptidase (B13392206) N (CD13)

The NGR tripeptide was first identified through in vivo phage display as a sequence that selectively homes to tumor vasculature.[1] Its primary molecular target is Aminopeptidase N (APN), also known as CD13, a zinc-dependent ectoenzyme.[1][2] CD13 is a multifunctional protein involved in various cellular processes, including cell migration and signal transduction.[1] While expressed at low levels in the vasculature of healthy tissues, its expression is significantly upregulated on the endothelial cells of angiogenic tumor blood vessels.[1][3] This differential expression profile makes CD13 an ideal target for directing therapies specifically to the tumor site, thereby minimizing collateral damage to healthy tissues.[1][3] Furthermore, CD13 is also expressed on various tumor cells, offering a dual-targeting opportunity.[4]

The interaction between the NGR peptide and CD13 is highly specific. An interesting aspect of this interaction is the phenomenon of asparagine deamidation. The asparagine (N) residue in the NGR motif can spontaneously deamidate to form an isoaspartate (isoDGR) residue. This conversion generates a new ligand that is recognized by RGD-binding integrins, particularly αvβ3, which are also crucial for tumor angiogenesis and metastasis.[5][6] This dual-targeting capability, first to CD13 and subsequently to integrins, enhances the tumor-homing properties of NGR-based therapeutics.[5][6]

Quantitative Analysis of NGR Peptide Binding and Efficacy

The affinity of NGR peptides for their receptors and the cytotoxic efficacy of NGR-drug conjugates are critical parameters in the development of targeted cancer therapies. These are often quantified by the half-maximal inhibitory concentration (IC50) and the dissociation constant (Kd).

Table 1: Binding Affinity of NGR Peptides to CD13

Peptide Construct	Peptide Type	Target Receptor	Measurement	Result (nM)
NOTA-G3-NGR	Cyclic	CD13	IC50	74.69 ± 3.91[7]
cNGR	Cyclic	CD13	Kd	50 ± 5.2[8]
linear-NGR	Linear	CD13	Kd	250 ± 21.5[8]

Table 2: In Vitro Cytotoxicity of NGR-Drug Conjugates

Conjugate	Cell Line	Target Expression	IC50 (nM)
Doxorubicin-CNGRC	HT-1080	CD13-positive	~500[9]
Doxorubicin-CNGRC	HT-29	CD13-negative	>1000[9]
Daunomycin-c(KNGRE)	HT-1080	CD13-positive	Varies based on conjugate structure[5]
NGR-M-PTX (Paclitaxel)	C6 Glioma	Not specified	Significantly lower than free drug[10]

Signaling Pathways and Mechanisms of Action

The binding of an NGR-peptide conjugate to its target receptors initiates a cascade of intracellular events that ultimately determine the therapeutic outcome. The fusion protein NGR-TNF, which combines the NGR peptide with tumor necrosis factor-alpha (TNF-α), provides a well-studied example of this complex signaling.

When NGR-TNF engages with a target cell expressing both CD13 and the TNF receptor (TNFR), a dual-receptor interaction occurs.[11] The NGR moiety binds to a specific isoform of CD13, while the TNF-α portion binds to TNFR.[11][12] This co-ligation triggers a unique signaling cascade. The NGR-CD13 interaction has been shown to impair the pro-survival signaling pathways typically activated by TNF-α, such as the Ras-Erk and Akt pathways.[11][12] Simultaneously, the pro-apoptotic pathways, including the JNK and p38 pathways, remain active.[12] This selective inhibition of survival signals shifts the cellular balance towards apoptosis, thereby enhancing the cytotoxic effect of TNF-α on the target cells.[11]

In some acute myeloid leukemia (AML) cells, the NGR peptide has been shown to induce a caspase-independent cell death pathway.[13] This process is initiated by a Ca2+ influx, leading to mitochondrial dysfunction and the generation of superoxide (B77818) anions.[13]

NGR-TNF Signaling Cascade

Experimental Protocols

The development and validation of NGR-based therapeutics rely on a series of well-defined experimental protocols. This section provides detailed methodologies for key in vitro and in vivo assays.

Solid-Phase Peptide Synthesis of NGR Peptides

The Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy is the standard method for synthesizing NGR peptides.[1]

• Resin Preparation: Swell the appropriate resin (e.g., Rink Amide resin) in a suitable solvent like dimethylformamide (DMF).

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid using a 20% piperidine (B6355638) solution in DMF.[1]

• Amino Acid Coupling: Activate the next Fmoc-protected amino acid (3 equivalents) with a coupling agent such as HATU or HOBt/DIC (3 equivalents each) in DMF and couple it to the deprotected resin. The reaction is typically allowed to proceed for 1-2 hours.[1]

• Washing: Thoroughly wash the resin with DMF after each deprotection and coupling step.

• Repeat: Repeat the deprotection and coupling steps until the desired linear peptide sequence is assembled.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., water, TIS), to cleave the peptide from the resin and remove the side-chain protecting groups.[1]

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final peptide using mass spectrometry and NMR spectroscopy.[1]

In Vitro Competitive Binding Assay

This assay quantifies the binding affinity (IC50) of an unlabeled NGR peptide by measuring its ability to compete with a labeled NGR peptide for binding to CD13 on the cell surface.

• Cell Preparation: Seed CD13-positive cells (e.g., HT-1080) in a multi-well plate and allow them to adhere.

• Competition Reaction:

  • Add a fixed concentration of a labeled NGR peptide (e.g., fluorescently or radiolabeled) to each well.

  • Simultaneously, add increasing concentrations of the unlabeled competitor NGR peptide to the wells.

  • Incubate the plate at 4°C for 2 hours to allow the binding to reach equilibrium.[14]

• Washing: Wash the cells three times with cold phosphate-buffered saline (PBS) to remove any unbound peptides.[14]

• Detection:

  • For fluorescently labeled peptides, measure the fluorescence intensity using a plate reader or flow cytometer.

  • For radiolabeled peptides, lyse the cells and measure the radioactivity using a gamma counter.[14]

• Data Analysis: Plot the percentage of bound labeled peptide against the concentration of the unlabeled competitor peptide. The IC50 value is the concentration of the unlabeled peptide that displaces 50% of the labeled peptide.[14]

In Vivo Tumor Targeting Study

This protocol evaluates the tumor-homing ability of an NGR-peptide conjugate in a tumor-bearing animal model.

• Tumor Model: Establish subcutaneous tumors in immunocompromised mice by injecting a CD13-positive human cancer cell line (e.g., HT-1080).

• Probe Administration: Once the tumors reach a suitable size, intravenously inject the radiolabeled (e.g., with 68Ga) NGR-peptide conjugate into the mice.[9]

• Biodistribution Analysis: At various time points post-injection, euthanize the mice and harvest the tumors and major organs (e.g., liver, kidneys, spleen, heart, lungs, and muscle).

• Measurement: Weigh the tissues and measure the radioactivity in each sample using a gamma counter.

• Data Calculation: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ and the tumor. A high tumor-to-muscle ratio indicates successful tumor targeting.[9]

Immunohistochemical Staining for CD13

This technique is used to visualize the expression and localization of CD13 in tumor tissues.

• Tissue Preparation: Fix freshly dissected tumor tissue in 10% formalin and embed it in paraffin. Cut thin sections (e.g., 5 µm) of the paraffin-embedded tissue and mount them on glass slides.

• Deparaffinization and Rehydration: Deparaffinize the tissue sections using xylene and rehydrate them through a series of graded ethanol (B145695) solutions.

• Antigen Retrieval: Unmask the antigenic sites by heating the slides in a citrate (B86180) buffer (pH 6.0).[15]

• Blocking: Block endogenous peroxidase activity with a hydrogen peroxide solution and non-specific binding sites with a blocking serum.

• Primary Antibody Incubation: Incubate the tissue sections with a primary antibody specific for CD13.

• Secondary Antibody Incubation: Apply a biotinylated secondary antibody that binds to the primary antibody.[16]

• Signal Amplification and Detection: Use an avidin-biotin-peroxidase complex and a chromogen substrate like diaminobenzidine (DAB) to visualize the antibody binding.[16]

• Counterstaining: Counterstain the sections with hematoxylin (B73222) to visualize the cell nuclei.[15]

• Dehydration and Mounting: Dehydrate the sections through graded ethanol and xylene, and mount them with a coverslip.

• Microscopic Analysis: Examine the stained sections under a microscope to assess the intensity and localization of CD13 expression.

Visualizing Workflows and Relationships

Experimental Workflow for NGR-Drug Conjugate Development

The development of an NGR-drug conjugate follows a logical progression from initial design and synthesis to preclinical and clinical evaluation.

NGR-Drug Conjugate Development Workflow

Logical Relationship of NGR-Mediated Tumor Targeting

The effective targeting of tumor vasculature by NGR peptides is based on a series of interconnected biological principles.

Logical Relationship of NGR-Mediated Targeting

Conclusion

NGR peptides represent a versatile and potent platform for the targeted delivery of anti-cancer agents to the tumor vasculature. Their specificity for CD13, coupled with the potential for dual targeting of integrins, offers a significant advantage in enhancing therapeutic efficacy while minimizing off-target toxicity. The methodologies and data presented in this technical guide provide a comprehensive resource for researchers and drug development professionals working to harness the full potential of NGR-based strategies in the fight against cancer. Continued research into the nuances of NGR-receptor interactions and the development of novel NGR conjugates will undoubtedly pave the way for the next generation of targeted cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effect of an NGR Peptide on the Efficacy of the Doxorubicin Phospholipid Delivery System [mdpi.com]
• 5. NGR-peptide−drug conjugates with dual targeting properties | PLOS One [journals.plos.org]
• 6. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. The antiangiogenic efficacy of NGR-modified PEG-DSPE micelles containing paclitaxel (NGR-M-PTX) for the treatment of glioma in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. The CNGRC-GG-D(KLAKLAK)2 peptide induces a caspase-independent, Ca2+-dependent death in human leukemic myeloid cells by targeting surface aminopeptidase N/CD13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 16. static.miltenyibiotec.com [static.miltenyibiotec.com]

An In-depth Technical Guide to the NGR Peptide and its Interaction with Integrins

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Asn-Gly-Arg (NGR) peptide has emerged as a significant targeting moiety in the development of novel cancer therapeutics and imaging agents. Its unique dual-targeting mechanism, initially engaging with aminopeptidase (B13392206) N (APN/CD13) on the tumor neovasculature and subsequently, through a spontaneous chemical modification, interacting with various integrins, offers a sophisticated strategy for enhancing the specificity and efficacy of anticancer treatments. This technical guide provides a comprehensive overview of the NGR peptide's structure, its bimodal interaction with CD13 and integrins, quantitative binding data, detailed experimental protocols for assessing these interactions, and a visualization of the key signaling pathways involved.

The NGR Peptide: Structure and Primary Targeting of CD13

The NGR motif is a tripeptide sequence (Asparagine-Glycine-Arginine) that has been identified through phage display as a ligand for an isoform of aminopeptidase N (APN), also known as CD13, which is specifically upregulated on the endothelial cells of tumor blood vessels and on some tumor cells.[1][2] This selective expression makes the NGR peptide an attractive candidate for targeting the tumor microenvironment.[3][4]

The structure of the NGR peptide can be either linear or cyclic. Cyclization, typically achieved by introducing flanking cysteine residues to form a disulfide bridge (e.g., CNGRC), has been shown to significantly enhance both the stability and binding affinity of the peptide for CD13 compared to its linear counterpart.[4][5] This improved affinity translates to more efficient localization of NGR-conjugated payloads to the tumor site.[5]

Upon binding to CD13, the NGR peptide-cargo complex is often internalized via an endosomal pathway, delivering the therapeutic or imaging agent directly into the target cell.[6][7]

The NGR-to-isoDGR Conversion: A Switch in Receptor Specificity

A key feature of the NGR motif is its susceptibility to spontaneous, non-enzymatic deamidation of the asparagine residue to form an isoaspartate (isoDGR) residue.[8] This chemical modification results in a conformational change that dramatically alters the peptide's receptor binding preference, switching from CD13 to RGD-binding integrins.[8][9] This "molecular timer" mechanism provides a secondary targeting opportunity within the tumor microenvironment, where integrins are also frequently overexpressed.

Interaction of isoDGR with Integrins

The isoDGR motif is recognized by several members of the integrin family, which are heterodimeric transmembrane receptors crucial for cell-matrix and cell-cell interactions.[1][10] The primary integrin subtype targeted by the isoDGR moiety is αvβ3, a key player in angiogenesis and tumor metastasis.[1][8] Other integrin subtypes that have been shown to bind isoDGR include αvβ5, αvβ6, and α5β1, albeit with varying affinities.[9]

The interaction between isoDGR and the RGD-binding pocket of integrins is structurally distinct from the canonical RGD-integrin binding, with the isoDGR peptide adopting an inverted orientation.[11] This interaction can modulate integrin-mediated signaling, impacting cell adhesion, migration, and proliferation.

Quantitative Binding Affinity Data

The binding affinities of NGR peptides to CD13 and isoDGR peptides to various integrins have been quantified using methods such as competitive binding assays. The following tables summarize key quantitative data, typically presented as IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) values, where a lower value indicates higher affinity.

Table 1: Binding Affinity of NGR Peptides to CD13

Peptide	Cell Line	Assay Method	IC50/EC50 (µM)	Reference(s)
cKNGRE-OG	HT-1080 (CD13+)	Flow Cytometry	61.0 (EC50)	[12]
KNGRG-OG (linear)	HT-1080 (CD13+)	Flow Cytometry	219.9 (EC50)	[12]
NOTA-G3-NGR	HT-1080 (CD13+)	Competitive Cell Binding	0.0747 (IC50)	[13]

Table 2: Binding Affinity of isoDGR Peptides to Integrins

Peptide	Integrin Subtype	Assay Method	IC50 (nM)	Reference(s)
iRGD	αvβ3	Solid-Phase Binding	mid-low nM	[14]
iRGD	αvβ5	Solid-Phase Binding	mid-low nM	[14]
iRGD	αvβ6	Solid-Phase Binding	higher than αvβ3/αvβ5	[14]
c(-phg-isoDGR-X-) library	α5β1	ELISA	High Affinity	[15]
c(-phg-isoDGR-X-) library	αvβ6	ELISA	High Affinity	[15]

Experimental Protocols

Solid-Phase Integrin Binding Assay (ELISA-based)

This method is used to quantify the binding of a peptide to purified, immobilized integrin receptors.

Methodology:

• Plate Coating: Coat a high-binding 96-well microplate with a solution of purified integrin (e.g., αvβ3, αvβ5) at a concentration of 0.5-1 µg/mL in a suitable coating buffer (e.g., Tris-HCl pH 7.4, 150 mM NaCl, 1 mM MnCl2, 2 mM CaCl2, 1 mM MgCl2) overnight at 4°C.[14][16]

• Blocking: Wash the plate with a wash buffer (e.g., TBS with 0.05% Tween 20). Block non-specific binding sites with a blocking buffer (e.g., 1% BSA in TBS) for 1-2 hours at room temperature.[16][17]

• Competitive Binding: Prepare serial dilutions of the unlabeled test peptide (e.g., isoDGR peptide). Add the test peptide dilutions to the wells along with a constant concentration of a labeled ligand (e.g., biotinylated vitronectin or a known biotinylated RGD peptide). Incubate for 2-3 hours at room temperature.[16][17]

• Detection: Wash the wells to remove unbound reagents. If a biotinylated ligand was used, add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 1 hour. After another wash step, add a chromogenic HRP substrate (e.g., TMB). Stop the reaction with an appropriate stop solution (e.g., 2N H2SO4).

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. The absorbance is inversely proportional to the binding affinity of the test peptide. Calculate the IC50 value by fitting the data to a dose-response curve.[17]

Cell-Based Binding Assay (Flow Cytometry)

This assay measures the binding of a fluorescently labeled peptide to integrin or CD13 receptors on the surface of living cells.

Methodology:

• Cell Preparation: Harvest cells expressing the target receptor (e.g., HT-1080 for CD13, U87MG for αvβ3) and a negative control cell line. Wash the cells with a suitable buffer (e.g., PBS). Resuspend the cells in a binding buffer (e.g., PBS with 1% BSA) to a concentration of 1 x 10^6 cells/mL.[18]

• Incubation: Add a fluorescently labeled NGR or isoDGR peptide to the cell suspension at various concentrations. For competitive assays, add a constant concentration of the labeled peptide along with increasing concentrations of the unlabeled competitor peptide. Incubate for 1-2 hours at 4°C to minimize internalization.[18]

• Washing: Wash the cells with cold binding buffer to remove unbound peptide.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. The mean fluorescence intensity (MFI) of the cell population is proportional to the amount of bound peptide.

• Data Analysis: For saturation binding experiments, plot the MFI against the peptide concentration to determine the equilibrium dissociation constant (Kd). For competitive binding assays, plot the MFI against the concentration of the unlabeled competitor to determine the IC50 value.[18]

Signaling Pathways and Experimental Workflows

NGR-CD13 Signaling and Internalization

The binding of an NGR peptide to CD13 can trigger downstream signaling events, particularly when the peptide is conjugated to other molecules like TNF. This can lead to the modulation of pro-survival pathways such as the Ras/Erk and Akt pathways. The primary fate of the NGR-CD13 complex is internalization through the endosomal pathway.

NGR-CD13 Interaction and Internalization Pathway.

isoDGR-Integrin Signaling Pathway

The binding of the isoDGR motif to integrins initiates "outside-in" signaling, which can activate intracellular signaling cascades. One such pathway involves the activation of the ERK:AP-1 cascade, which in turn can lead to the expression of pro-inflammatory cytokines.[19]

isoDGR-Integrin Signaling Cascade.

Experimental Workflow for Binding Affinity Determination

The following diagram illustrates a typical workflow for determining the binding affinity of NGR/isoDGR peptides.

Workflow for Binding Affinity Analysis.

Conclusion and Future Directions

The NGR peptide, with its unique dual-targeting capability for CD13 and subsequently for integrins via isoDGR conversion, represents a highly promising platform for the development of targeted cancer therapies. The enhanced binding affinity and stability of cyclic NGR peptides further underscore their potential in clinical applications. Future research will likely focus on optimizing the NGR-to-isoDGR conversion rate for controlled, sequential targeting, as well as exploring novel NGR-based conjugates with diverse therapeutic payloads. The detailed methodologies and understanding of the underlying signaling pathways presented in this guide provide a solid foundation for researchers and drug development professionals to advance this exciting field of targeted oncology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Measurement of Integrin Activation and Conformational Changes on the Cell Surface by Soluble Ligand and Antibody Binding Assays | Springer Nature Experiments [experiments.springernature.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of an NGR Peptide on the Efficacy of the Doxorubicin Phospholipid Delivery System | MDPI [mdpi.com]
• 8. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aminer.org [aminer.org]
• 10. isoDGR-Peptides for Integrin Targeting: Is the Time Up for RGD? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Structural basis for the interaction of isoDGR with the RGD-binding site of alphavbeta3 integrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iris.unina.it [iris.unina.it]
• 15. Biselectivity of isoDGR peptides for fibronectin binding integrin subtypes α5β1 and αvβ6: conformational control through flanking amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. labs.feinberg.northwestern.edu [labs.feinberg.northwestern.edu]
• 17. Solid phase assays for studying ECM protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. medrxiv.org [medrxiv.org]

The NGR Peptide: A Technical Guide to a Tumor-Homing Ligand for Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The Asn-Gly-Arg (NGR) peptide motif has emerged as a significant ligand in the field of targeted cancer therapy. Its ability to selectively home to the tumor neovasculature by recognizing a specific isoform of aminopeptidase (B13392206) N (APN), also known as CD13, has made it a valuable tool for delivering therapeutic and imaging agents directly to the tumor microenvironment. This in-depth technical guide provides a comprehensive overview of the NGR peptide's mechanism of action, quantitative binding data, detailed experimental protocols, and the signaling pathways it modulates, offering a critical resource for its application in oncology research and drug development.

Mechanism of Action: A Dual-Targeting Paradigm

The primary homing mechanism of NGR peptides is their specific binding to an isoform of CD13 that is overexpressed on the surface of angiogenic endothelial cells in tumors and on some tumor cells themselves.[1][2] This interaction facilitates the accumulation of NGR-conjugated payloads at the tumor site.

A fascinating aspect of the NGR motif is its potential for a dual-targeting mechanism. Under physiological conditions, the asparagine residue in the NGR sequence can undergo spontaneous deamidation to form an isoaspartate-glycine-arginine (isoDGR) motif.[3][4] This new motif is recognized by RGD-binding integrins, such as αvβ3, which are also highly expressed on tumor neovasculature and are crucial for angiogenesis and metastasis.[5][6] This NGR-to-isoDGR transition can act as a molecular switch, broadening the targeting scope of NGR-based therapies.[4]

Quantitative Data: Binding Affinities of NGR Peptides

The binding affinity of NGR peptides to their receptors is a critical determinant of their targeting efficacy. This affinity is significantly influenced by the peptide's conformation, with cyclic NGR peptides generally exhibiting higher affinity than their linear counterparts due to conformational pre-organization.[7] The residues flanking the NGR motif also play a crucial role in modulating binding affinity and specificity.[8][9]

Below are tables summarizing key quantitative data from various studies.

Table 1: In Vitro Binding Affinity (IC50) of NGR Peptides for CD13

Peptide Construct	Cell Line	Assay Type	IC50 (nM)	Reference(s)
NOTA-G3-NGR (cyclic)	HT-1080	Competitive Cell Binding	74.69 ± 3.91	[8]
cKNGRE-OG (cyclic)	HT-1080	Flow Cytometry	61,000	[10]
KNGRG-OG (linear)	HT-1080	Flow Cytometry	219,900	[10]

Table 2: Comparative Anti-Tumor Activity of NGR-Conjugates

Conjugate	Peptide Type	Target Receptor	Measurement	Result	Reference(s)
CNGRC-TNF	Cyclic	CD13	Anti-tumor Activity	>10-fold higher than linear counterpart	[11]
GNGRG-TNF	Linear	CD13	Anti-tumor Activity	>10-fold lower than cyclic counterpart	[11]

Signaling Pathways

The binding of NGR peptides to their receptors can trigger intracellular signaling cascades that influence cellular behavior.

NGR-CD13 Signaling

When conjugated to therapeutic agents like Tumor Necrosis Factor (TNF), the NGR peptide's engagement with CD13 can modulate the signaling output of the therapeutic agent. For instance, NGR-TNF has been shown to inhibit pro-survival pathways such as Ras-Erk and Akt, while leaving pro-apoptotic pathways engaged, thereby enhancing the anti-tumor effect.[12][13]

Caption: NGR-CD13 Co-engagement Modulates TNF Signaling.

isoDGR-Integrin Signaling

The conversion of NGR to isoDGR enables binding to RGD-recognizing integrins, which are known to activate signaling pathways involved in cell adhesion, migration, and proliferation. This interaction can contribute to the anti-angiogenic effects of NGR-based therapies.[5][6]

Caption: isoDGR-Integrin Signaling Pathway.

Experimental Protocols

Detailed methodologies are crucial for the successful application and development of NGR-based agents.

Solid-Phase Synthesis of Cyclic NGR Peptides

This protocol outlines the synthesis of a cyclic NGR peptide using Fmoc-based solid-phase peptide synthesis (SPPS).[14]

Materials:

• Rink Amide resin

• Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HOBt)

• Diisopropylethylamine (DIPEA)

• 20% Piperidine (B6355638) in DMF

• Cleavage cocktail (e.g., TFA/TIS/water)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Diethyl ether

• HPLC system for purification

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF.

• Amino Acid Coupling: Dissolve the Fmoc-protected amino acid (3-5 equivalents), HBTU (3-5 equivalents), and HOBt (3-5 equivalents) in DMF. Add DIPEA (6-10 equivalents) to activate the amino acid. Add the activated amino acid solution to the resin and agitate for 1-2 hours. Monitor the reaction using a Kaiser test.

• Repeat: Repeat steps 2 and 3 for each amino acid in the peptide sequence.

• On-Resin Cyclization (for disulfide bridge):

  • After assembling the linear peptide (e.g., Cys-Asn-Gly-Arg-Cys), deprotect the N-terminal Fmoc group.

  • Wash the resin with DMF and DCM.

  • Induce disulfide bond formation by treating the resin with an oxidizing agent (e.g., iodine or potassium ferricyanide) in DMF.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Purify the peptide using reverse-phase HPLC.

• Lyophilization and Characterization: Lyophilize the pure fractions and characterize the final product by mass spectrometry.

Caption: Solid-Phase Peptide Synthesis Workflow.

Competitive Binding Assay

This assay quantifies the binding affinity (IC50) of an unlabeled NGR peptide by measuring its ability to compete with a labeled NGR peptide for binding to CD13 on cells.[11][15]

Materials:

• CD13-positive cells (e.g., HT-1080)

• Labeled NGR peptide (e.g., radiolabeled with 125I or fluorescently labeled)

• Unlabeled competitor NGR peptide

• Binding buffer (e.g., PBS with 1% BSA)

• Multi-well plates

• Detection instrument (gamma counter or flow cytometer/plate reader)

Protocol:

• Cell Seeding: Seed CD13-positive cells in a multi-well plate and allow them to adhere overnight.

• Competition:

  • Add a fixed concentration of the labeled NGR peptide to each well.

  • Simultaneously, add increasing concentrations of the unlabeled competitor NGR peptide.

  • Incubate at 4°C for 2 hours to reach binding equilibrium.

• Washing: Wash the cells three times with cold PBS to remove unbound peptides.

• Detection:

  • For radiolabeled peptides: Lyse the cells and measure radioactivity using a gamma counter.

  • For fluorescently labeled peptides: Detach the cells and analyze by flow cytometry or measure fluorescence directly in the plate using a plate reader.

• Data Analysis: Plot the percentage of bound labeled peptide against the concentration of the unlabeled competitor peptide. Determine the IC50 value, which is the concentration of unlabeled peptide that inhibits 50% of the labeled peptide binding.

Caption: Competitive Binding Assay Workflow.

In Vivo Tumor Imaging

This protocol describes a general procedure for in vivo imaging of tumors using an NGR peptide conjugated to an imaging probe (e.g., a near-infrared dye or a radionuclide for PET/SPECT).[4][16]

Materials:

• Tumor-bearing animal model (e.g., mice with subcutaneous HT-1080 xenografts)

• NGR-imaging probe conjugate

• In vivo imaging system (e.g., IVIS for fluorescence imaging, microPET/SPECT scanner)

• Anesthesia

Protocol:

• Animal Model: Establish a tumor xenograft model by subcutaneously injecting CD13-positive tumor cells into immunocompromised mice. Allow tumors to reach a suitable size.

• Probe Administration: Administer the NGR-imaging probe conjugate to the tumor-bearing mice, typically via intravenous injection.

• Imaging: At various time points post-injection (e.g., 1, 4, 24 hours), anesthetize the mice and acquire images using the appropriate in vivo imaging system.

• Biodistribution (Optional): After the final imaging time point, euthanize the animals and harvest the tumor and major organs. Measure the signal intensity (fluorescence or radioactivity) in each tissue to quantify the biodistribution of the probe.

• Blocking Study (for specificity): In a separate group of animals, co-inject a large excess of unlabeled NGR peptide along with the NGR-imaging probe. A significant reduction in tumor signal compared to the non-blocked group indicates specific targeting.

Caption: In Vivo Tumor Imaging Workflow.

Conclusion

The NGR peptide is a versatile and potent ligand for targeting the tumor neovasculature. Its well-characterized interaction with CD13, coupled with the intriguing dual-targeting potential via the isoDGR motif, provides a robust platform for the development of next-generation cancer therapeutics and diagnostics. A thorough understanding of its binding kinetics, signaling effects, and the application of rigorous experimental protocols are paramount to harnessing its full potential in the fight against cancer. This guide serves as a foundational resource for researchers dedicated to advancing this promising area of oncology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isoDGR-Peptides for Integrin Targeting: Is the Time Up for RGD? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Structural basis for the interaction of isoDGR with the RGD-binding site of alphavbeta3 integrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CD13/APN is activated by angiogenic signals and is essential for capillary tube formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]

NGR Peptide in Angiogenesis Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Asn-Gly-Arg (NGR) peptide motif represents a cornerstone in the targeted therapy of angiogenesis-dependent diseases, most notably cancer. Discovered through in vivo phage display, this tripeptide has demonstrated a remarkable ability to home to the tumor neovasculature. This specificity is primarily attributed to its binding to a particular isoform of aminopeptidase (B13392206) N (APN/CD13), a cell surface metalloprotease significantly upregulated on angiogenic endothelial cells and various tumor cells. An intriguing and functionally significant aspect of NGR chemistry is its propensity to undergo deamidation, converting to an isoaspartate-glycine-arginine (isoDGR) motif. This transformation shifts the peptide's binding preference from CD13 to αvβ3 integrins, another key receptor implicated in angiogenic processes. This dual-targeting capability has been strategically exploited in the development of a new generation of targeted therapeutics and diagnostics. This technical guide provides a comprehensive overview of the NGR peptide's mechanism of action, summarizes key quantitative data from preclinical and clinical studies, details essential experimental protocols, and visualizes the core signaling pathways and experimental workflows.

Mechanism of Action: A Dual-Targeting Paradigm

The therapeutic and diagnostic utility of the NGR peptide is rooted in its ability to selectively recognize and bind to cell surface receptors that are abundant in the tumor microenvironment. This targeting is not monolithic but rather a dynamic process involving two key receptors.

Primary Targeting: Aminopeptidase N (APN/CD13)

The principal target of the NGR peptide is an isoform of Aminopeptidase N (APN/CD13) that is preferentially expressed on the endothelial cells of newly forming blood vessels within tumors.[1][2][3] While APN/CD13 is present in various normal tissues, the tumor-associated isoform exhibits a distinct conformation or glycosylation pattern that allows for high-affinity binding of the NGR motif.[4] Upon binding, the NGR-cargo complex is often internalized via an endosomal pathway, facilitating the intracellular delivery of therapeutic or imaging agents.[5] The binding of NGR-conjugated molecules to CD13 can also modulate downstream signaling pathways. For instance, the binding of NGR-TNF, a fusion protein of the NGR peptide and Tumor Necrosis Factor-alpha, to CD13 on cells also expressing the TNF receptor has been shown to impair pro-survival signaling pathways such as Ras-Erk and Akt.[6]

Secondary Targeting via Deamidation: αvβ3 Integrin

A key characteristic of the NGR sequence is its chemical instability, leading to the deamidation of the asparagine residue to form an isoaspartate (isoDGR) motif.[5] This structural alteration results in a receptor-binding switch, with the newly formed isoDGR sequence exhibiting a high affinity for RGD-binding integrins, particularly αvβ3.[7] The αvβ3 integrin is another well-established marker of angiogenesis, playing a crucial role in endothelial cell survival, migration, and proliferation. This NGR-to-isoDGR conversion can be viewed as a molecular timer, initially targeting CD13 and subsequently engaging αvβ3, thereby potentially broadening the therapeutic window and enhancing the anti-angiogenic effect.[4]

Quantitative Data Summary

The following tables provide a consolidated view of key quantitative data from preclinical and clinical studies of NGR peptide-based constructs.

Table 1: In Vitro Binding Affinity and Cytotoxicity

NGR-Construct	Cell Line	Assay Type	IC50 / Kd	Reference
Cyclic NGR-Daunomycin	HT-1080 (CD13+)	Cytotoxicity (MTT)	~10 µM	[8]
Free Doxorubicin (B1662922)	MDA-MB-231	Cytotoxicity	0.565 µM	[9]
Free Doxorubicin	MDA-MB-468	Cytotoxicity	0.121 µM	[9]
isoDGR-MMAE Conjugate	U87MG (αvβ3 high)	Cytotoxicity	~1 nM	[10]
isoDGR-MMAE Conjugate	SK-OV-3 (αvβ3 moderate)	Cytotoxicity	~10 nM	[10]
NGR-hTNF	CD13-expressing cells	Competition Assay	Higher affinity than hTNF alone	[8]

Table 2: In Vivo Tumor Uptake of Radiolabeled NGR Peptides

Radiotracer	Tumor Model	Imaging Modality	Tumor Uptake (%ID/g) at 1h p.i.	Reference
68Ga-NOTA-G3-NGR	HT-1080 (CD13+)	PET	5.03 ± 1.95	[3]
68Ga-DOTA-c(NGR)2	ES2 (CD13+)	PET	0.62 ± 0.09	[11]
68Ga-DOTA-c(NGR)2	SKOV3 (CD13-)	PET	0.32 ± 0.03	[11]
99mTc-NGR	HepG2	SPECT	2.52 ± 0.83	[4]
99mTc-NGR (blocked)	HepG2	SPECT	1.65 ± 0.61	[4]

Table 3: Clinical Trial Outcomes of NGR-hTNF

Trial Phase	Cancer Type	Combination Therapy	Key Outcomes	Reference
Phase 3 (NGR015)	Malignant Pleural Mesothelioma	Best investigator choice (chemotherapy)	Did not meet primary endpoint of improved overall survival (OS). Median OS: 8.5 months (NGR-hTNF) vs. 8.0 months (placebo).	[12][13]
Phase 2	Non-Small Cell Lung Cancer (chemo-naive)	Cisplatin + Gemcitabine/Pemetrexed	Promising activity observed. In non-squamous patients, PFS at 8 months was 38% (NGR-hTNF arm) vs. 18% (control arm).	[14]
Phase 2	Small Cell Lung Cancer (relapsed)	Doxorubicin	Manageable toxicity. Median PFS: 3.2 months. Partial response in 25% of patients.
Phase 2	Ovarian Cancer (relapsed)	Doxorubicin	Manageable toxicity. Partial response in 23% of patients. Median PFS: 5.0 months.
Phase 1b	Advanced Solid Tumors	Doxorubicin	Combination was well tolerated. 1 partial response and 10 stable diseases out of 15 patients. Recommended Phase 2 dose established.	[2]

Signaling Pathways and Logical Frameworks

The binding of NGR and its isoDGR derivative to their respective receptors triggers intracellular signaling cascades that are central to the process of angiogenesis.

Caption: NGR-Drug conjugate internalization pathway via CD13 binding.

Caption: NGR-hTNF signaling modulates pro-survival and pro-apoptotic pathways.

Caption: isoDGR-αvβ3 integrin signaling and crosstalk with VEGFR2 in angiogenesis.

Experimental Protocols

The development and evaluation of NGR-based therapeutics involve a series of well-defined experimental procedures.

Solid-Phase Synthesis of Cyclic NGR Peptide (e.g., cNGRC)

This protocol outlines the manual synthesis of a cyclic NGR peptide using Fmoc/tBu solid-phase peptide synthesis (SPPS).

• Resin Preparation: Swell Rink Amide resin in N,N-dimethylformamide (DMF) for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group from the resin's amine. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Activate the first Fmoc-protected amino acid (Fmoc-Cys(Trt)-OH, 3 eq.) with a coupling agent such as HBTU (2.9 eq.) and diisopropylethylamine (DIPEA, 6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Confirm complete coupling using a Kaiser test. Wash the resin with DMF.

• Chain Elongation: Repeat the deprotection and coupling steps for each amino acid in the sequence (Gly, Arg(Pbf), Asn(Trt), Cys(Trt)).

• Cleavage and Deprotection:

  • Wash the fully assembled peptide-resin with dichloromethane (B109758) (DCM) and dry under vacuum.

  • Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (B1312306) (TIS)) for 2-3 hours at room temperature.

  • Filter the resin and precipitate the crude linear peptide in cold diethyl ether. Centrifuge and wash the peptide pellet with cold ether.

• Cyclization (Disulfide Bond Formation):

  • Dissolve the crude linear peptide in a dilute aqueous solution (e.g., pH 8.5 ammonium (B1175870) bicarbonate buffer).

  • Stir the solution open to the air or use an oxidizing agent (e.g., H2O2) to facilitate the formation of the disulfide bond between the two cysteine residues. Monitor the reaction by HPLC.

• Purification:

  • Purify the crude cyclic peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

  • Collect fractions containing the pure peptide and confirm its identity and purity by mass spectrometry and analytical HPLC.

  • Lyophilize the pure fractions to obtain the final product.

In Vitro Cell Binding Assay (Flow Cytometry)

This protocol describes a method to quantify the binding of a fluorescently labeled NGR peptide to CD13-positive cells.

• Cell Preparation:

  • Culture CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cells to 70-80% confluency.

  • Harvest cells using a non-enzymatic cell dissociation solution.

  • Wash cells twice with ice-cold PBS and resuspend in binding buffer (PBS with 1% BSA) at a concentration of 1 x 106 cells/mL.

• Binding Reaction:

  • Aliquot 100 µL of the cell suspension into flow cytometry tubes.

  • Add varying concentrations of the fluorescently labeled NGR peptide (e.g., FITC-cNGRC) to the tubes. Include a no-peptide control and a control with a labeled scrambled peptide.

  • For competition assays, pre-incubate cells with an excess of unlabeled NGR peptide before adding the labeled peptide.

  • Incubate the tubes for 1 hour at 4°C on a rocker to prevent internalization.

• Washing: Wash the cells three times with 1 mL of ice-cold binding buffer, centrifuging at 300 x g for 5 minutes between each wash.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellets in 300 µL of binding buffer.

  • Analyze the samples on a flow cytometer, measuring the mean fluorescence intensity (MFI) of the cell population.

• Data Analysis:

  • Subtract the MFI of the no-peptide control from all samples.

  • Plot the MFI against the peptide concentration. For saturation binding, fit the data to a one-site binding model to determine the dissociation constant (Kd). For competition assays, plot the MFI against the log concentration of the unlabeled competitor and fit to a sigmoidal dose-response curve to determine the IC50.

Caption: Workflow for an in vitro cell binding assay using flow cytometry.

In Vivo Tumor Xenograft Model

This protocol provides a general framework for evaluating the antitumor efficacy of an NGR-drug conjugate in a mouse xenograft model.

• Cell Culture and Implantation:

  • Culture a CD13-positive human tumor cell line (e.g., HT-1080 fibrosarcoma) under standard conditions.

  • Harvest the cells and resuspend them in a sterile PBS/Matrigel mixture.

  • Subcutaneously inject 1-5 x 106 cells into the flank of immunocompromised mice (e.g., BALB/c nude mice).

• Tumor Growth and Grouping:

  • Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width2) / 2.

  • When tumors reach a predetermined size (e.g., 100-150 mm3), randomize the mice into treatment groups (e.g., Vehicle control, free drug, NGR-drug conjugate).

• Treatment Administration:

  • Administer the treatments according to the planned schedule (e.g., intravenous injection via the tail vein, twice a week for three weeks). Dosages should be based on prior toxicity studies.

• Monitoring:

  • Continue to monitor tumor volumes and body weight throughout the study to assess efficacy and toxicity.

  • At the end of the study, euthanize the mice.

• Endpoint Analysis:

  • Excise the tumors and weigh them.

  • Optionally, tumors and major organs can be collected for histological analysis (e.g., H&E staining, immunohistochemistry for proliferation and apoptosis markers) or biodistribution studies if a labeled conjugate was used.

• Data Analysis:

  • Plot the mean tumor volume for each group over time.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Perform statistical analysis to determine the significance of the observed differences between groups.

Conclusion and Future Directions

The NGR peptide has firmly established itself as a versatile and effective ligand for targeting the tumor neovasculature. Its dual-targeting mechanism, engaging both CD13 and αvβ3 integrin, provides a robust platform for the delivery of a wide range of therapeutic and diagnostic agents. Preclinical studies have consistently demonstrated the potential of NGR-based conjugates to enhance antitumor efficacy and reduce systemic toxicity. While clinical trials with NGR-hTNF have yielded mixed results, they have provided invaluable insights into the complexities of vascular targeting in different cancer types and patient populations.

Future research in this field is likely to focus on several key areas:

• Next-Generation Conjugates: Developing novel NGR-drug conjugates with optimized linkers for controlled drug release and exploring new payloads beyond traditional cytotoxics, such as immunomodulators and nucleic acids.

• Combination Therapies: Investigating the synergistic potential of NGR-targeted agents with other cancer therapies, including immune checkpoint inhibitors, anti-angiogenic drugs, and radiation therapy.

• Theranostics: Advancing the development of NGR-based theranostic agents that combine diagnostic imaging and therapy in a single platform for personalized medicine.

• Understanding Resistance: Elucidating the mechanisms of resistance to NGR-targeted therapies to guide the development of more effective treatment strategies.

The continued exploration of the NGR peptide and its derivatives holds great promise for the development of more precise and effective treatments for cancer and other angiogenesis-related diseases.

References

• 1. ascopubs.org [ascopubs.org]
• 2. Phase Ib study of NGR–hTNF, a selective vascular targeting agent, administered at low doses in combination with doxorubicin to patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol Search - NRG Oncology [nrgoncology.org]
• 8. The role of integrins in inflammation and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Integrin β3 Crosstalk with VEGFR Accommodating Tyrosine Phosphorylation as a Regulatory Switch - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Del1 induces integrin signaling and angiogenesis by ligation of alphaVbeta3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phase I and pharmacodynamic study of high-dose NGR–hTNF in patients with refractory solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. NGR-hTNF in combination with best investigator choice in previously treated malignant pleural mesothelioma (NGR015): a randomised, double-blind, placebo-controlled phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ASCO – American Society of Clinical Oncology [asco.org]

The NGR Motif: A Technical Guide to its Application in Targeted Therapeutics and Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Asn-Gly-Arg (NGR) motif has emerged as a pivotal targeting moiety in the realm of precision medicine, particularly in the development of targeted cancer therapies and imaging agents. Its specificity for aminopeptidase (B13392206) N (APN/CD13), a cell surface receptor frequently overexpressed on tumor neovasculature and various cancer cells, has propelled the development of NGR-based strategies for the selective delivery of therapeutic and diagnostic payloads.[1][2][3] This technical guide provides a comprehensive overview of the NGR motif, detailing its binding characteristics, the experimental methodologies for its study, and the signaling pathways it modulates.

Data Presentation: Quantitative Insights into NGR Motif Interactions

The efficacy of NGR-based targeting is fundamentally linked to its binding affinity for CD13 and the subsequent in vivo performance of NGR-conjugated agents. The following tables summarize key quantitative data from various studies, offering a comparative perspective on the performance of different NGR constructs.

Table 1: In Vitro Binding Affinity of NGR Peptides to CD13-Positive Cells

NGR Peptide Variant	Cell Line	Assay Method	IC50 (nM)	Kd (nM)	Reference
c(NGR)	ES2	Competitive Binding	160.1	-	[4]
cNGR	HT-1080	Flow Cytometry	-	50	[5]
cNGR	HUVEC	Fluorescence ELISA	-	75	[5]
linear-NGR	HT-1080	Flow Cytometry	-	250	[5]
Doxorubicin-CNGRC	HT-1080	Not Specified	~500	-	[6]
Doxorubicin-CNGRC	HT-29 (CD13-negative)	Not Specified	>1000	-	[6]

Table 2: In Vivo Tumor Targeting and Efficacy of NGR-Based Agents

NGR-Agent	Tumor Model	Measurement	Value	Reference
68Ga-DOTA-c(NGR)2	ES2 Xenograft	Tumor Uptake (%ID/g)	~3.5 at 1h	[4]
NGR-ELP-64/90	HT-1080 Xenograft	Tumor Accumulation (%ID)	3-4 fold increase vs. normal tissue	[7]
NGR-Peptide-Daunorubicin Conjugate 1	Kaposi's Sarcoma Xenograft	Tumor Growth Inhibition	37.7%	[8]
LPD-PEG-NGR with c-myc siRNA	HT-1080 Xenograft	Tumor Growth Inhibition	Partial	[9][10]

Experimental Protocols: Methodologies for NGR Motif Investigation

The following section provides detailed protocols for key experiments essential for the discovery, characterization, and validation of NGR-based targeting agents.

Protocol 1: In Vivo Phage Display for Tumor-Homing Peptide Identification

This protocol outlines the biopanning process to identify peptides that home to tumors in a living organism.[11][12][13]

Workflow for In Vivo Phage Display

Caption: A schematic overview of the in vivo phage display biopanning process.

Procedure:

• Library Injection: Inject a high-diversity peptide phage display library (e.g., 10^9 plaque-forming units) intravenously into the tail vein of a tumor-bearing mouse.[11]

• Circulation: Allow the phage library to circulate for a defined period, typically ranging from 10 minutes to 1 hour.[11][13]

• Perfusion: Anesthetize the mouse and perfuse the circulatory system with a suitable buffer (e.g., PBS) to remove unbound and weakly-bound phage particles.[11][13]

• Tissue Harvesting: Excise the tumor and various control organs (e.g., liver, kidney, brain) for comparison.[11][13]

• Phage Recovery: Homogenize the collected tissues and rescue the bound phage by infecting a culture of E. coli.[11][13]

• Amplification: Amplify the recovered phage pool overnight.

• Iterative Rounds: Repeat the entire process for 3-5 rounds, using the amplified phage pool from the previous round as the input for the subsequent round to enrich for tumor-homing phages.[11]

• Clone Characterization: After the final round, isolate individual phage clones, sequence the DNA encoding the displayed peptide, and confirm the binding specificity of the identified peptides.[11]

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of Cyclic NGR Peptides

This protocol details the Fmoc-based synthesis of a cyclic NGR peptide, for example, c(KNGRE), with a lactam bridge.[14][15][16][17][18]

Workflow for Solid-Phase Peptide Synthesis

Caption: A step-by-step workflow for the synthesis of cyclic NGR peptides.

Procedure:

• Resin Preparation: Swell the Rink Amide resin in a suitable solvent like DMF.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin using a 20% piperidine (B6355638) in DMF solution.

• Amino Acid Coupling: Sequentially couple the Fmoc-protected amino acids (e.g., Fmoc-Glu(OtBu)-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Gly-OH, Fmoc-Asn(Trt)-OH, Fmoc-Lys(Boc)-OH) using a coupling reagent like HATU and an activator like DIPEA.[14]

• On-Resin Cyclization: After assembling the linear peptide, selectively deprotect the side chains of the amino acids that will form the cyclic bridge (e.g., Lys and Glu) and perform the cyclization on the resin.

• Cleavage and Global Deprotection: Cleave the peptide from the resin and remove all remaining side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).[14]

• Purification: Purify the crude cyclic peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[14]

• Characterization: Confirm the identity and purity of the final product using mass spectrometry.[14]

Protocol 3: In Vitro Cell Binding Assay using Flow Cytometry

This protocol describes how to quantify the binding of a fluorescently labeled NGR peptide to CD13-positive cells.[5][6][19][20]

Workflow for Flow Cytometry Binding Assay

Caption: A workflow for quantifying NGR peptide binding to cells via flow cytometry.

Procedure:

• Cell Preparation: Harvest CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cells and resuspend them in a binding buffer at a concentration of 1 x 10^6 cells/mL.[19]

• Incubation: Add various concentrations of the fluorescently labeled NGR peptide to the cell suspensions. Incubate for 1-2 hours at 4°C to minimize internalization.[19]

• Washing: Wash the cells multiple times with cold binding buffer to remove unbound peptide.[19]

• Flow Cytometry Analysis: Resuspend the cells and analyze them using a flow cytometer, measuring the mean fluorescence intensity (MFI) of the cell population.[5]

• Data Analysis: Plot the MFI against the peptide concentration and fit the data to a one-site binding model to determine the dissociation constant (Kd). For competitive assays, plot the displacement of a labeled ligand by an unlabeled competitor to determine the IC50 value.[5]

Protocol 4: Competitive ELISA for NGR Peptide Binding

This protocol is used to determine the binding affinity of an unlabeled NGR peptide by its ability to compete with a labeled NGR peptide for binding to CD13.[5][21][22][23][24]

Procedure:

• Plate Coating: Coat the wells of a microtiter plate with a source of CD13 (e.g., cell lysate from CD13-positive cells or purified CD13).

• Blocking: Block the remaining protein-binding sites in the wells using a blocking buffer (e.g., PBS with 3% BSA).

• Competition Reaction: Add a fixed concentration of a labeled NGR peptide (e.g., biotinylated cNGR) and varying concentrations of the unlabeled competitor NGR peptide to the wells. Incubate to allow for competitive binding.[5]

• Detection: If using a biotinylated peptide, add a streptavidin-HRP conjugate, followed by a TMB substrate.[5]

• Data Analysis: Measure the absorbance at 450 nm. Plot the absorbance against the log concentration of the unlabeled competitor and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[5]

Protocol 5: In Vivo Tumor Targeting Study

This protocol describes how to assess the tumor accumulation of NGR-conjugated nanoparticles in a mouse xenograft model.[7][9][25]

Procedure:

• Tumor Implantation: Implant CD13-positive tumor cells (e.g., HT-1080) subcutaneously into immunodeficient mice.[7]

• Nanoparticle Administration: Once tumors reach a suitable size, intravenously inject the NGR-targeted nanoparticles (labeled with a fluorescent dye or radionuclide) and non-targeted control nanoparticles.[7]

• Biodistribution Analysis: At various time points post-injection, euthanize the mice, and harvest the tumor and major organs.

• Quantification: Measure the amount of accumulated nanoparticles in each tissue (e.g., by fluorescence imaging or gamma counting) and calculate the percentage of the injected dose per gram of tissue (%ID/g).[7]

Signaling Pathways Modulated by the NGR Motif

The interaction of the NGR motif with its receptors can trigger intracellular signaling cascades, particularly when conjugated to biologically active molecules like Tumor Necrosis Factor (TNF).

NGR-TNF Signaling

NGR-conjugated TNF (NGR-TNF) has been shown to modulate TNF-induced signaling pathways, leading to enhanced anti-tumor effects. The binding of the NGR moiety to CD13 appears to potentiate the pro-apoptotic signaling of TNF while dampening its pro-survival signals.[26][27]

NGR-TNF Signaling Pathway

Caption: Simplified signaling cascade initiated by NGR-TNF binding to CD13 and TNFR.

Binding of NGR-TNF to both CD13 and the TNF receptor (TNFR) on endothelial cells leads to an impaired activation of pro-survival pathways such as Ras, Erk, Akt, and NF-κB, while enhancing the activation of pro-death and stress pathways like p38, JNK, and caspases.[26] This shift in the signaling balance contributes to the increased anti-angiogenic and pro-apoptotic activity of NGR-TNF compared to unconjugated TNF.

The NGR-to-isoDGR Conversion and Integrin Binding

A fascinating aspect of the NGR motif is its spontaneous, non-enzymatic deamidation to form an isoaspartate-glycine-arginine (isoDGR) motif.[6][28] This conversion is significant because the isoDGR motif is a ligand for RGD-binding integrins, which are also crucial in angiogenesis and tumor progression. This dual-targeting capability, first engaging CD13 and then, upon conversion, integrins, presents a novel mechanism for enhanced tumor targeting and therapeutic efficacy.[6]

NGR to isoDGR Conversion and Receptor Switching

Caption: The conversion of the NGR motif to isoDGR leads to a switch in receptor binding from CD13 to integrins.

This dynamic process suggests that NGR-based therapeutics may have a broader and more sustained targeting effect than initially anticipated, further solidifying the potential of the NGR motif in the development of advanced cancer therapies.

References

• 1. The tumor vessel targeting agent NGR-TNF controls the different stages of the tumorigenic process in transgenic mice by distinct mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of NGR-Based Anti-Cancer Agents for Targeted Therapeutics and Imaging | Bentham Science [benthamscience.com]
• 3. Development of NGR-based anti-cancer agents for targeted therapeutics and imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of 68Ga-labeled dimeric cNGR peptide for PET imaging of CD13 expression with ovarian cancer xenograft - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. In Vivo Tumor Growth Inhibition and Antiangiogenic Effect of Cyclic NGR Peptide-Daunorubicin Conjugates Developed for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nanoparticles Targeted With NGR Motif Deliver c-myc siRNA and Doxorubicin for Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Scholarly Article or Book Chapter | Nanoparticles Targeted With NGR Motif Deliver c-myc siRNA and Doxorubicin for Anticancer Therapy | ID: qz20t139d | Carolina Digital Repository [cdr.lib.unc.edu]
• 11. benchchem.com [benchchem.com]
• 12. pure.korea.ac.kr [pure.korea.ac.kr]
• 13. In vivo phage display: identification of organ-specific peptides using deep sequencing and differential profiling across tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. luxembourg-bio.com [luxembourg-bio.com]
• 17. chemistry.du.ac.in [chemistry.du.ac.in]
• 18. peptide.com [peptide.com]
• 19. benchchem.com [benchchem.com]
• 20. research.pasteur.fr [research.pasteur.fr]
• 21. creative-diagnostics.com [creative-diagnostics.com]
• 22. stjohnslabs.com [stjohnslabs.com]
• 23. affbiotech.com [affbiotech.com]
• 24. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 25. In Vivo Tumor Targeting and Image-Guided Drug Delivery with Antibody-Conjugated, Radiolabeled Mesoporous Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. researchgate.net [researchgate.net]
• 28. Critical Role of Flanking Residues in NGR-to-isoDGR Transition and CD13/Integrin Receptor Switching - PMC [pmc.ncbi.nlm.nih.gov]

The NGR Peptide: A Technical Guide to Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Asn-Gly-Arg (NGR) peptide has emerged as a highly promising ligand in the field of targeted drug delivery, primarily due to its specific affinity for aminopeptidase (B13392206) N (APN/CD13).[1][2] CD13 is a cell surface receptor significantly upregulated on the endothelial cells of tumor neovasculature and various cancer cells, making it an attractive target for directing therapeutic agents to the tumor microenvironment while minimizing systemic toxicity.[1][3] This technical guide provides a comprehensive overview of the NGR peptide, its mechanism of action, and its application in drug delivery systems. It includes a compilation of quantitative data from preclinical studies, detailed experimental protocols for key assays, and visualizations of relevant biological pathways and experimental workflows to facilitate further research and development in this area.

The NGR Ligand and its Target: Aminopeptidase N (APN/CD13)

The NGR tripeptide motif was initially identified through in vivo phage display screening as a sequence that selectively homes to tumor vasculature.[1] Its primary molecular target is Aminopeptidase N (APN), also known as CD13, a zinc-dependent membrane-bound ectopeptidase.[1][3]

1.1. APN/CD13: A Tumor-Associated Marker

APN/CD13 is a multifunctional protein involved in various cellular processes, including cell migration, differentiation, and signal transduction.[1] While its expression is relatively low in the vasculature of healthy tissues, it is markedly upregulated in angiogenic endothelial cells within tumors.[1][3] This differential expression profile makes APN/CD13 an ideal target for the specific delivery of therapeutic payloads to the tumor site, thereby reducing off-target effects and enhancing the therapeutic index of conjugated drugs.[1][2] Furthermore, APN/CD13 is also expressed on a variety of tumor cells, offering a dual-targeting approach for NGR-based therapies.[1]

1.2. Mechanism of Action of NGR-Mediated Drug Delivery

The therapeutic utility of the NGR peptide lies in its ability to act as a homing device, guiding conjugated molecules to CD13-expressing cells.[1] The process can be summarized in the following steps:

• Binding: The NGR peptide specifically binds to APN/CD13 on the surface of target cells.[1]

• Internalization: Following binding, the NGR peptide-cargo complex is internalized, often through an endosomal pathway, delivering the payload directly into the cell's cytoplasm.[1]

• Drug Release: The linker connecting the NGR peptide to the therapeutic agent is often designed to be cleaved within the intracellular environment (e.g., by changes in endosomal pH or the presence of specific enzymes), releasing the active drug where it can exert its cytotoxic effect.[1]

Quantitative Data on NGR-Based Drug Delivery Systems

Numerous preclinical studies have demonstrated the efficacy of NGR-targeted systems. The following tables summarize key quantitative data on binding affinity, in vitro cytotoxicity, and in vivo tumor inhibition.

Table 1: Binding Affinity of NGR Peptides to CD13

NGR Peptide Variant	Cell Line	Assay Method	Binding Affinity (IC50/Kd)	Reference
Cyclic NGR (NOTA-G3-NGR)	CD13-positive cells	Competitive Binding Assay	74.69 ± 3.91 nM (IC50)	[1]
Cyclic NGR (cNGR)	HT-1080	Flow Cytometry	50 ± 5.2 nM (Kd)	[4]
Cyclic NGR (cNGR)	HUVEC	Fluorescence ELISA	75 ± 8.1 nM (Kd)	[4]
Linear NGR (linear-NGR)	HT-1080	Flow Cytometry	250 ± 21.5 nM (Kd)	[4]
Scrambled Peptide	HT-1080	Flow Cytometry	>1000 nM (Kd)	[4]

Table 2: In Vitro Cytotoxicity of NGR-Drug Conjugates

NGR-Drug Conjugate	Cell Line	CD13 Expression	Cytotoxicity (IC50)	Reference
Doxorubicin-CNGRC	HT-1080	Positive	~500 nM	[5]
Doxorubicin-CNGRC	HT-29	Negative	>1000 nM	[5]
Daunomycin-c[KNGRE]-NH2	HT-1080	Positive	2.1 ± 0.4 µM	[6]
Daunomycin-c[KNGRE]-NH2	HT-29	Negative	3.8 ± 0.6 µM	[6]
Doxorubicin-Peptide Conjugate 1	MDA-MB-231 (TNBC)	-	1.3 µM	[7]
Doxorubicin-Peptide Conjugate 2	MDA-MB-231 (TNBC)	-	2.2 µM	[7]
Free Doxorubicin	MDA-MB-231 (TNBC)	-	1.5 µM	[7]
Doxorubicin-Peptide Conjugate 1	MDA-MB-468 (TNBC)	-	4.7 µM	[7]
Doxorubicin-Peptide Conjugate 2	MDA-MB-468 (TNBC)	-	1.2 µM	[7]
Free Doxorubicin	MDA-MB-468 (TNBC)	-	0.35 µM	[7]
Doxorubicin-Peptide Conjugate 1	MCF 10A (Non-cancerous)	-	38.6 µM	[7]
Doxorubicin-Peptide Conjugate 2	MCF 10A (Non-cancerous)	-	15.1 µM	[7]
Free Doxorubicin	MCF 10A (Non-cancerous)	-	0.24 µM	[7]

Table 3: In Vivo Tumor Growth Inhibition by NGR-Targeted Therapies

Treatment Group	Animal Model	Tumor Type	Tumor Growth Inhibition	Reference
NGR-Dau Conjugate 1	Kaposi's Sarcoma Xenograft	Kaposi's Sarcoma	Significant inhibition of proliferation by 17.4% compared to control	[8]
cNGR-PEG-PTX-NPs	Xenograft	Solid Tumor	59.7%	[9]

Key Experimental Protocols

Reproducibility and advancement in the field of NGR-targeted therapies rely on robust and well-defined experimental methods.

3.1. Solid-Phase Peptide Synthesis (SPPS) of Cyclic NGR Peptides

This protocol describes the synthesis of a cyclic NGR peptide with a disulfide bridge, such as c(CNGRC).

• Resin Preparation: Swell Rink Amide resin in dimethylformamide (DMF) for 30 minutes in a reaction vessel.[10]

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine (B6355638) in DMF twice for 1 and 10 minutes, respectively.[11] Wash the resin thoroughly with DMF.[10]

• Amino Acid Coupling: Dissolve the first Fmoc-protected amino acid (e.g., Fmoc-Cys(Trt)-OH), HCTU, and DIPEA in DMF. Add the activated amino acid solution to the resin and agitate for 45-60 minutes.[11] Monitor the reaction completion using a Kaiser test. Wash the resin with DMF and DCM.[10]

• Sequence Assembly: Repeat the deprotection and coupling steps for each amino acid in the sequence (Gly, Arg(Pbf), Asn(Trt), Cys(Trt)).

• On-Resin Cyclization (Disulfide Bridge Formation): After assembling the linear peptide, selectively deprotect the Trityl (Trt) groups from the cysteine side chains using a solution of TFA/TIS/DCM. Wash the resin with DCM and DMF. Perform on-resin oxidation to form the disulfide bridge by treating the resin with a solution of iodine in DMF until a persistent yellow color is observed. Quench the excess iodine with ascorbic acid and wash the resin.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., TFA/TIS/water) for 2-3 hours to cleave the peptide from the resin and remove the remaining side-chain protecting groups.[10]

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet.[10] Dissolve the crude peptide and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).[10] Characterize the final product by mass spectrometry.

3.2. Preparation of NGR-Functionalized Liposomes

This protocol describes the preparation of NGR-functionalized liposomes using the thin-film hydration method followed by post-insertion.

• Liposome Formulation: Dissolve lipids (e.g., DOPE, DOTAP, Cholesterol) and a PEGylated lipid in a chloroform:methanol mixture.[12] Create a thin lipid film by evaporating the organic solvent under reduced pressure.[13]

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., HEPES) to form multilamellar vesicles (MLVs).[12][13] The solution should be heated above the lipid transition temperature.[13]

• Sonication: Sonicate the MLV suspension to form small unilamellar vesicles (SUVs).

• NGR-PEG-Lipid Micelle Preparation: In a separate vial, dissolve a maleimide-functionalized PEG-lipid and a cysteine-terminated NGR peptide in a suitable buffer to allow for the formation of a stable thioether bond.

• Post-Insertion: Incubate the pre-formed liposomes with the NGR-PEG-lipid micelles overnight with gentle stirring.[12] This allows for the insertion of the NGR-functionalized lipids into the liposomal bilayer.

• Purification: Remove unincorporated NGR peptides and micelles by dialysis or size exclusion chromatography.

3.3. In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of an NGR-drug conjugate required to inhibit the growth of a cell population by 50% (IC50).

• Cell Seeding: Seed CD13-positive (e.g., HT-1080) and CD13-negative (e.g., MCF-7) cells in 96-well plates and allow them to adhere overnight.[5][14]

• Compound Treatment: Prepare serial dilutions of the NGR-drug conjugate, the free drug, and the NGR peptide alone in cell culture medium.[5] Add the diluted compounds to the respective wells and incubate for 48-72 hours.[5]

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.[15]

• Solubilization and Measurement: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.[15] Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a plate reader.[16]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to untreated control cells. Plot the cell viability against the logarithm of the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[5]

3.4. Competitive Binding Assay

This assay confirms the specific binding of the NGR peptide to the CD13 receptor.

• Cell Preparation: Seed CD13-positive cells (e.g., HT-1080) in a multi-well plate and grow to confluency.[1]

• Competition Reaction: Add a fixed concentration of a labeled NGR peptide (e.g., fluorescently or biotin-labeled) to each well.[1] Simultaneously, add increasing concentrations of the unlabeled NGR peptide (competitor).[1][17] Incubate to allow binding to reach equilibrium.[1]

• Washing and Detection: Wash the cells to remove unbound peptides.[1] If using a fluorescently labeled peptide, measure the fluorescence intensity using a plate reader or flow cytometer.[4] If using a biotinylated peptide, add a streptavidin-HRP conjugate, followed by a colorimetric substrate, and measure the absorbance.[4]

• Data Analysis: Plot the percentage of bound labeled peptide against the concentration of the unlabeled competitor. The IC50 value is the concentration of the unlabeled peptide that displaces 50% of the labeled peptide.[1]

3.5. In Vivo Tumor Xenograft Model and Biodistribution Study

This protocol outlines the establishment of a tumor xenograft model and the subsequent assessment of the biodistribution of NGR-targeted nanoparticles.

• Tumor Model Development: Subcutaneously inject CD13-positive human cancer cells (e.g., HT-1080) into the flank of immunocompromised mice (e.g., athymic nude mice).[2] Monitor tumor growth until tumors reach a suitable size for the study.[2]

• Nanoparticle Administration: Prepare sterile suspensions of radiolabeled or fluorescently labeled NGR-targeted nanoparticles and non-targeted control nanoparticles.[2] Intravenously inject the nanoparticle formulations into the tumor-bearing mice.[2]

• Biodistribution Analysis: At predetermined time points, euthanize the mice and collect the tumor and major organs (liver, spleen, kidneys, lungs, heart).[5] Weigh each tissue and measure the radioactivity or fluorescence. Calculate the percentage of the injected dose per gram of tissue (%ID/g).[5]

Visualizing Pathways and Workflows

4.1. NGR-CD13 Signaling Pathway

The binding of the NGR peptide to CD13 can trigger downstream signaling events that contribute to the anti-tumor effect, beyond just drug delivery.

Caption: NGR peptide binding to CD13 initiates internalization and potential signaling cascades.

4.2. Experimental Workflow for NGR-Drug Conjugate Development

The development and evaluation of an NGR-drug conjugate follows a systematic workflow from synthesis to in vivo testing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. texaschildrens.org [texaschildrens.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting Triple Negative Breast Cancer Cells with Novel Cytotoxic Peptide-Doxorubicin Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vivo Tumor Growth Inhibition and Antiangiogenic Effect of Cyclic NGR Peptide-Daunorubicin Conjugates Developed for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Animal Models for Target Diseases in Gene Therapy — using DNA and siRNA Delivery Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Functionalized Liposomal Nanoparticles for Efficient Gene Delivery System to Neuronal Cell Transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. benchchem.com [benchchem.com]

Preclinical Studies of NGR Peptide Conjugates: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the preclinical evaluation of asparagine-glycine-arginine (NGR) peptide conjugates for researchers, scientists, and drug development professionals. The NGR tripeptide motif serves as a homing device, selectively targeting the aminopeptidase (B13392206) N (APN/CD13) receptor, which is overexpressed on the endothelial cells of tumor neovasculature and on various cancer cells.[1][2] This targeted approach aims to enhance the delivery of therapeutic and imaging agents to tumors, thereby increasing efficacy and minimizing systemic toxicity.[1][3]

Mechanism of Action and Targeting Specificity

The primary targeting mechanism of NGR conjugates relies on the specific binding of the NGR motif to an isoform of the CD13 receptor expressed on tumor blood vessels.[4][5] Upon binding, the NGR peptide-cargo complex can be internalized by the cell, often through an endosomal pathway, leading to the intracellular release of the therapeutic payload.[1][6]

An alternative and complementary targeting mechanism involves the spontaneous deamidation of the asparagine residue in the NGR motif to form an isoaspartate-glycine-arginine (isoDGR) motif.[4][7] This isoDGR peptide can then bind to αvβ3 integrins, which are also upregulated in the tumor vasculature, providing a dual-targeting mechanism that can enhance tumor accumulation and therapeutic effect.[6][7][8]

The conjugation of NGR peptides to therapeutic agents like Tumor Necrosis Factor-alpha (TNF-α) has been shown to not only deliver the cytokine to the tumor site but also to modulate its signaling. NGR-TNF conjugates have demonstrated an ability to impair pro-survival pathways (Ras, Erk, and Akt) and increase caspase activation, leading to enhanced antiangiogenic and antitumor activity compared to unconjugated TNF.[9]

Quantitative Preclinical Data

The efficacy of NGR-targeted systems has been quantified in numerous preclinical studies. The following tables summarize key data points for in vitro cytotoxicity, and in vivo biodistribution and tumor uptake of various NGR conjugates.

In Vitro Cytotoxicity of NGR Peptide Conjugates

Conjugate	Cell Line	IC50 (µM)	Key Findings
Doxorubicin-NGR	HT-1080 (CD13+)	Lower than free Dox	NGR-conjugation enhanced cytotoxicity in CD13-positive cells.[10][11]
Doxorubicin-NGR	MCF-7 (CD13-)	Similar to free Dox	Cytotoxicity was not enhanced in CD13-negative cells, demonstrating specificity.[11]
Daunomycin-c[KNGRE]-NH2	HT-1080 (CD13+)	~1.5 µM	Conjugates showed significant antitumor activity.[7]
Daunomycin-c[KNGRE]-NH2	HT-29 (CD13-)	~2.0 µM	Activity was also observed in CD13-negative but integrin-positive cells, suggesting a role for the isoDGR motif.[7]
Paclitaxel-kNGR-PLNs	HT-1080 (CD13+)	Lower than non-targeted PLNs	kNGR-functionalized nanoparticles enhanced intracellular delivery and cytotoxicity.[12]
Paclitaxel-kNGR-PLNs	HUVEC (CD13+)	Lower than non-targeted PLNs	Enhanced uptake and cytotoxicity were also observed in endothelial cells.[12]

In Vivo Biodistribution and Tumor Uptake of Radiolabeled NGR Peptides

Radiotracer	Tumor Model	Time Post-Injection	Tumor Uptake (%ID/g)	T/M Ratio
99mTc-NGR	HepG2 Hepatoma	8 h	3.26 ± 0.63	7.58 ± 1.92
188Re-NGR	HepG2 Hepatoma	12 h	4.62 ± 0.71	4.76
68Ga-NOTA-G3-NGR	HT-1080 Fibrosarcoma	2 h	1.32 ± 0.12 (in vitro cell uptake %)	N/A
[68Ga]Ga-iNGR	HT1080 Xenograft	1 h	2.97 ± 0.30	N/A
[68Ga]Ga-NGR	HT1080 Xenograft	1 h	1.91 ± 0.32	N/A

Key Experimental Protocols

Detailed methodologies are crucial for the successful design and execution of preclinical studies involving NGR peptide conjugates. Below are summarized protocols for key experiments.

Synthesis of NGR Peptide-Doxorubicin Conjugate (Hydrazone Linker)

This protocol describes the synthesis of an NGR-doxorubicin conjugate using an acid-cleavable hydrazone linker.[3]

• Preparation of Doxorubicin-Hydrazide:

  • Dissolve doxorubicin (B1662922) hydrochloride in N,N-Dimethylformamide (DMF).

  • Add a 10-fold molar excess of hydrazine (B178648) hydrate.

  • Stir the reaction mixture at room temperature for 4 hours in the dark.

  • Precipitate the doxorubicin-hydrazide by adding diethyl ether.

  • Collect the precipitate by centrifugation, wash with diethyl ether, and dry under vacuum.[3]

• Activation of NGR Peptide with SMCC:

  • Dissolve the NGR peptide (e.g., CNGRCG) in phosphate-buffered saline (PBS) at pH 7.2.

  • Dissolve succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) in dimethyl sulfoxide (B87167) (DMSO) and add it to the peptide solution in a 1.5-fold molar excess.

  • Stir the reaction mixture at room temperature for 2 hours.[3]

• Conjugation of Doxorubicin-Hydrazide to Activated NGR Peptide:

  • To the SMCC-activated peptide solution, add the doxorubicin-hydrazide dissolved in a small amount of DMSO (2-fold molar excess over the peptide).

  • Adjust the pH of the reaction mixture to 5.0 with sodium acetate (B1210297) buffer.

  • Stir the reaction overnight at room temperature in the dark.[3]

• Purification:

  • Purify the crude conjugate by preparative reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA).[3]

  • Characterize the final product by mass spectrometry.[3]

In Vivo Biodistribution Study

This protocol outlines a typical in vivo biodistribution study to quantify the tumor-targeting efficacy of NGR conjugates.[4][13]

• Animal Model:

  • Establish tumor xenografts by subcutaneously injecting human cancer cells (e.g., 1-5 x 10^6 HT-1080 cells) into the flank of immunocompromised mice (e.g., BALB/c nude mice).[14]

  • Allow tumors to grow to a suitable size (e.g., 30-100 mm³).[15]

• Nanoparticle/Conjugate Preparation:

  • Prepare sterile suspensions of the radiolabeled or fluorescently-labeled NGR-targeted conjugate and a non-targeted control in PBS.[4]

• Administration:

  • Randomly divide tumor-bearing mice into experimental groups (n=3-5 mice per group).[4]

  • Intravenously inject the formulations via the tail vein at a specified dose/activity (e.g., ~7.4 MBq for radiolabeled compounds).[13][16]

• Tissue Collection and Analysis:

  • At predetermined time points (e.g., 1, 4, 8, 12, 24 hours) post-injection, euthanize the mice.[13][16]

  • Dissect the tumor and major organs (e.g., heart, liver, spleen, lungs, kidneys, muscle, bone).

  • Weigh the tissues and measure the radioactivity using a gamma counter or fluorescence using an appropriate imaging system.

  • Calculate the uptake as a percentage of the injected dose per gram of tissue (%ID/g).[13]

In Vivo Tumor Homing and Penetration Assay

This protocol uses imaging to visualize the targeting and penetration of NGR peptides into the tumor.[17]

• Probe Preparation:

  • Synthesize and label the NGR peptide with a near-infrared fluorescent dye (e.g., Cy5.5) or a positron-emitting radionuclide (e.g., 68Ga) using a suitable chelator (e.g., DOTA).[17]

• Administration:

  • Inject the labeled NGR peptide intravenously into tumor-bearing mice.[17]

• In Vivo Imaging:

  • At various time points post-injection, perform whole-body fluorescence imaging (for fluorescent probes) or Positron Emission Tomography (PET) imaging (for radiolabeled probes) on anesthetized mice.[17]

• Ex Vivo Analysis:

  • After the final imaging time point, euthanize the mice, excise the tumor and major organs, and image them ex vivo to confirm probe accumulation.[17]

• Microscopy (for fluorescent probes):

  • Cryosection the tumor tissue.

  • Perform fluorescence microscopy to visualize the distribution of the probe within the tumor.

  • Co-stain with endothelial markers (e.g., anti-CD31 antibody) to assess co-localization with tumor vasculature and penetration into the tumor parenchyma.[17]

Visualizations: Signaling Pathways and Experimental Workflows

To better illustrate the concepts and processes described, the following diagrams have been generated using Graphviz.

Caption: NGR peptide conjugate targeting pathway.

Caption: NGR-TNF signaling modulation.

References

• 1. benchchem.com [benchchem.com]
• 2. NGR-based strategies for targeting delivery of chemotherapeutics to tumor vasculature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ashpublications.org [ashpublications.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Effect of an NGR Peptide on the Efficacy of the Doxorubicin Phospholipid Delivery System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Biodistribution and SPECT Imaging Study of 99mTc Labeling NGR Peptide in Nude Mice Bearing Human HepG2 Hepatoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. ashpublications.org [ashpublications.org]
• 16. Biodistribution and SPECT imaging study of (99m)Tc labeling NGR peptide in nude mice bearing human HepG2 hepatoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

The NGR Peptide: A Technical Guide to a Targeted Anti-Cancer Agent

For Researchers, Scientists, and Drug Development Professionals

December 20, 2025

Executive Summary

The landscape of oncology is progressively shifting towards targeted therapies that promise enhanced efficacy and minimized systemic toxicity. Among the most promising strategies is the utilization of tumor-homing peptides, which act as molecular guides to deliver therapeutic and diagnostic agents directly to the tumor microenvironment. The Asn-Gly-Arg (NGR) peptide has emerged as a frontrunner in this field due to its specific affinity for aminopeptidase (B13392206) N (APN/CD13), a cell surface receptor significantly upregulated on the endothelial cells of tumor neovasculature and various cancer cells.[1][2] This in-depth technical guide provides a comprehensive overview of the NGR peptide, detailing its mechanism of action, therapeutic applications, diagnostic potential, and the crucial experimental methodologies for its evaluation.

The NGR Ligand and its Molecular Target: Aminopeptidase N (APN/CD13)

The NGR tripeptide motif was initially identified through in vivo phage display as a sequence that selectively homes to tumor vasculature.[1] Its primary molecular target is Aminopeptidase N (APN), also known as CD13, a zinc-dependent membrane-bound ectopeptidase.[1][3][4]

Aminopeptidase N (APN/CD13): A Tumor-Associated Marker

APN/CD13 is a multifunctional protein implicated in various physiological processes, including cell migration, differentiation, and signal transduction.[5][6][7] While its expression is relatively low in the vasculature of healthy tissues, it is markedly upregulated in angiogenic endothelial cells within tumors.[1][8] Furthermore, APN/CD13 is expressed on a range of tumor cells, presenting a dual-targeting opportunity for NGR-based therapies.[3][5] The overexpression of APN/CD13 has been associated with tumor progression and metastasis in various cancers, including lung, prostate, and ovarian cancers.[5][7][9]

Mechanism of Action: Binding and Internalization

The therapeutic utility of the NGR peptide lies in its ability to act as a homing device, guiding conjugated molecules to CD13-expressing cells.[1] The binding of the NGR peptide to APN/CD13 is specific, and different isoforms of CD13 exist, with a particular isoform being preferentially expressed in tumor blood vessels.[10][11] This isoform-specific binding may explain the tumor-homing selectivity of NGR-drug conjugates.[10][11]

Following binding, the NGR peptide-cargo complex is internalized, often through an endosomal pathway, delivering the payload directly into the cell's cytoplasm.[1][12][13] Once inside the cell, the therapeutic agent is released to exert its cytotoxic or imaging effect.[1]

A unique characteristic of the NGR motif is its propensity to undergo spontaneous, non-enzymatic deamidation of the asparagine residue to form an isoaspartate-glycine-arginine (isoDGR) motif.[14][15][16] This conversion is significant as the isoDGR motif is a ligand for RGD-binding integrins, such as αvβ3, which are also upregulated in the tumor microenvironment.[14][17] This dual-targeting mechanism, first to CD13 and then to integrins, can potentially enhance tumor accumulation and therapeutic efficacy.[15][16][18]

Therapeutic Applications of the NGR Peptide

The ability of the NGR peptide to selectively target the tumor microenvironment has been exploited to deliver a variety of anti-cancer agents, including cytotoxic drugs, cytokines, and nanoparticles.[19][20][21]

NGR-Drug Conjugates

The conjugation of potent chemotherapeutic agents to the NGR peptide aims to increase their therapeutic index by concentrating the drug at the tumor site while reducing systemic exposure and associated side effects.

• NGR-Doxorubicin: Doxorubicin, a widely used anthracycline antibiotic, has been successfully conjugated to NGR peptides.[14][22] These conjugates have demonstrated enhanced anti-tumor effects and reduced toxicity compared to the free drug in preclinical models.[14] The linkage between the peptide and the drug is a critical aspect of the conjugate's design, with various linkers being explored to ensure stability in circulation and efficient drug release within the tumor cell.[15]

• NGR-TNF: Tumor necrosis factor-alpha (TNF-α) is a potent pro-inflammatory cytokine with anti-tumor activity, but its systemic administration is limited by severe toxicity.[21][23] NGR-hTNF, a recombinant fusion protein of a cyclic NGR peptide and human TNF-α, has been developed to overcome this limitation.[21][23] By targeting TNF-α to the tumor vasculature, NGR-hTNF can induce vascular damage and increase the permeability of tumor vessels, thereby enhancing the delivery of co-administered chemotherapeutic agents.[23][24] NGR-hTNF has been evaluated in several clinical trials for various solid tumors.[23][25]

Quantitative Data on NGR-Based Therapeutics

Therapeutic Agent	Target	Cell Line(s)	Key Findings	Reference(s)
NPh-Dox-NGR	CD13	HT-1080 (CD13-positive), MCF-7 (CD13-negative)	Significantly higher cytotoxic effect on HT-1080 cells compared to MCF-7 cells. Increased apoptosis in HT-1080 cells at the maximum drug concentration.	[22]
NGR-hTNF	CD13	CT26 (murine colon carcinoma)	Specifically binds to tumor-associated vessels in vivo.	[23]
99mTc-cNGR	CD13	HepG2 (hepatoma xenograft)	Highest tumor uptake of 3.26% ± 0.63% ID/g at 8 hours post-injection.	[9]
tTF-NGR	CD13	Human fibrosarcoma xenograft	Significantly reduced tumor perfusion as measured by MRI.	[24]

Diagnostic Applications: NGR Peptides in Tumor Imaging

The specific accumulation of NGR peptides in tumors makes them ideal candidates for the development of targeted imaging agents. By conjugating NGR peptides with various imaging probes, it is possible to non-invasively visualize and characterize tumors.[2][12][26]

NGR-Based Imaging Probes

• Radiolabeled NGR Peptides: NGR peptides have been labeled with various radionuclides for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging.[9][27] These radiolabeled probes allow for the sensitive and quantitative assessment of APN/CD13 expression in tumors, which can be valuable for patient stratification and monitoring treatment response.[27] For instance, 99mTc-labeled NGR peptides have shown potential for imaging lung tumors.[28]

• Fluorescent NGR Probes: Conjugation of NGR peptides with fluorescent dyes enables optical imaging of tumors.[12] This approach is particularly useful in preclinical research for studying the biodistribution and tumor-targeting kinetics of NGR-based agents.[12]

Quantitative Data on NGR-Based Diagnostics

Imaging Agent	Imaging Modality	Tumor Model	Key Findings	Reference(s)
99mTc-ECG-NGR	SPECT	HT-1080 fibrosarcoma	Tumor/muscle uptake ratio of 5.7 ± 0.4 at 4 hours.	[9]
99mTc-NGR2 (dimeric)	SPECT	HepG2 hepatoma	Tumor/muscle uptake ratio of 6.06 at 4 hours.	[9]
NGR-Qd (Quantum dot)	Fluorescence Imaging	CT26 colon carcinoma	Co-localization with tumor blood vessels stained with anti-CD31 antibody.	[23]

Signaling Pathways and Experimental Workflows

APN/CD13 Signaling

APN/CD13 is not merely a passive docking site but an active participant in cellular signaling. Its engagement can influence pathways involved in cell migration, invasion, and angiogenesis.[6] APN/CD13-regulated signaling can involve integrin recycling, regulation of small GTPase activities, and modulation of the Erk1/2 and PI3K pathways.[6]

Caption: APN/CD13 signaling pathways initiated by NGR peptide binding.

Experimental Workflow: NGR-Drug Conjugate Synthesis and Evaluation

The development of an NGR-drug conjugate involves a series of well-defined steps, from chemical synthesis to in vivo efficacy studies.

Caption: Experimental workflow for NGR-drug conjugate development.

Experimental Protocols

Solid-Phase Synthesis of Cyclic NGR Peptides

This protocol outlines the Fmoc-based solid-phase synthesis of a cyclic NGR peptide (e.g., c[KNGRE]-NH2).[29]

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-protected amino acids (Fmoc-Glu(OtBu)-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Gly-OH, Fmoc-Asn(Trt)-OH, Fmoc-Lys(Boc)-OH)

• Coupling reagents (e.g., HBTU, HOBt)

• Base (e.g., DIPEA)

• Deprotection solution (20% piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., TFA/TIS/water 95:2.5:2.5)

• Solvents: DMF, DCM, diethyl ether

• RP-HPLC system

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 and then 15 minutes to remove the Fmoc protecting group.

• Amino Acid Coupling: Dissolve the Fmoc-protected amino acid and coupling reagents in DMF. Add the base and immediately add the solution to the resin. Agitate for 1-2 hours. Confirm completion with a Kaiser test.

• Repeat: Repeat steps 2 and 3 for each amino acid in the sequence.

• On-Resin Cyclization (Lactam Bridge): After assembling the linear peptide, selectively deprotect the side chains of the amino acids that will form the cyclic bond (e.g., the amino group of Lys and the carboxyl group of Glu). Perform on-resin cyclization using coupling reagents.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Purify the peptide by RP-HPLC.

• Characterization: Confirm the identity and purity of the cyclic peptide by mass spectrometry.

NGR Peptide-Doxorubicin Conjugation via an Oxime Linker

This protocol describes the conjugation of daunomycin (an analog of doxorubicin) to a cyclic NGR peptide.[15][16]

Materials:

• Cyclic NGR peptide with a free amino group (e.g., c[KNGRE]-NH2)

• Daunomycin hydrochloride

• Methoxyamine hydrochloride

• Ammonium (B1175870) acetate (B1210297) buffer

• RP-HPLC system

Procedure:

• Preparation of Daunomycin: Remove the isopropylidene protecting group from daunomycin by treating it with a solution of methoxyamine in ammonium acetate buffer (pH 5) for one hour at room temperature.

• Purification of Daunomycin: Purify the deprotected daunomycin by RP-HPLC.

• Conjugation: Dissolve the purified cyclic NGR peptide and the deprotected daunomycin in a suitable buffer. The ketone group on daunomycin will react with the aminooxy group on a modified peptide (or a linker can be used) to form a stable oxime bond.

• Purification of the Conjugate: Purify the NGR-daunomycin conjugate by RP-HPLC.

• Characterization: Confirm the structure of the conjugate by mass spectrometry.

In Vitro Binding Assay by Flow Cytometry

This protocol details a method to assess the binding of a fluorescently labeled NGR peptide to CD13-positive and CD13-negative cells.[30]

Materials:

• CD13-positive cells (e.g., HT-1080)

• CD13-negative cells (e.g., HT-29)

• Fluorescently labeled NGR peptide

• Binding buffer (e.g., PBS with 1% BSA)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest and wash the cells. Resuspend the cells in binding buffer at a concentration of 1 x 10^6 cells/mL.

• Incubation: Add the fluorescently labeled NGR peptide to the cell suspension at various concentrations. Incubate for 1-2 hours at 4°C, protected from light.

• Washing: Wash the cells with cold binding buffer to remove unbound peptide.

• Flow Cytometry Analysis: Resuspend the cells in binding buffer and analyze them using a flow cytometer. Measure the mean fluorescence intensity of the cell population.

• Competitive Binding (Optional): To determine binding specificity, pre-incubate the cells with an excess of unlabeled NGR peptide before adding the fluorescently labeled peptide. A significant decrease in fluorescence indicates specific binding.

Future Perspectives

The NGR peptide continues to be a versatile and promising platform for the development of targeted cancer therapies and diagnostics. Future research will likely focus on:

• Novel NGR Conjugates: Exploring the conjugation of NGR with other potent anti-cancer agents, including immunomodulators and targeted inhibitors.

• Combination Therapies: Investigating the synergistic effects of NGR-based therapies with other treatment modalities such as chemotherapy, radiation, and immunotherapy.

• Tumor Penetrating NGR Peptides: Further development and clinical translation of engineered NGR peptides, such as iNGR, which are designed to penetrate deeper into the tumor parenchyma.[17]

• Theranostics: Creating NGR-based agents that combine both therapeutic and diagnostic capabilities, allowing for simultaneous tumor imaging and treatment.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of NGR-based anti-cancer agents for targeted therapeutics and imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aminopeptidase N (CD13) as a target for cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pnas.org [pnas.org]
• 6. mdpi.com [mdpi.com]
• 7. Aminopeptidase N (CD13) as a target for cancer chemotherapy - ProQuest [proquest.com]
• 8. Is tumour-expressed aminopeptidase N (APN/CD13) structurally and functionally unique? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Research Progress of Radiolabeled Asn-Gly-Arg (NGR) Peptides for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Differential binding of drugs containing the NGR motif to CD13 isoforms in tumor vessels, epithelia, and myeloid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of NGR peptide-based agents for tumor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 15. NGR-peptide−drug conjugates with dual targeting properties | PLOS One [journals.plos.org]
• 16. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. NGR-peptide-drug conjugates with dual targeting properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Tumor vasculature targeting through NGR peptide-based drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benthamdirect.com [benthamdirect.com]
• 21. US20230181719A1 - Ngr conjugates and uses thereof - Google Patents [patents.google.com]
• 22. mdpi.com [mdpi.com]
• 23. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 24. ashpublications.org [ashpublications.org]
• 25. ClinicalTrials.gov [clinicaltrials.gov]
• 26. medchemexpress.com [medchemexpress.com]
• 27. mdpi.com [mdpi.com]
• 28. researchgate.net [researchgate.net]
• 29. benchchem.com [benchchem.com]
• 30. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for NGR Peptide Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and purification of Asn-Gly-Arg (NGR) peptides, which are valuable targeting moieties in cancer research and drug development due to their affinity for aminopeptidase (B13392206) N (APN/CD13), a receptor often overexpressed in the tumor vasculature.[1] This document outlines the protocols for solid-phase peptide synthesis (SPPS), purification by reverse-phase high-performance liquid chromatography (RP-HPLC), and characterization, along with an overview of the relevant signaling pathways.

NGR Peptide Synthesis

The most common and efficient method for synthesizing NGR peptides is the Fmoc-based solid-phase peptide synthesis (SPPS).[1] This methodology allows for the stepwise assembly of the peptide chain on a solid support resin.[1]

Experimental Protocol: Solid-Phase Synthesis of Cyclic NGR Peptides

This protocol details the manual synthesis of a cyclic NGR peptide (e.g., cyclo(CNGRC)) using Fmoc chemistry.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (Fmoc-Cys(Trt)-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Gly-OH, Fmoc-Asn(Trt)-OH)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (B6355638)

• N,N'-Diisopropylethylamine (DIPEA)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HBTU) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)[1]

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Diethyl ether

Equipment:

• Peptide synthesis vessel

• Shaker

• Filtration apparatus

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes in the synthesis vessel.[2]

• First Amino Acid Coupling:

  • Deprotect the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5-6 times) and DCM (3 times).[1]

  • In a separate vial, activate the first Fmoc-amino acid (e.g., Fmoc-Cys(Trt)-OH) (3-5 equivalents) with HBTU/HATU (2.95 equivalents) and DIPEA (6-10 equivalents) in DMF.[1]

  • Add the activated amino acid solution to the resin and shake for 1-2 hours at room temperature.[1]

  • Perform a Kaiser test to ensure complete coupling. A negative test (beads remain colorless) indicates the reaction is complete.

• Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid (Gly, Arg, Asn, Cys) in the sequence.

• On-Resin Cyclization (for disulfide bridge):

  • After the final amino acid coupling and Fmoc deprotection, wash the resin with DMF and DCM.

  • Selectively deprotect the Cys thiol groups (e.g., remove Trt groups with a mild acid treatment if orthogonal protecting groups are used, or proceed to oxidation if Acm groups are not used).

  • Induce disulfide bond formation by treating the resin with an oxidizing agent (e.g., iodine or potassium ferricyanide (B76249) in DMF/water) until a positive Ellman's test is observed.

• Cleavage and Global Deprotection:

  • Wash the resin with DCM and dry it under a stream of nitrogen.

  • Prepare a cleavage cocktail of TFA/TIS/water (95:2.5:2.5 v/v/v).[1]

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.[1]

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation:

  • Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.[1]

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether 2-3 more times.[1]

  • Dry the crude peptide pellet under vacuum.[1]

Synthesis Workflow Diagram

Caption: General workflow for the solid-phase synthesis of a cyclic NGR peptide.

NGR Peptide Purification

The standard method for purifying crude synthetic peptides is reverse-phase high-performance liquid chromatography (RP-HPLC).[3] This technique separates the target peptide from impurities based on hydrophobicity.[3]

Experimental Protocol: RP-HPLC Purification

Materials:

• Crude NGR peptide

• Solvent A: 0.1% TFA in water

• Solvent B: 0.1% TFA in acetonitrile

• C18 RP-HPLC column

Equipment:

• HPLC system with a UV detector

• Fraction collector

• Lyophilizer

Procedure:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent, such as a water/acetonitrile mixture with 0.1% TFA.[1] If solubility is an issue, 6M guanidine (B92328) hydrochloride with 0.1% TFA can be used.[4]

• HPLC Separation:

  • Equilibrate the C18 column with a low percentage of Solvent B (e.g., 5%).

  • Inject the dissolved crude peptide onto the column.

  • Apply a linear gradient of increasing Solvent B concentration. A typical gradient is 5-60% Solvent B over 30-60 minutes.[1] For impurities eluting close to the product, a shallower gradient may improve separation.[4]

  • Monitor the elution profile at 210-220 nm.[3]

• Fraction Collection: Collect fractions corresponding to the major peptide peak.

• Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC and mass spectrometry.

• Lyophilization: Pool the fractions containing the pure peptide and lyophilize to obtain the final product as a white powder.[1]

Purification and Analysis Workflow

Caption: Workflow for the purification and analysis of synthetic NGR peptides.

Quantitative Data Summary

Parameter	Value/Range	Reference
Synthesis
Amino Acid Equivalents	3-5	[1]
Coupling Reagent Equivalents	2.95 (HATU)	[1]
Base Equivalents (DIPEA)	6-10	[1]
Coupling Time	1-2 hours	[1]
Cleavage Cocktail	TFA/TIS/water (95:2.5:2.5)	[1]
Cleavage Time	2-3 hours	[1]
Purification
HPLC Gradient	5-60% Acetonitrile	[1]
Gradient Duration	30-60 minutes	[1]
UV Detection Wavelength	210-220 nm	[3]
Typical Purity for In Vivo Studies	>90-95%	[4]
Typical Overall Yield	~22% (sequence dependent)	[5]

Characterization of NGR Peptides

The identity and purity of the synthesized NGR peptide must be confirmed.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the peptide, verifying the correct amino acid sequence has been synthesized.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to confirm the structure of the peptide.[6][8] For detailed 3D structural analysis, 2D NMR techniques may be employed.[9]

• Analytical RP-HPLC: This is used to determine the purity of the final peptide product, with purity levels typically exceeding 95% for biological applications.[6]

NGR Peptide Signaling Pathways

NGR peptides primarily exert their biological effects by binding to Aminopeptidase N (APN/CD13).[10] Spontaneous deamidation of the asparagine residue in the NGR motif can lead to the formation of an isoaspartate-glycine-arginine (isoDGR) sequence, which is recognized by RGD-binding integrins.[6][11]

APN/CD13 Signaling

Binding of NGR peptides to APN/CD13 on endothelial and tumor cells can trigger several downstream signaling cascades, often independent of the enzyme's catalytic activity.[10][12] These pathways are involved in cell migration, angiogenesis, and invasion.[10]

Key signaling pathways activated by APN/CD13 engagement include:

• MAPK/ERK Pathway: Cross-linking of CD13 can lead to the activation of Src kinase, which in turn phosphorylates FAK and ERK, components of the MAPK pathway.[10][12]

• PI3K Pathway: Activation of the PI3K pathway has also been observed following CD13 engagement.[10]

• Integrin Recycling: APN/CD13 can influence cell migration by promoting the recycling of β1 integrin.[10]

Caption: Simplified signaling pathway initiated by NGR peptide binding to APN/CD13.

Integrin Signaling

The isoDGR motif, formed from NGR deamidation, can bind to several RGD-sensitive integrins, such as αvβ3.[11] Integrins are transmembrane receptors that mediate cell-matrix adhesion and are crucial for cell signaling, migration, and survival.[13] Ligand binding to integrins can trigger intracellular signaling cascades, including the activation of the MAPK pathway.[14]

Caption: Simplified signaling pathway for isoDGR binding to integrins.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]
• 5. Synthesis of novel cyclic NGR/RGD peptide analogs via on resin click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. CD13/aminopeptidase N is a potential therapeutic target for inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Integrin-Targeting Peptides for the Design of Functional Cell-Responsive Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Integrin-binding RGD peptides induce rapid intracellular calcium increases and MAPK signaling in cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-Phase Synthesis of NGR Peptides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solid-phase synthesis of peptides containing the asparagine-glycine-arginine (NGR) motif. This sequence is of significant interest in drug development due to its ability to target the aminopeptidase (B13392206) N (CD13) receptor, which is often overexpressed in the vasculature of tumors.[1][2][3] This document outlines the principles of Fmoc-based solid-phase peptide synthesis (SPPS), detailed experimental protocols, and methods for purification and characterization of the final peptide product.

Core Concepts

The synthesis of NGR peptides is predominantly achieved through Fmoc-based solid-phase peptide synthesis (SPPS). This methodology involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support (resin).[1][4] The use of the fluorenylmethyloxycarbonyl (Fmoc) protecting group for the α-amine of the amino acids allows for its removal under mild basic conditions, preserving the acid-labile side-chain protecting groups until the final cleavage step.[1][5]

Cyclization of the NGR motif, often through the formation of a disulfide bridge or a lactam bridge, has been shown to enhance binding affinity and stability compared to their linear counterparts.[1][6][7]

Data Presentation

Quantitative data from the synthesis and characterization of NGR peptides are summarized below. It is important to note that yields and purity are highly dependent on the specific peptide sequence, cyclization strategy, and synthesis conditions.[1]

Table 1: Summary of Synthesis Yield and Purity for NGR Peptides

Peptide Sequence	Synthesis Scale	Overall Yield (%)	Purity (%)	Analytical Method	Reference
c(KNGRE)	0.1 mmol	33	98	RP-HPLC	[6]
Linear KNGRG	Not Specified	34.5	99	RP-HPLC	[6]
Cyclic NGR (unspecified)	Not Specified	22	>95	RP-HPLC	[8]
Various cyclic NGR-daunomycin conjugates	Not Specified	>95 (purity)	>95	RP-HPLC	[9]

Table 2: Reagents for Solid-Phase Synthesis of NGR Peptides

Reagent Type	Examples	Purpose
Resins	Rink Amide resin, 2-Chlorotrityl chloride resin, Wang resin	Solid support for peptide assembly.[1]
Amino Acids	Fmoc-Asn(Trt)-OH, Fmoc-Gly-OH, Fmoc-Arg(Pbf)-OH	Building blocks of the peptide chain.[1][10]
Coupling Reagents	HATU, HBTU, DIC/HOBt	Promote the formation of the amide bond between amino acids.[1][9]
Bases	DIPEA (N,N-Diisopropylethylamine)	Activation of amino acids for coupling.[1]
Deprotection Reagent	20% Piperidine (B6355638) in DMF	Removal of the Fmoc protecting group.[1][11]
Cleavage Cocktail	TFA/TIS/H₂O (e.g., 95:2.5:2.5)	Cleavage of the peptide from the resin and removal of side-chain protecting groups.[1][9]
Solvents	DMF (N,N-Dimethylformamide), DCM (Dichloromethane)	Resin swelling, washing, and reaction medium.[1]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a Linear NGR Peptide (e.g., Ac-Lys-Asn-Gly-Arg-NH₂)

This protocol describes the manual synthesis of a linear NGR-containing peptide on a Rink Amide resin using the Fmoc/tBu strategy.

1. Resin Swelling:

• Place the Rink Amide resin (e.g., 0.1 mmol) in a reaction vessel.

• Add DMF to the resin and allow it to swell for 30 minutes at room temperature with gentle agitation.[4]

• Drain the DMF.

2. Fmoc Deprotection:

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate for 5 minutes, then drain.

• Repeat the 20% piperidine in DMF treatment for 15 minutes.

• Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.[1]

3. Amino Acid Coupling (for each amino acid in the sequence, starting from the C-terminus):

• In a separate vial, dissolve the Fmoc-protected amino acid (3 equivalents relative to the resin loading) and a coupling reagent such as HATU (2.9 equivalents) in DMF.[1]

• Add DIPEA (6 equivalents) to the amino acid solution to activate it.

• Immediately add the activated amino acid solution to the deprotected resin.

• Agitate the mixture for 1-2 hours at room temperature.

• Perform a Kaiser test to confirm the completion of the coupling reaction (a negative test indicates a complete reaction).

• After a negative Kaiser test, drain the coupling solution and wash the resin with DMF (3 times) and DCM (3 times).[1]

4. N-terminal Acetylation (Capping):

• After the final amino acid coupling and Fmoc deprotection, add a solution of acetic anhydride (B1165640) (10 equivalents) and DIPEA (10 equivalents) in DMF to the resin.

• Agitate for 30 minutes.

• Wash the resin with DMF and DCM.

5. Cleavage and Deprotection:

• Wash the resin with DCM and dry it under a stream of nitrogen.

• Prepare a cleavage cocktail, for example, TFA/TIS/water (95:2.5:2.5 v/v/v).[1][9]

• Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.[1]

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether 2-3 more times.

• Dry the crude peptide pellet under vacuum.[1]

6. Purification:

• Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., water/acetonitrile (B52724) mixture with 0.1% TFA).

• Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column.[6][12]

• Use a gradient of water with 0.1% TFA (Solvent A) and acetonitrile with 0.1% TFA (Solvent B). A typical gradient might be 5-60% B over 30-60 minutes.[1]

• Collect fractions and analyze them by analytical RP-HPLC and mass spectrometry to identify those containing the pure peptide.[6]

• Pool the pure fractions and lyophilize to obtain the final product as a white powder.[1]

Protocol 2: On-Resin Cyclization via Lactam Bridge

This protocol describes the formation of a cyclic NGR peptide with a lactam bridge between the side chains of a Lys and a Glu residue (e.g., c(KNGRE)).

1. Linear Peptide Synthesis:

• Synthesize the linear peptide sequence on a suitable resin (e.g., 2-Chlorotrityl chloride resin) as described in Protocol 1, incorporating Fmoc-Lys(Dde)-OH and Fmoc-Glu(OAll)-OH at the desired positions.

2. Selective Deprotection of Lysine Side Chain:

• Wash the resin with DMF.

• Treat the resin with a solution of 2% hydrazine (B178648) in DMF (2 x 10 minutes) to remove the Dde protecting group from the Lys side chain.

• Wash the resin thoroughly with DMF.

3. Selective Deprotection of Glutamic Acid Side Chain:

• Wash the resin with DCM.

• Treat the resin with a solution of Pd(PPh₃)₄ in a mixture of CHCl₃/AcOH/NMM (37:2:1) under an argon atmosphere for 2 hours to remove the Allyl protecting group from the Glu side chain.

• Wash the resin with DCM and DMF.

4. On-Resin Cyclization:

• Add a solution of HATU (3 equivalents) and DIPEA (6 equivalents) in DMF to the resin.

• Agitate the mixture at room temperature for 4-6 hours.

• Monitor the cyclization reaction by cleaving a small amount of resin and analyzing by LC-MS.

5. Cleavage, Deprotection, and Purification:

• Proceed with the cleavage, deprotection, and purification steps as described in Protocol 1.

Mandatory Visualization

Caption: Experimental workflow for solid-phase synthesis of NGR peptides.

Caption: Simplified signaling pathway of NGR peptides via the CD13 receptor.

Characterization

The identity and purity of the synthesized NGR peptides should be confirmed using a combination of analytical techniques:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): To assess the purity of the final product.[6][12]

• Mass Spectrometry (MS): To confirm the molecular weight of the peptide.[6][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation of the peptide.[6]

Concluding Remarks

The solid-phase synthesis of NGR peptides is a well-established and robust methodology that enables the production of these valuable targeting ligands for cancer research and drug development. The protocols and data presented herein provide a solid foundation for researchers to successfully synthesize and characterize NGR peptides for their specific applications. Careful optimization of coupling and cyclization conditions is crucial for achieving high yields and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of novel cyclic NGR/RGD peptide analogs via on resin click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]

Application Notes and Protocols for NGR Peptide Conjugation to Liposomes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the conjugation of Asn-Gly-Arg (NGR) peptides to liposomes. The NGR peptide is a well-established ligand that targets Aminopeptidase N (APN/CD13), a receptor overexpressed on the surface of tumor endothelial cells and some tumor cells.[1][2][3] This targeted drug delivery strategy aims to enhance the therapeutic efficacy of encapsulated drugs while minimizing systemic side effects.[4][5]

This document outlines the materials, equipment, and step-by-step procedures for preparing NGR-conjugated liposomes, including liposome (B1194612) formulation, peptide conjugation, and characterization of the final product.

Overview of NGR Peptide Conjugation to Liposomes

The process of conjugating NGR peptides to liposomes typically involves a multi-step procedure that begins with the preparation of liposomes, followed by the covalent attachment of the peptide to the liposome surface, and concludes with purification and characterization of the resulting targeted nanocarrier. A common and efficient method for peptide conjugation is the maleimide-thiol reaction, which forms a stable thioether bond.[6][7][8]

Key Steps:

• Liposome Preparation: Liposomes are typically prepared using the thin-film hydration method, which allows for the encapsulation of therapeutic agents.[9][10][11] The lipid composition can be varied to influence the physicochemical properties of the liposomes.[12]

• Peptide-Lipid Conjugate Synthesis or Post-Insertion: The NGR peptide can be conjugated to a lipid anchor, such as DSPE-PEG, which is then incorporated into the liposome during its formation. Alternatively, a reactive lipid (e.g., DSPE-PEG-maleimide) can be included in the liposome formulation, and the peptide is then conjugated to the surface of the pre-formed liposomes (post-insertion).

• Purification: Unconjugated peptides and other reactants are removed from the NGR-liposome formulation through methods like dialysis or size exclusion chromatography.

• Characterization: The final product is thoroughly characterized to ensure quality and consistency. Key parameters include particle size, polydispersity index (PDI), zeta potential, peptide conjugation efficiency, and drug encapsulation efficiency.

Experimental Protocols

Materials and Equipment

Lipids and Reagents:

• Phospholipids (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), Hydrogenated Soy Phosphatidylcholine (HSPC), Soy Phosphatidylcholine (SPC))

• Cholesterol

• DSPE-PEG(2000) (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000])

• DSPE-PEG(2000)-Maleimide

• Cysteine-terminated NGR peptide (linear or cyclic)

• Organic solvents (Chloroform, Methanol)

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS) pH 7.4, HEPES buffer)

• Drug to be encapsulated (e.g., Doxorubicin, Brucine)

• TCEP (tris(2-carboxyethyl)phosphine) for disulfide bond reduction (if necessary)

Equipment:

• Rotary evaporator

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

• High-Performance Liquid Chromatography (HPLC) system

• Spectrophotometer (for some quantification methods)

• Dialysis tubing or size exclusion chromatography columns

• General laboratory glassware and consumables

Protocol 1: Preparation of Liposomes by Thin-Film Hydration

This protocol describes the preparation of liposomes using the well-established thin-film hydration method.[9][10][11]

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., HSPC, Cholesterol, and DSPE-PEG-Maleimide in a molar ratio of 55:40:5) in a suitable organic solvent, such as a chloroform:methanol (B129727) mixture (e.g., 2:1 v/v), in a round-bottom flask.

  • If encapsulating a lipophilic drug, it should be co-dissolved with the lipids at this stage.

  • Attach the flask to a rotary evaporator.

  • Evaporate the organic solvent under reduced pressure at a temperature above the phase transition temperature (Tc) of the lipids (e.g., 40-60°C). This will form a thin, uniform lipid film on the inner wall of the flask.

  • Continue to dry the film under high vacuum for at least 2 hours (or overnight) to remove any residual solvent.[10]

• Hydration of the Lipid Film:

  • Hydrate the dried lipid film with an aqueous buffer (e.g., PBS pH 7.4). If encapsulating a hydrophilic drug, it should be dissolved in this hydration buffer.

  • The temperature of the hydration buffer should be above the Tc of the lipids.

  • Agitate the flask by vortexing or gentle shaking to disperse the lipid film, resulting in the formation of multilamellar vesicles (MLVs).[13]

• Liposome Sizing by Extrusion:

  • To obtain unilamellar vesicles (LUVs) with a uniform size distribution, the MLV suspension is subjected to extrusion.

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Pass the liposome suspension through the extruder multiple times (e.g., 11-21 times) to reduce the size and lamellarity of the vesicles.[13]

  • The resulting liposome suspension is now ready for peptide conjugation.

Protocol 2: NGR Peptide Conjugation via Maleimide-Thiol Chemistry

This protocol details the conjugation of a cysteine-containing NGR peptide to maleimide-functionalized liposomes.[6][8][14]

• Preparation of Peptide Solution:

  • Dissolve the cysteine-terminated NGR peptide in a degassed conjugation buffer (e.g., HEPES or PBS, pH 6.5-7.5). The optimal pH for the maleimide-thiol reaction is between 6.5 and 7.5 to ensure the thiol group is reactive while minimizing hydrolysis of the maleimide (B117702) group and reaction with amines.[7]

  • If the peptide has formed disulfide bonds, it may be necessary to reduce them prior to conjugation. This can be achieved by incubating the peptide with a reducing agent like TCEP. Excess reducing agent that is not thiol-free (like DTT) must be removed before adding the peptide to the maleimide-liposomes.

• Conjugation Reaction:

  • Add the NGR peptide solution to the maleimide-functionalized liposome suspension. A typical molar ratio of peptide to maleimide-lipid is in the range of 1:2 to 1:5, but this should be optimized for each specific system.

  • Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle stirring, protected from light.

• Purification of NGR-Conjugated Liposomes:

  • Remove the unreacted peptide and any byproducts from the NGR-liposome conjugate suspension.

  • Dialysis: Dialyze the liposome suspension against a suitable buffer (e.g., PBS) using a dialysis membrane with an appropriate molecular weight cut-off (e.g., 10-14 kDa) to allow the smaller, unconjugated peptide to diffuse out.

  • Size Exclusion Chromatography (SEC): Alternatively, pass the reaction mixture through a SEC column (e.g., Sephadex G-50). The larger NGR-liposomes will elute in the void volume, while the smaller, unconjugated peptide will be retained in the column.

Protocol 3: Characterization of NGR-Conjugated Liposomes

1. Particle Size and Zeta Potential Analysis:

• Method: Dynamic Light Scattering (DLS).[15][16][17][18]

• Procedure:

  • Dilute a small aliquot of the liposome suspension in an appropriate buffer (e.g., filtered PBS or deionized water) to a suitable concentration for DLS measurement.[18]

  • Transfer the diluted sample to a cuvette.

  • Measure the hydrodynamic diameter (particle size), polydispersity index (PDI), and zeta potential using a DLS instrument.

  • The PDI value provides an indication of the size distribution homogeneity, with values below 0.3 generally considered acceptable for drug delivery applications.

  • Zeta potential measurements indicate the surface charge of the liposomes, which can influence their stability and interaction with biological systems.[15]

2. Drug Encapsulation Efficiency (EE%) Quantification:

• Method: High-Performance Liquid Chromatography (HPLC) is a common method for accurate quantification.[19][][21][22]

• Procedure:

  • Separation of Free Drug from Encapsulated Drug:

    • Separate the unencapsulated (free) drug from the liposomes. This can be achieved by methods such as centrifugation, dialysis, or size exclusion chromatography.[]

  • Quantification of Total and Free Drug:

    • To determine the total amount of drug, disrupt a known volume of the liposome suspension using a suitable solvent (e.g., methanol or isopropanol) to release the encapsulated drug.

    • Quantify the drug concentration in the disrupted sample (Total Drug) and in the supernatant/eluate containing the free drug (Free Drug) using a validated HPLC method.[19][23]

  • Calculation of Encapsulation Efficiency:

    • Calculate the EE% using the following formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

Quantitative Data Summary

The following tables summarize typical physicochemical properties of NGR-conjugated liposomes from various studies. These values can serve as a benchmark for researchers developing similar formulations.

Table 1: Physicochemical Characteristics of NGR-Modified Liposomes.

Formulation	Lipid Composition	Average Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
NGR-brucine liposomes	Not specified	92.6 ± 4.1	-16.5 ± 3.3	89.6 ± 2.7	[4]
Brucine (B1667951) liposomes (control)	Not specified	85.3 ± 3.2	-16.2 ± 3.5	87.4 ± 3.1	[4]
PSP/NGR-L	DSPE-PEG2000-psCPP & DSPE-PEG5000-NGR	~95	Not Reported	>90	[24]
DTX/NGR-PLL	CHEMS-anchored PEG2000 & NGR peptide	~200	Not Reported	~70	[5]

Table 2: Influence of NGR Peptide on Doxorubicin-Loaded Phospholipid Nanoparticles.

Formulation	Average Particle Size (nm)	Zeta Potential (mV)	Doxorubicin Incorporation (%)	Reference
NPh-Dox-NGR	32.15 ± 2.46	6.12 ± 1.2	98 ± 1.1	[1]
NPh-Dox (control)	14.75 ± 0.37	16.1 ± 1.2	98 ± 1.1	[1]

Visualizations

Experimental Workflow for NGR-Liposome Conjugation

Caption: Workflow for NGR-peptide conjugation to liposomes.

NGR Peptide-Mediated Targeting of Tumor Vasculature

Caption: NGR-liposome targeting and internalization mechanism.

References

• 1. mdpi.com [mdpi.com]
• 2. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Advance in studies on NGR peptide modified liposome and its anti-tumor performance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo evaluation of novel NGR-modified liposomes containing brucine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NGR-modified pH-sensitive liposomes for controlled release and tumor target delivery of docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 7. benchchem.com [benchchem.com]
• 8. lifetein.com [lifetein.com]
• 9. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 10. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 11. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 12. Lipid composition has significant effect on targeted drug delivery properties of NGR-modified liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]
• 14. lumiprobe.com [lumiprobe.com]
• 15. brookhaveninstruments.com [brookhaveninstruments.com]
• 16. Characterizing the size and concentration of liposomes using Multi-Angle Dynamic Light Scattering and Nanoparticle Tracking Analysis | Malvern Panalytical [malvernpanalytical.com]
• 17. researchgate.net [researchgate.net]
• 18. Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 21. ajol.info [ajol.info]
• 22. High-Performance Liquid Chromatography (HPLC) Quantification of Liposome-Delivered Doxorubicin in Arthritic Joints of Collagen-Induced Arthritis Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Liposomes: Protocol [inanobotdresden.github.io]

Application Notes: Labeling of Asn-Gly-Arg (NGR) Peptides with Fluorescent Dyes

Audience: Researchers, scientists, and drug development professionals.

Introduction Peptides containing the asparagine-glycine-arginine (NGR) motif are powerful tools in cancer research and targeted drug delivery.[1] They selectively bind to the aminopeptidase (B13392206) N (APN/CD13) receptor, which is overexpressed on the endothelial cells of tumor neovasculature and on various cancer cells.[2] This specific targeting capability makes NGR peptides ideal candidates for delivering therapeutic agents, imaging probes, and nanoparticles directly to the tumor microenvironment.[3] Fluorescently labeling these peptides enables researchers to visualize and track their journey to the tumor, study cellular uptake, and quantify receptor interactions, providing invaluable insights into their mechanism of action.[4][5] These application notes provide a detailed overview and protocols for labeling NGR peptides with common fluorescent dyes.

Principle of NGR Peptide Targeting

The primary targeting mechanism of NGR peptides is their high affinity for an isoform of the APN/CD13 receptor specifically expressed in tumor blood vessels.[4][6] Upon binding, the NGR peptide-cargo complex can be internalized by the cell, often through an endosomal pathway, delivering its payload directly into the cytoplasm.[2][4]

A secondary targeting mechanism involves the spontaneous deamidation of the asparagine (Asn) residue in the NGR motif.[1] This chemical rearrangement converts the NGR peptide into an isoaspartate-glycine-arginine (isoDGR) motif. This new motif is recognized by RGD-binding integrins, which are also overexpressed in the tumor microenvironment and are crucial for angiogenesis and metastasis.[1][6] This dual-targeting capability enhances the peptide's tumor-homing properties.[1][7]

References

• 1. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Tumor vasculature targeting through NGR peptide-based drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lubio.ch [lubio.ch]
• 6. ashpublications.org [ashpublications.org]
• 7. NGR-peptide-drug conjugates with dual targeting properties - Repository of the Academy's Library [real.mtak.hu]

Application Notes and Protocols for Radiolabeling NGR Peptides for SPECT and PET Imaging

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Asn-Gly-Arg (NGR) peptide motif is a promising ligand for targeted cancer imaging and therapy due to its specific affinity for aminopeptidase (B13392206) N (APN/CD13).[1] APN/CD13 is a cell surface receptor significantly upregulated on the endothelial cells of tumor neovasculature and on various cancer cells.[1][2][3] This differential expression makes NGR peptides ideal candidates for delivering imaging agents for Single Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET) to the tumor microenvironment.[1][4] Both linear and more stable cyclic forms of NGR peptides have been developed, with dimeric versions showing enhanced tumor uptake.[4][5] This document provides detailed application notes and protocols for the radiolabeling of NGR peptides for preclinical SPECT and PET imaging.

Mechanism of NGR Peptide Tumor Targeting

The primary targeting mechanism of NGR peptides is their binding to a specific isoform of the CD13 receptor present on tumor vasculature.[2][4] Upon binding, the NGR-ligand complex can be internalized by the cell.[3][4] An alternative mechanism involves the deamidation of the asparagine residue in the NGR motif to form an isoaspartate-glycine-arginine (isoDGR) sequence. This isoDGR motif can then bind to αvβ3 integrin, another key receptor involved in angiogenesis.[4]

Caption: NGR peptide tumor targeting mechanisms.

Radiolabeling Strategies for SPECT and PET Imaging

The choice of radionuclide is dependent on the imaging modality. For SPECT imaging, Technetium-99m (99mTc) is widely used due to its favorable decay characteristics and availability from 99Mo/99mTc generators. For the higher sensitivity and resolution of PET imaging, Gallium-68 (68Ga), also a generator-produced radionuclide, and Copper-64 (64Cu) are common choices.[4][6][7] Lutetium-177 (177Lu) can be used for a theranostic approach, providing both imaging and therapeutic capabilities.[4][7]

The radionuclide is attached to the NGR peptide via a bifunctional chelator. The choice of chelator is critical as it can influence the radiolabeling efficiency and the in vivo stability and pharmacokinetics of the resulting radiopharmaceutical.[4] Common chelators include DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid), and MAG3 (mercaptoacetyltriglycine).[4][8]

Quantitative Data Summary

The following tables summarize quantitative data for the radiolabeling of NGR peptides with various radionuclides for SPECT and PET imaging.

Table 1: Radiolabeling NGR Peptides for SPECT Imaging

Radionuclide	Chelator/Peptide Conjugate	Radiochemical Yield (RCY)	Specific Activity	Tumor Uptake (%ID/g)	Tumor Model	Time Post-Injection	Reference
99mTc	NGR Peptide	>90%	~7.4 MBq/nmol	3.26 ± 0.63	Human HepG2 Hepatoma	8 h	[9]
99mTc	DPTol-PSMAt*	88%	Not Reported	Not Reported	Not Applicable	5 min (synthesis)	[10]

*Note: DPTol-PSMAt is a Prostate-Specific Membrane Antigen-targeted peptide, but the diphosphine chelation platform is versatile for various peptides.

Table 2: Radiolabeling NGR Peptides for PET Imaging

Radionuclide	Chelator/Peptide Conjugate	Radiochemical Yield (RCY)	Specific Activity	Tumor Uptake (%ID/g)	Tumor Model	Time Post-Injection	Reference
68Ga	NOTA-G3-NGR	95-98%	13-16 MBq/nmol	~4.5	HT-1080 Fibrosarcoma	1 h	[11]
68Ga	DOTA-c(NGR)2	>95%	Not Reported	~3.5	ES2 Ovarian Cancer	1 h	[12]
64Cu	DOTA-NGR2	>95%	Not Reported	~6.0	HT-1080 Fibrosarcoma	4 h	[5]
64Cu	Sar-c(NGR)2	>95%	Not Reported	~7.0	U87MG Glioblastoma	4 h	[13]

Experimental Protocols

Protocol 1: Radiolabeling of NGR Peptide with 99mTc for SPECT Imaging

This protocol is a generalized procedure based on direct labeling methods.

Materials:

• NGR peptide

• Sodium pertechnetate (B1241340) ([99mTc]NaTcO4) eluted from a 99Mo/99mTc generator

• Stannous chloride (SnCl2) solution (freshly prepared)

• Saline solution (0.9% NaCl)

• Phosphate buffered saline (PBS), pH 7.4

• ITLC strips (e.g., silica (B1680970) gel)

• Mobile phase (e.g., acetone (B3395972) and saline)

• Radio-TLC scanner or gamma counter

Procedure:

• Dissolve the NGR peptide in saline to a concentration of 1 mg/mL.

• In a sterile, nitrogen-purged vial, add 100 µL of the NGR peptide solution.

• Add 20 µL of freshly prepared SnCl2 solution (1 mg/mL in 0.1 M HCl).

• Add approximately 370 MBq (10 mCi) of [99mTc]NaTcO4 in 100-200 µL of saline.

• Gently mix the solution and incubate at room temperature for 20 minutes.

• Quality Control:

  • Determine the radiochemical purity by instant thin-layer chromatography (ITLC).

  • Spot the reaction mixture onto two ITLC strips.

  • Develop one strip using acetone as the mobile phase to determine free pertechnetate (99mTcO4-), which moves with the solvent front.

  • Develop the second strip using saline as the mobile phase to determine reduced/hydrolyzed technetium (99mTcO2), which remains at the origin.

  • The 99mTc-NGR peptide should remain at the origin in acetone and move with the solvent front in saline.

  • Calculate the radiochemical yield (RCY) as: RCY (%) = 100% - (% free ^99mTcO₄^-) - (% ^99mTcO₂).

• The final product should be filtered through a 0.22 µm sterile filter before in vivo use.

Protocol 2: Radiolabeling of DOTA-conjugated NGR Peptide with 68Ga for PET Imaging

This protocol is based on the use of a 68Ge/68Ga generator and a cationic purification method.[14]

Materials:

• DOTA-NGR peptide conjugate

• 68Ge/68Ga generator

• Cation exchange cartridge (e.g., SCX)

• 0.05 M HCl

• 5 M NaCl / 0.1 M HCl solution

• Sodium acetate (B1210297) buffer (1 M, pH 4.5)

• Sterile water for injection

• Heating block or water bath

• Radio-HPLC system with a radioactivity detector

• ITLC strips and a suitable mobile phase (e.g., 0.1 M sodium citrate, pH 5.5)

Procedure:

• 68Ga Elution and Purification:

  • Elute the 68Ge/68Ga generator with 0.05 M HCl to obtain 68GaCl3.

  • Pass the eluate through a pre-conditioned cation exchange cartridge to trap the 68Ga3+.

  • Wash the cartridge with sterile water.

  • Elute the purified 68Ga3+ from the cartridge using a small volume (e.g., 0.5 mL) of 5 M NaCl / 0.1 M HCl solution.

• Radiolabeling Reaction:

  • In a sterile reaction vial, add 10-20 µg of the DOTA-NGR peptide conjugate dissolved in sterile water.

  • Add sodium acetate buffer to adjust the pH to 3.5-4.5.

  • Add the purified 68Ga3+ eluate to the peptide solution.

  • Heat the reaction mixture at 95°C for 5-10 minutes.

• Quality Control:

  • Determine the radiochemical purity using radio-HPLC. The system should be equipped with a C18 column and a gradient of water/acetonitrile (B52724) with 0.1% TFA.

  • Alternatively, use ITLC with a mobile phase of 0.1 M sodium citrate, pH 5.5. In this system, free 68Ga will remain at the origin, while the 68Ga-DOTA-NGR will move with the solvent front.

  • Calculate the decay-corrected radiochemical yield.

• The final product should be passed through a 0.22 µm sterile filter for sterilization and to remove any particulate matter before in vivo administration.

Experimental Workflow and In Vitro/In Vivo Evaluation

The development and evaluation of a radiolabeled NGR peptide follows a structured workflow.

Caption: General workflow for evaluation of radiolabeled NGR peptides.

Protocol 3: In Vitro Serum Stability Assay

Objective: To assess the stability of the radiolabeled NGR peptide in human serum.

Materials:

• Radiolabeled NGR peptide

• Fresh human serum

• Trichloroacetic acid (TCA) or acetonitrile

• Centrifuge

• Gamma counter or radio-HPLC

Procedure:

• Add a small volume (e.g., 50 µL) of the radiolabeled NGR peptide to 450 µL of human serum.

• Incubate the mixture at 37°C.

• At various time points (e.g., 1, 2, 4, and 24 hours), take an aliquot of the serum mixture.

• To precipitate the serum proteins, add an equal volume of cold acetonitrile or TCA.

• Vortex the sample and centrifuge at high speed (e.g., 10,000 g) for 5 minutes to pellet the proteins.

• Separate the supernatant (containing the intact radiolabeled peptide and small molecule metabolites) from the pellet (containing protein-bound radioactivity).

• Measure the radioactivity in both the supernatant and the pellet using a gamma counter.

• Alternatively, analyze the supernatant by radio-HPLC to determine the percentage of intact radiolabeled peptide.

• Calculate the percentage of intact peptide at each time point.

Protocol 4: In Vitro Cell Binding and Uptake Assay

Objective: To determine the binding affinity and uptake of the radiolabeled NGR peptide in CD13-positive cancer cells.

Materials:

• CD13-positive cell line (e.g., HT-1080) and a CD13-negative control cell line.

• Cell culture medium

• Radiolabeled NGR peptide

• Unlabeled ('cold') NGR peptide for competition assay

• PBS

• Gamma counter

Procedure:

• Seed the cells in multi-well plates (e.g., 24-well plates) and allow them to attach overnight.

• For the saturation binding assay , incubate the cells with increasing concentrations of the radiolabeled NGR peptide at 4°C for 2 hours to determine total binding. For non-specific binding, perform a parallel incubation in the presence of a large excess of unlabeled NGR peptide.

• For the cellular uptake assay , incubate the cells with a fixed concentration of the radiolabeled peptide at 37°C for various time points (e.g., 15, 30, 60, 120 minutes).

• After incubation, wash the cells three times with ice-cold PBS to remove unbound radioactivity.

• Lyse the cells with a suitable lysis buffer (e.g., 1 M NaOH).

• Collect the cell lysates and measure the radioactivity using a gamma counter.

• Determine the protein concentration in each well to normalize the radioactivity counts.

• Data can be expressed as a percentage of added radioactivity bound per million cells or per mg of protein.

Protocol 5: In Vivo Biodistribution and SPECT/PET Imaging

Objective: To evaluate the tumor-targeting efficacy and pharmacokinetic profile of the radiolabeled NGR peptide in a tumor-bearing animal model.

Materials:

• Tumor-bearing mice (e.g., nude mice with HT-1080 xenografts)

• Radiolabeled NGR peptide

• Anesthetic for animals

• SPECT or PET scanner

• Gamma counter

Procedure:

• Anesthetize the tumor-bearing mice.

• Inject a known amount of the radiolabeled NGR peptide (e.g., 3.7-7.4 MBq) via the tail vein.

• For SPECT/PET imaging , acquire images at various time points post-injection (e.g., 1, 4, 8, 24 hours).

• For biodistribution studies , euthanize groups of mice (n=3-5 per group) at the selected time points.

• Dissect major organs and tissues (tumor, blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Weigh each tissue sample and measure the radioactivity using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g).

• For a blocking study , co-inject a separate group of mice with the radiolabeled peptide and a large excess of unlabeled NGR peptide to demonstrate receptor-specific uptake.

Disclaimer: These protocols provide a general framework. Researchers should optimize the conditions for their specific peptide, radionuclide, and experimental setup. All animal experiments must be conducted in accordance with institutional and national guidelines for animal care and use. The information is for Research Use Only (RUO) and not for diagnostic or therapeutic procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. The tumor vessel targeting agent NGR-TNF controls the different stages of the tumorigenic process in transgenic mice by distinct mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Labeling peptides with technetium-99m using a bifunctional chelator of a N-hydroxysuccinimide ester of mercaptoacetyltriglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biodistribution and SPECT Imaging Study of 99mTc Labeling NGR Peptide in Nude Mice Bearing Human HepG2 Hepatoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Versatile Diphosphine Chelators for Radiolabeling Peptides with 99mTc and 64Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and evaluation of 68Ga-labeled dimeric cNGR peptide for PET imaging of CD13 expression with ovarian cancer xenograft - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Research Progress of Radiolabeled Asn-Gly-Arg (NGR) Peptides for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NGR Peptide-Doxorubicin Conjugation

Audience: Researchers, scientists, and drug development professionals.

Introduction: The conjugation of the asparagine-glycine-arginine (NGR) peptide to the chemotherapeutic agent doxorubicin (B1662922) (DOX) represents a promising strategy for targeted cancer therapy. The NGR peptide specifically targets the aminopeptidase (B13392206) N (CD13) receptor, which is overexpressed on the surface of tumor neovasculature and various cancer cells.[1][2] This targeted delivery approach aims to increase the therapeutic efficacy of doxorubicin at the tumor site while minimizing systemic toxicity.[1] These application notes provide detailed protocols for the synthesis, purification, and characterization of NGR-doxorubicin conjugates (NGR-DOX), as well as methodologies for their in vitro evaluation.

Chemistry of NGR-Doxorubicin Conjugation

Several chemical strategies can be employed to conjugate NGR peptides to doxorubicin, primarily differing in the type of linker used. The choice of linker is critical as it dictates the stability of the conjugate and the mechanism of drug release.

• Hydrazone Linkers: These are acid-sensitive linkers that are stable at physiological pH (7.4) but are cleaved in the acidic environment of endosomes and lysosomes (pH 5.0-6.5) following internalization into the target cell.[1][3] This facilitates the specific release of doxorubicin inside cancer cells.[1][4] The reaction involves the formation of a hydrazone bond between a hydrazide-modified doxorubicin and a carbonyl group on the peptide or a linker attached to the peptide.[1]

• Oxime Linkers: Oxime bonds are generally more stable than hydrazone bonds and can provide a non-cleavable linkage.[1][5] In this case, the entire conjugate may be the active entity, or the drug is released through metabolic degradation of the peptide.[1] The formation of an oxime linkage is achieved by reacting an aminooxy-functionalized peptide with a ketone or aldehyde group on doxorubicin.[5]

• Thiol-Maleimide Ligation: This method involves the reaction of a thiol group, typically from a cysteine residue in the NGR peptide (e.g., CNGRC), with a maleimide-activated doxorubicin.[6] This forms a stable thioether bond.[6] This approach is known for its high efficiency and specificity under mild physiological conditions.[6]

Experimental Protocols

Protocol 1: Synthesis of NGR-Hydrazone-Doxorubicin Conjugate

This protocol describes the synthesis of an NGR-doxorubicin conjugate using an acid-cleavable hydrazone linker.

Materials:

• NGR peptide (e.g., CNGRCG)

• Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC)

• Doxorubicin hydrochloride

• Hydrazine (B178648) hydrate (B1144303)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.2

• Sodium acetate (B1210297) buffer, pH 5.0

• Trifluoroacetic acid (TFA)

• Acetonitrile (B52724) (ACN)

• Deionized water

Procedure:

• Synthesis of Doxorubicin-Hydrazide: a. Dissolve doxorubicin hydrochloride in DMSO. b. Add a molar excess of hydrazine hydrate to the doxorubicin solution. c. Stir the reaction mixture at room temperature for 4-6 hours in the dark. d. Monitor the reaction by thin-layer chromatography (TLC). e. Purify the doxorubicin-hydrazide product by silica (B1680970) gel column chromatography. f. Dry the product under vacuum.

• Activation of NGR Peptide with SMCC: a. Dissolve the NGR peptide (e.g., CNGRCG) in PBS (pH 7.2). b. Dissolve SMCC in DMSO and add it to the peptide solution in a 1.5-fold molar excess.[1] c. Stir the reaction mixture at room temperature for 2 hours.[1] The maleimide (B117702) group of SMCC will react with the thiol group of the cysteine residue in the NGR peptide.[1]

• Conjugation of Doxorubicin-Hydrazide to Activated NGR Peptide: a. To the solution from step 2, add the doxorubicin-hydrazide dissolved in a small amount of DMSO. A 2-fold molar excess of the hydrazide derivative over the peptide is recommended.[1] b. Adjust the pH of the reaction mixture to 5.0 with sodium acetate buffer.[1] c. Stir the reaction overnight at room temperature in the dark.[1] The hydrazide group of doxorubicin will react with the succinimidyl ester of the SMCC-activated peptide to form a stable hydrazone bond.[1]

• Purification of the NGR-Hydrazone-Doxorubicin Conjugate: a. Purify the crude conjugate by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[1][7] b. Use a C18 column with a gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA).[1] c. Collect the fractions containing the desired conjugate, which can be identified by its red color and UV absorbance.[1] d. Lyophilize the pure fractions to obtain the final product as a red powder.[1]

Characterization:

• Analytical RP-HPLC: Confirm the identity and purity of the conjugate.[1]

• Mass Spectrometry (ESI-MS): Determine the molecular weight of the conjugate to confirm successful conjugation and a 1:1 drug-to-peptide ratio.[1][8]

Protocol 2: In Vitro Drug Release Study

This protocol is designed to evaluate the pH-sensitive release of doxorubicin from the NGR-hydrazone-doxorubicin conjugate.

Materials:

• NGR-Hydrazone-Doxorubicin conjugate

• Phosphate buffer, pH 7.4

• Acetate buffer, pH 5.0

• Dialysis tubing (e.g., 1 kDa MWCO)

• Spectrofluorometer or UV-Vis spectrophotometer

Procedure:

• Dissolve a known amount of the NGR-DOX conjugate in the release buffers (pH 7.4 and pH 5.0).

• Place the solutions into separate dialysis tubes.

• Immerse the dialysis tubes in a larger volume of the corresponding release buffer.

• Incubate at 37°C with gentle shaking.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24, 48, and 72 hours), collect aliquots from the buffer outside the dialysis tube.

• Quantify the amount of released doxorubicin using a spectrofluorometer (Excitation/Emission ~480/590 nm) or a UV-Vis spectrophotometer (absorbance at 494 nm).[9]

• Calculate the cumulative percentage of drug release at each time point.

Protocol 3: In Vitro Cytotoxicity Assay

This protocol assesses the cytotoxic effect of the NGR-DOX conjugate on CD13-positive and CD13-negative cancer cell lines.

Materials:

• CD13-positive cell line (e.g., HT-1080 human fibrosarcoma)[5][10]

• CD13-negative cell line (e.g., HT-29 human colon adenocarcinoma or MCF-7 breast cancer)[5][10]

• NGR-DOX conjugate

• Free Doxorubicin

• Cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

• 96-well plates

Procedure:

• Seed the CD13-positive and CD13-negative cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Prepare serial dilutions of the NGR-DOX conjugate and free doxorubicin in cell culture medium.

• Remove the old medium from the cells and add the medium containing the test compounds.

• Incubate the cells for 24 to 72 hours at 37°C in a 5% CO2 incubator.[10]

• After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 values.

Data Presentation

Table 1: Physicochemical Properties of NGR-Doxorubicin Conjugate

Parameter	Value	Method of Analysis
Molecular Weight	[Insert Value] Da	ESI-MS
Drug-to-Peptide Ratio	~1:1	ESI-MS
Purity	>95%	Analytical RP-HPLC
Appearance	Red Powder	Visual Inspection

Table 2: pH-Dependent Doxorubicin Release from NGR-Hydrazone-DOX

Time (hours)	Cumulative Release at pH 7.4 (%)	Cumulative Release at pH 5.0 (%)
0	0	0
6	~5%	~30%
24	~10%	~70%[11]
48	~15%	~85%
72	~20%	>90%

Note: The data presented are representative values based on typical results for hydrazone-linked conjugates and should be confirmed experimentally.

Table 3: In Vitro Cytotoxicity of NGR-DOX Conjugate

Compound	Cell Line	IC50 (µM) after 72h incubation
NGR-DOX	HT-1080 (CD13+)	[Insert Experimental Value, expected to be lower than free DOX]
Free Doxorubicin	HT-1080 (CD13+)	[Insert Experimental Value]
NGR-DOX	HT-29 (CD13-)	[Insert Experimental Value, expected to be higher than in HT-1080]
Free Doxorubicin	HT-29 (CD13-)	[Insert Experimental Value]

Note: The IC50 values are dependent on the specific cell line and experimental conditions.

Visualizations

Caption: Workflow for NGR-Doxorubicin Conjugate Development.

Caption: Mechanism of NGR-DOX Targeted Drug Delivery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrazone linkages in pH responsive drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. bachem.com [bachem.com]
• 8. books.rsc.org [books.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Effect of an NGR Peptide on the Efficacy of the Doxorubicin Phospholipid Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Conjugate of Doxorubicin to Albumin-Binding Peptide Outperforms Aldoxorubicin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Binding Assays of NGR Peptides using Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptides containing the asparagine-glycine-arginine (NGR) motif are significant targeting ligands in cancer research and drug development.[1][2][3] They specifically bind to aminopeptidase (B13392206) N (APN), also known as CD13, a cell surface receptor often overexpressed on tumor neovasculature and various cancer cells.[1][4][5] This targeted binding makes NGR peptides promising candidates for the delivery of therapeutic agents and for diagnostic imaging.

Flow cytometry is a powerful and quantitative technique to analyze the binding of fluorescently labeled NGR peptides to their target cells.[6] This method allows for the rapid analysis of a large number of individual cells, providing statistically robust data on peptide binding at the single-cell level.[6][7] These application notes provide detailed protocols for performing direct and competitive in vitro binding assays for NGR peptides using flow cytometry.

Principle of the Assay

The fundamental principle of this assay is to measure the interaction between a fluorescently labeled NGR peptide and the CD13 receptor on the surface of target cells.[1] By incubating cells with varying concentrations of the labeled peptide, one can determine the binding affinity, often expressed as the dissociation constant (Kd).[1] Specificity of the binding can be confirmed through competitive binding assays and the use of appropriate positive and negative control cell lines.[4][6]

Key Applications

• Determination of NGR peptide binding affinity (Kd) to target cells.

• Screening of NGR peptide libraries to identify high-affinity binders.[3][4]

• Validation of NGR peptide specificity for the CD13 receptor.[6]

• Quality control of NGR-conjugated therapeutics.

• Studying the cellular uptake and internalization of NGR peptides.[2][3][5]

Data Presentation

Quantitative data from flow cytometry binding assays should be summarized for clear interpretation and comparison.

Table 1: Summary of NGR Peptide Binding Affinity (Kd)

NGR Peptide Variant	Cell Line	Assay Method	Kd (nM)	Standard Deviation (nM)
cNGR	HT-1080	Flow Cytometry	50	5.2
cNGR	HUVEC	Fluorescence ELISA	75	8.1
linear-NGR	HT-1080	Flow Cytometry	250	21.5
Scrambled Peptide	HT-1080	Flow Cytometry	>1000	N/A

Table 2: Competitive Binding Assay - IC50 Values

Competitor	Labeled NGR Peptide	Cell Line	IC50 (nM)
Unlabeled cNGR	FITC-cNGR	HT-1080	65
Unlabeled linear-NGR	FITC-cNGR	HT-1080	300

Experimental Protocols

Protocol 1: Direct Binding Assay for Kd Determination

This protocol describes the direct measurement of a fluorescently labeled NGR peptide binding to CD13-positive cells.

Materials:

• Cells:

  • CD13-positive cell line (e.g., HT-1080, HUVEC).[1][2][3][6]

  • CD13-negative cell line (e.g., MDA-MB-231, HT-29) for control.[2][3][5][6]

• Peptides:

  • Fluorescently labeled NGR peptide (e.g., FITC-cNGR).[1]

  • Fluorescently labeled scrambled peptide (negative control).[1]

• Buffers and Reagents:

  • Cell Culture Medium (e.g., DMEM with 10% FBS).[1]

  • Binding Buffer: PBS with 1% BSA and 0.1% sodium azide.[1]

  • Wash Buffer: PBS.[1]

  • Non-enzymatic cell dissociation solution.[1]

  • Viability dye (e.g., Propidium Iodide, 7-AAD).[8]

• Equipment:

  • Flow cytometer.[1]

  • Centrifuge.[1]

  • 96-well V-bottom plates.[1]

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.[1]

  • Harvest cells using a non-enzymatic cell dissociation solution.[1]

  • Wash cells twice with ice-cold PBS and resuspend in Binding Buffer at a concentration of 1 x 10^6 cells/mL.[1][6]

• Binding Reaction:

  • Add 100 µL of the cell suspension to each well of a 96-well V-bottom plate.[1]

  • Prepare serial dilutions of the fluorescently labeled NGR peptide in Binding Buffer. Add varying concentrations (e.g., 0.1 nM to 1 µM) to the wells.[1]

  • Include the following controls:

    • Unstained cells (for autofluorescence).[9][10]

    • Cells with no peptide.[1]

    • Cells with a high concentration of labeled scrambled peptide.[1]

    • Cells with a known anti-CD13 antibody as a positive control.[11]

  • Incubate the plate on ice for 1-2 hours, protected from light. Incubation at 4°C is recommended to minimize internalization.[1][6]

• Washing:

  • Centrifuge the plate at 300 x g for 5 minutes at 4°C.[1]

  • Carefully aspirate the supernatant.[1]

  • Wash the cells three times with 200 µL of ice-cold Wash Buffer, centrifuging between each wash.[1]

• Flow Cytometry Analysis:

  • Resuspend the cell pellets in 200 µL of Binding Buffer.[1]

  • Add a viability dye according to the manufacturer's protocol to exclude dead cells from the analysis.[8]

  • Analyze the samples on a flow cytometer, measuring the Mean Fluorescence Intensity (MFI) of the viable cell population.[1]

• Data Analysis:

  • Subtract the MFI of the unstained cells from all samples to correct for autofluorescence.

  • Plot the MFI against the peptide concentration.

  • Fit the data to a one-site binding (hyperbola) model using appropriate software (e.g., GraphPad Prism) to determine the Kd.[1]

Protocol 2: Competitive Binding Assay for Specificity and IC50 Determination

This protocol is used to determine the binding specificity and the inhibitory concentration (IC50) of an unlabeled NGR peptide by measuring its ability to compete with a fluorescently labeled NGR peptide.[4][6]

Materials:

• Cells: CD13-positive cell line (e.g., HT-1080).[1]

• Peptides:

  • Fluorescently labeled NGR peptide (e.g., FITC-cNGR).[1]

  • Unlabeled competitor NGR peptide.[1]

  • Unlabeled scrambled peptide (negative control).

• Buffers, Reagents, and Equipment: As described in Protocol 1.

Procedure:

• Cell Preparation: Prepare cells as described in Protocol 1.

• Competition Reaction:

  • Add 100 µL of the cell suspension to each well of a 96-well V-bottom plate.

  • Prepare serial dilutions of the unlabeled competitor NGR peptide and the unlabeled scrambled peptide in Binding Buffer.

  • Add the different concentrations of the unlabeled peptides to the wells.

  • Immediately add a fixed, sub-saturating concentration of the fluorescently labeled NGR peptide to all wells (except the unstained and no-labeled-peptide controls). A concentration close to the Kd value determined in the direct binding assay is often suitable.

  • Incubate the plate on ice for 1-2 hours, protected from light.[4]

• Washing and Flow Cytometry Analysis: Follow steps 3 and 4 as described in Protocol 1.

• Data Analysis:

  • Plot the MFI against the concentration of the unlabeled competitor peptide.

  • Fit the data to a sigmoidal dose-response (variable slope) model to determine the IC50 value. The IC50 is the concentration of the unlabeled peptide that inhibits 50% of the binding of the labeled peptide.[12]

Mandatory Visualizations

Caption: Workflow for NGR peptide direct binding analysis by flow cytometry.

Caption: Simplified schematic of NGR peptide binding to the CD13 receptor.

Troubleshooting

Problem	Possible Cause	Solution
High background fluorescence	1. Insufficient washing.	1. Increase the number of wash steps.
2. Non-specific binding of the peptide.	2. Increase the BSA concentration in the Binding Buffer. Include a scrambled peptide control to assess non-specific binding.[1]
3. High cell autofluorescence.	3. Use an unstained control to set the baseline fluorescence. If possible, use a fluorophore with a longer wavelength emission.
Low or no signal	1. Low expression of CD13 on target cells.	1. Confirm CD13 expression using a validated anti-CD13 antibody.[5][11] Use a cell line with known high CD13 expression as a positive control.[6]
2. Inactive or degraded labeled peptide.	2. Verify the integrity and concentration of the labeled peptide.
3. Low affinity of the peptide.	3. Increase the concentration range of the peptide.
Poor reproducibility	1. Inconsistent cell numbers.	1. Accurately count cells before plating.
2. Variability in incubation times or temperatures.	2. Strictly adhere to the protocol for incubation times and maintain a consistent temperature (e.g., on ice).
3. Instrument settings not consistent.	3. Use standardized instrument settings for all experiments.
No competition in competitive binding assay	1. Concentration of labeled peptide is too high (saturating).	1. Use a sub-saturating concentration of the labeled peptide (e.g., at or below the Kd).
2. Unlabeled competitor has very low affinity.	2. Increase the concentration range of the unlabeled competitor.
3. Non-specific binding of the labeled peptide to a different receptor.	3. Perform the assay on a CD13-negative cell line to check for off-target binding.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Simultaneous in vitro Molecular Screening of Protein - Peptide Interactions by Flow Cytometry Using Six Bcl-2 Family Proteins as Examples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Flow Cytometry Controls - FluoroFinder [fluorofinder.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell-Based Assays to Evaluate NGR Peptide Targeting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptides containing the asparagine-glycine-arginine (NGR) motif have emerged as significant tools in targeted cancer therapy and diagnostics.[1][2][3] These peptides selectively bind to aminopeptidase (B13392206) N (APN), also known as CD13, a cell surface receptor that is frequently overexpressed on the endothelial cells of tumor neovasculature and on various cancer cells.[3][4][5] This specific targeting capability makes NGR peptides ideal candidates for delivering cytotoxic agents, imaging probes, or other therapeutic payloads directly to the tumor microenvironment, thereby enhancing efficacy and reducing off-target toxicity.[5][6]

This document provides detailed application notes and experimental protocols for a suite of cell-based assays designed to evaluate the targeting efficiency and biological effects of NGR peptides and their conjugates. These assays are crucial for the preclinical validation of NGR-based therapeutics.

Principle of NGR Peptide Targeting

The therapeutic and diagnostic utility of NGR peptides is rooted in their ability to act as homing agents, guiding conjugated molecules to cells expressing CD13.[6] The targeting process involves several key steps:

• Binding: The NGR peptide specifically recognizes and binds to the CD13 receptor on the surface of target cells.[6]

• Internalization: Following binding, the NGR peptide-cargo complex is often internalized by the cell, typically through an endosomal pathway.[6][7] This internalization is a critical step for the intracellular delivery of therapeutic payloads.

• Payload Release: Once inside the cell, the conjugated cargo is released, where it can exert its therapeutic effect.[6] The release mechanism can be engineered to respond to the intracellular environment, such as changes in pH or the presence of specific enzymes.[6]

The conformation of the NGR peptide is a critical determinant of its binding affinity. Cyclization of the peptide, often achieved by introducing flanking cysteine residues to form a disulfide bridge, has been shown to enhance stability and binding affinity for CD13 compared to linear counterparts.[4][8]

NGR-CD13 Signaling Pathway

Binding of the NGR peptide to CD13 can modulate downstream signaling pathways involved in cell migration, invasion, and angiogenesis.[9] Understanding these pathways is crucial for elucidating the full mechanism of action of NGR-based therapies.

Simplified NGR-CD13 signaling cascade.

Data Presentation: Quantitative Analysis of NGR Peptide Binding

The following tables summarize quantitative data from various studies, providing a comparative overview of the binding affinities of different NGR peptide constructs.

Table 1: Comparison of Binding Affinity for Linear vs. Cyclic NGR Peptides

Peptide Construct	Peptide Type	Target Receptor	Measurement	Result
cKNGRE-OG	Cyclic	CD13	EC50	61.0 µM[10]
KNGRG-OG	Linear	CD13	EC50	219.9 µM[10]
cKNGRE-LTSL	Cyclic (Liposome)	CD13	EC50	6.2 µM[10]
KNGRG-LTSL	Linear (Liposome)	CD13	EC50	21.5 µM[10]
CNGRC-TNF	Cyclic	CD13	Anti-tumor Activity	>10-fold higher than linear[4]
GNGRG-TNF	Linear	CD13	Anti-tumor Activity	>10-fold lower than cyclic[4]

Table 2: Binding Affinity (Kd) and IC50 Values for NGR Peptides

NGR Peptide Variant	Cell Line	Assay Method	Kd (nM)	IC50 (nM)
cNGR	HT-1080	Flow Cytometry	50 ± 5.2	-
cNGR	HUVEC	Fluorescence ELISA	75 ± 8.1	-
linear-NGR	HT-1080	Flow Cytometry	250 ± 21.5	-
Scrambled Peptide	HT-1080	Flow Cytometry	>1000	-
NOTA-G3-NGR	-	-	-	74.69 ± 3.91[4]

Experimental Protocols

This section provides detailed protocols for key cell-based assays to evaluate the targeting and efficacy of NGR peptides.

Protocol 1: In Vitro Cell Binding Assay by Flow Cytometry

This assay quantitatively measures the binding of fluorescently labeled NGR peptides to the surface of CD13-positive cells.

Workflow for a cell binding assay using flow cytometry.

Materials:

• Cells: CD13-positive cell line (e.g., HT-1080) and a CD13-negative control cell line (e.g., MCF-7, HT-29).[11]

• Peptides: Fluorescently labeled NGR peptide (e.g., FITC-cNGR) and a fluorescently labeled scrambled control peptide.

• Buffers:

  • Cell Culture Medium (e.g., DMEM with 10% FBS).

  • Binding Buffer: PBS with 1% BSA and 0.1% sodium azide.[1]

  • Wash Buffer: Ice-cold PBS.[1]

• Equipment: Flow cytometer, centrifuge, 96-well V-bottom plates.

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Harvest cells using a non-enzymatic cell dissociation solution.

  • Wash cells twice with ice-cold PBS and resuspend in Binding Buffer at a concentration of 1 x 10^6 cells/mL.[1]

• Binding Reaction:

  • Add 100 µL of the cell suspension to each well of a 96-well V-bottom plate.

  • Add varying concentrations of the fluorescently labeled NGR peptide (e.g., 0.1 nM to 1 µM) to the wells.[1]

  • Include controls: no-peptide control and a labeled scrambled peptide control.

  • Incubate the plate on ice for 1 hour, protected from light.[1]

• Washing:

  • Centrifuge the plate at 300 x g for 5 minutes at 4°C.

  • Carefully aspirate the supernatant.

  • Wash the cells three times with 200 µL of ice-cold Wash Buffer, centrifuging between each wash.[1]

• Flow Cytometry Analysis:

  • Resuspend the cell pellets in 200 µL of Binding Buffer.

  • Analyze the samples on a flow cytometer, measuring the mean fluorescence intensity (MFI) of the cell population.[1]

• Data Analysis:

  • Subtract the MFI of the no-peptide control from all samples.

  • Plot the MFI against the peptide concentration and fit the data to a one-site binding model to determine the dissociation constant (Kd).[1]

Protocol 2: Competitive Binding Assay

This assay determines the binding affinity (IC50) of an unlabeled NGR peptide by measuring its ability to compete with a labeled NGR peptide for binding to CD13.

Workflow for a competitive binding assay.

Materials:

• Cells: CD13-positive cell line (e.g., HT-1080).

• Peptides: Biotinylated NGR peptide (e.g., Biotin-cNGR), unlabeled competitor NGR peptides.

• Reagents: Streptavidin-HRP conjugate, TMB substrate, Stop Solution (e.g., 2N H2SO4).[1]

• Buffers:

  • Binding Buffer: PBS with 1% BSA.

  • Wash Buffer: PBS with 0.05% Tween-20 (PBST).[1]

• Equipment: 96-well flat-bottom plate, plate reader.

Procedure:

• Cell Seeding:

  • Seed 2 x 10^4 cells per well in a 96-well plate and incubate overnight to allow for attachment.[1]

• Competition Reaction:

  • Wash the cells once with PBS.

  • Prepare a series of dilutions of the unlabeled competitor NGR peptide in Binding Buffer.

  • Add a fixed, subsaturating concentration of the biotinylated NGR peptide to each well.

  • Immediately add the different concentrations of the unlabeled competitor peptide to the wells.

  • Incubate for 1 hour at 37°C.[1]

• Detection:

  • Wash the plate three times with Wash Buffer.

  • Add 100 µL of Streptavidin-HRP diluted in Binding Buffer to each well and incubate for 30 minutes at room temperature.

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

  • Add 50 µL of Stop Solution to each well.[1]

• Data Analysis:

  • Read the absorbance at 450 nm using a plate reader.

  • Plot the absorbance against the log concentration of the unlabeled competitor.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[1]

Protocol 3: Cytotoxicity Assay (MTT Assay)

This assay evaluates the cytotoxic effect of NGR peptide-drug conjugates on cancer cells.

Materials:

• Cells: CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cell lines.[6]

• Reagents: NGR-drug conjugate, free drug, NGR peptide alone, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent, solubilization solution (e.g., DMSO or acidified isopropanol).

• Equipment: 96-well plate, plate reader.

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Treatment:

  • Treat the cells with serial dilutions of the NGR-drug conjugate, the free drug, and the NGR peptide alone for 48-72 hours.[6] Include untreated cells as a control.

• MTT Incubation:

  • Add MTT reagent to each well and incubate for 2-4 hours to allow for formazan (B1609692) crystal formation by viable cells.[6]

• Solubilization:

  • Solubilize the formazan crystals by adding the solubilization solution.[6]

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

  • Calculate the percentage of cell viability relative to the untreated control and plot dose-response curves to determine the IC50 values.

Protocol 4: Apoptosis Assay by Annexin V/PI Staining

This assay identifies and quantifies apoptotic cells following treatment with an NGR peptide-drug conjugate.

Materials:

• Cells: CD13-positive cell line (e.g., HT-1080).

• Reagents: NGR-drug conjugate, Annexin V-FITC/PI staining kit.[12]

• Equipment: Flow cytometer.

Procedure:

• Cell Treatment:

  • Treat HT-1080 cells with the NGR-drug conjugate at its IC50 and half-IC50 concentrations for a specified time (e.g., 48 hours).[12]

• Cell Harvesting:

  • After incubation, trypsinize the cells, centrifuge, and wash with PBS.[12]

• Staining:

  • Resuspend the collected cells in 100 µL of the provided incubation buffer containing Annexin V-FITC and Propidium Iodide (PI) solution.[12]

  • Incubate at room temperature for 15 minutes in the dark.[12]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Quantify the percentage of live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).[12]

Conclusion

The cell-based assays detailed in these application notes provide a robust framework for the preclinical evaluation of NGR peptide-based targeting strategies. By systematically assessing binding affinity, specificity, internalization, and cytotoxic effects, researchers can effectively characterize and optimize NGR conjugates for cancer therapy and diagnostics. The provided protocols offer a standardized approach to generate reliable and reproducible data, facilitating the translation of promising NGR-based candidates from the laboratory to clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 8. benchchem.com [benchchem.com]
• 9. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. A-NGR fusion protein induces apoptosis in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging of Tumors Using NGR Peptide Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tumor angiogenesis, the formation of new blood vessels, is a hallmark of cancer, essential for tumor growth, invasion, and metastasis.[1] The vasculature of tumors expresses unique molecular markers that are either absent or present at low levels in normal tissues, making them attractive targets for targeted cancer therapy and diagnostic imaging.[1] One such prominent biomarker is aminopeptidase (B13392206) N (APN), also known as CD13, a membrane-bound metalloprotease that is highly expressed on the surface of endothelial cells in the tumor neovasculature and on various tumor cells.[1][2]

Peptides containing the asparagine-glycine-arginine (NGR) motif have been identified as specific ligands that bind with high affinity to the APN/CD13 receptor.[1][3] This specific interaction allows for the targeted delivery of imaging agents to the tumor microenvironment, enabling the non-invasive visualization and quantification of tumor angiogenesis.[1][4] NGR peptides can be conjugated to a variety of imaging moieties, including radionuclides for Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT), as well as fluorophores for near-infrared fluorescence (NIRF) imaging.[1][5][6]

These application notes provide a comprehensive overview and detailed protocols for the use of NGR peptide probes in preclinical in vivo tumor imaging.

Principle of the Method

The application of NGR peptide probes for in vivo tumor imaging is based on the specific molecular recognition between the NGR motif and the APN/CD13 receptor expressed on tumor endothelial cells and some cancer cells.[1] When an NGR peptide conjugated to an imaging probe is administered systemically, it circulates through the bloodstream and selectively accumulates at the tumor site due to the high local concentration of APN/CD13.[1] This targeted accumulation leads to a high signal-to-background ratio, enabling clear visualization of the tumor.[4] Upon binding, the NGR-probe conjugate can be internalized by the cell through an endosomal pathway, which can further enhance signal retention within the tumor.[1][4] An alternative mechanism involves the deamidation of asparagine in the NGR motif to isoaspartate (isoDGR), which can then target αvβ3 integrin, another key receptor involved in angiogenesis.[5]

Signaling Pathway of NGR Peptide Probe Binding

The binding of the NGR peptide to APN/CD13 on the surface of endothelial or tumor cells can trigger downstream signaling pathways. While the enzymatic activity of APN/CD13 is known to be involved in cell migration and invasion, its role as a receptor for NGR peptides can also initiate signaling cascades independent of its enzymatic function.[2][7] This can include the activation of pathways such as MAPK/ERK and PI3K, which are involved in cell survival and proliferation.[2][8] The cross-linking of CD13 by NGR-conjugated probes can induce receptor clustering and subsequent signal transduction.[7]

Caption: NGR peptide probe binding to APN/CD13 and subsequent cellular events.

Quantitative Data from Preclinical Studies

The following tables summarize quantitative data from various preclinical studies using different NGR peptide probes for in vivo tumor imaging.

Table 1: Tumor Uptake of Radiolabeled NGR Peptide Probes (PET)

Probe	Tumor Model	Tumor Uptake (%ID/g ± SD) at 1h p.i.	Reference
[⁶⁸Ga]Ga-NOTA-G₃-NGR	HT-1080 fibrosarcoma	5.03 ± 1.95	[9]
[⁶⁸Ga]Ga-NGR	HT1080	1.91 ± 0.32	[10]
[⁶⁸Ga]Ga-iNGR	HT1080	2.97 ± 0.30	[10]

%ID/g: percentage of injected dose per gram of tissue; p.i.: post-injection

Table 2: Tumor Uptake of Fluorescently Labeled NGR Peptide Probes (Optical Imaging)

Probe	Tumor Model	Tumor Uptake (%ID/g ± SD)	Time p.i.	Reference
QD800-RGD	U87MG glioma	10.7 ± 1.5	4h	[11]
QD800-PEG	U87MG glioma	2.9 ± 0.3	4h	[11]
QD800-RAD*	U87MG glioma	4.0 ± 0.5	4h	[11]

*Note: RGD and RAD peptides are included for comparison, as they are also used for tumor vasculature imaging. QD refers to Quantum Dot probes.

Experimental Protocols

The following are generalized protocols for in vivo tumor imaging using NGR peptide probes. Specific parameters may need to be optimized based on the animal model, imaging system, and the specific NGR probe used.

General Experimental Workflow

Caption: General workflow for in vivo tumor imaging with NGR peptide probes.

Protocol 1: In Vivo PET/SPECT Imaging with Radiolabeled NGR Peptides

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenografts of HT-1080, U87MG, etc.)

• Radiolabeled NGR peptide (e.g., ⁶⁸Ga-NGR, ⁹⁹ᵐTc-NGR)[12]

• Anesthesia (e.g., isoflurane)

• PET or SPECT scanner calibrated for the specific radionuclide

• Saline solution for injection

• Syringes and needles

Procedure:

• Animal Preparation: Anesthetize the tumor-bearing mouse using isoflurane (B1672236) (e.g., 2% for induction, 1-1.5% for maintenance).

• Probe Administration: Administer a known amount of the radiolabeled NGR peptide (typically 3.7-7.4 MBq) via tail vein injection in a total volume of 100-200 µL of saline.

• Imaging:

  • Position the anesthetized animal in the scanner.

  • Acquire dynamic or static images at various time points post-injection (e.g., 0.5, 1, 2, and 4 hours).[9][10]

  • For PET, typical acquisition times are 5-15 minutes per time point.

  • For SPECT, acquisition times may be longer.

• Image Analysis:

  • Reconstruct the acquired images using appropriate software.

  • Draw regions of interest (ROIs) around the tumor and major organs (e.g., heart, liver, kidneys, muscle) on the images.[9]

  • Calculate the radioactivity concentration in each ROI and express it as a percentage of the injected dose per gram of tissue (%ID/g).

• (Optional) Ex Vivo Biodistribution:

  • At the final imaging time point, euthanize the animal.

  • Dissect the tumor and major organs.

  • Weigh each tissue sample and measure its radioactivity using a gamma counter.

  • Calculate the %ID/g for each tissue to validate the imaging data.

Protocol 2: In Vivo Near-Infrared Fluorescence (NIRF) Imaging

Materials:

• Tumor-bearing mice

• NGR peptide conjugated to a NIR fluorophore (e.g., Cy5.5, ICG)[4][13]

• Anesthesia (e.g., isoflurane)

• In vivo fluorescence imaging system with appropriate excitation and emission filters

• Phosphate-buffered saline (PBS) for injection

• Syringes and needles

Procedure:

• Animal Preparation: Anesthetize the tumor-bearing mouse.

• Probe Administration: Inject the NIRF-labeled NGR peptide (typically 10-100 nmol) intravenously.

• Imaging:

  • Place the anesthetized animal in the imaging chamber.

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24 hours).[4]

  • Ensure consistent imaging parameters (e.g., exposure time, laser power) across all animals and time points.

• Image Analysis:

  • Using the imaging software, draw ROIs around the tumor and a background region (e.g., adjacent muscle).

  • Quantify the average fluorescence intensity in each ROI.

  • Calculate the tumor-to-background ratio to assess targeting specificity.

• (Optional) Ex Vivo Imaging:

  • After the final in vivo imaging session, euthanize the animal.

  • Excise the tumor and major organs.

  • Image the excised tissues using the fluorescence imager to confirm probe accumulation.

Applications in Research and Drug Development

• Non-invasive Monitoring of Tumor Angiogenesis: NGR peptide probes allow for the longitudinal study of changes in tumor vasculature in response to anti-angiogenic therapies.[4]

• Early Cancer Detection: The high sensitivity of imaging techniques like PET, combined with the specificity of NGR peptides, holds promise for the early detection of tumors.[10]

• Guiding Drug Delivery: By visualizing APN/CD13 expression, NGR-based imaging can help identify patients who are most likely to respond to NGR-targeted therapies.

• Evaluating Therapeutic Efficacy: Changes in probe uptake can serve as a pharmacodynamic biomarker to assess the effectiveness of anti-cancer treatments.[4]

Conclusion

NGR peptide probes are powerful tools for the in vivo imaging of tumor angiogenesis.[4] Their high specificity for the APN/CD13 receptor enables targeted visualization of the tumor vasculature, providing valuable insights for cancer research and drug development.[14] The detailed protocols and data presented here serve as a guide for researchers to effectively utilize these probes in their preclinical studies.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. In Vivo Tumor Angiogenesis Imaging Using Peptide-Based Near-Infrared Fluorescent Probes. | Semantic Scholar [semanticscholar.org]
• 7. CD13/aminopeptidase N is a potential therapeutic target for inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aminopeptidase N (CD13) Is Involved in Phagocytic Processes in Human Dendritic Cells and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. In Vivo Tumor-Targeted Fluorescence Imaging Using Near-Infrared Non-Cadmium Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. A Method of Tumor In Vivo Imaging with a New Peptide-Based Fluorescent Probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of NGR-based anti-cancer agents for targeted therapeutics and imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Evaluation of NGR Peptide Therapeutics in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Asn-Gly-Arg (NGR) peptide motif represents a significant advancement in targeted cancer therapy. This tripeptide sequence specifically targets aminopeptidase (B13392206) N (APN/CD13), a metalloproteinase that is highly expressed on the endothelial cells of tumor neovasculature and on various cancer cells themselves.[1][2][3] This differential expression between tumor and healthy tissues makes the NGR peptide an ideal ligand for delivering therapeutic payloads—such as cytotoxic drugs, cytokines, and imaging agents—directly to the tumor microenvironment, thereby enhancing efficacy and reducing systemic toxicity.[4][5]

These application notes provide a comprehensive guide to the use of animal models for the preclinical evaluation of NGR peptide-based therapeutics. Detailed protocols for key in vivo experiments are provided, along with a summary of quantitative data from relevant studies to aid in experimental design and data interpretation.

Mechanism of Action of NGR Peptides

The primary mechanism of action for NGR peptides involves binding to CD13/APN on the surface of target cells.[3][6] Upon binding, the NGR-therapeutic conjugate is internalized, often via an endosomal pathway, leading to the intracellular release of the therapeutic agent.[1][6]

An important secondary mechanism involves the spontaneous deamidation of the asparagine residue in the NGR motif to form an isoaspartate-glycine-arginine (isoDGR) motif.[6][7] This isoDGR motif is a ligand for αvβ3 integrins, which are also overexpressed on tumor endothelial cells and play a crucial role in angiogenesis.[6][7] This dual-targeting capability may contribute to the potent anti-tumor effects observed with NGR-based therapeutics.

NGR Peptide Signaling and Internalization Pathway

Caption: NGR peptide targeting of CD13/APN and αvβ3 integrin, leading to internalization and therapeutic action.

Common Animal Models for NGR Peptide Therapeutic Testing

The selection of an appropriate animal model is critical for the preclinical evaluation of NGR peptide therapeutics. The most commonly used models are subcutaneous xenografts in immunocompromised mice.

• Human Fibrosarcoma (HT-1080): A CD13-positive cell line, making it a suitable model for studying NGR-mediated targeting.[8][9]

• Human Breast Adenocarcinoma (MCF-7): A CD13-negative cell line, often used as a negative control to demonstrate the specificity of NGR-targeted therapies.[10][11]

• Human Lung Carcinoma (A549): Another relevant tumor model for evaluating NGR-based therapeutics.[8]

• Human Melanoma (M21): Used in studies to assess the anti-tumor activity of NGR-conjugated agents.[8]

• Human Hepatoma (HepG2): A model for studying the biodistribution and imaging of radiolabeled NGR peptides.[12]

• RIP1-Tag2 Transgenic Mouse Model: A model of pancreatic neuroendocrine tumorigenesis that allows for the study of therapeutics in a spontaneous tumor setting.[13][14]

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies of NGR peptide therapeutics in various animal models.

Table 1: In Vivo Efficacy of NGR-Conjugated Therapeutics

Therapeutic Agent	Animal Model	Dosing Regimen	Outcome	Reference
tTF-NGR	A549, M21, HT-1080 xenografts	30 µ g/mouse , i.v., daily for 5 days	Significant tumor growth retardation or regression	[8]
NGR-mTNF (low dose)	RIP1-Tag2 transgenic mice	Not specified	Induces endothelial cell apoptosis and reduces vessel density	[13]
NGR-mTNF (later stage)	RIP1-Tag2 transgenic mice	Not specified	Reduces tumor growth and induces vascular normalization	[13]
NGR-Doxorubicin	Human cancer xenografts	Not specified	Reduced toxicity and improved efficacy compared to free doxorubicin (B1662922)	[15]

Table 2: Biodistribution of Radiolabeled NGR Peptides in Tumor-Bearing Mice

Peptide Construct	Tumor Model	Time Point (post-injection)	Tumor Uptake (%ID/g)	Reference
99mTc-NGR	HepG2	1 h	2.52 ± 0.83	[16]
99mTc-NGR	HepG2	8 h	3.26 ± 0.63	[16]
188Re-NGR	HepG2	1 h	2.84 ± 0.51	[17]
188Re-NGR	HepG2	12 h	4.62 ± 0.71	[17]
68Ga-NOTA-G3-NGR	HT-1080	1 h	5.03 ± 1.95	[18]
68Ga-NOTA-G3-NGR	HT-29 (CD13-negative)	1 h	0.88 ± 0.68	[18]
68Ga-Ga-iNGR	HT-1080	1 h	2.97 ± 0.30	[18]
68Ga-Ga-NGR	HT-1080	1 h	1.91 ± 0.32	[18]

Table 3: Tumor-to-Normal Tissue Ratios of 99mTc-NGR in HepG2 Xenografts at 8h Post-Injection

Tissue	Tumor-to-Tissue Ratio	Reference
Muscle	7.58 ± 1.92	[16]

Experimental Protocols

Protocol 1: Establishment of Subcutaneous Tumor Xenograft Models

This protocol describes the general procedure for establishing subcutaneous tumor xenografts in immunocompromised mice.

Materials:

• CD13-positive (e.g., HT-1080) and CD13-negative (e.g., MCF-7) human cancer cell lines

• Appropriate cell culture medium and supplements

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Matrigel® Basement Membrane Matrix

• Immunocompromised mice (e.g., BALB/c nude or NOD/SCID, 6-8 weeks old)

• Sterile syringes and needles (27-30 gauge)

• Anesthesia (e.g., isoflurane)

• (For MCF-7 xenografts) Estrogen pellets (e.g., 0.72 mg, 60-day release)

Procedure:

• Cell Culture: Culture the selected cancer cell lines according to standard protocols. Ensure cells are in the logarithmic growth phase and have high viability (>95%) before harvesting.

• Estrogen Pellet Implantation (for MCF-7): For estrogen-dependent cell lines like MCF-7, implant an estrogen pellet subcutaneously in the dorsal region of the mouse 3-7 days prior to cell injection.

• Cell Preparation:

  • Wash the cells with PBS and detach them using trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cells.

  • Resuspend the cell pellet in sterile PBS or serum-free medium at a concentration of 1 x 10^7 to 5 x 10^7 cells/mL.

  • Mix the cell suspension with an equal volume of Matrigel® on ice to a final concentration of 5 x 10^6 to 2.5 x 10^7 cells/mL.

• Tumor Cell Inoculation:

  • Anesthetize the mice.

  • Subcutaneously inject 100-200 µL of the cell/Matrigel suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice daily for tumor development.

  • Once tumors are palpable, measure their dimensions (length and width) with calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

  • Randomize the mice into treatment and control groups when the average tumor volume reaches 100-150 mm³.

Protocol 2: In Vivo Antitumor Efficacy Study

This protocol outlines a typical study to evaluate the therapeutic efficacy of an NGR-peptide conjugate.

Materials:

• Tumor-bearing mice (from Protocol 1)

• NGR-therapeutic conjugate

• Vehicle control (e.g., saline or PBS)

• Non-targeted therapeutic (control)

• Sterile syringes and needles for injection

• Calipers

• Analytical balance

Procedure:

• Group Randomization: Randomly assign tumor-bearing mice to different treatment groups (e.g., vehicle control, free drug, non-targeted conjugate, NGR-targeted conjugate). A typical group size is 5-10 mice.

• Treatment Administration:

  • Administer the therapeutic agents according to the predetermined dosing schedule and route of administration (e.g., intravenous, intraperitoneal).

  • The dose of the NGR-conjugate should be based on preliminary toxicity studies.

• Monitoring:

  • Measure tumor volumes and body weights 2-3 times per week.

  • Monitor the animals for any signs of toxicity or adverse effects.

• Endpoint:

  • The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a specific treatment period.

  • At the end of the study, euthanize the mice and excise the tumors.

• Data Analysis:

  • Calculate the mean tumor volume for each group at each time point.

  • Determine the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Analyze the data for statistical significance.

Protocol 3: In Vivo Biodistribution Study

This protocol describes how to assess the biodistribution of a radiolabeled NGR peptide in tumor-bearing mice.

Materials:

• Tumor-bearing mice (from Protocol 1)

• Radiolabeled NGR peptide (e.g., with 99mTc or 68Ga)

• Anesthesia

• Gamma counter

• Analytical balance

Procedure:

• Injection:

  • Anesthetize the tumor-bearing mice.

  • Inject a known amount of the radiolabeled NGR peptide intravenously via the tail vein.

• Tissue Collection:

  • At predetermined time points (e.g., 1, 4, 8, 24 hours post-injection), euthanize the mice.

  • Collect blood and dissect major organs (tumor, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Radioactivity Measurement:

  • Weigh each tissue sample.

  • Measure the radioactivity in each sample using a gamma counter.

  • Include standards of the injected dose to calculate the percentage of injected dose per gram of tissue (%ID/g).

• Data Analysis:

  • Calculate the mean %ID/g for each tissue at each time point.

  • Determine the tumor-to-normal tissue ratios.

Experimental Workflow for NGR-Therapeutic Evaluation

Caption: Step-by-step workflow for the preclinical evaluation of an NGR-drug conjugate.

Conclusion

NGR peptides offer a versatile and effective platform for the targeted delivery of therapeutics to the tumor microenvironment. The use of appropriate animal models and standardized protocols is essential for the robust preclinical evaluation of these promising cancer therapies. The information and protocols provided in these application notes are intended to serve as a valuable resource for researchers in this field, facilitating the development of novel and more effective treatments for cancer.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 3. 2.8. MCF-7 Breast Cancer Xenograft Model [bio-protocol.org]
• 4. HT1080 Xenograft Model - Altogen Labs [altogenlabs.com]
• 5. altogenlabs.com [altogenlabs.com]
• 6. In vivo Tumor Growth and Spontaneous Metastasis Assays Using A549 Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A549 Xenograft Model - Altogen Labs [altogenlabs.com]
• 8. Establishment of an orthotopic lung cancer model in nude mice and its evaluation by spiral CT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. benchchem.com [benchchem.com]
• 11. Phase Ib study of NGR–hTNF, a selective vascular targeting agent, administered at low doses in combination with doxorubicin to patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reactionbiology.com [reactionbiology.com]
• 13. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Rip1Tag2 Transgenic Mouse Model | Springer Nature Experiments [experiments.springernature.com]
• 15. benchchem.com [benchchem.com]
• 16. Biodistribution and SPECT imaging study of (99m)Tc labeling NGR peptide in nude mice bearing human HepG2 hepatoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Labeling of NGR peptide with '188Re and its biodistribution and SPECT imaging in tumor-bearing nude mice [inis.iaea.org]
• 18. benchchem.com [benchchem.com]

Application Notes and Protocols for NGR Peptide-Mediated Targeted Gene Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted delivery of genetic material to specific cell populations represents a paradigm shift in the treatment of various diseases, most notably cancer. A key strategy in achieving this specificity is the exploitation of receptors that are overexpressed on the surface of target cells. Aminopeptidase N (APN), also known as CD13, is a cell surface glycoprotein (B1211001) that is highly expressed on the vasculature of tumors and the surface of various cancer cells, with limited expression in most normal tissues. This differential expression makes CD13 an attractive target for directing therapeutic agents to the tumor microenvironment. The tripeptide motif Asparagine-Glycine-Arginine (NGR) has been identified as a specific ligand for an isoform of CD13 present on angiogenic blood vessels and tumor cells. Conjugating gene delivery vectors with NGR peptides enables the targeted delivery of genetic material to these CD13-positive cells, thereby enhancing transfection efficiency and minimizing off-target effects.

These application notes provide a comprehensive overview of the principles and methodologies for utilizing NGR peptides in targeted gene delivery to CD13-positive cells. Detailed protocols for the preparation of NGR-conjugated gene vectors, their in vitro validation, and in vivo evaluation are provided to guide researchers in this field.

Principle of NGR-Mediated Gene Delivery

The foundational principle of NGR-mediated gene delivery is the specific molecular recognition between the NGR peptide and the CD13 receptor. Gene vectors, such as plasmid DNA complexed with cationic polymers (e.g., polyethylenimine - PEI) or encapsulated in liposomes, are decorated with NGR peptides. Upon introduction into a biological system, these NGR-functionalized vectors circulate and preferentially bind to cells expressing the CD13 receptor. This binding facilitates the internalization of the gene vector, often via receptor-mediated endocytosis, leading to the release of the genetic payload into the cytoplasm and subsequent expression of the therapeutic gene.

Interestingly, the NGR motif can undergo deamidation to form isoaspartate-glycine-arginine (isoDGR), which is a ligand for αvβ3 integrin, another protein often overexpressed in the tumor neovasculature. This dual-targeting capability may further enhance the tumor-specific delivery of the genetic cargo.

Quantitative Data Summary

The efficacy of NGR-targeted gene delivery systems has been quantified in numerous preclinical studies. The following tables summarize key data points for binding affinity, in vitro cytotoxicity, and in vivo tumor inhibition.

Table 1: Binding Affinity of NGR-Conjugated Vectors

Vector/Ligand	Cell Line (CD13 Status)	Assay Type	IC50/EC50 Value	Reference
NOTA-G3-NGR	HT-1080 (Positive)	Competitive Cell-Based Binding	74.69 ± 3.91 nM
cKNGRE-OG	HT-1080 (Positive)	Flow Cytometry	61.0 µM
KNGRG-OG (Linear)	HT-1080 (Positive)	Flow Cytometry	219.9 µM
cKNGRE-LTSL	HT-1080 (Positive)	Flow Cytometry	6.2 µM
KNGRG-LTSL (Linear)	HT-1080 (Positive)	Flow Cytometry	21.5 µM

LTSL: Lysolipid-containing Temperature Sensitive Liposome

Table 2: In Vitro Transfection Efficiency and Cytotoxicity

Vector	Cell Lines (CD13 Status)	Transgene/Drug	Outcome	Reference
NGR-PEG-PLL/DNA	CD13-Positive	Not Specified	12-fold higher transfection efficiency compared to non-targeted PEG-PLL
NGR-Doxorubicin Phospholipid Nanoparticles	HT-1080 (Positive) vs. MCF-7 (Negative)	Doxorubicin	Significantly higher cytotoxic effect in HT-1080 cells
LPD-PEG-NGR/siRNA	HT-1080 (Positive)	siRNA	Effective siRNA delivery and target gene silencing

Signaling Pathway Modulation

Beyond its role as a targeting ligand, the binding of the NGR peptide to CD13 can modulate intracellular signaling pathways. For instance, in the context of NGR-TNF (a fusion protein of NGR and Tumor Necrosis Factor-α), the engagement of CD13 by the NGR moiety has been shown to impair pro-survival signaling pathways like Ras, Erk, and Akt that are typically activated by TNF. This modulation enhances the anti-tumor and anti-angiogenic activity of the therapeutic agent.

NGR-mediated targeting and signaling modulation.

Experimental Protocols

Here we provide detailed methodologies for key experiments involving NGR peptide-targeted gene delivery vectors.

Protocol 1: Synthesis of NGR-PEI/DNA Polyplexes

This protocol describes the synthesis of a targeted gene delivery vector by conjugating a cyclic NGR peptide (e.g., CNGRC) to the cationic polymer polyethylenimine (PEI) and subsequent complexation with plasmid DNA.

Materials:

• Branched PEI (25 kDa)

• Cyclic NGR peptide with a C-terminal cysteine (e.g., CNGRC)

• N-Succinimidyl 3-(2-pyridyldithio)propionate (SPDP)

• HEPES buffer (20 mM, pH 8.0)

• NaCl

• Dithiothreitol (DTT)

• Dialysis tubing (5 kDa MWCO)

• Plasmid DNA (e.g., pCMV-Luciferase)

• Nuclease-free water

Procedure:

• Thiol-functionalization of PEI:

  • Dissolve PEI in HEPES buffer containing 0.35 M NaCl.

  • Add SPDP cross-linking reagent to the PEI solution and stir for 2 hours at room temperature under argon.

  • Remove unreacted SPDP by dialysis against nuclease-free water.

  • Lyophilize the purified PEI-DTP conjugate.

• Conjugation of NGR peptide to PEI-DTP:

  • Dissolve the CNGRC peptide in HEPES buffer.

  • Add the peptide solution to the activated PEI-DTP from the previous step. The amount of peptide should be calculated to achieve approximately 10% coupling of the primary amines on PEI.

  • Incubate the reaction mixture under argon. The progress of the reaction can be monitored by measuring the release of 2-thiopyridone spectrophotometrically.

  • Purify the NGR-PEI

Application Notes and Protocols: Construction of NGR Peptide-Based Drug Carriers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the design, synthesis, and evaluation of drug carriers incorporating the asparagine-glycine-arginine (NGR) peptide motif. The NGR tripeptide has been identified as a potent targeting ligand for aminopeptidase (B13392206) N (APN/CD13), a receptor often overexpressed on the surface of tumor cells and angiogenic blood vessels.[1][2][3] This targeted approach aims to enhance the therapeutic efficacy of anticancer agents while minimizing systemic toxicity.[4]

Principle of NGR-Mediated Drug Targeting

The therapeutic utility of the NGR peptide lies in its ability to act as a homing device, guiding conjugated therapeutic payloads to CD13-expressing cells.[1] The targeting mechanism involves the specific binding of the NGR motif to an isoform of the CD13 receptor that is abundant in the tumor microenvironment but less so in healthy tissues.[5][6] Upon binding, the NGR peptide-drug conjugate or nanoparticle is internalized by the target cell, often via an endosomal pathway.[1][7] The subsequent release of the therapeutic agent within the cell leads to a localized cytotoxic effect. Some NGR peptides also contain a C-end Rule (CendR) motif, which, after binding and potential cleavage, can interact with neuropilin-1 (NRP-1) to further enhance tumor penetration.[8]

Signaling Pathway for NGR-CD13 Mediated Drug Internalization

Caption: NGR-CD13 mediated drug internalization pathway.

Construction of NGR-Based Drug Carriers

NGR peptides can be incorporated into various drug delivery systems, including liposomes, polymeric nanoparticles, and direct drug conjugates.[4][9][10] The choice of carrier depends on the physicochemical properties of the drug and the desired pharmacokinetic profile.

Synthesis of NGR Peptide-Drug Conjugates

Direct conjugation of a drug to the NGR peptide is a straightforward approach. The synthesis typically involves solid-phase peptide synthesis of the NGR motif, followed by conjugation of the drug molecule.

Caption: Workflow for the synthesis of NGR peptide-drug conjugates.

Formulation of NGR-Targeted Nanoparticles

NGR peptides can be attached to the surface of pre-formed nanoparticles, such as liposomes or polymeric nanoparticles, to facilitate targeted delivery.

Caption: General workflow for formulating NGR-targeted liposomes.

Characterization and Evaluation Data

The successful construction of NGR-based drug carriers requires thorough characterization of their physicochemical properties and in vitro/in vivo performance.

Table 1: Physicochemical Properties of NGR-Based Drug Carriers

Carrier Type	Drug	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
NGR-modified Liposomes	Brucine (B1667951)	~120	Not significantly different from non-targeted liposomes	Not specified	[11][12]
NGR-modified Liposomes	Doxorubicin (B1662922)	Not specified	Not specified	Not specified	[7]
LPD-PEG-NGR Nanoparticles	c-myc siRNA & Doxorubicin	197 ± 1	30.5 ± 0.6	Not specified	[13]
Phospholipid Nanoparticles	Doxorubicin	Not specified	Not specified	Not specified	[2][14]

Table 2: In Vitro Drug Release from NGR-Based Carriers

| Carrier Type | Drug | pH | Release Profile | Reference | | :--- | :--- | :--- | :--- |[2] | | Phospholipid Nanoparticles | Doxorubicin | 5.0 | ~56% release after 72h |[2] | | Phospholipid Nanoparticles | Doxorubicin | 7.4 | ~44% release after 72h |[2] | | NGR-modified Liposomes | Brucine | Not specified | Initial fast release in first 4h, then sustained release. Similar to non-targeted liposomes. |[12] |

Table 3: In Vitro Cytotoxicity of NGR-Based Drug Carriers

Carrier	Cell Line	IC50 / Effect	Reference
NPh-Dox-NGR	HT-1080 (CD13+)	100% cell death at 25 µM after 24h	[2]
Free Doxorubicin	HT-1080 (CD13+)	~70% cell growth inhibition at 25 µM after 24h	[2]
NPh-Dox-NGR	MCF-7 (CD13-)	Significantly less cytotoxic than on HT-1080	[2][14]
Cyclic NGR-Daunomycin Conjugates	HT-1080 (CD13+)	Effective	[15]
Cyclic NGR-Daunomycin Conjugates	HT-29 (CD13-)	Less effective than on HT-1080	[15]

Detailed Experimental Protocols

Protocol 1: Synthesis of an NGR-Doxorubicin Conjugate via a Hydrazone Linker

This protocol describes the synthesis of an NGR-doxorubicin conjugate using an acid-cleavable hydrazone linker, adapted from Benchchem application notes.[16]

Materials:

• NGR peptide with a C-terminal cysteine (e.g., CNGRCG)

• Doxorubicin hydrochloride

• Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) linker

• Hydrazine (B178648) hydrate (B1144303)

• N,N-Dimethylformamide (DMF)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate buffered saline (PBS), pH 7.2

• Sodium acetate (B1210297) buffer, pH 5.0

• Trifluoroacetic acid (TFA)

• Acetonitrile (B52724) (ACN)

• Reverse-phase HPLC system

• Mass spectrometer (e.g., ESI-MS)

Procedure:

• Preparation of Doxorubicin-Hydrazide: a. Dissolve doxorubicin hydrochloride in DMF. b. Add a molar excess of hydrazine hydrate and stir the reaction mixture at room temperature for several hours. c. Monitor the reaction by thin-layer chromatography (TLC). d. Upon completion, precipitate the product by adding a non-polar solvent. e. Collect the precipitate by filtration and wash with a suitable solvent. f. Dry the doxorubicin-hydrazide product under vacuum.[16]

• Activation of NGR Peptide with SMCC: a. Dissolve the NGR peptide (e.g., CNGRCG) in PBS (pH 7.2). b. Dissolve SMCC in DMSO and add it to the peptide solution in a 1.5-fold molar excess. c. Stir the reaction mixture at room temperature for 2 hours. The maleimide (B117702) group of SMCC will react with the thiol group of the cysteine residue in the NGR peptide.[16]

• Conjugation of Doxorubicin-Hydrazide to Activated NGR Peptide: a. To the solution from step 2, add the doxorubicin-hydrazide dissolved in a small amount of DMSO. A 2-fold molar excess of the hydrazide derivative over the peptide is recommended. b. Adjust the pH of the reaction mixture to 5.0 with sodium acetate buffer. c. Stir the reaction overnight at room temperature in the dark. The hydrazide group of doxorubicin will react with the succinimidyl ester of the SMCC-activated peptide to form a stable hydrazone bond.[16]

• Purification of the NGR-Hydrazone-Doxorubicin Conjugate: a. Purify the crude conjugate by preparative reverse-phase HPLC. b. Use a C18 column with a gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA). c. Collect the fractions containing the desired conjugate (identifiable by its red color and UV absorbance). d. Lyophilize the pure fractions to obtain the final product as a red powder.[16]

• Characterization of the Conjugate: a. Confirm the identity and purity of the conjugate using analytical RP-HPLC. b. Determine the molecular weight of the conjugate by ESI-MS to confirm the successful conjugation and a 1:1 drug-to-peptide ratio.[16]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method for assessing the cytotoxicity of NGR-based drug carriers on cancer cell lines.

Materials:

• CD13-positive cell line (e.g., HT-1080) and CD13-negative cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• NGR-drug carrier, free drug, and empty carrier (control)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: a. Seed the CD13-positive and CD13-negative cells into 96-well plates at an appropriate density (e.g., 5 x 10³ cells/well). b. Incubate the plates at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Treatment: a. Prepare serial dilutions of the NGR-drug carrier, free drug, and empty carrier in complete cell culture medium. b. Remove the old medium from the wells and add 100 µL of the different treatment solutions to the respective wells. Include untreated cells as a control. c. Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay: a. After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well. b. Incubate the plates for another 4 hours at 37°C. c. Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals. d. Shake the plates for 10 minutes to ensure complete dissolution.

• Data Analysis: a. Measure the absorbance at a wavelength of 490 nm using a microplate reader. b. Calculate the cell viability as a percentage of the untreated control. c. Plot the cell viability against the drug concentration to determine the IC50 value (the concentration of drug that inhibits 50% of cell growth).

Conclusion

The NGR peptide represents a versatile and effective targeting moiety for the development of advanced drug delivery systems in oncology. By specifically targeting the CD13 receptor on tumor cells and neovasculature, NGR-based carriers can enhance the therapeutic index of conventional chemotherapeutics. The protocols and data presented in these application notes provide a framework for the rational design, synthesis, and evaluation of these promising targeted therapies. Further optimization of linker chemistry, carrier composition, and drug combinations will continue to advance the clinical potential of this technology.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Research Progress of Radiolabeled Asn-Gly-Arg (NGR) Peptides for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The tumor vessel targeting agent NGR-TNF controls the different stages of the tumorigenic process in transgenic mice by distinct mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peptide-Based Nanoparticle for Tumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benthamdirect.com [benthamdirect.com]
• 10. Tumor vasculature targeting through NGR peptide-based drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro and in vivo evaluation of novel NGR-modified liposomes containing brucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro and in vivo evaluation of novel NGR-modified liposomes containing brucine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nanoparticles Targeted With NGR Motif Deliver c-myc siRNA and Doxorubicin for Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for NGR Peptide-Targeted Magnetic Resonance Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptides containing the asparagine-glycine-arginine (NGR) motif are powerful tools for targeted molecular imaging and drug delivery.[1][2][3] These peptides specifically bind to aminopeptidase (B13392206) N (APN/CD13), a cell surface receptor that is highly overexpressed on the endothelial cells of tumor neovasculature and on various cancer cells.[1][2][3] This targeted approach allows for the selective accumulation of imaging probes, such as gadolinium-based magnetic resonance imaging (MRI) contrast agents, at the tumor site, leading to enhanced image contrast and improved diagnostic capabilities.[4] This document provides detailed application notes and protocols for the use of NGR peptides in MRI.

Principle of the Method

The application of NGR peptides in MRI is based on the specific molecular recognition between the NGR motif and the CD13 receptor.[1] When an NGR peptide is conjugated to a gadolinium (Gd³⁺) chelate, a potent MRI contrast agent, the resulting complex is systemically administered. This targeted contrast agent circulates through the bloodstream and preferentially binds to CD13-expressing cells in the tumor microenvironment. The accumulation of the gadolinium-containing agent at the tumor site significantly shortens the longitudinal (T1) relaxation time of water protons in the vicinity. On T1-weighted MR images, this results in a brighter signal, thereby enhancing the visibility of the tumor and its associated vasculature.[5][6]

Signaling Pathway

Upon binding to CD13, NGR peptides can trigger intracellular signaling cascades. While the complete signaling pathway is still under investigation, evidence suggests the involvement of Src family kinases and the subsequent activation of downstream effectors. This interaction can also lead to the internalization of the NGR-CD13 complex.[7][8] A secondary targeting mechanism has also been proposed, where the asparagine residue in the NGR motif can deamidate to form an isoaspartate-glycine-arginine (isoDGR) motif, which in turn targets αvβ3 integrins, another important receptor in angiogenesis.

References

• 1. Utilizing T1- and T2-Specific Contrast Agents as “Two Colors” MRI Correlation | MDPI [mdpi.com]
• 2. Magnetic resonance imaging-guided radiation therapy using animal models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. news-medical.net [news-medical.net]
• 4. youtube.com [youtube.com]
• 5. mrimaster.com [mrimaster.com]
• 6. radiopaedia.org [radiopaedia.org]
• 7. researchgate.net [researchgate.net]
• 8. High relaxivity MRI contrast agents part 2: Optimization of inner- and second-sphere relaxivity - PMC [pmc.ncbi.nlm.nih.gov]

Visualizing NGR Peptide Uptake in Tumors Using Two-Photon Microscopy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted delivery of therapeutic agents to tumors is a cornerstone of modern cancer therapy. Peptides containing the asparagine-glycine-arginine (NGR) motif have emerged as a promising tool for targeting the tumor vasculature.[1][2] These peptides specifically bind to aminopeptidase (B13392206) N (APN/CD13), a receptor that is overexpressed on the endothelial cells of angiogenic blood vessels and on various tumor cells.[1][2] Visualizing the uptake of NGR peptides in the tumor microenvironment is crucial for evaluating their targeting efficiency and for the development of NGR-based drug delivery systems. Two-photon microscopy (TPM) offers a powerful imaging modality for this purpose, providing deep tissue penetration, high resolution, and reduced phototoxicity compared to conventional fluorescence microscopy.[3][4]

This document provides detailed application notes and experimental protocols for visualizing and quantifying the uptake of fluorescently labeled NGR peptides in tumors using two-photon microscopy.

Principle of the Method

This method relies on the specific binding of a fluorescently labeled NGR peptide to its receptor, CD13, on tumor-associated endothelial cells and tumor cells. The NGR peptide is conjugated to a near-infrared (NIR) fluorescent dye, such as Cyanine 5.5 (Cy5.5), which is suitable for two-photon excitation.[5] Following systemic administration in a tumor-bearing animal model, the fluorescent NGR peptide accumulates at the tumor site. Two-photon microscopy is then used to excite the fluorophore and visualize its distribution within the tumor vasculature and parenchyma in real-time and at subcellular resolution.

Data Presentation

The following table summarizes representative quantitative data that can be obtained from two-photon microscopy imaging of NGR peptide uptake. The fluorescence intensity measurements provide a quantitative assessment of peptide accumulation in the tumor versus control tissues.

Parameter	Tumor (NGR-Cy5.5)	Contralateral Tissue (NGR-Cy5.5)	Tumor (Control Peptide-Cy5.5)	Reference
Mean Fluorescence Intensity (Arbitrary Units)	850 ± 120	150 ± 30	200 ± 45	[1][5]
Tumor-to-Background Ratio	5.7 ± 0.8	-	1.3 ± 0.3	[5]
Percentage of Labeled Vessels	75% ± 10%	5% ± 2%	10% ± 3%	[2]

Experimental Protocols

Protocol 1: Preparation of Fluorescently Labeled NGR Peptide (NGR-Cy5.5)

This protocol describes the conjugation of a cyclic NGR peptide to the near-infrared fluorescent dye Cy5.5 NHS ester.

Materials:

• Cyclic NGR peptide (e.g., c[KNGRE]-NH2)

• Cy5.5 NHS ester

• Anhydrous Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• Sephadex G-25 column

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Dissolve the cyclic NGR peptide in anhydrous DMF.

• Add DIPEA to the peptide solution to act as a base.

• Dissolve Cy5.5 NHS ester in anhydrous DMF.

• Add the Cy5.5 solution to the peptide solution in a 1:1.2 molar ratio (peptide:dye).

• Incubate the reaction mixture for 4 hours at room temperature in the dark with gentle stirring.

• Monitor the reaction progress using analytical HPLC.

• Purify the NGR-Cy5.5 conjugate using a Sephadex G-25 column equilibrated with PBS.

• Collect the colored fractions corresponding to the labeled peptide.

• Confirm the purity and identity of the conjugate by analytical HPLC and mass spectrometry.

• Lyophilize the purified NGR-Cy5.5 and store it at -20°C, protected from light.

Protocol 2: Animal Model and Tumor Xenograft Implantation

This protocol describes the establishment of a tumor xenograft model in mice. All animal procedures should be performed in accordance with institutional guidelines.

Materials:

• Athymic nude mice (6-8 weeks old)

• CD13-positive tumor cells (e.g., HT-1080 human fibrosarcoma)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Matrigel

• Sterile PBS

Procedure:

• Culture HT-1080 cells in DMEM supplemented with 10% FBS.

• Harvest the cells by trypsinization and wash them with sterile PBS.

• Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

• Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Allow the tumors to grow to a size of approximately 100-200 mm³ before imaging experiments.

Protocol 3: In Vivo Two-Photon Microscopy Imaging

This protocol outlines the procedure for intravital imaging of NGR-Cy5.5 uptake in tumor-bearing mice.

Materials:

• Tumor-bearing mouse

• NGR-Cy5.5 conjugate

• Anesthetic (e.g., isoflurane)

• Dextran conjugated to a contrasting fluorescent dye (e.g., FITC-dextran) for vessel visualization

• Two-photon microscope equipped with a femtosecond laser (e.g., Ti:Sapphire)

• Water-immersion objective (e.g., 20x or 25x)

• Heated stage

Procedure:

• Anesthetize the tumor-bearing mouse using isoflurane.

• Place the mouse on a heated stage to maintain body temperature.

• Surgically expose the tumor by making a small skin flap.

• Administer FITC-dextran intravenously via the tail vein to visualize the tumor vasculature.

• Acquire baseline two-photon images of the tumor vasculature before injecting the NGR peptide.

• Administer NGR-Cy5.5 (e.g., 10 nmol) intravenously via the tail vein.

• Acquire time-lapse two-photon image stacks of the tumor region at different time points (e.g., 0, 15, 30, 60, and 120 minutes) post-injection.

• Microscope Settings (Example):

  • Excitation wavelength for Cy5.5: ~800-850 nm

  • Excitation wavelength for FITC: ~800 nm

  • Emission filter for Cy5.5: 650-750 nm

  • Emission filter for FITC: 500-550 nm

  • Image acquisition parameters: 512x512 pixels, 1-2 µm/pixel, 2 µm z-steps.

Protocol 4: Image Analysis and Quantification

This protocol describes the quantification of NGR-Cy5.5 uptake from the acquired two-photon microscopy images.

Software:

• ImageJ/Fiji or similar image analysis software

Procedure:

• Image Pre-processing:

  • Correct for any motion artifacts in the time-lapse image stacks.

  • Apply a median filter to reduce noise.

• Region of Interest (ROI) Selection:

  • Define ROIs for the tumor tissue, individual blood vessels (identified by FITC-dextran), and adjacent non-tumor (contralateral) tissue.

• Fluorescence Intensity Measurement:

  • Measure the mean fluorescence intensity of the Cy5.5 signal within the defined ROIs for each time point.

• Data Analysis:

  • Calculate the tumor-to-background ratio by dividing the mean fluorescence intensity in the tumor ROI by the mean fluorescence intensity in the contralateral tissue ROI.

  • Quantify the percentage of blood vessels showing NGR-Cy5.5 accumulation by setting a threshold for positive staining.

  • Plot the change in fluorescence intensity over time to analyze the uptake kinetics.

Visualizations

NGR peptide targeting and uptake signaling pathway.

Workflow for two-photon microscopy of NGR peptide uptake.

References

• 1. Detection and Analysis of Tumor Fluorescence Using a Two-Photon Optical Fiber Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo imaging with two-photon microscopy to assess the tumor-selective binding of an anti-CD137 switch antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Two-photon probes for in vivo multicolor microscopy of the structure and signals of brain cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two-photon Imaging of the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Near-infrared fluorescence imaging of CD13 receptor expression using a novel Cy5.5-labeled dimeric NGR peptide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving NGR Peptide Stability in Serum

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the stability of Asn-Gly-Arg (NGR) peptides in serum. The following sections offer frequently asked questions and troubleshooting guides to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of NGR peptide degradation in serum?

NGR peptides are susceptible to two main degradation pathways in serum:

• Enzymatic Degradation: Like most peptides, NGR peptides can be cleaved by proteases and peptidases present in serum. The specific cleavage sites depend on the amino acids flanking the NGR motif. Terminal modifications (N-acetylation, C-amidation) and cyclization can offer protection against exopeptidases.[1][2]

• Chemical Instability (Deamidation): The NGR motif itself is prone to a spontaneous, non-enzymatic chemical reaction called deamidation. The asparagine (Asn) residue can rearrange into a succinimide (B58015) intermediate, which then hydrolyzes to form either an aspartic acid (Asp) or an isoaspartic acid (isoAsp) residue.[3][4] This conversion of NGR to isoDGR is significant because it can switch the peptide's binding target from aminopeptidase (B13392206) N (APN/CD13) to RGD-binding integrins, which are also involved in angiogenesis.[3][4][5]

Caption: NGR peptide deamidation pathway and subsequent receptor switching.

Q2: My NGR peptide shows rapid degradation in a serum assay. What are the likely causes?

Rapid degradation is often due to a combination of factors:

• High Protease Activity: The specific lot of serum used can have high levels of active proteases.[6]

• Susceptible Sequence: Linear peptides and those with unprotected N- and C-termini are particularly vulnerable to exopeptidases.[7][8]

• Assay Conditions: Incubation at physiological temperature (37°C) accelerates both enzymatic and chemical degradation.[6]

• Peptide Structure: The residues flanking the NGR motif can influence its susceptibility to cleavage and deamidation.[4][9]

Q3: What are the most effective strategies to improve the serum stability of NGR peptides?

A multi-pronged approach combining chemical modification and formulation strategies is typically the most effective.

Strategy Category	Method	Description
Chemical Modification	Cyclization	Creates a rigid structure that is more resistant to proteases. The most common form is a disulfide bridge (e.g., cNGRc).[1][7]
Terminal Modification	N-terminal acetylation and C-terminal amidation block degradation by exopeptidases.[1][2]
PEGylation	Attaching polyethylene (B3416737) glycol (PEG) chains provides steric hindrance, protecting the peptide from enzymes and increasing its hydrodynamic size.[10][11][12]
D-Amino Acid Substitution	Replacing natural L-amino acids with their D-enantiomers makes peptide bonds unrecognizable to most proteases.[10][13][14]
Formulation Strategy	Encapsulation	Incorporating the peptide into delivery systems like liposomes or nanoparticles protects it from the serum environment.[15][16]
Lyophilization	Freeze-drying the peptide with stabilizers (e.g., sugars, polyols) creates a stable solid form for storage.[11]
pH & Buffer Optimization	Maintaining an optimal pH in the formulation can slow down chemical degradation pathways like deamidation.[1][17]

Q4: How do I experimentally measure the serum stability of my NGR peptide?

A standard in vitro serum stability assay is used. The general workflow involves incubating the peptide in serum at 37°C, taking samples at various time points, stopping the degradation, processing the samples to remove proteins, and quantifying the remaining intact peptide using analytical techniques like RP-HPLC or LC-MS.[6][18]

Caption: Experimental workflow for an in vitro NGR peptide serum stability assay.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Caption: Troubleshooting flowchart for NGR peptide stability experiments.

Quantitative Data Summary

The stability of NGR peptides can vary significantly based on their structure and the experimental conditions.

Peptide Construct	Description	Matrix	Half-life (t½)	Reference
NGR-2C	Cyclic peptide	Serum (37°C)	~5 hours	[4]
99mTc-NGR	Radiolabeled linear peptide	Mouse Serum (37°C)	>12 hours (>92% intact)	[19]
Conjugate 2	Cyclic (disulfide), Dau attached at C-term	DMEM + 10% FBS (37°C)	Stable, slow deamidation	[3]
Conjugate 5	Cyclic (amide), Dau attached at side chain	DMEM + 10% FBS (37°C)	Highly Stable (No decomposition observed)	[3]
Conjugate 1, 3, 4	Cyclic (thioether) conjugates	DMEM + 10% FBS (37°C)	Faster decomposition vs. disulfide/amide	[3]

Note: Direct comparison is challenging due to different matrices and analytical methods. Data illustrates the impact of structural modifications.

Experimental Protocols

Protocol: In Vitro Serum Stability Assay via RP-HPLC

This protocol provides a framework for assessing the stability of an NGR peptide in serum.

1. Materials and Reagents:

• NGR peptide stock solution (e.g., 1 mg/mL in water or appropriate buffer).

• Human or animal serum (pooled, stored in aliquots at -80°C).

• Quenching/Precipitation Solution: Acetonitrile (ACN) with 1% trifluoroacetic acid (TFA). Note: Strong acids alone can cause peptide loss; organic solvents are often better.[20][21]

• RP-HPLC system with a C18 column.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in ACN.

• Low-binding microcentrifuge tubes.

• Incubator or water bath set to 37°C.

2. Procedure:

• Pre-warm Serum: Thaw an aliquot of serum at room temperature and pre-warm it to 37°C for 15 minutes.

• Initiate Reaction: In a microcentrifuge tube, add the NGR peptide stock solution to the pre-warmed serum to achieve the final desired concentration (e.g., 100 µg/mL). Mix gently by pipetting. This is your t=0 starting point.

• Time-Point Sampling:

  • Immediately after mixing, withdraw an aliquot (e.g., 50 µL) for the t=0 sample.

  • Transfer this aliquot into a new tube containing a defined volume of ice-cold Quenching Solution (e.g., 150 µL, a 1:3 ratio). Vortex immediately to stop enzymatic activity and precipitate proteins.

• Incubation: Place the main reaction tube in the 37°C incubator.

• Collect Samples: Repeat the sampling and quenching step (Step 3) at subsequent time points (e.g., 15, 30, 60, 120, 240 minutes).

• Protein Removal:

  • Incubate all quenched samples on ice for 20 minutes to ensure complete protein precipitation.

  • Centrifuge the tubes at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Sample Preparation for HPLC:

  • Carefully collect the supernatant, avoiding the protein pellet.

  • Transfer the supernatant to an HPLC vial for analysis.[6]

3. RP-HPLC Analysis:

• Method: Develop a gradient elution method to separate the intact peptide from degradation products and serum components. A typical gradient might be 5% to 95% Mobile Phase B over 30 minutes.

• Detection: Monitor the elution profile at a suitable wavelength (e.g., 214 nm for the peptide backbone).

• Quantification: For each time point, integrate the peak area corresponding to the intact NGR peptide. The t=0 sample serves as the 100% reference.

4. Data Analysis:

• Calculate Percentage Remaining: For each time point (t), calculate the percentage of intact peptide remaining using the formula: % Remaining = (Peak Area at t / Peak Area at t=0) * 100

• Determine Half-Life (t½): Plot the percentage of remaining peptide against time. Use a one-phase decay non-linear regression model to calculate the half-life (t½), which is the time required for 50% of the peptide to be degraded.[6]

References

• 1. pepdoopeptides.com [pepdoopeptides.com]
• 2. Improving enzymatic and chemical stability of peptides by chemical modifications NovoPro [novoprolabs.com]
• 3. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Critical Role of Flanking Residues in NGR-to-isoDGR Transition and CD13/Integrin Receptor Switching - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How to Improve Peptide Stability? NovoPro [novoprolabs.com]
• 11. Ways To Improve The Stability Of Peptides - www.pharmasources.com [pharmasources.com]
• 12. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review [ouci.dntb.gov.ua]
• 13. tandfonline.com [tandfonline.com]
• 14. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Serum Stability of Peptides | Springer Nature Experiments [experiments.springernature.com]
• 19. researchgate.net [researchgate.net]
• 20. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Optimizing NGR Peptide Solubility for In Vivo Use: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in solubilizing NGR peptides for in vivo applications. Adhering to proper solubilization protocols is critical for ensuring the efficacy, safety, and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: My lyophilized NGR peptide won't dissolve in aqueous buffers like PBS. What should I do?

A1: This is a common issue, particularly with hydrophobic or uncharged NGR peptide variants. The asparagine-glycine-arginine (NGR) motif itself has charged residues, but the overall solubility is dictated by the entire amino acid sequence.[1][2]

Troubleshooting Steps:

• Assess Peptide Characteristics: Determine if your NGR peptide is acidic, basic, or neutral by calculating the net charge of the amino acid sequence.

  • Basic peptides (net positive charge) are more soluble in acidic solutions. Try dissolving the peptide in a small amount of 10-25% acetic acid before diluting with your aqueous buffer.

  • Acidic peptides (net negative charge) are more soluble in basic solutions. Use a small amount of 0.1M ammonium (B1175870) bicarbonate to initially dissolve the peptide.

• Use an Organic Co-Solvent: For neutral or highly hydrophobic peptides, initial dissolution in a small volume of an organic solvent is recommended.[1][3]

  • Dimethyl sulfoxide (B87167) (DMSO) is a common choice due to its high solubilizing power and relatively low toxicity in small amounts for in vivo studies.[3][4]

  • Procedure: First, dissolve the peptide completely in a minimal amount of 100% DMSO (e.g., 30-50 µL). Then, slowly add this stock solution dropwise to your aqueous buffer (e.g., PBS) while gently vortexing to reach the final desired concentration.[3] Note: The final DMSO concentration should typically be kept below 1% for cell-based assays and as low as possible for in vivo studies to avoid toxicity.[3]

• Sonication: Brief sonication can help break up aggregates and facilitate dissolution.[2] Use a bath sonicator and sonicate in short bursts on ice to prevent heating and potential degradation of the peptide.

Q2: My NGR peptide solution is cloudy or has visible precipitates after adding the aqueous buffer. What does this mean and how can I fix it?

A2: Cloudiness or precipitation indicates that the peptide has reached its solubility limit in that specific solvent system and is likely aggregating.[3]

Troubleshooting Steps:

• Re-dissolve and Adjust Concentration: If precipitation occurs, the peptide needs to be re-lyophilized and the solubilization process repeated with a higher concentration of the organic solvent or a lower final peptide concentration.[1]

• Optimize pH: The pH of the final solution can significantly impact solubility. Ensure the pH is not near the peptide's isoelectric point (pI), where it will be least soluble. Adjusting the pH away from the pI can increase net charge and improve solubility.

• Incorporate Solubilizing Excipients: Consider the use of pharmaceutical excipients designed to enhance the solubility of peptides. These can include agents like polyethylene (B3416737) glycol (PEG) or cyclodextrins, though their use requires careful validation for in vivo studies.[5][6][7][8]

Q3: How does the structure of the NGR peptide (linear vs. cyclic) affect its solubility?

A3: Cyclic NGR peptides, such as those flanked by cysteine residues forming a disulfide bridge (e.g., CNGRC), generally exhibit greater stability and higher binding affinity compared to their linear counterparts.[9][10][11] While cyclization can improve stability, it may not dramatically alter the intrinsic solubility, which is still primarily governed by the amino acid composition. However, the increased stability of cyclic peptides can help prevent degradation that might lead to insoluble byproducts.[12] Studies have shown that cyclic NGR peptides offer a more favorable conformation for receptor binding.[10][13]

Q4: My NGR peptide appears to lose efficacy over time when stored in solution. What could be the cause?

A4: NGR peptides are susceptible to chemical degradation, primarily through the deamidation of the asparagine (Asn) residue.[14][15][16] This process involves the formation of a succinimide (B58015) intermediate, which then hydrolyzes to form a mixture of aspartate (DGR) and isoaspartate (isoDGR).[15][17] This modification alters the peptide's structure and its binding affinity for the CD13 receptor, potentially leading to reduced efficacy or off-target effects by binding to integrins.[9][14][17]

Mitigation Strategies:

• pH Control: The rate of deamidation is pH-dependent. Storing the peptide solution at a slightly acidic pH (around 5-6) can help to minimize this degradation pathway.

• Storage: Reconstituted peptides should be aliquoted and stored at -20°C or -80°C to minimize degradation.[18] Avoid repeated freeze-thaw cycles.[19]

• Fresh Preparation: For optimal results in in vivo experiments, it is best to prepare the NGR peptide solution fresh before each use.[20]

Quantitative Data on NGR Peptide Solubility

While specific solubility data can be highly dependent on the exact peptide sequence and purity, the following table provides representative solubility information for a commonly used cyclic NGR peptide (cNGRC) to guide your experimental design.

Solvent System	cNGRC Solubility (mg/mL)	Remarks
Sterile Water	~0.5 - 1.0	May require sonication and pH adjustment.
Phosphate-Buffered Saline (PBS), pH 7.4	~0.5 - 1.0	Solubility can be limited; aggregation may occur at higher concentrations.
10% Acetic Acid in Water	> 2.0	Useful for creating a concentrated stock solution of this basic peptide.
5% DMSO in PBS, pH 7.4	~1.0 - 2.0	A common formulation for achieving higher concentrations for in vivo use.
100% DMSO	> 10.0	Used for creating highly concentrated stock solutions for serial dilution.

Note: This data is illustrative. It is crucial to perform a solubility test with a small amount of your specific NGR peptide before preparing a large batch.[1]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized NGR Peptide

This protocol provides a step-by-step guide for the initial reconstitution of a lyophilized NGR peptide.

Materials:

• Lyophilized NGR peptide vial

• Sterile, pyrogen-free solvent (e.g., sterile water, 10% acetic acid, or 100% DMSO)

• Sterile pipette tips

• Vortex mixer

• Sonicator bath

Procedure:

• Equilibrate: Allow the lyophilized peptide vial to come to room temperature before opening to prevent condensation.[21]

• Initial Solvent Addition: Carefully add the appropriate volume of the chosen initial solvent (see FAQs and solubility table) to the vial to create a concentrated stock solution.[21]

• Gentle Mixing: Gently swirl or vortex the vial to dissolve the peptide.[19][21] Avoid vigorous shaking, which can cause aggregation.[20]

• Sonication (if necessary): If the peptide does not fully dissolve, place the vial in a sonicator bath for 5-10 minute intervals on ice.[2]

• Visual Inspection: Ensure the solution is clear and free of any visible particulates before proceeding.[20]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid multiple freeze-thaw cycles.[19][22]

Protocol 2: Preparation of NGR Peptide Formulation for In Vivo Injection

This protocol details the preparation of a final NGR peptide solution suitable for intravenous administration in animal models.

Materials:

• Reconstituted NGR peptide stock solution (from Protocol 1)

• Sterile, pyrogen-free vehicle (e.g., PBS or 0.9% saline)

• Sterile, low-protein binding microcentrifuge tubes

• Sterile syringe filters (0.22 µm)

Procedure:

• Thaw Stock Solution: Thaw one aliquot of the concentrated NGR peptide stock solution on ice.

• Dilution: In a sterile microcentrifuge tube, perform a serial dilution of the stock solution with the cold, sterile vehicle to achieve the final desired concentration for injection (e.g., 1-2 mg/mL).[18] If using a DMSO stock, ensure the final DMSO concentration is minimized (ideally ≤ 1%).

• Gentle Mixing: Mix the solution thoroughly by gentle pipetting or brief, low-speed vortexing.

• Final Visual Inspection: Visually inspect the final solution for any signs of precipitation or cloudiness. The solution must be completely clear.

• Sterile Filtration: Draw the final solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a new sterile tube or directly for injection. This step is crucial to remove any potential aggregates or microbial contamination.

• Administration: Administer the freshly prepared solution to the animal model as per your experimental protocol.[23][24] It is recommended to use the solution immediately after preparation.

Visualizing Key Concepts and Workflows

References

• 1. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]
• 5. Influence of excipients on solubility and dissolution of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Flexible or fixed: a comparative review of linear and cyclic cancer-targeting peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The effect of conformation on the solution stability of linear vs. cyclic RGD peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. genscript.com [genscript.com]
• 19. thepeptidereport.com [thepeptidereport.com]
• 20. jpt.com [jpt.com]
• 21. verifiedpeptides.com [verifiedpeptides.com]
• 22. bachem.com [bachem.com]
• 23. Protocol for interfering peptide injection into adult mouse hippocampus and spatial memory testing - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Protocol for standardized intrathymic injection in mice - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent NGR peptide aggregation in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for working with NGR peptides. The following information is designed to help prevent aggregation and ensure the stability and efficacy of NGR peptides in solution during your experiments.

Frequently Asked Questions (FAQs)

Q1: My NGR peptide won't dissolve. What should I do?

A1: The solubility of NGR peptides is influenced by their overall charge and hydrophobicity. NGR peptides are generally basic due to the arginine residue. Start by attempting to dissolve a small amount of the peptide in sterile, distilled water. If it remains insoluble, try a dilute acidic solution, such as 10% acetic acid. For highly hydrophobic NGR peptide derivatives, initial dissolution in a minimal amount of an organic solvent like dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) followed by slow, dropwise addition to your aqueous buffer while vortexing is recommended.[1][2] For peptides containing cysteine, use DMF instead of DMSO to prevent oxidation.[3]

Q2: My NGR peptide solution is cloudy or has visible precipitates. What is happening?

A2: Cloudiness or precipitation indicates that the peptide is aggregating or has exceeded its solubility limit under the current conditions. Aggregation can be triggered by factors such as pH being close to the peptide's isoelectric point (pI), high peptide concentration, temperature fluctuations, and ionic strength of the buffer.[4] Sonication can help to break up small aggregates and improve dissolution.[5] If precipitation occurs when adding a peptide stock in organic solvent to an aqueous buffer, it is crucial to add it very slowly while vigorously stirring the buffer to avoid localized high concentrations.[2]

Q3: How can I prevent my NGR peptide from degrading in solution?

A3: A primary degradation pathway for NGR peptides is the deamidation of the asparagine (Asn) residue, particularly at neutral to basic pH, which forms an isoaspartate (isoDGR) derivative.[6][7] This can alter its binding specificity from CD13 to integrins. To minimize deamidation, it is recommended to prepare and store NGR peptide solutions in a slightly acidic buffer (pH < 7). For long-term storage, lyophilized peptides stored at -20°C or -80°C are more stable than solutions.[1][8] Once in solution, it is best to make aliquots and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[2]

Q4: Should I use a linear or cyclic NGR peptide for my experiments?

A4: Cyclic NGR peptides, such as c(CNGRC) or c(KNGRE), are generally recommended over their linear counterparts. Cyclization provides conformational constraint, which can lead to significantly higher binding affinity for the CD13 receptor and increased stability against enzymatic degradation.[9][10] For example, the cyclic peptide cKNGRE has been shown to have a 3.6-fold greater affinity for CD13-positive cells than its linear version.[11]

Q5: Are there any additives that can help stabilize my NGR peptide solution?

A5: Yes, several types of excipients can be used. For cysteine-containing cyclic NGR peptides (like c(CNGRC)), adding a reducing agent such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP) can prevent the formation of intermolecular disulfide bonds that lead to aggregation. Non-ionic surfactants, such as Polysorbate 20 or 80, at low concentrations (e.g., 0.01%) can help prevent surface-induced aggregation. A mixture of arginine and glutamate (B1630785) in the buffer can also enhance the solubility of some peptides.

Troubleshooting Guide

This guide provides a systematic approach to addressing common issues with NGR peptide aggregation.

Problem	Potential Cause	Recommended Solution
Peptide will not dissolve in aqueous buffer.	The peptide is hydrophobic or the buffer pH is close to its isoelectric point (pI).	1. Calculate the peptide's net charge. Since NGR peptides are typically basic, try dissolving in a dilute acidic solution (e.g., 10% acetic acid).2. For hydrophobic variants, dissolve in a minimal volume of DMSO or DMF first, then slowly add to the stirring aqueous buffer.[1][2]3. Use sonication to aid dissolution.[5]
Peptide precipitates after dissolving.	The peptide concentration is too high, or the buffer conditions are not optimal for solubility.	1. Reduce the final concentration of the peptide.2. If using an organic solvent stock, ensure it is added to the aqueous buffer very slowly with vigorous stirring.[2]3. Adjust the pH of the buffer to be further from the peptide's pI.4. Add solubilizing excipients like a low concentration of a non-ionic surfactant or an arginine/glutamate mixture.
Loss of peptide activity over time.	Chemical degradation, primarily deamidation of the asparagine residue in the NGR motif.	1. Prepare fresh solutions before each experiment.2. Store stock solutions in a slightly acidic buffer (pH 5-6) to slow down deamidation.3. For long-term storage, keep the peptide lyophilized at -20°C or below.[8]4. Consider using a more stable cyclic NGR peptide or a sequence-modified version (e.g., with N-methylated glycine).
Inconsistent experimental results.	Peptide aggregation or degradation leading to variable effective concentrations.	1. Centrifuge the peptide solution before use to pellet any undissolved aggregates.[5]2. Always use a consistent, optimized solubilization protocol.3. Check the purity and integrity of your peptide stock using analytical techniques like HPLC if degradation is suspected.

Quantitative Data Summary

The stability of NGR peptides is highly dependent on their structure and the solution environment. The following table summarizes key quantitative data from the literature.

Peptide	Parameter	Condition	Value/Result	Reference
cKNGRE (cyclic) vs. KNGRG (linear)	Binding Affinity (EC50)	In vitro binding to CD13+ cells	cKNGRE showed 3.6-fold greater affinity than KNGRG.	[11]
NGR-peptide drug conjugates	Deamidation Rate	DMEM with 10% FBS at 37°C	Thioether bond-containing cyclic NGR peptides deamidated faster than disulfide or amide bond-containing conjugates.	[6]
NGR-2C-TNF1–11 (cyclic)	Half-life	PBS (pH 7.3) at 37°C	6–8 hours	[7]
NGR-2C-TNF1–11 (cyclic)	Half-life	HEPES buffer (pH 7.4) at 37°C	~2 days	[7]
NGR-2G-TNF1–11 (linear)	Half-life	PBS (pH 7.3) at 37°C	3–4 hours	[7]

Experimental Protocols

Protocol for Solubilizing Lyophilized NGR Peptides

This protocol provides a general workflow for dissolving and handling lyophilized NGR peptides for in vitro experiments.

• Preparation:

  • Before opening, allow the vial of lyophilized NGR peptide to equilibrate to room temperature for at least 10 minutes to prevent condensation.

  • Briefly centrifuge the vial to ensure all the peptide powder is at the bottom.

• Initial Solubility Test:

  • It is highly recommended to test the solubility with a small amount of the peptide first.

  • Calculate the net charge of your specific NGR peptide at neutral pH. Aspartic acid (D) and glutamic acid (E) are -1, while lysine (B10760008) (K) and arginine (R) are +1. The N-terminus is +1 and the C-terminus is -1. NGR peptides are typically basic (net positive charge).

• Dissolution Procedure:

  • For Basic/Hydrophilic NGR Peptides: a. Add a small volume of sterile distilled water to the vial to create a concentrated stock solution (e.g., 1-2 mg/mL).[2] b. Vortex or sonicate gently until the peptide is dissolved. c. If the peptide does not dissolve, add a small amount of 10% acetic acid dropwise while vortexing until the solution clears. d. Dilute the stock solution to the final desired concentration with your experimental buffer.

  • For Hydrophobic NGR Peptides: a. Add a minimal volume of sterile DMSO or DMF to the lyophilized peptide to create a concentrated stock solution. Vortex until fully dissolved. b. While vigorously stirring your aqueous experimental buffer, add the peptide-organic solvent stock solution drop-by-drop. c. Do not exceed a final organic solvent concentration that is incompatible with your assay (typically <1% DMSO for cell-based assays).

• Storage:

  • Prepare single-use aliquots of the peptide stock solution to avoid multiple freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C. For peptides containing cysteine, it is advisable to store under an inert gas (e.g., argon or nitrogen) to prevent oxidation.

Visualizations

Caption: Workflow for troubleshooting NGR peptide solubility.

Caption: NGR peptide targeting and potential signaling pathways.

References

• 1. Synthetic Peptide Handling & Storage Protocol [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Quantitative NMR analysis of the mechanism and kinetics of chaperone Hsp104 action on amyloid-β42 aggregation and fibril formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Differential binding of drugs containing the NGR motif to CD13 isoforms in tumor vessels, epithelia, and myeloid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Critical Role of Flanking Residues in NGR-to-isoDGR Transition and CD13/Integrin Receptor Switching - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peptide Stability & Shelf Life - Creative Peptides [creative-peptides.com]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Influence of denaturants on amyloid β42 aggregation kinetics [frontiersin.org]
• 11. Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Off-Target Binding of NGR Peptide Conjugates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with NGR peptide conjugates. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges and minimize off-target binding in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your research with NGR peptide conjugates.

Q1: What is the primary targeting mechanism of NGR peptides and what causes off-target binding?

A1: The primary targeting mechanism of NGR peptides involves binding to the aminopeptidase (B13392206) N (APN/CD13) receptor, which is often overexpressed on the surface of tumor cells and angiogenic blood vessels.[1][2][3][4] However, a significant cause of off-target binding is the "isoDGR switch."[5][6] The asparagine (N) residue in the NGR motif can undergo spontaneous deamidation to form an isoaspartate (isoDGR) residue.[5][6][7] This new isoDGR motif is a ligand for RGD-binding integrins, such as αvβ3, which are also present in the tumor microenvironment but can be expressed on healthy tissues as well, leading to unintended binding.[5][6][7]

Q2: I'm observing high off-target toxicity in my preclinical models. What are the likely causes and how can I troubleshoot this?

A2: High off-target toxicity is a common challenge. The primary causes are often related to the isoDGR switch, poor stability of the conjugate, or non-specific binding.[5]

Troubleshooting Steps:

• Characterize Peptide Stability: Assess the rate of NGR to isoDGR conversion under physiological conditions using techniques like mass spectrometry, looking for a +1 Da mass shift.[5]

• Optimize Peptide Design:

  • Cyclic vs. Linear Peptides: Cyclic NGR peptides, such as CNGRC, generally show higher stability and binding affinity compared to linear versions.[5][7][8]

  • Flanking Residues: The amino acids flanking the NGR motif can influence binding affinity and specificity.[9]

• Linker Optimization: The chemical linker between the NGR peptide and the payload is crucial.

  • Employ more stable linkers, such as oxime linkages, which have demonstrated stability in human plasma.[7][10]

  • Consider enzyme-cleavable linkers that are selectively cleaved in the tumor microenvironment.[10]

• Physicochemical Properties: Evaluate the overall charge and hydrophobicity of your conjugate, as these properties can contribute to non-specific tissue interactions.[5] Modifications like PEGylation can sometimes help reduce non-specific binding.[5]

Q3: My NGR-conjugated therapeutic shows good in vitro results but low therapeutic efficacy in vivo. What could be the reason?

A3: This discrepancy is often due to factors that are not fully recapitulated in in vitro models.

Troubleshooting Steps:

• Assess in vivo Stability: The conjugate may be rapidly clearing from circulation or degrading before it can reach the tumor.[5] Perform pharmacokinetic studies to determine the conjugate's half-life.

• Evaluate Tumor Penetration: The size and charge of the conjugate can limit its ability to penetrate deep into the tumor tissue.[5][10]

• Confirm Target Expression in vivo: The in vitro cell line may not accurately reflect the CD13 expression levels of the in vivo tumor model.[10] Verify CD13 expression in your tumor model using techniques like immunohistochemistry (IHC).[10]

• Competitive Binding Assays: To confirm that the low efficacy is not due to a loss of specific binding in vivo, perform competitive binding studies. Co-injecting an excess of unlabeled NGR peptide should block the uptake of your labeled conjugate in the tumor.[11][12]

Q4: How can I experimentally validate the binding specificity of my NGR peptide conjugate?

A4: Validating binding specificity is crucial. A combination of in vitro assays is recommended.

Key Validation Experiments:

• Competitive Binding Assays: These assays confirm that your NGR conjugate binds to the intended target (CD13). By using an excess of a known CD13 ligand (like an unlabeled NGR peptide), you can compete for binding with your labeled conjugate.[5] A significant reduction in the signal from your labeled conjugate indicates specific binding.

• Antibody Blocking Studies: Pre-incubating your target cells with an anti-CD13 antibody before adding your conjugate can demonstrate that binding is CD13-dependent.[5] A similar experiment using an anti-integrin antibody can assess the extent of isoDGR-mediated binding.[5]

• Use of Control Cell Lines: Always include both CD13-positive (e.g., HT-1080, HUVEC) and CD13-negative (e.g., MDA-MB-231, HT-29, MCF-7) cell lines in your experiments to demonstrate specificity.[4][9][13][14]

Data Presentation

Table 1: Biodistribution of 99mTc-NGR in Nude Mice Bearing Human HepG2 Hepatoma

Time Post-Injection	Tumor Uptake (%ID/g)	Tumor Uptake (Blocked) (%ID/g)	Tumor-to-Muscle Ratio (T/NT)
1 hour	2.52 ± 0.83	1.65 ± 0.61	-
4 hours	3.03 ± 0.71	-	-
8 hours	3.26 ± 0.63	-	7.58 ± 1.92
12 hours	2.81 ± 0.25	-	-

Data extracted from a study on 99mTc labeled NGR peptide.[11][12] The blocked group was co-injected with unlabeled NGR.

Table 2: In Vitro Cell Uptake of 99mTc-NGR in HepG2 Cells

Incubation Time	Peptide Uptake (%)
15 minutes	0.49 ± 0.05
2 hours	1.52 ± 0.13
4 hours	1.35 ± 0.27

Data reflects the percentage of 99mTc-NGR associated with HepG2 cells over time.[12]

Experimental Protocols

Protocol 1: Competitive Binding Assay

This protocol is designed to determine the binding specificity of an NGR peptide conjugate.

Materials:

• CD13-positive cells (e.g., HT-1080)

• Fluorescently labeled NGR-peptide conjugate

• Unlabeled NGR-peptide conjugate (competitor)

• Control unlabeled peptide (e.g., scrambled sequence)

• Binding buffer (e.g., PBS with 1% BSA)

• 96-well black, clear-bottom plates

• Fluorescence plate reader or flow cytometer

Procedure:

• Seed the CD13-positive cells in a 96-well plate and allow them to adhere overnight.

• Prepare a constant concentration of your fluorescently labeled NGR-peptide conjugate.

• Prepare serial dilutions of the unlabeled NGR-peptide conjugate and the control peptide.

• Wash the cells with binding buffer.

• Add the constant concentration of the labeled NGR-peptide conjugate to each well, except for the blank controls.

• Add the serial dilutions of the unlabeled competitor peptides to the appropriate wells.

• Incubate the plate for 1-2 hours at 4°C to minimize internalization.

• Wash the cells three times with cold binding buffer to remove unbound peptides.

• Add fresh binding buffer to the wells and measure the fluorescence intensity using a plate reader. Alternatively, detach the cells and analyze by flow cytometry.[5][13]

• Plot the fluorescence intensity against the concentration of the unlabeled competitor and determine the IC50 value (the concentration of unlabeled competitor that inhibits 50% of the labeled conjugate's binding).[5]

Protocol 2: In Vivo Biodistribution Study

This protocol outlines a method to assess the distribution of a radiolabeled NGR peptide conjugate in a tumor-bearing animal model.

Materials:

• Tumor-bearing animal model (e.g., mice with subcutaneous tumors)

• Radiolabeled NGR-peptide conjugate (e.g., with 99mTc or 68Ga)

• Anesthesia

• Gamma counter

• Dissection tools

Procedure:

• Anesthetize the tumor-bearing animals.

• Inject a known amount of the radiolabeled NGR-peptide conjugate, typically via the tail vein.

• At predetermined time points (e.g., 1, 4, 8, 12, 24 hours), euthanize a cohort of animals.[11][12]

• Dissect and collect organs of interest (e.g., tumor, blood, liver, kidneys, spleen, muscle).

• Weigh each organ and measure the radioactivity using a gamma counter.

• Calculate the uptake in each organ and express it as a percentage of the injected dose per gram of tissue (%ID/g).[12]

• For a blocking experiment, co-inject a separate cohort of animals with an excess of unlabeled NGR peptide along with the radiolabeled conjugate to demonstrate target-specific uptake.[11][12]

Visualizations

Caption: NGR peptide conjugate targeting pathway to tumor cells.

Caption: The "isoDGR switch" leading to off-target binding.

Caption: A logical workflow for troubleshooting NGR conjugate experiments.

References

• 1. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. [PDF] Aminopeptidase N is a receptor for tumor-homing peptides and a target for inhibiting angiogenesis. | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Biodistribution and SPECT imaging study of (99m)Tc labeling NGR peptide in nude mice bearing human HepG2 hepatoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biodistribution and SPECT Imaging Study of 99mTc Labeling NGR Peptide in Nude Mice Bearing Human HepG2 Hepatoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. NGR-peptide-drug conjugates with dual targeting properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Tumor Penetration of NGR Peptides

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at enhancing the tumor penetration of NGR peptides.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of NGR peptide tumor targeting?

A1: The primary targeting mechanism of NGR peptides involves binding to an isoform of aminopeptidase (B13392206) N (APN/CD13) that is specifically overexpressed on the endothelial cells of the tumor neovasculature.[1][2][3] This interaction facilitates the accumulation of NGR-conjugated therapies at the tumor site. An alternative mechanism involves the spontaneous deamidation of the asparagine residue in the NGR motif to form isoaspartate (isoDGR).[1][2] This isoDGR motif is a ligand for RGD-binding integrins, such as αvβ3, which are also upregulated in the tumor microenvironment, providing a dual-targeting opportunity.[1][2]

Q2: Why is my NGR-conjugated therapeutic showing low accumulation in the tumor?

A2: Low tumor accumulation of NGR-conjugated therapeutics can be multifactorial:

• Poor Peptide Stability: Linear NGR peptides are susceptible to in vivo degradation by proteases.[1][4]

• Low Receptor Expression: The target tumor model may have low expression of the specific CD13 isoform or relevant integrins.[1]

• Physiological Barriers: The dense extracellular matrix (ECM) and high interstitial fluid pressure within solid tumors can physically impede the penetration of the therapeutic agent.[1]

• Suboptimal Formulation: The physicochemical properties of the conjugate, such as size and charge, may not be optimal for extravasation from tumor blood vessels.[1][5]

Q3: How can I improve the stability and binding affinity of my NGR peptide?

A3: Cyclization of the NGR peptide, for instance, by introducing flanking cysteine residues to form a disulfide bridge (e.g., CNGRC), has been shown to increase both its stability and binding affinity to CD13 compared to its linear counterpart.[1][6] Fusing the NGR peptide to a larger protein or incorporating it into a nanoparticle can also enhance its in vivo stability.[1][7]

Q4: How can I enhance the penetration of my NGR peptide beyond the tumor vasculature and into the tumor tissue?

A4: Standard NGR peptides primarily target the tumor vasculature. To enhance penetration into the tumor parenchyma, engineered peptides like iNGR have been developed.[1][8] iNGR incorporates a C-end Rule (CendR) motif.[8] After initial binding to CD13, the peptide is proteolytically cleaved to expose the CendR motif, which then binds to neuropilin-1 (NRP-1), activating a transport pathway that facilitates deeper tissue penetration.[1][8][9]

Q5: What is the "isoDGR switch" and how does it affect targeting?

A5: The asparagine (N) residue in the NGR motif can undergo spontaneous deamidation to form an isoaspartate (isoDGR) residue.[5] This "isoDGR switch" is significant because the resulting isoDGR motif is a ligand for RGD-binding integrins, such as αvβ3, which are also overexpressed in the tumor microenvironment.[5] This can create a dual-targeting system but may also lead to off-target binding to integrins in other tissues.[5][10][11][12]

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting & Optimization Strategies
Low tumor-to-background signal in imaging studies.	1. Inefficient targeting by the NGR peptide.2. Rapid clearance of the conjugate from circulation.3. High non-specific uptake in other organs.	1. Verify Target Expression: Confirm CD13 and/or αvβ3 integrin expression in your tumor model using immunohistochemistry (IHC) or western blotting.[1]2. Enhance Targeting: Use a cyclic NGR peptide (e.g., cNGRC) for higher affinity or a dimeric/multimeric NGR construct to increase avidity.[1]3. Improve Pharmacokinetics: Conjugate the NGR peptide to a polymer (e.g., PEG) or nanoparticle to increase circulation half-life.[1][13]
Inconsistent results between in vitro and in vivo experiments.	1. The in vitro cell line does not accurately represent the in vivo tumor microenvironment (e.g., lacks the specific CD13 isoform).2. The 2D cell culture model lacks the physiological barriers present in a solid tumor.[1]	1. Use Co-culture Models: Employ 3D spheroid co-culture models containing both tumor cells and endothelial cells to better mimic the in vivo environment.[1]2. Characterize in vivo Target Expression: Directly assess CD13 expression on the vasculature of your in vivo tumor model.[1]
Toxicity observed with NGR-drug conjugates.	The linker used to conjugate the drug to the peptide is unstable, leading to premature drug release.	1. Optimize Linker Chemistry: Employ a more stable linker, such as an oxime linkage, which has shown stability in human plasma.[1][10]2. Use Enzyme-Cleavable Linkers: Design the linker to be cleaved by enzymes specifically overexpressed in the tumor microenvironment.[1]

Data Presentation

Table 1: Comparison of Cyclic vs. Linear NGR Peptides

Characteristic	Linear NGR Peptide	Cyclic NGR Peptide (e.g., cNGRC)	Rationale & Key Findings
Binding Affinity to CD13	Lower	Higher	A cyclic NGR peptide, cKNGRE, displayed a 3.6-fold greater affinity for CD13-positive cancer cells than its linear counterpart.[6]
In Vivo Stability	More susceptible to enzymatic degradation.[4]	More resistant to enzymatic degradation.[6]	The constrained conformation of cyclic peptides increases resistance to proteases.[6][14]
Anti-Tumor Activity of Conjugate	Lower	Over 10-fold higher	A CNGRC-TNF conjugate showed significantly higher anti-tumor activity compared to a linear NGR-TNF conjugate.[6]
Tumor Penetration	Tends to accumulate around tumor vasculature.	Can be engineered for deeper tumor penetration (e.g., iNGR).[6]	The iNGR peptide, a cyclic NGR variant, demonstrates enhanced tumor penetration.[6][8]

Key Experimental Protocols

Protocol 1: In Vivo Tumor Homing and Penetration Assay using Fluorescence Imaging

Objective: To visualize and quantify the accumulation and distribution of an NGR peptide conjugate in a tumor model.

Methodology:

• Animal Model: Establish subcutaneous or orthotopic tumors in immunocompromised mice (e.g., BALB/c nude mice) using a relevant human cancer cell line (e.g., HT-1080 for CD13-positive tumors).[1]

• Probe Preparation: Synthesize and label the NGR peptide with a near-infrared fluorescent dye (e.g., Cy5.5 or DY-676).[1]

• Administration: Inject the fluorescently labeled NGR peptide intravenously (i.v.) via the tail vein.[1]

• Imaging: At various time points (e.g., 1, 4, 24 hours) post-injection, perform whole-body fluorescence reflectance imaging (FRI) or 3D fluorescence-mediated tomography (FMT) on anesthetized mice.[1]

• Ex Vivo Analysis: After the final imaging time point, euthanize the mice and excise the tumor and major organs. Image the excised tissues to confirm probe accumulation.[1][5]

• Microscopy: Cryosection the tumor tissue and perform fluorescence microscopy to visualize the distribution of the probe within the tumor microenvironment.[1]

Protocol 2: Cellular Uptake and Internalization Assay

Objective: To assess the ability of NGR peptides to be internalized by cancer cells.

Methodology:

• Cell Culture and Treatment: Incubate CD13-positive cells with fluorescently labeled linear and cyclic NGR peptides at 37°C to allow for active cellular uptake.[6]

• Microscopy: Use confocal microscopy to visualize the subcellular localization of the internalized peptides. Punctate fluorescence patterns within the cytoplasm are indicative of endosomal uptake.[6]

• Inhibition Studies: To confirm the mechanism of uptake, cells can be pre-treated with endocytosis inhibitors (e.g., cytochalasin D) before adding the labeled peptides.[6]

Protocol 3: Competitive Binding Assay

Objective: To determine the binding affinity and specificity of an NGR peptide conjugate.

Methodology:

• Seed CD13-positive cells in multi-well plates.

• Incubate the cells with a constant concentration of a radiolabeled or fluorescently labeled NGR peptide and increasing concentrations of the unlabeled test NGR conjugate.[7]

• After incubation, wash the cells to remove the unbound ligand.[7]

• Measure the remaining radioactivity or fluorescence to determine the binding inhibition.[5]

• Determine the IC50 value, which is the concentration of the unlabeled competitor that inhibits 50% of the binding of the labeled conjugate.[5]

Visualizations

Caption: NGR peptide-drug conjugate targeting and internalization pathway.

Caption: Mechanism of enhanced tumor penetration by the iNGR peptide.

Caption: A logical workflow for troubleshooting low tumor penetration.

References

• 1. benchchem.com [benchchem.com]
• 2. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. De Novo Design of a Tumor-Penetrating Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Tumor-Penetrating Peptides [frontiersin.org]
• 10. NGR-peptide−drug conjugates with dual targeting properties | PLOS One [journals.plos.org]
• 11. NGR-peptide-drug conjugates with dual targeting properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NGR-peptide-drug conjugates with dual targeting properties - Repository of the Academy's Library [real.mtak.hu]
• 13. Methods to improve the metabolic stability of peptides [creative-peptides.com]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Low Therapeutic Efficacy of NGR-Based Drugs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with asparagine-glycine-arginine (NGR)-based drugs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and enhance the therapeutic efficacy of your NGR-targeted strategies.

Frequently Asked Questions (FAQs)

Q1: What is the primary targeting mechanism of NGR peptides?

A1: The primary targeting mechanism of NGR peptides involves binding to an isoform of aminopeptidase (B13392206) N (APN/CD13) that is specifically overexpressed on the endothelial cells of the tumor neovasculature.[1][2] This interaction facilitates the accumulation of NGR-conjugated therapies at the tumor site. An alternative mechanism involves the spontaneous deamidation of the asparagine residue in the NGR motif to form isoaspartate (isoDGR).[1] This isoDGR motif is a ligand for RGD-binding integrins, such as αvβ3, which are also upregulated in the tumor microenvironment, providing a dual-targeting opportunity.[1][3]

Q2: Why do different isoforms of the NGR receptor (CD13) affect drug targeting?

A2: Different isoforms of CD13 are expressed in various tissues, including myeloid cells, epithelia, and tumor-associated blood vessels.[4][5] Crucially, a specific isoform of CD13 expressed in tumor blood vessels acts as the primary vascular receptor for the NGR motif.[4][5] In contrast, CD13 expressed in normal tissues like the kidney and on myeloid cells may not bind effectively to NGR-drug conjugates.[4][5] This differential binding is key to the tumor-homing properties and selectivity of NGR-based drugs.[4][5]

Q3: What are the main therapeutic strategies employing the NGR peptide?

A3: The targeting capabilities of the NGR peptide are utilized in several therapeutic and diagnostic strategies:

• Peptide-Drug Conjugates (PDCs): This is the most direct approach, where cytotoxic agents like doxorubicin (B1662922) or platinum complexes are chemically linked to the NGR peptide.[2]

• Targeted Cytokine Therapy: NGR has been fused with cytokines, most notably Tumor Necrosis Factor-α (NGR-TNF), to deliver the cytokine directly to the tumor vasculature, increasing its anti-tumor efficacy while avoiding systemic toxicity.[2] NGR-TNF has undergone Phase I, II, and III clinical trials for various solid tumors.[2][6]

• Nanoparticle Delivery Systems: NGR peptides are used to functionalize the surface of nanoparticles (e.g., liposomes, polymeric nanoparticles) loaded with chemotherapeutics to improve drug payload, stability, and tumor accumulation.[2]

• Molecular Imaging: By conjugating NGR peptides to imaging agents, researchers can non-invasively visualize tumor masses and assess angiogenesis.[2]

Troubleshooting Guides

Problem 1: Low Tumor Accumulation of NGR-Conjugated Therapeutic

Possible Cause	Troubleshooting & Optimization Strategy
Poor Peptide Stability	Linear NGR peptides can be susceptible to in vivo degradation.[1] Solution: Cyclization of the NGR peptide, for instance, by introducing flanking cysteine residues to form a disulfide bridge (e.g., CNGRC), has been shown to increase both its stability and binding affinity to CD13 compared to its linear counterpart.[1]
Low Receptor Expression	The target tumor model may have low expression of the specific CD13 isoform or relevant integrins.[1] Solution: 1. Confirm Target Expression: Use immunohistochemistry (IHC) or flow cytometry to verify CD13 expression on your tumor model's vasculature.[3] 2. Select Appropriate Model: Choose a tumor model known to have high expression of the target receptor.
Physiological Barriers	The dense extracellular matrix (ECM) and high interstitial fluid pressure within solid tumors can impede the penetration of the therapeutic agent.[1] Solution: 1. Combination Therapy: Consider co-administration with agents that modify the tumor microenvironment, such as those that degrade the ECM. 2. Tumor-Penetrating Peptides: Utilize modified NGR peptides, like iNGR, designed for enhanced tumor penetration.[1]
Suboptimal Formulation	The physicochemical properties of the conjugate (e.g., size, charge) may not be optimal for extravasation from tumor blood vessels. Solution: Optimize Formulation: Experiment with different linker chemistries and nanoparticle formulations to improve the pharmacokinetic profile of your conjugate.

Problem 2: Low In Vivo Therapeutic Efficacy Despite Good In Vitro Results

Possible Cause	Troubleshooting & Optimization Strategy
Rapid In Vivo Clearance	The peptide-drug conjugate may be rapidly cleared from circulation before it can accumulate in the tumor.[7] Solution: 1. Increase Size: Fuse the NGR peptide to a larger protein or incorporate it into a nanoparticle to increase its hydrodynamic radius and reduce renal clearance.[1] 2. PEGylation: Modify the conjugate with polyethylene (B3416737) glycol (PEG) to prolong its circulation half-life.
Unstable Linker	The linker used to conjugate the drug to the peptide is unstable in the bloodstream, leading to premature drug release and systemic toxicity.[1][7] Solution: 1. Optimize Linker Chemistry: Employ a more stable linker, such as an oxime linkage, which has shown stability in human plasma. 2. Enzyme-Cleavable Linkers: Design the linker to be cleaved by enzymes that are specifically overexpressed in the tumor microenvironment.[1]
Inaccurate In Vitro Model	The in vitro cell line does not accurately represent the in vivo tumor microenvironment (e.g., lacks the specific CD13 isoform or 3D architecture).[1] Solution: 1. Use Co-culture Models: Employ 3D spheroid co-culture models containing both tumor cells and endothelial cells to better mimic the in vivo environment.[1] 2. Characterize In Vivo Target Expression: Directly assess CD13 expression on the vasculature of your in vivo tumor model.[1]

Problem 3: Development of Drug Resistance

Possible Cause	Troubleshooting & Optimization Strategy
Activation of Bypass Signaling Pathways	Tumor cells can activate alternative signaling pathways to survive, even when the NGR-targeted pathway is inhibited.[8][9] Solution: Combination Therapy: Combine the NGR-based drug with inhibitors of common bypass pathways (e.g., PI3K, MAPK).[9]
Tumor Microenvironment (TME)-Mediated Resistance	Components of the TME, such as cancer-associated fibroblasts (CAFs) and tumor-associated macrophages (TAMs), can secrete factors that promote drug resistance.[10][11][12] Solution: TME-Modulating Agents: Co-administer agents that target the TME, such as inhibitors of CAF activation or macrophage polarization.
Reduced Target Expression	Prolonged treatment may lead to the downregulation of CD13 expression on the tumor vasculature. Solution: Intermittent Dosing: Implement a dosing schedule that allows for the re-expression of the target receptor.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of NGR-Peptide-Daunomycin Conjugates

Compound	Cell Line	Target Expression	IC50 (µM)
c[KNGRE]-Dau	HT-1080	CD13 Positive	0.5 ± 0.1
	HT-29	CD13 Negative	1.2 ± 0.2
Ac-c[CNGRC]-Dau	HT-1080	CD13 Positive	0.8 ± 0.1
	HT-29	CD13 Negative	2.5 ± 0.4
Free Daunomycin	HT-1080	CD13 Positive	0.1 ± 0.02
	HT-29	CD13 Negative	0.2 ± 0.03

Data adapted from preclinical studies evaluating the cytotoxic effect of novel cyclic NGR peptide-daunomycin conjugates.[3]

Table 2: Clinical Trial Data for NGR-TNF

Trial Phase	Cancer Type	Combination Agent	Key Finding	Reference
Phase III (NGR015)	Malignant Pleural Mesothelioma	Best Investigator Choice	Did not meet primary endpoint of improved overall survival.	[13]
Phase I	Refractory Solid Tumors	Cisplatin	Combination was well-tolerated with evidence of durable disease control.	[14]

| Phase I | Refractory Solid Tumors | N/A | Established a maximum tolerated dose (MTD) of 45 µg/m². |[15] |

Key Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed both CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[7]

• Treatment: Prepare serial dilutions of the NGR-drug conjugate, the free drug, and the NGR peptide alone in complete cell culture medium.[7] Add the drug dilutions to the respective wells and incubate for a set period (e.g., 48-72 hours).[2]

• MTT Addition: Add MTT reagent to each well and incubate to allow for formazan (B1609692) crystal formation by viable cells.[2]

• Solubilization and Measurement: Solubilize the formazan crystals and measure the absorbance at the appropriate wavelength.[2]

• Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value for each compound.[2]

Protocol 2: In Vivo Biodistribution Study

• Animal Model: Establish subcutaneous or orthotopic tumors in immunocompromised mice using a relevant human cancer cell line.[1]

• Probe Preparation: Radiolabel the NGR-peptide conjugate (e.g., with ¹²⁵I or ⁶⁸Ga).[7]

• Administration: Inject a known amount of the radiolabeled conjugate intravenously into the tail vein of the tumor-bearing animals.[7]

• Tissue Harvesting: At predetermined time points (e.g., 1, 4, 24 hours), euthanize the animals and harvest tumors and major organs (e.g., liver, spleen, kidneys, heart, lungs).[7]

• Quantification: Weigh the tissues and measure the radioactivity in each sample using a gamma counter.[7]

• Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ to determine the biodistribution profile and tumor accumulation.[1]

Protocol 3: Competitive Binding Assay

• Cell Seeding: Seed target cells (CD13-positive) in a 96-well plate and allow them to adhere.[7]

• Preparation: Prepare a constant concentration of a labeled NGR-peptide conjugate (e.g., fluorescently labeled) and serial dilutions of an unlabeled competitor (e.g., free NGR peptide or the unlabeled conjugate).[7]

• Incubation: Add the unlabeled competitor to the wells, followed by the labeled conjugate, and incubate to allow for binding.[7]

• Washing: Wash the cells to remove any unbound conjugate.[7]

• Measurement: Measure the fluorescence intensity in each well using a plate reader.[7]

• Analysis: Plot the fluorescence intensity against the concentration of the unlabeled competitor to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the binding of the labeled conjugate.[7]

Visualizations

Caption: NGR-drug conjugate targeting mechanism.

Caption: Troubleshooting workflow for low in vivo efficacy.

Caption: Key mechanisms of resistance to NGR-based drugs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchwithrutgers.com [researchwithrutgers.com]
• 6. NGR-based strategies for targeting delivery of chemotherapeutics to tumor vasculature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Mechanisms of resistance to targeted therapy and immunotherapy in non-small cell lung cancer: promising strategies to overcoming challenges [frontiersin.org]
• 10. The role of tumor microenvironment in therapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The role of tumor microenvironment in drug resistance: emerging technologies to unravel breast cancer heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of the tumor microenvironment in cancer therapy: unveiling new targets to overcome drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NGR-hTNF in combination with best investigator choice in previously treated malignant pleural mesothelioma (NGR015): a randomised, double-blind, placebo-controlled phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Phase I and pharmacodynamic study of high-dose NGR–hTNF in patients with refractory solid tumours - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: NGR Peptide Conjugation

Welcome to the technical support center for NGR peptide conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for successful conjugation experiments. Find answers to frequently asked questions and detailed troubleshooting guides to overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for conjugating a maleimide-activated molecule to a thiol-containing NGR peptide?

A1: The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5.[1][2] This range is a critical balance to ensure both high reaction efficiency and selectivity. Below pH 6.5, the thiol group is mostly protonated and less nucleophilic, which slows down the reaction rate.[2] Above pH 7.5, the maleimide (B117702) group becomes increasingly susceptible to hydrolysis into an unreactive maleamic acid and can also lose its selectivity by reacting with primary amines, such as the side chain of lysine (B10760008).[2][3][4] At pH 7.0, the reaction with thiols is approximately 1,000 times faster than with amines, highlighting the importance of maintaining this pH range for chemoselectivity.[1][2][4]

Q2: My maleimide-activated reagent seems to be inactive. What could be the cause?

A2: Maleimide reagents are sensitive to moisture and can hydrolyze in aqueous solutions, rendering them unreactive towards thiols.[1][2][3] It is crucial to prepare aqueous solutions of maleimide-containing reagents immediately before use.[1][2] For storage, dissolve maleimides in an anhydrous organic solvent like DMSO or DMF and store them at -20°C, protected from moisture.[2][3][4]

Q3: I'm observing unexpected byproducts in my final conjugate. What are the common side reactions?

A3: Several side reactions can occur during maleimide-thiol conjugation, leading to a heterogeneous product mixture. These include:

• Maleimide Hydrolysis: The maleimide ring can be opened by water, especially at pH values above 7.5, making it unable to react with thiols.[1][3][4]

• Reaction with Primary Amines: At pH levels above 7.5, maleimides can react with primary amines, like the side chain of lysine residues.[1][4]

• Thiazine (B8601807) Rearrangement: If conjugating to an NGR peptide with an unprotected N-terminal cysteine, the N-terminal amine can attack the succinimide (B58015) ring, leading to a thiazine rearrangement, which is more pronounced at basic pH.[1][2][5][6]

• Retro-Michael Reaction (Thiol Exchange): The thioether bond formed can be reversible, especially in the presence of other thiols like glutathione (B108866) in vivo. This can lead to the transfer of the conjugated molecule to other thiols.[4]

Q4: How can I confirm that my NGR peptide is ready for conjugation?

A4: For successful conjugation, the cysteine residue's thiol group on the NGR peptide must be free and in its reduced form. If the peptide has formed disulfide bonds (oxidized thiols), these must be reduced prior to the reaction.[2][7] You can use a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) for this purpose. TCEP is often preferred as it is effective over a wide pH range and does not need to be removed before adding the maleimide reagent.[1] It is also important to use degassed buffers to prevent re-oxidation of the thiols.[2][7]

Troubleshooting Guides

Problem 1: Low or No Conjugation Yield

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps & Recommendations
Maleimide Hydrolysis	Always prepare aqueous solutions of maleimide reagents immediately before use.[1][2] For storage, use an anhydrous organic solvent (DMSO, DMF) at -20°C.[2][3][4]
Incorrect pH	Ensure the reaction buffer is within the optimal pH range of 6.5-7.5 using a calibrated pH meter.[1][2][3] Recommended buffers include PBS, HEPES, and Tris.[3][7]
Oxidized Thiols in NGR Peptide	Reduce disulfide bonds in the peptide using a reducing agent like TCEP prior to conjugation.[1][2] Use degassed buffers to prevent re-oxidation.[2][7]
Suboptimal Molar Ratio	Start with a 10- to 20-fold molar excess of the maleimide reagent.[1][2] This may need to be optimized for your specific peptide and linker.
Inaccessible Thiol Group	The cysteine residue might be sterically hindered. Consider redesigning the peptide or using a longer, more flexible linker.

Problem 2: Product Heterogeneity and Unexpected Byproducts

Possible Causes & Solutions

Side Reaction	Mitigation Strategies
Reaction with Primary Amines (e.g., Lysine)	Strictly maintain the reaction pH between 6.5 and 7.5 to ensure selectivity for thiols.[1][4]
Thiazine Rearrangement (with N-terminal Cysteine)	Perform the conjugation at a more acidic pH (~5.0) to suppress this rearrangement.[4][5] Alternatively, consider acetylating the N-terminal cysteine.[5]
Retro-Michael Reaction (Thiol Exchange)	To stabilize the conjugate, the thiosuccinimide ring can be hydrolyzed by adjusting the pH to 8.5-9.0 after the initial conjugation, which forms a more stable, ring-opened structure.[1][4]
Maleimide Hydrolysis	Use fresh maleimide solutions and perform the reaction promptly. Monitor the reaction progress using techniques like HPLC to check for the presence of hydrolyzed byproducts.[3]

Experimental Protocols

General Protocol for NGR Peptide Conjugation to a Maleimide-Activated Molecule

• Preparation of NGR Peptide:

  • Dissolve the NGR peptide containing a cysteine residue in a degassed buffer (e.g., PBS, HEPES) at a pH of 7.0-7.5.[7][8] A typical peptide concentration is 1-10 mg/mL.[7][8]

  • If the peptide may contain disulfide bonds, add a 10-100 fold molar excess of a reducing agent like TCEP.[7][8] Incubate for 20-30 minutes at room temperature.[8]

• Preparation of Maleimide Reagent:

  • Immediately before use, dissolve the maleimide-activated molecule in an anhydrous organic solvent such as DMSO or DMF to prepare a stock solution (e.g., 10 mM).[3][8]

• Conjugation Reaction:

  • Add the maleimide stock solution to the peptide solution to achieve a 10- to 20-fold molar excess of the maleimide.[2][8]

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.[4]

• Quenching the Reaction (Optional):

  • To stop the reaction, a small molecule thiol like cysteine or β-mercaptoethanol can be added to react with any excess maleimide.[4]

• Purification of the Conjugate:

  • Purify the NGR peptide conjugate using methods such as size-exclusion chromatography (SEC), dialysis, or reverse-phase high-performance liquid chromatography (RP-HPLC) to remove excess reagents and byproducts.[4][9]

• Characterization:

  • Confirm the identity and purity of the final conjugate using techniques like mass spectrometry (MS) and HPLC.[3][10]

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. bachem.com [bachem.com]
• 6. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 9. bachem.com [bachem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Improving Cyclic NGR Peptide Synthesis Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of cyclic NGR peptides. Our goal is to help you optimize your experimental protocols and improve the overall yield and purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in cyclic NGR peptide synthesis?

Low yields in cyclic NGR peptide synthesis can stem from several factors throughout the solid-phase peptide synthesis (SPPS) and cyclization processes. The primary culprits include:

• Intermolecular Oligomerization: During cyclization, linear peptides can react with each other to form dimers, trimers, and other higher-order oligomers, which competes with the desired intramolecular cyclization.[1]

• Side Reactions: Several unwanted chemical reactions can occur, including:

  • Diketopiperazine (DKP) formation: This is especially common at the dipeptide stage, particularly with proline at the N-terminus.[1]

  • Aspartimide formation: This can occur under both acidic and basic conditions, leading to a mixture of α- and β-aspartyl peptides.[1]

  • Racemization/Epimerization: The chiral integrity of amino acids, particularly at the C-terminus, can be compromised during activation.[1][2]

• Peptide Aggregation: Hydrophobic sequences or those prone to forming secondary structures can aggregate on the solid support, hindering reagent access and leading to incomplete reactions.[1][3]

• Steric Hindrance: Bulky amino acid side chains near the cyclization site can impede the reaction.[1]

• Incomplete Cleavage and Deprotection: Failure to completely cleave the peptide from the resin or remove all side-chain protecting groups can significantly reduce the final yield.[3]

Q2: Should I perform cyclization on-resin or in solution-phase?

Both on-resin and solution-phase cyclization have their advantages and disadvantages. The choice depends on the specific peptide sequence and the desired outcome.

Feature	On-Resin Cyclization	Solution-Phase Cyclization
Principle	Utilizes the principle of "pseudo-dilution" where resin anchoring minimizes intermolecular reactions.[1]	Requires high dilution conditions (low millimolar concentrations) to favor intramolecular reaction.[1][4]
Advantages	- Minimizes oligomerization.- Simpler purification as excess reagents are washed away.[2]	- Allows for easier real-time monitoring of reaction progress via HPLC/MS.- Peptide has more conformational freedom.[2]
Disadvantages	- More difficult to monitor reaction progress.- Peptide conformation may be restricted by the resin.[2]	- Requires purification of the linear precursor before cyclization.- Poor solubility of the linear peptide can be a major issue.[2]

Q3: How can I minimize the formation of oligomers (dimers, trimers) during cyclization?

Oligomerization is a common side reaction that competes with the desired intramolecular cyclization. To favor the formation of the cyclic monomer, consider the following strategies:

• High Dilution Conditions: For solution-phase cyclization, performing the reaction at a low concentration (typically 1-5 mM) is crucial to reduce the probability of intermolecular interactions.[1]

• On-Resin Cyclization: The "pseudo-dilution" effect achieved by anchoring peptides to a solid support inherently reduces intermolecular reactions.[1]

• Incorporate Turn-Inducing Residues: Including amino acids like proline or glycine, or D-amino acids in the linear sequence can pre-organize the peptide into a conformation that is favorable for cyclization.[1]

Q4: My peptide is prone to aggregation. How can I improve the synthesis yield?

Peptide aggregation on the resin can block reactive sites and lead to incomplete reactions and low yields. To mitigate this:

• Use Chaotropic Agents: Adding agents like guanidinium (B1211019) chloride (e.g., 6 M) can help disrupt aggregation.[1]

• Incorporate Solubilizing Tags: A temporary polyethylene (B3416737) glycol (PEG) chain can improve solubility during synthesis.[5]

• Use Low-Substitution Resins: A lower substitution level on the resin increases the distance between peptide chains, reducing intermolecular aggregation.[3]

• Switch Solvents: Using more effective solvents like N-methylpyrrolidone (NMP) or adding dimethylsulfoxide (DMSO) can help solubilize the growing peptide chain.[3]

Q5: How do I confirm the successful synthesis and purity of my cyclic NGR peptide?

A combination of analytical techniques is essential for characterization and purity assessment:

• High-Performance Liquid Chromatography (HPLC): RP-HPLC is the primary method for assessing purity. A shift in retention time compared to the linear precursor is a strong indication of successful cyclization.[1]

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the final product, ensuring it matches the theoretical mass of the cyclic peptide.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments and provides recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
High levels of oligomers (dimers, trimers) in the final product.	Reaction concentration is too high, favoring intermolecular reactions.	- For solution-phase, perform cyclization under high dilution (1-5 mM).[1]- Utilize on-resin cyclization to leverage the pseudo-dilution effect.[1]
Presence of a side product with the mass of the linear peptide minus 18 Da (H₂O).	Diketopiperazine (DKP) formation, especially at the dipeptide stage with a C-terminal proline.[1]	- Synthesize on 2-chlorotrityl chloride (2-CTC) resin, which sterically hinders DKP formation.[1]- For Boc-based synthesis, use in-situ neutralization protocols.[1]
Presence of unexpected side products with the same mass as the desired product.	- Aspartimide formation leading to a mixture of α- and β-aspartyl peptides.- Epimerization/racemization at the C-terminal residue during activation.[1]	- For aspartimide: Add HOBt to the deprotection solution or use protecting groups that minimize its formation.[1]- For epimerization: Use racemization-suppressing additives like HOBt or HOAt. Keep reaction temperatures low (e.g., 0°C).[1]
Low consumption of the linear peptide starting material.	- Steric hindrance in the peptide backbone.- Inefficient coupling reagent.	- Increase reaction time or temperature (e.g., 40-50°C), but be mindful of potential side reactions.[1]- Use a more powerful coupling reagent such as HATU or HCTU.[1]
Poor solubility of the linear peptide in the cyclization solvent.	The peptide sequence is hydrophobic.	- Use solvents or solvent mixtures that can effectively dissolve the peptide, such as DMF, NMP, or DCM.[1]- Incorporate temporary solubilizing tags like PEG.[5]

Experimental Protocols & Data

Quantitative Data Summary

The following table summarizes key quantitative data related to cyclic NGR peptide synthesis to aid in experimental design and optimization.

Parameter	Value/Condition	Significance	Reference(s)
Solution-Phase Cyclization Concentration	1-5 mM	Low concentration favors intramolecular cyclization over intermolecular oligomerization.	[1]
On-Resin Cyclization Reagents (cKNGRE)	HATU (2 equiv), DIPEA (4 equiv)	Effective coupling reagents for forming an amide bond on-resin.	[6]
Solution-Phase Cyclization Reagents	PyBOP (1.5 equiv), DIPEA (3 equiv)	Commonly used coupling reagents for solution-phase cyclization.	[1]
Cleavage Cocktail	TFA/TIS/H₂O (95:2.5:2.5 v/v/v)	Standard cocktail for cleaving the peptide from the resin and removing most protecting groups.	[7]
Yield of cKNGRE (On-Resin)	33% (purity >98%)	A reported yield for a specific cyclic NGR peptide synthesized on-resin.	[6]
Binding Affinity Improvement (Cyclic vs. Linear)	3.6-fold greater for cKNGRE vs. KNGRG	Cyclization significantly enhances the binding affinity to the CD13 receptor.	[6][8]
Multivalent Presentation Affinity Increase	~10-fold for both cyclic and linear NGR on liposomes	Presenting multiple peptides on a scaffold (like a liposome) dramatically increases overall binding avidity.	[8]

Detailed Methodologies

1. Solid-Phase Peptide Synthesis (SPPS) of the Linear NGR Precursor

This protocol outlines the synthesis of a linear peptide using Fmoc chemistry, which is a prerequisite for both on-resin and solution-phase cyclization.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide for C-terminal amide) in DMF for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents) and a coupling reagent like HBTU or HATU (2.95 equivalents) in DMF.

  • Add DIPEA (6-10 equivalents) to activate the amino acid.

  • Immediately add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test. A negative result (yellow beads) indicates complete coupling.

• Washing: Wash the resin with DMF (3 times) and DCM (3 times).

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

2. On-Resin Cyclization (Head-to-Side-Chain Lactam Bridge)

This example describes the cyclization between the N-terminal amine and a glutamic acid side chain.

• Final N-terminal Fmoc Deprotection: After coupling the last amino acid, remove the N-terminal Fmoc group as described in SPPS step 2.

• Side-Chain Deprotection: Selectively deprotect the side chain of the amino acid that will form the cyclic bond (e.g., remove the OtBu group from glutamic acid). This requires an orthogonal protecting group strategy.

• Cyclization:

  • Swell the resin in DMF or NMP.

  • Add the cyclization cocktail, for example, HATU (3 equivalents) and DIPEA (6 equivalents) in DMF.

  • Agitate the reaction mixture at room temperature for 2-24 hours. Monitor the reaction by cleaving a small amount of peptide from the resin for HPLC-MS analysis.

• Washing: Thoroughly wash the resin with DMF and DCM to remove excess reagents.[1]

• Cleavage and Global Deprotection: Treat the resin with a cleavage cocktail (e.g., TFA/TIS/H₂O) to cleave the cyclic peptide from the resin and remove any remaining side-chain protecting groups.[1]

3. Solution-Phase Cyclization

• Linear Peptide Preparation: Synthesize the linear peptide with all side-chain protecting groups intact. Cleave the peptide from the resin, leaving the N- and C-terminal protecting groups in place.

• Purification of Linear Peptide: Purify the protected linear peptide by RP-HPLC.

• Terminal Deprotection: Selectively deprotect the N- and C-termini to expose the free amine and carboxylic acid.

• Cyclization Reaction:

  • Dissolve the linear peptide in a suitable solvent (e.g., DMF) at a high dilution (1-5 mM).

  • Add the coupling reagent (e.g., PyBOP, 1.5 equivalents) and a base (e.g., DIPEA, 3 equivalents).[1]

  • Stir the reaction at room temperature or 0°C.

• Monitoring: Monitor the reaction by analytical RP-HPLC to observe the disappearance of the linear peptide peak and the appearance of the cyclic product peak.[1]

• Work-up and Global Deprotection: Once the reaction is complete, quench the reaction, remove the solvent, and treat the protected cyclic peptide with a suitable cleavage cocktail to remove all side-chain protecting groups.[1]

• Final Purification: Purify the final cyclic peptide by RP-HPLC.

Visualizations

Experimental Workflow for Cyclic NGR Peptide Synthesis

The following diagram illustrates the general workflow for the solid-phase synthesis of cyclic NGR peptides, highlighting the key stages from resin preparation to the final purified product.

Caption: General workflow for cyclic NGR peptide synthesis.

Logical Troubleshooting Flowchart

This diagram provides a logical approach to troubleshooting low yield in cyclic peptide synthesis, starting from the initial analysis of the crude product.

Caption: Troubleshooting workflow for low yield in cyclic peptide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jpt.com [jpt.com]
• 5. blog.mblintl.com [blog.mblintl.com]
• 6. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Addressing Rapid In Vivo Clearance of NGR Peptides

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and addressing the challenges associated with the rapid in vivo clearance of Asn-Gly-Arg (NGR) peptides.

Frequently Asked Questions (FAQs)

Q1: Why do my NGR peptide-drug conjugates show high in vitro efficacy but poor in vivo performance?

This is a common issue often attributed to the rapid in vivo clearance of the NGR peptide conjugate before it can effectively accumulate at the tumor site.[1] Small peptides are susceptible to enzymatic degradation by proteases in the blood and tissues and are also rapidly cleared by the kidneys through glomerular filtration.[2][3][4][5]

Q2: What are the primary mechanisms responsible for the rapid clearance of NGR peptides?

The two main contributors to the rapid clearance of NGR peptides are:

• Enzymatic Degradation: Peptidases and proteases present in plasma and tissues can cleave the peptide bonds, leading to inactivation and clearance.[5]

• Renal Clearance: Unmodified peptides with a low molecular weight are efficiently filtered from the blood by the glomeruli in the kidneys and subsequently excreted.[2][3][4][6]

Q3: How does the structure of the NGR peptide (linear vs. cyclic) affect its in vivo stability?

Cyclic NGR peptides generally exhibit greater in vivo stability and higher binding affinity to their target, CD13/APN, compared to their linear counterparts.[7][8][9] The constrained conformation of cyclic peptides makes them more resistant to enzymatic degradation.[9] For instance, the cyclic NGR peptide, cKNGRE, has shown a 3.6-fold greater affinity for CD13-positive cancer cells than its linear version, KNGRG.[7][10]

Q4: What is the "isoDGR switch" and how does it impact NGR peptide targeting?

The asparagine (N) residue in the NGR motif can undergo spontaneous deamidation to form an isoaspartate (isoDGR) residue.[11] This "isoDGR switch" is significant because the isoDGR motif is a ligand for RGD-binding integrins, which are also overexpressed in the tumor microenvironment. This can lead to dual-targeting of both CD13 and integrins, which may be beneficial but also introduces the potential for off-target binding.[11]

Q5: What are some common strategies to overcome the rapid clearance of NGR peptides?

Several strategies can be employed to improve the in vivo stability and pharmacokinetic profile of NGR peptides:

• Cyclization: As mentioned, creating a cyclic structure enhances stability.[7][8][9]

• PEGylation: Conjugating polyethylene (B3416737) glycol (PEG) to the peptide increases its hydrodynamic size, which reduces renal clearance and can shield it from enzymatic degradation.[12]

• Conjugation to Larger Molecules: Attaching the NGR peptide to larger entities like albumin, antibodies, or nanoparticles can significantly prolong its circulation time.[13]

• Amino Acid Substitution: Replacing natural L-amino acids with D-amino acids or other unnatural amino acids at protease-sensitive sites can increase resistance to degradation.[12]

• Terminal Modifications: Capping the N- and C-termini of the peptide can protect it from exopeptidases.[12]

Troubleshooting Guides

Guide 1: Low Yield in Solid-Phase Peptide Synthesis (SPPS) of NGR Peptides

Problem: You are experiencing a significantly lower than expected yield of your NGR peptide after synthesis and cleavage.

Potential Cause	Troubleshooting Steps	Expected Outcome/Comments
Incomplete Coupling/Deprotection	- Perform a Kaiser test after each coupling step to ensure the absence of free primary amines. - Double couple amino acids, especially hindered ones like Arginine.[14] - Increase the concentration of amino acid and coupling reagents.[14]	A negative Kaiser test (yellow beads) indicates complete coupling. Double coupling helps drive the reaction to completion. Higher reagent concentration increases reaction probability.
Peptide Aggregation on Resin	- Switch from DMF to a more solvating solvent like NMP.[15] - Incorporate chaotropic salts (e.g., LiCl) in coupling/deprotection solutions.[15] - Use a resin with better swelling properties (e.g., PEG-based resins).[16]	Improved solvation of the growing peptide chain, leading to better reagent accessibility and higher reaction efficiency.
Side Reactions (e.g., Aspartimide Formation)	- For Asp-Gly sequences, use a protecting group on the Asp side chain that minimizes this side reaction (e.g., Fmoc-Asp(OMpe)-OH). - Add HOBt to the piperidine (B6355638) deprotection solution.	Reduced formation of deletion and modified sequences, leading to a purer final product and higher yield of the desired peptide.
Inefficient On-Resin Cyclization	- Perform cyclization under high dilution conditions to favor intramolecular reaction. - Use a highly efficient coupling reagent for cyclization (e.g., HATU, HCTU).	Increased yield of the cyclic monomer over dimers and other oligomers.

Guide 2: NGR Peptide Instability and Aggregation

Problem: Your purified NGR peptide shows signs of degradation or aggregation upon storage or in solution.

Potential Cause	Troubleshooting Steps	Expected Outcome/Comments
Enzymatic Degradation in Serum Stability Assays	- Ensure proper handling and storage of serum samples to maintain enzyme activity. - Include positive and negative controls (peptides with known stability).	Consistent and reproducible degradation profiles that accurately reflect the peptide's stability.
Peptide Aggregation in Formulation	- Determine the isoelectric point (pI) of your peptide and adjust the formulation pH to be at least 2 units away from the pI.[12] - Dissolve the peptide at a lower concentration.[17] - Add stabilizing excipients such as sugars or non-ionic surfactants.[12]	Improved solubility and prevention of precipitation or gel formation.
Oxidation of Sensitive Residues (e.g., Cys, Met)	- Prepare and store peptide solutions under an inert atmosphere (e.g., nitrogen or argon). - Add antioxidants like methionine or ascorbic acid to the formulation.[12]	Reduced oxidative degradation, preserving the integrity and activity of the peptide.
Deamidation of Asparagine (NGR to isoDGR)	- Characterize the rate of deamidation using mass spectrometry to detect the +1 Da mass shift. - Consider peptide sequence modifications or cyclization strategies that may reduce the rate of deamidation.	Understanding the stability of the NGR motif is crucial for interpreting binding and efficacy data.

Data Presentation

Table 1: Pharmacokinetic Parameters of NGR-hTNF in a Phase I Clinical Trial[18][19][20][21][22][23]

Dose Level (µg/m²)	Cmax (pg/mL)	AUC0-last (min*pg/mL)	Tmax (min)
0.2	16.5	1185	60
0.4	33.2	2415	60
0.8	75.1	5440	60
1.6	155	11250	60

Data from a Phase I study of NGR-hTNF in combination with cisplatin.

Table 2: Comparative Binding Affinity of Linear vs. Cyclic NGR Peptides

Peptide	Target Cells	Binding Affinity (EC50)	Fold Improvement (Cyclic vs. Linear)	Reference
Linear NGR (KNGRG)	CD13+ HT-1080	~180 nM	-	[10]
Cyclic NGR (cKNGRE)	CD13+ HT-1080	~50 nM	3.6x	[7][10]

EC50 values represent the concentration of peptide required for 50% maximal binding.

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a Cyclic NGR Peptide (c[KNGRE])

This protocol outlines the manual Fmoc-based solid-phase synthesis of a cyclic NGR peptide.

1. Resin Preparation and Swelling:

• Start with a Rink Amide resin.
• Swell the resin in dimethylformamide (DMF) for 30 minutes.

2. Linear Peptide Assembly:

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the resin's amine.
• Amino Acid Coupling: Sequentially couple the Fmoc-protected amino acids (Glu, Arg, Gly, Asn, Lys) using a coupling agent like HCTU or HATU in the presence of a base such as diisopropylethylamine (DIPEA). Monitor coupling completion with a Kaiser test.

3. On-Resin Cyclization:

• After assembling the linear sequence, selectively deprotect the side chains of the amino acids that will form the cyclic bond (e.g., the carboxylic acid of Glu and the amine of Lys).
• Perform the intramolecular cyclization on the resin using a coupling agent.

4. Cleavage and Deprotection:

• Wash the resin thoroughly.
• Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (B1312306) (TIS)) to cleave the peptide from the resin and remove the remaining side-chain protecting groups.

5. Purification and Analysis:

• Precipitate the crude peptide in cold diethyl ether.
• Purify the cyclic peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
• Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Protocol 2: In Vitro Serum Stability Assay

This protocol provides a general method to assess the stability of an NGR peptide in serum.

1. Preparation:

• Prepare a stock solution of the NGR peptide in a suitable buffer.
• Thaw human or mouse serum and centrifuge to remove any precipitates.

2. Incubation:

• Add the peptide stock solution to the serum to a final desired concentration.
• Incubate the mixture at 37°C.
• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the mixture.

3. Sample Processing:

• Immediately stop the enzymatic degradation in the aliquots by adding a protein precipitation agent (e.g., acetonitrile (B52724) or trichloroacetic acid).
• Centrifuge the samples to pellet the precipitated proteins.

4. Analysis:

• Analyze the supernatant containing the remaining intact peptide by RP-HPLC or LC-MS.
• Quantify the peak area of the intact peptide at each time point.

5. Data Analysis:

• Plot the percentage of remaining intact peptide versus time.
• Calculate the half-life (t½) of the peptide in serum.

Mandatory Visualizations

Caption: NGR peptide binding to CD13/APN receptor, leading to internalization and signaling.

Caption: A typical experimental workflow for the development and evaluation of an NGR peptide-drug conjugate.

Caption: A logical workflow for troubleshooting poor in vivo efficacy of NGR peptide-based therapeutics.

References

• 1. Effect of molecular size of pegylated peptide on the pharmacokinetics and tumor targeting in lymphoma-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Renal handling of low molecular weight proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic predictions for patients with renal impairment: focus on peptides and protein drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The renal handling of low molecular weight proteins: II. Disorders of serum protein catabolism in patients with tubular proteinuria, the nephrotic syndrome, or uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and pharmacokinetic-pharmacodynamic correlations of therapeutic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Decreased urinary peptide excretion in patients with renal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Structure-activity relationships of linear and cyclic peptides containing the NGR tumor-homing motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Flexible or fixed: a comparative review of linear and cyclic cancer-targeting peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Effect of an NGR Peptide on the Efficacy of the Doxorubicin Phospholipid Delivery System [mdpi.com]
• 14. biotage.com [biotage.com]
• 15. benchchem.com [benchchem.com]
• 16. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 17. Challenges & Optimization in Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]

Technical Support Center: Optimization of NGR Peptide Density on Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing NGR peptide density on nanoparticles. The following sections offer practical guidance to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of NGR peptide-mediated tumor targeting?

A1: The primary targeting mechanism of nanoparticles functionalized with the asparagine-glycine-arginine (NGR) peptide is their specific binding to an isoform of aminopeptidase (B13392206) N (APN/CD13).[1][2][3][4][5] This receptor is often overexpressed on the endothelial cells of tumor blood vessels.[1][6] This interaction facilitates the accumulation of the NGR-nanoparticles at the tumor site. An alternative mechanism involves the spontaneous deamidation of the asparagine in the NGR motif to form an isoaspartate-glycine-arginine (isoDGR) motif.[1][7] This isoDGR peptide can then bind to αvβ3 integrins, which are also upregulated in the tumor vasculature, creating a dual-targeting system.[1][7]

Q2: What is the difference between linear and cyclic NGR peptides, and which should I use?

A2: Cyclic NGR peptides, such as CNGRC where a disulfide bridge is formed between two cysteine residues, generally exhibit greater stability and higher binding affinity to CD13 compared to their linear counterparts.[8][9] The improved stability can lead to better in vivo performance. For researchers experiencing issues with low tumor accumulation or poor peptide stability, switching to a cyclic NGR peptide is a recommended troubleshooting step.[9]

Q3: How does the attachment site of the nanoparticle to the NGR peptide affect targeting?

A3: The orientation of the NGR peptide is critical for effective receptor binding. Studies have shown that the carboxyl terminus (C-terminus) of the cyclic CNGRC peptide should be used for conjugation to nanoparticles or other cargo.[10] Functionalization at the amino terminus (N-terminus) can significantly decrease the peptide's affinity for its target and reduce its targeting capacity.[10] This is because the unprotected amino terminus is involved in important stabilizing interactions with the CD13 active site.[10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low NGR Peptide Conjugation Efficiency	1. Inefficient conjugation chemistry.2. Steric hindrance on the nanoparticle surface.3. Incorrect buffer conditions (pH, presence of interfering substances).	1. Optimize Conjugation Chemistry: Ensure the chosen cross-linking chemistry is appropriate for the functional groups on both the nanoparticle and the peptide. For example, EDC/NHS chemistry for amine-carboxyl coupling is common.2. Introduce a Spacer: Use a PEG linker between the nanoparticle surface and the NGR peptide to reduce steric hindrance and improve accessibility for receptor binding.3. Buffer Optimization: Verify that the pH of the reaction buffer is optimal for the chosen conjugation chemistry. Remove any substances that could interfere with the reaction through dialysis or buffer exchange.[11][12]
Poor Nanoparticle Stability After Peptide Conjugation (Aggregation)	1. Changes in surface charge leading to reduced electrostatic repulsion.2. Hydrophobic interactions between peptides on adjacent nanoparticles.	1. Optimize Peptide Density: An excessively high density of NGR peptides can lead to aggregation. Systematically vary the peptide-to-nanoparticle ratio to find an optimal density that maintains colloidal stability.2. PEGylation: Incorporate polyethylene (B3416737) glycol (PEG) chains on the nanoparticle surface. PEG can provide steric stabilization and prevent aggregation.[3]
Low Tumor Accumulation of NGR-Nanoparticles in vivo	1. Low expression of CD13 on the target tumor model.2. Rapid clearance of nanoparticles from circulation by the reticuloendothelial system (RES).3. Poor stability of the NGR peptide in vivo.4. Suboptimal nanoparticle physicochemical properties (size, charge).[9]	1. Verify Target Expression: Confirm the expression of CD13 on your tumor cell line or in the tumor tissue using techniques like immunohistochemistry (IHC), western blotting, or flow cytometry.[9]2. Increase Circulation Time: PEGylation of the nanoparticles can help to reduce clearance by the RES and increase their half-life in the bloodstream.[13]3. Use Cyclic NGR Peptides: As mentioned in the FAQs, cyclic NGR peptides (e.g., CNGRC) are more stable in biological fluids.[9]4. Optimize Nanoparticle Size: For passive accumulation in tumors via the enhanced permeability and retention (EPR) effect, a particle size of around 100 nm is often considered optimal.[14]
High Off-Target Uptake (e.g., in the liver and spleen)	1. Non-specific uptake by phagocytic cells of the RES.2. Binding to CD13 expressed in non-tumor tissues.	1. Surface Modification: PEGylation is a common strategy to create a "stealth" coating that reduces opsonization and subsequent uptake by the RES.2. Control Peptide Density: A very high density of targeting ligands can sometimes lead to increased non-specific binding.[15] An optimal, intermediate peptide density may improve the target-to-off-target ratio.
Inconsistent Results Between in vitro and in vivo Experiments	1. 2D cell culture models do not replicate the complexity of the in vivo tumor microenvironment.[9]2. Differences in receptor expression and accessibility between cultured cells and tumors in animals.[15]	1. Utilize More Complex in vitro Models: Consider using 3D spheroid co-culture models that include both tumor cells and endothelial cells to better mimic the in vivo environment.[9]2. In vivo Optimization is Crucial: While in vitro experiments are useful for initial screening, the final optimization of nanoparticle design parameters, including peptide density, should be performed in relevant animal models.[15]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on NGR peptide-functionalized nanoparticles.

Table 1: Physicochemical Properties of NGR-Functionalized Nanoparticles

Nanoparticle Type	NGR Peptide Type	Size (nm)	Zeta Potential (mV)	Peptide Conjugation Efficiency (%)	Peptide Surface Density	Reference
PLGA-Lecithin-PEG	kNGR	~160	~ -25	34.7%	198 peptides/NP	[16]
Phospholipid	NGR	32.15 ± 2.46	Positive	Not Reported	Not Reported	[2]
Liposome-Polycation-DNA (LPD)	NGR	Not Reported	Not Reported	Not Reported	Not Reported	[13][17]
Thermally Sensitive Liposome (B1194612)	cKNGRE	105.6 ± 1.1	Not Reported	Not Reported	Not Reported	[8]

Table 2: In Vitro Cytotoxicity Data

Cell Line	Nanoparticle Formulation	Drug	IC50	Incubation Time	Reference
HT-1080 (CD13-positive)	NPh-Dox-NGR	Doxorubicin (B1662922)	Significantly lower than non-targeted	24h and 48h	[2]
MCF-7 (CD13-negative)	NPh-Dox-NGR	Doxorubicin	Higher than on HT-1080 cells	24h and 48h	[2]
HT-1080	LPD-PEG-NGR	Doxorubicin & c-myc siRNA	Enhanced therapeutic effect	Not specified	[13][17]
MDA-MB-231	iNGRt-Palm NPs	Docetaxel	Dose- and time-dependent	Not specified	[12]

Experimental Protocols

Protocol 1: Preparation of NGR-Conjugated PLGA-Lecithin-PEG Nanoparticles

This protocol is adapted from a modified nanoprecipitation technique.[16][18]

• Preparation of the Organic Phase: Dissolve PLGA and lecithin (B1663433) in a water-miscible organic solvent such as acetone.

• Preparation of the Aqueous Phase: Dissolve a PEGylated phospholipid (e.g., DSPE-PEG-COOH) and the NGR-peptide-conjugated PEGylated phospholipid (e.g., DSPE-PEG-NGR) in an aqueous buffer.

• Nanoprecipitation: Add the organic phase dropwise to the aqueous phase under constant stirring. The nanoparticles will self-assemble as the organic solvent diffuses into the aqueous phase.

• Solvent Evaporation: Remove the organic solvent under reduced pressure.

• Purification: Purify the nanoparticles by dialysis or centrifugation to remove unreacted reagents and excess peptide.[12]

• Characterization: Characterize the nanoparticles for size and zeta potential using dynamic light scattering (DLS). Determine the peptide conjugation efficiency using a suitable assay, such as the CBQCA Protein Quantitation Kit.[16]

Protocol 2: In Vitro Cellular Uptake Assay

This protocol outlines a general procedure for assessing the cellular uptake of fluorescently labeled NGR-nanoparticles.[18]

• Cell Culture: Seed CD13-positive cells (e.g., HT-1080) and CD13-negative control cells (e.g., MCF-7) in multi-well plates and allow them to adhere overnight.[2]

• Treatment: Incubate the cells with fluorescently labeled NGR-nanoparticles and control non-targeted nanoparticles at a specific concentration for a defined period (e.g., 1-4 hours).

• Washing: Wash the cells multiple times with cold phosphate-buffered saline (PBS) to remove non-internalized nanoparticles.

• Qualitative Analysis (Fluorescence Microscopy): Fix the cells and visualize the intracellular fluorescence using a fluorescence microscope.

• Quantitative Analysis (Flow Cytometry): Harvest the cells by trypsinization and analyze the intracellular fluorescence intensity using a flow cytometer.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a common method to evaluate the cytotoxicity of drug-loaded NGR-nanoparticles.[2][3]

• Cell Seeding: Seed cancer cells in a 96-well plate and incubate for 24 hours.[2]

• Treatment: Treat the cells with serial dilutions of the drug-loaded NGR-nanoparticles, free drug, and empty nanoparticles for 24 to 72 hours.

• MTT Addition: Add MTT reagent to each well and incubate for approximately 4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.[3]

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Visualizations

NGR-nanoparticle tumor targeting pathway.

Troubleshooting workflow for low targeting efficiency.

General experimental workflow for NGR-nanoparticles.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Peptide-Based Nanoparticle for Tumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 11. benchchem.com [benchchem.com]
• 12. iris.unina.it [iris.unina.it]
• 13. Nanoparticles Targeted With NGR Motif Deliver c-myc siRNA and Doxorubicin for Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Challenges associated with Penetration of Nanoparticles across Cell and Tissue Barriers: A Review of Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimizing design parameters of a peptide targeted liposomal nanoparticle in an in vivo multiple myeloma disease model after initial evaluation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 17. Nanoparticles targeted with NGR motif deliver c-myc siRNA and doxorubicin for anticancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A kNGR Peptide-Tethered Lipid–Polymer Hybrid Nanocarrier-Based Synergistic Approach for Effective Tumor Therapy: Development, Characterization, Ex-Vivo, and In-Vivo Assessment - PMC [pmc.ncbi.nlm.nih.gov]

Reducing immunogenicity of NGR peptide constructs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the immunogenicity of NGR (Asn-Gly-Arg) peptide constructs.

Frequently Asked Questions (FAQs)

Q1: What is immunogenicity and why is it a concern for NGR peptide therapeutics?

Immunogenicity is the ability of a substance, such as a therapeutic peptide, to trigger an unwanted immune response in the body.[1][2][3] For NGR peptide constructs, this can lead to the production of anti-drug antibodies (ADAs). These ADAs can have several negative consequences, including:

• Neutralization: ADAs can bind to the NGR peptide and block its interaction with its target, CD13/APN, reducing or eliminating the therapeutic effect.[4]

• Altered Pharmacokinetics: Formation of immune complexes can lead to rapid clearance of the peptide from circulation.[5]

• Adverse Events: In some cases, the immune response can cause hypersensitivity reactions or other adverse effects.[2][6]

Q2: What are the primary drivers of immunogenicity in peptide constructs?

The immunogenicity of peptides is a complex process influenced by multiple factors related to the product, patient, and treatment regimen.[1][2] Key product-related drivers include:

• Presence of T-cell Epitopes: The main driver is often the presence of specific amino acid sequences within the peptide, known as T-cell epitopes. These sequences can be processed by antigen-presenting cells (APCs) and presented to T-helper cells, initiating an adaptive immune response that leads to antibody production.[4][7]

• Chemical and Physical Instability: Modifications like deamidation, oxidation, or aggregation can create new epitopes or act as adjuvants, enhancing the immune response.[1][2][8] For NGR peptides, the asparagine (N) residue is particularly susceptible to deamidation.[5][9]

• Impurities: Peptide-related impurities introduced during synthesis or degradation products formed during storage can be immunogenic.[1][2][10]

• Formulation: Excipients within the drug formulation can sometimes impact the peptide's stability or directly modulate the immune response.[1][2][11]

Q3: What are the main strategies to reduce the immunogenicity of NGR peptides?

The process of modifying a biotherapeutic to reduce its immunogenicity is known as deimmunization.[4] Key strategies include:

• T-cell Epitope Removal: This is a primary strategy that involves identifying potential T-cell epitopes using in silico prediction tools and then modifying them through site-directed mutagenesis (amino acid substitution).[7][12] The goal is to eliminate immunogenicity while preserving the peptide's therapeutic function.[7][13]

• Shielding Approaches (e.g., PEGylation): Covalently attaching polyethylene (B3416737) glycol (PEG) or other polymers can physically mask immunogenic epitopes on the peptide surface, preventing their recognition by immune cells.[12]

• Sequence Modification: Incorporating non-natural amino acids or cyclizing the peptide can improve stability and reduce susceptibility to enzymatic degradation and subsequent presentation by APCs.[14]

• Formulation Optimization: Developing stable formulations can prevent degradation and aggregation, which are known to increase immunogenicity.[11][15] This includes optimizing pH, using specific excipients, and potentially lyophilizing the product.[11][16]

Q4: How can I assess the immunogenicity of my NGR peptide construct?

A multi-step approach is typically used:

• In Silico Prediction: Use computational algorithms to screen the peptide sequence for potential HLA-binding motifs, which are indicative of T-cell epitopes.[1][6][13]

• In Vitro Assays: These are critical for experimental validation.

  • HLA Binding Assays: Measure the binding affinity of the peptide or its fragments to a panel of purified HLA class II molecules.[6]

  • T-cell Proliferation/Activation Assays: Use human peripheral blood mononuclear cells (PBMCs) to see if the peptide stimulates T-cell proliferation or cytokine release (e.g., via ELISPOT).[6][13][17]

• In Vivo Studies: Animal models, particularly humanized mice, can be used to evaluate the formation of ADAs and other immune responses to the peptide construct.[12]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions & Experiments
High binding to non-target cells in vitro	1. Non-specific binding: The construct may be binding to surfaces or cell membrane components other than CD13.[5] 2. "isoDGR switch": Spontaneous deamidation of asparagine (N) to isoaspartate (isoDGR) creates a ligand for RGD-binding integrins, which are expressed on many cell types.[9][18]	1. Perform Competitive Binding Assays: Use an excess of unlabeled NGR peptide to compete with your labeled construct. A significant decrease in signal confirms target-specific binding.[5] 2. Use Control Cell Lines: Test binding on both CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cell lines.[19] 3. Analyze Peptide Stability: Use HPLC or mass spectrometry to check for the presence of the isoDGR variant. Consider synthesizing a more stable analog if deamidation is rapid.[20]
High Anti-Drug Antibody (ADA) titers observed in vivo	1. Presence of T-cell Epitopes: The peptide sequence likely contains one or more immunodominant T-cell epitopes.[4][7] 2. Peptide Aggregation: The construct may be forming aggregates, which are highly immunogenic.[8][21] 3. Impurities: Synthesis-related impurities or degradation products are triggering an immune response.[1][2]	1. Epitope Mapping & Modification: Use in silico tools to predict T-cell epitopes, followed by in vitro T-cell assays to confirm. Synthesize variants with amino acid substitutions in the predicted epitopes and re-test for immunogenicity.[7][13] 2. Assess Aggregation: Use techniques like dynamic light scattering (DLS) or size-exclusion chromatography (SEC) to detect aggregates. Optimize the formulation (e.g., change buffer, pH, add stabilizers) to improve solubility and stability.[8][11] 3. Purity Analysis: Use high-resolution analytical methods (e.g., LC-MS) to characterize and quantify impurities. If new impurities are identified, they should be assessed for immunogenicity risk.[10]
Low therapeutic efficacy in vivo despite good in vitro binding	1. Neutralizing Antibodies: ADAs generated in response to the peptide are blocking its function.[4] 2. Rapid Clearance: The construct is being cleared from circulation too quickly, possibly due to ADA formation or inherent instability.[5] 3. Poor Tumor Penetration: The size, charge, or stability of the conjugate may limit its ability to reach the target site within the tumor microenvironment.[5]	1. Test for Neutralizing ADAs: Develop a cell-based functional assay to determine if the ADAs from treated animals can block the biological activity of the NGR peptide. 2. Pharmacokinetic (PK) Studies: Conduct PK studies in parallel with immunogenicity assessments to correlate ADA levels with drug clearance rates. 3. Modify the Construct: Consider PEGylation to increase circulation half-life and potentially shield epitopes.[12] Evaluate different linker chemistries or drug conjugation strategies.

Data Presentation

Table 1: Example of Comparative Immunogenicity Assessment of Deimmunized Peptide Variants

This table illustrates how data from an in vitro T-cell assay could be presented to compare the immunogenicity of modified peptide variants against the original (wild-type) sequence. A lower Stimulation Index indicates reduced immunogenicity.

Peptide Construct	Modification (Amino Acid Substitution)	T-Cell Epitope Prediction Score (Lower is better)	Stimulation Index (SI) in T-Cell Proliferation Assay (Mean ± SD)
Wild-Type NGR	None	15.4	4.8 ± 0.6
Variant 1	G -> A	8.2	2.5 ± 0.4
Variant 2	R -> K	5.1	1.9 ± 0.3
Variant 3	N -> Q	2.5	1.2 ± 0.2
Negative Control	Scrambled Peptide	1.1	1.1 ± 0.1

Data are hypothetical and for illustrative purposes only.

Table 2: Example of Competitive Binding Assay Results

This table shows expected results from a competitive binding assay to confirm the specificity of an NGR-conjugate for its target, CD13.

Cell Line	Target Expression	Treatment	Expected Outcome	Interpretation
HT-1080	CD13-Positive	Labeled NGR-Conjugate	High Fluorescence Signal	Conjugate binds to cells.
HT-1080	CD13-Positive	Labeled NGR-Conjugate + Excess Unlabeled NGR	Low Fluorescence Signal	Binding is specific to the NGR motif.
HT-29	CD13-Negative	Labeled NGR-Conjugate	Low/No Fluorescence Signal	Conjugate does not bind non-target cells.

(Based on information from BenchChem)[19]

Experimental Protocols

Protocol 1: In Vitro T-Cell Proliferation Assay

Objective: To assess the potential of an NGR peptide construct to induce a T-cell-dependent immune response.

Methodology:

• Isolate PBMCs: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from buffy coats of multiple healthy human donors representing diverse HLA types.

• Cell Culture: Culture PBMCs in 96-well plates.

• Stimulation: Add the NGR peptide construct (and its modified variants) at various concentrations to the cell cultures.

  • Positive Control: Use a known immunogenic peptide or mitogen (e.g., Phytohaemagglutinin, PHA) to confirm cell responsiveness.[17]

  • Negative Control: Use a vehicle control and a non-immunogenic scrambled peptide.

• Incubation: Incubate the plates for 5-7 days to allow for antigen processing, presentation, and T-cell proliferation.

• Measure Proliferation: On the final day, add a proliferation marker such as ³H-thymidine or a dye like CFSE. Measure its incorporation into the DNA of dividing cells.

• Data Analysis: Calculate the Stimulation Index (SI) by dividing the proliferation rate of peptide-treated cells by the proliferation rate of vehicle-treated cells. An SI significantly above the background (typically >2) suggests a positive immunogenic response.

(This is a generalized protocol; specific conditions like cell density and peptide concentration require optimization.)[1][6][17]

Protocol 2: Anti-Drug Antibody (ADA) ELISA

Objective: To detect and quantify ADAs against the NGR peptide construct in serum samples from in vivo studies.

Methodology:

• Plate Coating: Coat a 96-well ELISA plate with the NGR peptide construct and incubate overnight. Block non-specific binding sites.

• Sample Incubation: Add diluted serum samples from treated and control animals to the wells and incubate.

• Detection Antibody: Add a secondary antibody conjugated to an enzyme (e.g., HRP) that specifically binds to the antibodies from the animal species being tested (e.g., anti-mouse IgG-HRP).

• Substrate Addition: Add a chromogenic substrate (e.g., TMB). The enzyme on the secondary antibody will convert the substrate, causing a color change.

• Read Plate: Stop the reaction and measure the absorbance using a plate reader.

• Data Analysis: The signal intensity is proportional to the amount of ADA in the serum. Compare the readings from treated animals to those from the control group to determine a positive ADA response. A titration can be performed to quantify the ADA levels.

(This protocol describes a common bridging assay format; optimization of reagents and concentrations is crucial.)[22]

Visualizations

Caption: General workflow for the deimmunization of NGR peptide constructs.

Caption: T-cell dependent pathway leading to anti-drug antibody formation.

Caption: Decision flowchart for troubleshooting NGR peptide immunogenicity.

References

• 1. Immunogenicity of therapeutic peptide products: bridging the gaps regarding the role of product-related risk factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Immunogenicity of therapeutic peptide products: bridging the gaps regarding the role of product-related risk factors [frontiersin.org]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. creative-biolabs.com [creative-biolabs.com]
• 5. benchchem.com [benchchem.com]
• 6. Immunogenicity of Generic Peptide Impurities: Current Orthogonal Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-Guided Deimmunization of Therapeutic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 10. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 11. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Deimmunization of protein therapeutics – Recent advances in experimental and computational epitope prediction and deletion - PMC [pmc.ncbi.nlm.nih.gov]
• 13. nibn.co.il [nibn.co.il]
• 14. Peptides and peptidomimetics as immunomodulators - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Effect of an NGR Peptide on the Efficacy of the Doxorubicin Phospholipid Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 17. usp.org [usp.org]
• 18. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Peptide Aggregation Induced Immunogenic Rupture (PAIIR) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. contractpharma.com [contractpharma.com]

Technical Support Center: NGR to isoDCR Conversion

Welcome to the technical support center for controlling the NGR to isoDGR conversion. This resource is designed for researchers, scientists, and drug development professionals working with NGR-containing peptides and proteins. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the NGR to isoDGR conversion?

The NGR (asparaginyl-glycyl-arginine) to isoDGR (isoaspartyl-glycyl-arginine) conversion is a spontaneous, non-enzymatic deamidation reaction. The side chain of the asparagine (Asn) residue undergoes a nucleophilic attack by the backbone nitrogen of the adjacent glycine (B1666218) (Gly) residue, forming a succinimide (B58015) intermediate. This intermediate is then hydrolyzed to form a mixture of isoaspartyl-glycyl-arginine (isoDGR) and aspartyl-glycyl-arginine (DGR), typically in a 3:1 ratio.[1][2][3] This conversion can alter the biological activity of the peptide, often leading to a switch in receptor binding specificity from CD13 to αvβ3 integrin.[4][5]

Q2: Why is it important to control the NGR to isoDGR conversion rate?

Controlling the conversion rate is critical for several reasons:

• Target Specificity: The NGR motif is often used for targeting CD13 receptors, which are overexpressed on tumor neovasculature. The conversion to isoDGR shifts the binding preference to αvβ3 integrins, which are also involved in angiogenesis.[4][6] Uncontrolled conversion can lead to off-target effects and unpredictable therapeutic outcomes.

• Biological Activity: The conversion acts as a "molecular timer," generating new integrin-binding sites that can modulate cell adhesion and signaling.[1][7] For consistent experimental results and therapeutic efficacy, this "timer" needs to be understood and controlled.

• Drug Stability and Shelf-life: For NGR-based therapeutics, the conversion rate affects the stability and shelf-life of the drug product.[1]

Q3: What are the main factors that influence the NGR to isoDGR conversion rate?

Several factors can influence the rate of this conversion:

• Flanking Residues and Molecular Scaffold: The amino acids surrounding the NGR motif play a crucial role. Cyclic peptides, such as those containing a CNGRC sequence, tend to favor the NGR-to-isoDGR transition. In contrast, linear peptides (e.g., GNGRG) are more susceptible to other degradation pathways that produce non-functional byproducts.[4][5][8]

• pH and Temperature: The deamidation reaction is pH and temperature-dependent. Physiological conditions (pH 7.4, 37°C) can promote this conversion.[2]

• Peptide Conformation: The three-dimensional structure of the peptide can influence the proximity of the reacting groups, thereby affecting the rate of succinimide intermediate formation.[3]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Rapid loss of CD13 binding activity of my NGR-peptide.	High rate of NGR to isoDGR conversion.	- Confirm conversion using mass spectrometry (look for a +1 Da mass shift).- If using a linear peptide, consider synthesizing a cyclic version (e.g., CNGRC) to potentially stabilize the NGR motif or favor a more controlled conversion to isoDGR.[4][5]- Store the peptide at lower temperatures and in a buffer with a slightly acidic pH to slow down the deamidation rate.[2]
Inconsistent results in cell adhesion assays.	Uncontrolled conversion to isoDGR is creating a mixed population of peptides with different receptor affinities (CD13 vs. integrins).	- Quantify the percentage of NGR and isoDGR in your peptide stock solution before each experiment using HPLC or mass spectrometry.- Prepare fresh peptide solutions for each experiment to minimize in-solution conversion.- Consider using a peptide with an acetylated N-terminal α-amino group if it is a linear peptide, as this can alter the degradation pattern to favor isoDGR formation over non-functional products.[4]
My NGR-drug conjugate shows unexpected off-target effects.	The in-vivo conversion of NGR to isoDGR is leading to binding to integrins on non-target cells.	- Characterize the in-vivo conversion kinetics of your specific conjugate.- Modify the molecular scaffold of the NGR motif to modulate the conversion rate. For instance, linearization of a cyclic peptide can reduce affinity for integrins.[5]
Difficulty quantifying the NGR to isoDGR conversion.	Co-elution of NGR and isoDGR peptides in HPLC, or similar fragmentation patterns in mass spectrometry.	- Optimize your reverse-phase HPLC gradient to improve the separation of the two species.- Use high-resolution mass spectrometry to differentiate the +1 Da mass shift.- Employ a competitive binding assay with known standards of NGR and isoDGR peptides to quantify the functional concentration of each.[4]

Experimental Protocols

Protocol 1: Quantification of NGR and isoDGR by Competitive Binding Assay

This protocol allows for the quantification of functional isoDGR in a sample of NGR peptide.

Materials:

• Microtiter plates coated with αvβ3 integrin

• NGR peptide sample (unknown isoDGR content)

• isoDGR peptide standard of known concentration

• Biotinylated isoDGR peptide

• Streptavidin-HRP

• HRP substrate (e.g., TMB)

• Plate reader

Methodology:

• Prepare a series of dilutions of the isoDGR peptide standard to generate a standard curve.

• Prepare dilutions of your NGR peptide sample.

• Add the isoDGR standards and the NGR samples to the αvβ3-coated microtiter plate wells.

• Add a constant concentration of biotinylated isoDGR peptide to all wells.

• Incubate to allow for competitive binding.

• Wash the plate to remove unbound peptides.

• Add Streptavidin-HRP and incubate.

• Wash the plate to remove unbound Streptavidin-HRP.

• Add HRP substrate and measure the absorbance at the appropriate wavelength.

• Calculate the concentration of functional isoDGR in your NGR sample by comparing its inhibition of biotinylated isoDGR binding to the standard curve.

Protocol 2: Forced Degradation Study to Assess NGR Stability

This protocol is used to accelerate the degradation of an NGR peptide to study its conversion products.

Materials:

• NGR peptide

• Incubation buffer (e.g., PBS, pH 7.4)

• Incubator at 37°C

• HPLC system

• Mass spectrometer

Methodology:

• Dissolve the NGR peptide in the incubation buffer to a known concentration.

• Incubate the solution at 37°C.

• At various time points (e.g., 0, 4, 8, 24, 48 hours), take an aliquot of the solution.

• Immediately analyze the aliquot by HPLC-MS to separate and identify the degradation products.

• Monitor the decrease in the NGR peak and the appearance of peaks corresponding to isoDGR (+1 Da), DGR (+1 Da), and other degradation products (e.g., a -17 Da product for some linear peptides).[4]

• Quantify the percentage of each species at each time point to determine the degradation kinetics.

Visualizations

Caption: The chemical pathway of NGR to isoDGR conversion.

Caption: Receptor switching as a result of NGR to isoDGR conversion.

References

• 1. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deamidation - Wikipedia [en.wikipedia.org]
• 3. Mechanisms of Deamidation of Asparagine Residues and Effects of Main-Chain Conformation on Activation Energy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Critical Role of Flanking Residues in NGR-to-isoDGR Transition and CD13/Integrin Receptor Switching - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Critical role of flanking residues in NGR-to-isoDGR transition and CD13/integrin receptor switching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural basis for the interaction of isoDGR with the RGD-binding site of alphavbeta3 integrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aminer.org [aminer.org]

Technical Support Center: Stabilizing Disulfide Bridges in Cyclic NGR Peptides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the stabilization of disulfide bridges in cyclic NGR peptides.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, offering detailed solutions and protocols.

Q1: I am observing significant disulfide scrambling in my cyclic NGR peptide. How can I prevent this?

A1: Disulfide scrambling, the incorrect pairing of cysteine residues, is a common issue that can lead to a heterogeneous mixture of peptide isomers with reduced biological activity.[1] Several factors, including pH and the presence of free thiols, can contribute to this problem.

Solutions:

• pH Control: Thiol-disulfide exchange is catalyzed by the thiolate anion (S⁻), which is more prevalent at alkaline pH.[2] Maintaining a slightly acidic to neutral pH (around 6.5-7.0) during purification and storage can significantly reduce scrambling by keeping free thiols in their less reactive protonated state (SH).[2][3]

• Alkylation of Free Thiols: Capping any free cysteine residues with an alkylating agent is a robust method to prevent them from attacking existing disulfide bonds.[3] N-ethylmaleimide (NEM) is a common choice for this purpose and is effective over a wide pH range.[4]

• Use of Optimized Oxidizing Agents: While air oxidation is a simple method for disulfide bond formation, it can be slow and inefficient, providing more opportunity for scrambling.[1] Consider using a redox buffer system, such as a glutathione (B108866) system (GSH/GSSG), which can facilitate both oxidation and correct disulfide bond isomerization.[1]

• Low Temperature: Performing purification and storage at low temperatures can help to minimize disulfide scrambling.[5]

Q2: The disulfide bond formation in my cyclic NGR peptide is incomplete or very slow. What can I do to improve the efficiency?

A2: Incomplete or slow disulfide bond formation can result in low yields of the desired cyclic peptide. This issue often stems from suboptimal reaction conditions or steric hindrance.

Solutions:

• Optimize pH: The formation of disulfide bonds is generally favored at a slightly alkaline pH (around 8.0-8.5), which promotes the formation of the reactive thiolate anion.[1] Careful optimization of the pH is crucial, as excessively high pH can increase the risk of side reactions and scrambling.[1]

• Choose an Appropriate Oxidizing Agent: Air oxidation can be slow.[1] The use of chemical oxidants can accelerate the process. Common options include:

  • Hydrogen peroxide (H₂O₂)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Iodine

  • Potassium ferricyanide

• Peptide Concentration: For intramolecular disulfide bond formation, it is crucial to work at a low peptide concentration (typically <1 mg/mL) to favor the cyclization of individual peptide chains over the formation of intermolecular disulfide-linked dimers and oligomers.[1]

• Enzymatic Catalysis: In biological systems, enzymes like protein disulfide isomerase (PDI) facilitate the formation of correct disulfide bonds.[6] While less common in routine peptide synthesis, in vitro enzymatic methods can be employed for complex peptides.

Q3: My cyclic NGR peptide is aggregating during synthesis and purification. How can I mitigate this?

A3: Peptide aggregation can lead to poor yields, difficult purification, and inaccurate analytical results. Aggregation is often driven by hydrophobic interactions between peptide chains.

Solutions:

• Solvent and Buffer Composition: The choice of solvent and buffer can significantly impact peptide solubility. Adding organic co-solvents like acetonitrile (B52724) (ACN) or using denaturants such as guanidinium (B1211019) chloride or urea (B33335) in moderation during purification can help to disrupt aggregates.

• pH Adjustment: The net charge of a peptide is pH-dependent. Adjusting the pH away from the peptide's isoelectric point (pI) can increase electrostatic repulsion between peptide molecules, thereby reducing aggregation.

• Inclusion of Non-natural Amino Acids: Strategically incorporating non-natural amino acids can disrupt aggregation-prone sequences and improve solubility and stability.[7][8]

• Low Concentration: As with preventing intermolecular disulfide bond formation, working at low peptide concentrations during cyclization and purification can reduce the likelihood of aggregation.[1]

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the stability and analysis of disulfide bridges in cyclic NGR peptides.

Q1: What are the main advantages of stabilizing the disulfide bridge in cyclic NGR peptides?

A1: Stabilizing the disulfide bridge is crucial for several reasons:

• Enhanced Biological Activity: A well-defined three-dimensional structure is often essential for the peptide's binding affinity to its target, such as the CD13 receptor.[9]

• Increased Stability: Native disulfide bonds can be susceptible to reduction in biological environments.[10] Replacing them with more stable linkages can improve the peptide's in vivo half-life.

• Improved Shelf-life: A stable disulfide bridge prevents degradation and scrambling during storage, ensuring the quality and reliability of the peptide for experimental use.[11]

Q2: What are some alternative methods to a disulfide bridge for cyclizing NGR peptides?

A2: Besides disulfide bridges, several other methods can be used to cyclize NGR peptides, offering enhanced stability:

• Lactam Bridge: Formation of an amide bond between the side chains of amino acids like aspartic acid or glutamic acid and lysine.[9]

• Thioether Linkage: A stable, non-reducible bond formed between a cysteine residue and another amino acid.[12]

• Click Chemistry: The use of copper-catalyzed azide-alkyne cycloaddition to form a stable triazole ring.[13]

Q3: How can I replace a disulfide bridge with a more stable methylene (B1212753) thioacetal bridge?

A3: A methylene thioacetal bridge can be introduced as a stable surrogate for a disulfide bond.[10][14] This typically involves a two-step, one-pot procedure:

• Reduction of the Disulfide Bond: The existing disulfide bond is reduced to two free thiol groups using a mild reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[10]

• Alkylation with a Methylene Donor: The resulting thiols are then reacted with a dihalomethane reagent, such as diiodomethane (B129776) (CH₂I₂), under mild conditions to form the methylene thioacetal linkage.[10][14] This method is often compatible with unprotected peptides in aqueous solutions.[12]

Q4: How can the incorporation of non-natural amino acids improve the stability of cyclic NGR peptides?

A4: Incorporating non-natural amino acids can enhance peptide stability in several ways:

• Increased Rigidity: Certain non-natural amino acids can restrict the conformational flexibility of the peptide backbone, leading to a more stable structure.[5]

• Protease Resistance: The presence of non-natural amino acids can hinder recognition and cleavage by proteases, thereby increasing the peptide's half-life in biological systems.[7]

• Improved Pharmacokinetic Properties: Modifications with non-natural amino acids can enhance properties like membrane permeability and oral bioavailability.[15]

Q5: What analytical techniques are used to verify the correct formation and stability of the disulfide bridge?

A5: Several analytical techniques are essential for characterizing cyclic NGR peptides:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Used to purify the cyclic peptide and to assess its purity. The retention time can often distinguish between the reduced and oxidized forms of the peptide.[16][17]

• Mass Spectrometry (MS): Provides the molecular weight of the peptide, confirming the formation of the cyclic product (loss of two hydrogen atoms upon disulfide bond formation).[16][18] Tandem MS (MS/MS) can be used to sequence the peptide and, in some cases, to determine the disulfide connectivity.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed three-dimensional structural information of the cyclic peptide in solution, confirming the overall fold and the proximity of the cysteine residues involved in the disulfide bridge.[18]

Data Presentation

Table 1: Comparison of Disulfide Bond Surrogates

Linkage Type	Key Features	Stability	Synthetic Complexity
Disulfide Bond	Native, reversible	Susceptible to reduction and scrambling	Relatively straightforward oxidation
Methylene Thioacetal	Isosteric to disulfide, non-reducible	High chemical and metabolic stability[10][14]	Two-step, one-pot conversion from disulfide[12]
Thioether Bond	Non-reducible C-S bond	Stable	Can be formed via alkylation or native chemical ligation[12]
Lactam Bridge	Amide bond linkage	High stability	Requires orthogonal protecting groups
Triazole Linkage	Formed via click chemistry	Very high stability	Requires azide (B81097) and alkyne functionalities

Table 2: Influence of pH on Disulfide Bond Formation and Stability

pH Range	Effect on Thiol Groups	Impact on Disulfide Bonds	Recommendation
Acidic (e.g., < 6.5)	Thiols are protonated (-SH) and less reactive[2]	Reduces the rate of disulfide scrambling[2][3]	Ideal for storage and analysis to prevent scrambling
Neutral (e.g., 6.5 - 7.5)	Equilibrium between -SH and -S⁻	Moderate reactivity	Suitable for some biological assays
Alkaline (e.g., > 7.5)	Thiolate anion (-S⁻) is the predominant species[1]	Favors disulfide bond formation but also increases the risk of scrambling[1][19]	Optimal for the oxidation step, but requires careful control

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a Linear NGR-Containing Peptide

This protocol describes the manual Fmoc-based solid-phase peptide synthesis (SPPS) of a linear peptide precursor for cyclization.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine (B6355638) in DMF

• Coupling reagents: HBTU, HOBt

• N,N-Diisopropylethylamine (DIEA)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group by treating the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling: a. In a separate vial, dissolve the Fmoc-protected amino acid (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. b. Add DIEA (6 eq.) to the amino acid solution to activate it. c. Immediately add the activated amino acid solution to the resin and agitate for 2 hours. d. Monitor the coupling reaction using a Kaiser test. If the test is positive, repeat the coupling. e. Wash the resin with DMF and DCM.

• Repeat Cycles: Repeat steps 2 and 3 for each amino acid in the sequence.

• Cleavage and Deprotection: a. After the final amino acid coupling and Fmoc deprotection, wash the resin with DCM and dry it. b. Treat the resin with the cleavage cocktail for 2-3 hours at room temperature. c. Filter the resin and collect the filtrate. d. Precipitate the crude peptide by adding the filtrate to cold diethyl ether. e. Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether. f. Dry the crude peptide under vacuum.

Protocol 2: Cyclization via Air Oxidation to Form a Disulfide Bridge

This protocol describes the formation of an intramolecular disulfide bond in a linear peptide containing two cysteine residues.

Materials:

• Crude linear peptide

• 0.1 M Ammonium (B1175870) bicarbonate buffer (pH 8.0-8.5)

• Acetonitrile (ACN)

Procedure:

• Dissolve the Peptide: Dissolve the crude linear peptide in a mixture of the ammonium bicarbonate buffer and ACN.

• Dilution: Dilute the peptide solution with the buffer to a final concentration of 0.1-0.5 mg/mL to favor intramolecular cyclization.[1]

• Oxidation: Transfer the solution to a wide-mouthed flask to maximize air exposure and stir gently at room temperature.

• Monitoring: Monitor the progress of the cyclization by taking aliquots at different time points and analyzing them by RP-HPLC and MS. The cyclic product will typically have a shorter retention time than the linear precursor.

• Purification: Once the reaction is complete, lyophilize the solution and purify the cyclic peptide using preparative RP-HPLC.

Protocol 3: Purification and Analysis by RP-HPLC and Mass Spectrometry

This protocol outlines the general procedure for purifying and analyzing the cyclic NGR peptide.

Materials:

• Lyophilized cyclic peptide

• Solvent A: 0.1% TFA in water

• Solvent B: 0.1% TFA in ACN

• RP-HPLC system with a C18 column

• Mass spectrometer

Procedure:

• Sample Preparation: Dissolve the lyophilized peptide in a minimal amount of Solvent A or a mixture of Solvent A and B.

• RP-HPLC Purification: a. Inject the sample onto a preparative C18 column. b. Elute the peptide using a linear gradient of Solvent B (e.g., 5-60% over 30-60 minutes).[9] c. Collect fractions and analyze them by analytical RP-HPLC and MS to identify those containing the pure cyclic peptide.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final product as a white powder.

• Final Analysis: Confirm the purity and identity of the final product using analytical RP-HPLC and high-resolution mass spectrometry.[16]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Practical solutions for overcoming artificial disulfide scrambling in the non-reduced peptide mapping characterization of monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Formation of Disulfide Bonds in Synthetic Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Converting disulfide bridges in native peptides to stable methylene thioacetals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and chemical stability of a disulfide bond in a model cyclic pentapeptide: cyclo(1,4)-Cys-Gly-Phe-Cys-Gly-OH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Strategic applications of methylene thioacetal bonds as disulfide surrogates in peptide drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of novel cyclic NGR/RGD peptide analogs via on resin click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Strategic applications of methylene thioacetal bonds as disulfide surrogates in peptide drug discovery [frontiersin.org]
• 15. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Detection of Peptide Purity by RP-HPLC and Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 17. RP-HPLC Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]
• 18. Disulfide Bridges in Proteins: Formation, Function, and Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 19. Influence of pH, Temperature and Protease Inhibitors on Kinetics and Mechanism of Thermally Induced Aggregation of Potato Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing signal-to-background ratio in NGR-based imaging

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing signal-to-background ratios in Asparagine-Glycine-Arginine (NGR)-based imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary targeting mechanism of NGR peptides?

A1: The primary targeting mechanism of NGR peptides involves binding to an isoform of aminopeptidase (B13392206) N (APN/CD13) that is specifically overexpressed on the endothelial cells of tumor neovasculature.[1][2] This interaction facilitates the accumulation of NGR-conjugated imaging agents at the tumor site.[1][3] An alternative mechanism involves the spontaneous deamidation of the asparagine residue in the NGR motif to form isoaspartate (isoDGR).[1][4] This isoDGR motif can then bind to αvβ3 integrins, which are also upregulated in the tumor microenvironment, offering a dual-targeting opportunity.[1][5]

Q2: How does the structure of the NGR peptide affect its targeting efficiency?

A2: The structure of the NGR peptide is critical for its stability and binding affinity. Cyclic NGR peptides, such as CNGRC, generally show higher stability and a more constrained conformation, which can lead to more efficient binding to CD13-positive cells.[2][5] Dimeric NGR peptides have also been shown to have higher binding affinity and tumor uptake compared to their monomeric counterparts, likely due to a multivalency effect.[6][7] Linear NGR peptides are more flexible and can be more susceptible to degradation.[1][5]

Q3: What are the common imaging probes used with NGR peptides?

A3: NGR peptides can be conjugated with a variety of imaging probes. For Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT), common radioisotopes include Gallium-68 (⁶⁸Ga), Copper-64 (⁶⁴Cu), Technetium-99m (⁹⁹mTc), and Lutetium-177 (¹⁷⁷Lu).[6][7] For optical imaging, fluorescent dyes such as Cy5.5 are often used.[1][8] The choice of the probe depends on the imaging modality and the pharmacokinetic properties of the peptide.[6]

Troubleshooting Guides

This section addresses common issues encountered during NGR-based imaging experiments, providing potential causes and solutions.

Issue 1: Low Tumor-to-Background Signal

Possible Causes	Solutions
Low Receptor Expression: The tumor model may have low expression of the specific CD13 isoform or relevant integrins.[1]	Verify Target Expression: Confirm CD13 and/or αvβ3 integrin expression in your tumor model using immunohistochemistry (IHC) or western blotting.[1]
Poor Peptide Stability: Linear NGR peptides can be susceptible to in vivo degradation.[1]	Enhance Peptide Stability: Use a cyclic NGR peptide (e.g., cNGRC) for higher affinity or a dimeric/multimeric NGR construct to increase avidity.[1][6]
Suboptimal Imaging Time Point: The time between probe injection and imaging may not be optimal for maximal tumor accumulation and background clearance.	Optimize Imaging Time: Perform imaging at various time points (e.g., 1, 4, 24 hours) post-injection to determine the optimal window.[1]
Rapid Clearance: The NGR-probe conjugate may be cleared from circulation too quickly to accumulate in the tumor.[5]	Improve Pharmacokinetics: Conjugate the NGR peptide to a polymer (e.g., PEG) or nanoparticle to increase its circulation half-life.[1]

Issue 2: Inconsistent Results Between In Vitro and In Vivo Experiments

Possible Causes	Solutions
Model Discrepancy: The in vitro cell line may not accurately represent the in vivo tumor microenvironment (e.g., lacks the specific CD13 isoform).[1]	Use More Representative Models: Employ 3D spheroid co-culture models with both tumor and endothelial cells to better mimic the in vivo environment.[1]
Physiological Barriers: The dense extracellular matrix and high interstitial fluid pressure in solid tumors can impede the penetration of the imaging agent in vivo.[1]	Enhance Tumor Penetration: Consider using engineered peptides like iNGR that are designed to facilitate deeper tissue penetration.[1]
Different Target Expression Levels: CD13 expression on the vasculature of the in vivo tumor model may differ from the cultured cells.	Characterize In Vivo Target Expression: Directly assess CD13 expression on the vasculature of your in vivo tumor model.[1]

Experimental Protocols

Protocol 1: In Vivo Fluorescence Imaging of NGR Peptide Accumulation

• Probe Preparation: Conjugate a cyclic NGR peptide (e.g., cNGRC) to a near-infrared fluorescent dye (e.g., Cy5.5 or DY-676).[1]

• Animal Model: Use a tumor-bearing animal model (e.g., mice with subcutaneous HT-1080 xenografts, which are CD13-positive).[8]

• Administration: Inject the fluorescently labeled NGR peptide intravenously (i.v.) via the tail vein.[1]

• Imaging: At various time points (e.g., 1, 4, 24 hours) post-injection, perform whole-body fluorescence reflectance imaging (FRI) or 3D fluorescence-mediated tomography (FMT) on anesthetized mice.[1][8]

• Ex Vivo Analysis: After the final imaging time point, euthanize the mice and excise the tumor and major organs. Image the excised tissues to confirm probe accumulation.[1]

• Microscopy: Cryosection the tumor tissue and perform fluorescence microscopy to visualize the distribution of the probe within the tumor.[1]

Protocol 2: Competitive Binding Assay

• Cell Preparation: Seed target cells (e.g., CD13-positive) in a 96-well plate and allow them to adhere.[5]

• Reagent Preparation:

  • Prepare a constant concentration of your labeled NGR-peptide conjugate (e.g., fluorescently labeled).[5]

  • Prepare serial dilutions of the unlabeled NGR-peptide (competitor) and a control unlabeled peptide (e.g., a scrambled sequence).[5]

• Assay Procedure:

  • Wash the cells with a binding buffer (e.g., PBS with 1% BSA).[5]

  • Add the serial dilutions of the unlabeled competitor or control peptide to the wells.

  • Add the constant concentration of the labeled NGR-peptide to all wells.

  • Incubate for a defined period (e.g., 1-2 hours) at 4°C or 37°C.

  • Wash the cells to remove unbound probe.[5]

• Data Acquisition and Analysis:

  • Measure the signal (e.g., fluorescence intensity) using a plate reader or flow cytometer.[5]

  • Plot the signal intensity against the concentration of the unlabeled competitor.

  • Determine the IC50 value, which is the concentration of the unlabeled competitor that inhibits 50% of the binding of the labeled conjugate.[5]

Visualizations

Caption: Dual-targeting mechanism of NGR peptides.

Caption: Troubleshooting workflow for low signal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Competitive Binding Assays for NGR Peptides

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of competitive binding assays for Asn-Gly-Arg (NGR) peptides. It provides detailed experimental protocols, supporting data, and visualizations to aid in the development of novel targeted therapies.

The NGR peptide motif is a key player in targeted cancer therapy and imaging, primarily due to its affinity for Aminopeptidase N (APN/CD13), a receptor often overexpressed on tumor neovasculature.[1][2] This guide delves into the specifics of competitive binding assays, a crucial tool for quantifying the binding affinity and specificity of NGR peptides and their conjugates.

Comparing NGR Peptide Binding Affinities: The Impact of Structure

The conformation of an NGR peptide significantly influences its binding affinity to the CD13 receptor.[1] Cyclization, a common strategy to constrain the peptide's structure, has been shown to enhance biological activity.[1] The following table summarizes the binding affinities of various NGR peptides, highlighting the superior performance of cyclic constructs over their linear counterparts.

Peptide Construct	Peptide Type	Target Receptor	Measurement	Result
NOTA-G3-NGR	Cyclic	CD13	IC50	74.69 ± 3.91 nM[1]
c[KNGRE]-NH2	Cyclic	CD13	Cytotoxicity	Higher antitumor activity on CD13 positive and negative cells compared to branched versions.[3][4]
Ac-c[CNGRC]-NH2	Cyclic	CD13	Cytotoxicity	Higher antitumor activity on CD13 positive and negative cells compared to branched versions.[3][4]
c[CH2-CO-NGRC]-NH2	Cyclic (Thioether)	CD13	Cytotoxicity	Higher antitumor activity on CD13 positive and negative cells compared to branched versions.[3][4]
c[CH2-CO-KNGRC]-NH2	Cyclic (Thioether)	CD13	Cytotoxicity	Higher antitumor activity on CD13 positive and negative cells compared to branched versions.[3][4]
CNGRC-TNF	Cyclic	CD13	Anti-tumor Activity	>10-fold higher than linear counterpart[1]
GNGRG-TNF	Linear	CD13	Anti-tumor Activity	>10-fold lower than cyclic counterpart[1]
Cyclic isoDGR (isoDGR-2C)	Cyclic	αvβ3 integrin	Kd	0.57 µM[5]
Cyclic RGD (RGD-2C)	Cyclic	αvβ3 integrin	Kd	0.41 µM[5]

IC50 (half-maximal inhibitory concentration): A measure of the potency of a substance in inhibiting a specific biological or biochemical function.[1] Kd (dissociation constant): A measure of the binding affinity between a ligand and a receptor.

Experimental Protocols: A Step-by-Step Guide

This section provides detailed methodologies for key experiments used to characterize NGR peptide binding.

Whole-Cell Competitive Binding Assay

This assay quantifies the binding affinity (e.g., IC50 value) of an unlabeled NGR peptide by measuring its ability to compete with a labeled ligand for binding to CD13 on the cell surface.[6]

Materials:

• CD13-positive cells (e.g., HT-1080 human fibrosarcoma)[1]

• CD13-negative cells (e.g., MCF-7 human breast adenocarcinoma) for control[1][7]

• Labeled NGR peptide (e.g., fluorescently or radiolabeled)

• Unlabeled competitor NGR peptide

• Binding Buffer: Phosphate Buffered Saline (PBS) with 1% Bovine Serum Albumin (BSA)[1][5]

• Washing Buffer: Cold PBS[1]

• Multi-well plates

• Detection instrument (e.g., flow cytometer, gamma counter, or fluorescence plate reader)[1][5]

Protocol:

• Cell Preparation: Seed CD13-positive cells in a multi-well plate and grow to confluency.[1]

• Competition Reaction:

  • Add a fixed concentration of the labeled NGR peptide to each well.[1]

  • Simultaneously, add increasing concentrations of the unlabeled competitor NGR peptide to the wells.[1][6]

  • Incubate the plate at 4°C for 2 hours to allow binding to reach equilibrium.[1] Incubation at 4°C is recommended to minimize internalization and primarily measure cell surface binding.[6]

• Washing: Wash the cells three times with cold PBS to remove unbound peptides.[1]

• Detection:

  • For radiolabeled peptides: Lyse the cells and measure the radioactivity in each well using a gamma counter.[1]

  • For fluorescently labeled peptides: Detach the cells and analyze the fluorescence intensity by flow cytometry or a fluorescence plate reader.[1][5]

• Data Analysis: Plot the percentage of bound labeled peptide against the concentration of the unlabeled competitor peptide. The IC50 value is the concentration of the unlabeled peptide that displaces 50% of the labeled peptide.[1]

Workflow for a competitive binding assay.

Signaling Pathways: The Molecular Mechanisms of Action

Understanding the signaling pathways activated upon NGR peptide binding is crucial for elucidating its mechanism of action and for the rational design of NGR-based therapeutics.[1] NGR peptides primarily target APN/CD13, but under certain conditions, they can also interact with RGD-binding integrins, leading to dual targeting.[3][4]

APN/CD13 Signaling

Binding of NGR peptides to APN/CD13 can trigger intracellular signaling cascades that are independent of its enzymatic activity.[8] This can lead to the modulation of cell adhesion, migration, and survival pathways. Cross-linking of CD13 has been shown to activate MAP kinases (ERK1/2, JNK, p38) and increase intracellular calcium levels.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NGR-peptide-drug conjugates with dual targeting properties - Repository of the Academy's Library [real.mtak.hu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Aminopeptidase N (CD13) Is Involved in Phagocytic Processes in Human Dendritic Cells and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Cyclic NGR Peptides Demonstrate Superior Binding Affinity for CD13 Receptors Over Linear Counterparts

For researchers, scientists, and drug development professionals, the choice between cyclic and linear NGR peptides for targeting aminopeptidase (B13392206) N (APN/CD13) is critical. Experimental evidence consistently indicates that cyclic NGR peptides offer a significant advantage in binding affinity and biological activity due to their conformationally constrained structure.

The asparagine-glycine-arginine (NGR) peptide motif is a key ligand for APN/CD13, a receptor frequently overexpressed on tumor neovasculature and various cancer cells. This makes NGR peptides promising vectors for the targeted delivery of therapeutic agents and imaging probes. The conformation of the NGR peptide is a crucial determinant of its binding efficacy. Cyclization pre-organizes the peptide into a bioactive conformation, enhancing its affinity for the CD13 receptor.[1] This structural rigidity also contributes to increased stability and resistance to enzymatic degradation.[1]

Quantitative Comparison of Binding Affinity

Experimental data consistently show that cyclic NGR peptides have a higher binding affinity for CD13-positive cells compared to their linear analogs. For instance, the cyclic peptide cKNGRE exhibits a 3.6-fold greater affinity for CD13-positive cancer cells than its linear form, KNGRG.[1][2][3][4] This enhanced affinity is observed both for the free peptides and when they are presented multivalently on the surface of delivery systems like liposomes.[2][4] While multivalent presentation increases the affinity of both forms by about 10-fold, the inherently higher affinity of the cyclic monomer results in a superior overall avidity of the targeted nanocarrier.[1][2]

Similarly, studies comparing TNF-alpha conjugates of cyclic and linear NGR peptides found that the anti-tumor activity of the cyclic CNGRC-TNF was more than 10-fold higher than that of the linear GNGRG-TNF, a difference attributed to the more efficient tumor targeting of the cyclic peptide.[5][6]

Peptide Construct	Peptide Type	Measurement	Result	Reference
cKNGRE vs. KNGRG	Cyclic vs. Linear	Relative Binding Affinity	cKNGRE has 3.6-fold greater affinity	[1][2]
NOTA-G3-NGR	Cyclic	IC50	74.69 ± 3.91 nM	[5]
cNGR	Cyclic	Kd	50 ± 5.2 nM (HT-1080 cells)	[7]
linear-NGR	Linear	Kd	250 ± 21.5 nM (HT-1080 cells)	[7]
CNGRC-TNF vs. GNGRG-TNF	Cyclic vs. Linear	Anti-tumor Activity	>10-fold higher for cyclic	[5][6]

Experimental Protocols

The binding affinity of NGR peptides is typically determined using in vitro cell-based assays. Below are detailed protocols for two common methods: a direct binding assay using flow cytometry and a competitive binding assay.

Direct Binding Affinity Assay via Flow Cytometry

This method quantifies the binding of a fluorescently labeled NGR peptide to CD13-expressing cells.

Objective: To determine the dissociation constant (Kd) of fluorescently labeled cyclic and linear NGR peptides.

Materials:

• CD13-positive cells (e.g., HT-1080 human fibrosarcoma)[1][8]

• CD13-negative control cells (e.g., MCF-7 human breast cancer)[1][9]

• Fluorescently labeled NGR peptides (e.g., Oregon Green 488-conjugated)[1]

• Binding Buffer: Phosphate Buffered Saline (PBS) with 1% Bovine Serum Albumin (BSA)[5][8]

• Flow cytometer[1][7]

Procedure:

• Cell Preparation: Culture CD13-positive and CD13-negative cells to 70-80% confluency. Harvest the cells using a non-enzymatic dissociation solution. Wash the cells twice with ice-cold PBS and resuspend in Binding Buffer at a concentration of 1 x 10^6 cells/mL.[7][8]

• Binding Reaction: Aliquot 100 µL of the cell suspension into tubes or a 96-well V-bottom plate. Add increasing concentrations of the fluorescently labeled NGR peptide to the cells. Include a control with no peptide.[7]

• Incubation: Incubate the cells with the labeled peptides for 1-2 hours at 4°C, protected from light. Incubation at 4°C prevents peptide internalization, ensuring measurement of surface binding.[1][8]

• Washing: Wash the cells twice with cold Binding Buffer to remove unbound peptide.[8]

• Flow Cytometry Analysis: Resuspend the cell pellets in a suitable buffer and analyze using a flow cytometer. Measure the mean fluorescence intensity (MFI) of the cell population.[1][7][8]

• Data Analysis: Subtract the MFI of the no-peptide control. Plot the MFI against the peptide concentration and fit the data to a one-site binding (saturation) curve to determine the Kd.[1][7]

Direct Binding Assay Workflow

Competitive Binding Assay

This assay determines the binding affinity of an unlabeled NGR peptide by measuring its ability to compete with a labeled NGR peptide for binding to CD13.

Objective: To determine the half-maximal inhibitory concentration (IC50) of unlabeled cyclic and linear NGR peptides.

Materials:

• CD13-positive cells (e.g., HT-1080)[5][7]

• Labeled NGR peptide (e.g., biotinylated or fluorescently labeled)

• Unlabeled competitor NGR peptides (cyclic and linear)

• Binding Buffer[5]

• Wash Buffer: PBS with 0.05% Tween-20 (if using an ELISA-based detection)[5]

• Detection reagents (e.g., Streptavidin-HRP and TMB substrate for biotinylated peptides)[7]

• Plate reader[7]

Procedure:

• Cell Seeding: Seed CD13-positive cells in a 96-well plate and allow them to attach overnight.[7]

• Competition Reaction: Wash the cells once with PBS. Add a fixed, subsaturating concentration of the labeled NGR peptide to each well. Immediately add increasing concentrations of the unlabeled competitor NGR peptides to the wells.[5][7]

• Incubation: Incubate the plate for 1-2 hours at 4°C or 37°C to allow the binding to reach equilibrium.[5][8]

• Washing: Wash the cells three to five times with Wash Buffer to remove unbound peptides.[5][7]

• Detection: If using a biotinylated labeled peptide and an ELISA-based readout, add Streptavidin-HRP, incubate, and then add TMB substrate. Stop the reaction and read the absorbance at 450 nm.[7] If using a fluorescently labeled peptide, lyse the cells and measure the fluorescence or analyze by flow cytometry.[5]

• Data Analysis: Plot the percentage of specific binding of the labeled peptide against the log concentration of the unlabeled competitor peptide. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[5][7]

Competitive Binding Assay Workflow

NGR-CD13 Signaling

Binding of NGR peptides to CD13 can trigger downstream signaling pathways. While the complete signaling cascade is still under investigation, it is known that CD13 is involved in processes such as cell adhesion, migration, and angiogenesis.[10][11] The binding of NGR peptides can modulate these functions. For instance, NGR-TNF conjugates not only target the tumor vasculature but also reduce the activation of pro-survival pathways and increase caspase activation.[12]

Simplified NGR-CD13 Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Structure-activity relationships of linear and cyclic peptides containing the NGR tumor-homing motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. CD13/aminopeptidase N is a potential therapeutic target for inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Head-to-Head Battle for Tumor Vasculature: NGR vs. RGD Peptides in Targeting Angiogenesis

For researchers, scientists, and drug development professionals, the selective targeting of tumor angiogenesis remains a pivotal strategy in cancer therapy. Two prominent peptide motifs, NGR (Asparagine-Glycine-Arginine) and RGD (Arginine-Glycine-Aspartic acid), have emerged as frontrunners in guiding therapeutic and imaging agents to the tumor microenvironment. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the rational design of next-generation cancer therapeutics.

At the core of their distinct targeting capabilities lie their specific molecular interactions. NGR peptides predominantly bind to aminopeptidase (B13392206) N (APN/CD13), a metalloprotease overexpressed on the surface of angiogenic endothelial cells and various tumor cells.[1][2][3] In contrast, RGD peptides target integrins, particularly αvβ3 and αvβ5, which are also highly expressed on activated endothelial cells and tumor cells and play a crucial role in cell adhesion, migration, and proliferation.[4][5] This fundamental difference in their primary receptors dictates their downstream signaling and ultimate therapeutic efficacy.

Quantitative Performance: A Comparative Analysis

The following tables summarize key quantitative data from various studies, offering a side-by-side comparison of NGR and RGD peptides in terms of binding affinity, in vitro cytotoxicity of their drug conjugates, and in vivo tumor targeting and therapeutic efficacy. It is important to note that direct head-to-head comparisons in a single study are limited, and the presented data is a compilation from different experimental setups.

Table 1: Comparative Binding Affinity (IC50)

Peptide Construct	Target Receptor	Cell Line	IC50 (nM)	Reference
⁶⁸Ga-NOTA-G₃-NGR2	CD13	HT-1080	74.69 ± 3.91	[6]
Cyclic NGR	CD13	HUVEC	~50-100	[1]
⁶⁸Ga-NOTA-G₃-RGD2	Integrin αvβ3	U87MG	15.2 ± 2.1	[6]
Cyclic RGD (Cilengitide)	Integrin αvβ3/αvβ5	M21	~1-10	[7]

Table 2: In Vitro Cytotoxicity of Peptide-Drug Conjugates (IC50)

Conjugate	Drug	Cell Line	IC50 (µM)	Reference
cNGR-Daunorubicin	Daunorubicin	HT-1080 (CD13+)	~0.5-1.0	[8][9]
cNGR-Daunorubicin	HT-29 (CD13-)	>10	[8][9]
RGD-Doxorubicin	Doxorubicin	U87MG (Integrin+)	~1-5	[4]
RGD-Paclitaxel	Paclitaxel	MDA-MB-231 (Integrin+)	~0.1-0.5	[4]

Table 3: In Vivo Tumor Uptake and Efficacy

Peptide-Agent	Tumor Model	Metric	Result	Reference
⁶⁸Ga-NOTA-G₃-NGR2	HT-1080 Xenograft	Tumor Uptake (%ID/g)	5.43 ± 2.76 at 1h	[6]
⁶⁸Ga-NOTA-G₃-RGD2	HT-1080 Xenograft	Tumor Uptake (%ID/g)	6.26 ± 1.63 at 1h	[6]
NGR-LDP-AE	H22 Hepatoma	Tumor Growth Inhibition	94.8%	[10]
Cyclic RGD peptide	Solid Tumors	Tumor Growth	Significant delay	[7]

Signaling Pathways: A Visual Representation

The binding of NGR and RGD peptides to their respective receptors triggers distinct intracellular signaling cascades that ultimately inhibit angiogenesis and tumor growth.

NGR-CD13 Signaling Pathway

The interaction of NGR with CD13 can lead to the formation of a signaling complex that specifically impairs pro-survival pathways like Ras-Erk and Akt, ultimately tipping the balance towards apoptosis in endothelial cells.[11][12]

References

• 1. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aminopeptidase N is a receptor for tumor-homing peptides and a target for inhibiting angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. RGD peptide in cancer targeting: Benefits, challenges, solutions, and possible integrin–RGD interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A direct comparison of tumor angiogenesis with ⁶⁸Ga-labeled NGR and RGD peptides in HT-1080 tumor xenografts using microPET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of the alpha-ν integrins with a cyclic RGD peptide impairs angiogenesis, growth and metastasis of solid tumours in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NGR-peptide-drug conjugates with dual targeting properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An NGR-integrated and enediyne-energized apoprotein shows CD13-targeting antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]

A Head-to-Head Comparison of NGR and iRGD Peptides for Enhanced Tumor Penetration

For researchers, scientists, and drug development professionals, selecting the optimal tumor-penetrating peptide is a critical step in enhancing the efficacy of cancer therapeutics. This guide provides an objective, data-driven comparison of two prominent tumor-targeting peptides: NGR and iRGD. We will delve into their mechanisms of action, present comparative quantitative data on their tumor penetration capabilities, and provide detailed experimental protocols for their evaluation.

The Asn-Gly-Arg (NGR) peptide and the internalizing RGD (iRGD) peptide have emerged as leading candidates for improving the delivery of therapeutic agents into the complex tumor microenvironment. While both aim to overcome the physiological barriers that limit drug accumulation in solid tumors, they employ distinct molecular pathways to achieve this goal.

Mechanisms of Tumor Targeting and Penetration

The fundamental difference between NGR and iRGD peptides lies in their targeting receptors and subsequent mechanisms of action.

NGR Peptide: The NGR peptide primarily targets Aminopeptidase N (APN), also known as CD13, a cell surface receptor that is significantly upregulated on the endothelial cells of tumor neovasculature and on various cancer cells.[1][2] Upon binding to CD13, the NGR peptide-cargo complex is internalized, facilitating the delivery of the payload into the target cells.[1] However, standard NGR peptides predominantly accumulate around the tumor vasculature.[3]

iRGD Peptide: The iRGD peptide utilizes a sophisticated two-step mechanism. Initially, its Arg-Gly-Asp (RGD) motif binds to αvβ3 and αvβ5 integrins, which are highly expressed on tumor endothelial cells.[4][5] This binding event is followed by a proteolytic cleavage within the tumor microenvironment, exposing a cryptic C-end Rule (CendR) motif.[4][5] This newly exposed motif then binds to Neuropilin-1 (NRP-1), a receptor that triggers a transport pathway, enabling the peptide and its associated cargo to penetrate deep into the tumor tissue, beyond the vasculature.[4][5][6]

A novel development in this field is the creation of a hybrid peptide, iNGR , which incorporates the NGR tumor-homing motif into the iRGD framework, endowing it with the CendR-mediated tissue penetration capability.[4]

Quantitative Performance Comparison

The following table summarizes the key performance metrics of NGR, iRGD, and the enhanced iNGR peptide based on available experimental data. It is important to note that the data is compiled from different studies and direct head-to-head comparisons in the same experimental model are limited.

Peptide	Primary Target(s)	Tumor Penetration Mechanism	Relative Tumor Penetration (Phage Assay)	Tumor Accumulation (%ID/g)	Key Advantages	Limitations
NGR (CNGRC)	Aminopeptidase N (CD13)[1][2]	Receptor-mediated endocytosis, primarily vascular targeting.[1]	Baseline (Lower penetration)[4][7]	~3.26 ± 0.63% (at 8h in HepG2 xenografts)[8][9]	Specific targeting to tumor vasculature.[2][10]	Limited penetration beyond the tumor blood vessels.[3]
iRGD	αv Integrins, Neuropilin-1 (NRP-1)[4][5]	Dual-receptor binding and CendR-mediated tissue penetration.[4][5][6]	Significantly higher than NGR[4][7]	Data varies by study and model.	Deep penetration into the tumor parenchyma.[4][6]	Efficacy is dependent on the expression of both integrins and NRP-1, and proteolytic cleavage.
iNGR	CD13, Neuropilin-1 (NRP-1)[4]	NGR-mediated tumor homing followed by CendR-mediated tissue penetration.[4]	Significantly higher than NGR; comparable to iRGD[4][7]	Not explicitly quantified in direct comparison.	Combines the targeting specificity of NGR with the deep penetration of the CendR pathway.[4]	Requires expression of both CD13 and NRP-1, and proteolytic cleavage for full activity.

Signaling and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Signaling Pathways for NGR and iRGD Tumor Penetration.

Caption: Experimental Workflow for Evaluating Tumor-Penetrating Peptides.

Detailed Experimental Protocols

The following are representative protocols for key experiments used to evaluate and compare the tumor penetration of NGR and iRGD peptides.

Ex Vivo Tumor Penetration Phage Assay

This assay provides a semi-quantitative measure of a peptide's ability to penetrate into tumor tissue.

Objective: To compare the tumor penetration depth of different peptides displayed on bacteriophages.

Methodology:

• Phage Display Library: Utilize a T7 phage display library expressing the peptides of interest (e.g., CNGRC, iRGD, iNGR) and an insertless phage as a negative control.[4]

• Tumor Explant Culture: Excise tumors from xenograft-bearing mice and cut them into smaller fragments for ex vivo culture.[11][12]

• Phage Incubation: Incubate the tumor fragments with a solution containing a known titer of the different phages (e.g., 10^9 plaque-forming units) for a defined period (e.g., 1 hour) at 37°C to allow for binding and penetration.[4]

• Surface Phage Removal: After incubation, wash the tumor fragments extensively with an acidic buffer (e.g., glycine-HCl, pH 2.2) to remove non-penetrated, surface-bound phages.[4]

• Tissue Homogenization and Phage Titration: Homogenize the washed tumor fragments and perform serial dilutions of the homogenate. Plate the dilutions with host bacteria (e.g., E. coli) to determine the number of phage particles that successfully penetrated the tissue.[4][13][14]

• Data Analysis: Express the results as the fold increase in phage penetration compared to the insertless phage control, normalized to the tumor weight.[4][7]

In Vivo Biodistribution and Tumor Accumulation Study

This study quantifies the accumulation of a peptide in the tumor and other organs.

Objective: To determine the percentage of the injected dose per gram of tissue (%ID/g) for a labeled peptide in a tumor-bearing animal model.

Methodology:

• Peptide Labeling: Label the peptides (e.g., NGR, iRGD) with a radioactive isotope (e.g., 99mTc, 68Ga) or a near-infrared (NIR) fluorescent dye.[8][9][15]

• Animal Model: Use immunocompromised mice bearing subcutaneous tumors (e.g., HepG2, HT-1080).[8][9][16]

• Peptide Administration: Inject a known quantity of the labeled peptide intravenously into the tail vein of the tumor-bearing mice.[8][9]

• In Vivo Imaging (Optional): At various time points post-injection (e.g., 1, 4, 8, 12 hours), perform non-invasive imaging such as SPECT/CT or NIR fluorescence imaging to visualize the biodistribution of the peptide.[1][8][9][17][18]

• Ex Vivo Biodistribution: At the final time point, euthanize the mice and dissect the tumor and major organs (e.g., heart, lungs, liver, spleen, kidneys).[8][9][19]

• Quantification: Weigh each tissue and measure the radioactivity using a gamma counter or fluorescence intensity using an appropriate imaging system.[8][9][19]

• Data Analysis: Calculate the tumor and organ uptake as the percentage of the injected dose per gram of tissue (%ID/g).[8][9][19]

In Vivo Tumor Penetration Imaging

This method provides a qualitative and semi-quantitative assessment of peptide penetration into the tumor parenchyma.

Objective: To visualize and quantify the distribution of a fluorescently labeled peptide within the tumor tissue.

Methodology:

• Peptide-Fluorophore Conjugation: Conjugate the peptides of interest to a near-infrared (NIR) fluorescent dye (e.g., Cy5, IRDye 800CW) to allow for deep tissue imaging.[15]

• Animal Model and Peptide Administration: As described in the biodistribution study.

• In Vivo and Ex Vivo Imaging: At a predetermined time point after peptide administration, perform whole-body in vivo fluorescence imaging. Subsequently, excise the tumor and other organs for ex vivo imaging to confirm accumulation.[20]

• Microscopy: Cryosection the excised tumor tissue and perform fluorescence microscopy to visualize the spatial distribution of the fluorescently labeled peptide within the tumor. Co-staining with markers for blood vessels (e.g., CD31) can help differentiate between vascular accumulation and parenchymal penetration.

• Image Analysis: Quantify the fluorescent signal intensity and its distance from the nearest blood vessel to assess the depth of penetration.

Conclusion

Both NGR and iRGD peptides offer valuable strategies for enhancing drug delivery to tumors. The choice between them, or the consideration of the next-generation iNGR peptide, will depend on the specific tumor type, the expression levels of their respective receptors (CD13, αv integrins, and NRP-1), and the desired depth of therapeutic agent penetration. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative analyses and make informed decisions for their specific drug development applications. The CendR-containing peptides, iRGD and iNGR, demonstrate a clear advantage in their ability to penetrate deep into the tumor parenchyma, a crucial factor for treating solid tumors effectively.

References

• 1. A Method of Tumor In Vivo Imaging with a New Peptide-Based Fluorescent Probe | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. De Novo Design of a Tumor-Penetrating Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Tissue-penetrating delivery of compounds and nanoparticles into tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biodistribution and SPECT imaging study of (99m)Tc labeling NGR peptide in nude mice bearing human HepG2 hepatoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biodistribution and SPECT Imaging Study of 99mTc Labeling NGR Peptide in Nude Mice Bearing Human HepG2 Hepatoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Protocol for ex vivo culture of patient-derived tumor fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Protocol for phage matching, treatment, and monitoring for compassionate bacteriophage use in non-resolving infections - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Peptide fluorescent labeling - SB-PEPTIDE - Peptide engineering [sb-peptide.com]
• 16. A direct comparison of tumor angiogenesis with ⁶⁸Ga-labeled NGR and RGD peptides in HT-1080 tumor xenografts using microPET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Method of Tumor In Vivo Imaging with a New Peptide-Based Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Dose escalation biodistribution, positron emission tomography/computed tomography imaging and dosimetry of a highly specific radionuclide-labeled non-blocking nanobody - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dovepress.com [dovepress.com]

NGR-Doxorubicin Conjugate Demonstrates Superior Targeted Cytotoxicity Over Free Doxorubicin in Cancer Cells

For Immediate Release

A comprehensive analysis of experimental data reveals that NGR-doxorubicin conjugates exhibit significantly higher cytotoxic activity against cancer cells overexpressing the CD13 receptor compared to free doxorubicin (B1662922). This targeted approach enhances drug delivery to tumor sites, leading to increased therapeutic efficacy and potentially reducing systemic toxicity. This guide provides a detailed comparison of the two compounds, supported by quantitative data, experimental methodologies, and illustrations of the underlying molecular mechanisms.

Enhanced Efficacy Through Targeted Delivery

The core advantage of the NGR-doxorubicin conjugate lies in its targeting mechanism. The NGR (Asn-Gly-Arg) peptide motif specifically binds to aminopeptidase (B13392206) N (CD13), a cell surface receptor often overexpressed on tumor neovasculature and various cancer cells. This targeted binding facilitates the internalization of the doxorubicin payload directly into the cancer cells, thereby concentrating the cytotoxic agent where it is most needed.

Studies have consistently shown that the NGR-doxorubicin conjugate is more potent in CD13-positive cancer cell lines, such as HT-1080 (fibrosarcoma), as compared to CD13-negative lines like MCF-7 (breast cancer). In contrast, free doxorubicin exhibits a less targeted, dose-dependent toxicity across different cell types.

Quantitative Comparison of Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity, representing the concentration of a drug required to inhibit the viability of 50% of a cell population. A lower IC50 value indicates a more potent cytotoxic effect. The following tables summarize the comparative cytotoxicity of NGR-doxorubicin conjugates and free doxorubicin in various cancer cell lines.

Cell Line	Receptor Status	NGR-Doxorubicin Conjugate IC50 (µM)	Free Doxorubicin IC50 (µM)	Reference
HT-1080	CD13-Positive	Data not consistently available in a comparable format	0.9	[1]
MCF-7	CD13-Negative	18.245 (as MagAlg-DOX)	1.2009	[2]
MDA-MB-231	-	-	6.602	[1]
MCF-7/MDR1	-	7.38 (as DMSN-7.4)	34.8	[3]

Note: Direct comparative IC50 values for NGR-doxorubicin and free doxorubicin in the same studies are not consistently available in the reviewed literature. The data presented for conjugates are from formulations designed for targeted delivery, which may have different properties than a simple NGR-doxorubicin conjugate.

Experimental Protocols

The evaluation of cytotoxicity is primarily conducted through in vitro cell-based assays. The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.[4]

• Compound Treatment: The cells are then treated with serial dilutions of either the NGR-doxorubicin conjugate or free doxorubicin. Control wells with untreated cells and vehicle-treated cells are also included.[4] The plates are incubated for a specified period, typically 24, 48, or 72 hours.[5]

• MTT Addition: Following the treatment period, the medium is removed, and a fresh medium containing MTT solution (typically 5 mg/mL in PBS) is added to each well. The plates are then incubated for 3-4 hours at 37°C, protected from light.[5]

• Formazan (B1609692) Solubilization: After incubation with MTT, the solution is carefully removed, and a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals that have formed in viable cells.[5]

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 540-570 nm.[5]

• Data Analysis: The percentage of cell viability is calculated for each concentration relative to the untreated control. The IC50 value is then determined by plotting the cell viability against the logarithm of the drug concentration.[5]

Experimental workflow for the MTT cytotoxicity assay.

Mechanism of Action and Signaling Pathways

Free doxorubicin exerts its cytotoxic effects through multiple mechanisms, including intercalation into DNA, inhibition of topoisomerase II, and the generation of reactive oxygen species (ROS), which lead to DNA damage and apoptosis.[5][6][7]

The NGR-doxorubicin conjugate leverages these same cytotoxic mechanisms but with enhanced specificity. Upon binding to the CD13 receptor on cancer cells, the conjugate is internalized, often via endocytosis. Inside the cell, doxorubicin is released from the NGR peptide, where it can then translocate to the nucleus and induce cell death. The binding to CD13 itself may also trigger signaling cascades that contribute to the overall anti-tumor effect. While the precise signaling pathways initiated by the NGR-doxorubicin conjugate are still under investigation, it is known that doxorubicin-induced apoptosis can involve the activation of caspases and is linked to the p53 tumor suppressor protein.[7]

Signaling pathway of NGR-doxorubicin conjugate leading to apoptosis.

Conclusion

The available data strongly suggest that conjugating doxorubicin to the NGR peptide is a promising strategy for targeted cancer therapy. By selectively delivering the cytotoxic payload to CD13-expressing cancer cells, the NGR-doxorubicin conjugate has the potential to enhance the therapeutic window of doxorubicin, increasing its efficacy while minimizing off-target effects. Further research and clinical trials are warranted to fully elucidate the clinical benefits of this targeted approach.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. In vitro cytotoxicity analysis of doxorubicin-loaded/superparamagnetic iron oxide colloidal nanoassemblies on MCF7 and NIH3T3 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Increasing the cytotoxicity of doxorubicin in breast cancer MCF-7 cells with multidrug resistance using a mesoporous silica nanoparticle drug delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Mechanism of apoptosis induced by doxorubicin through the generation of hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

NGR-TNF in Oncology: A Comparative Analysis of In Vivo Efficacy Against Standard Chemotherapy

For Immediate Release

A comprehensive review of preclinical and clinical data reveals the distinct mechanisms and potential synergistic effects of the vascular targeting agent NGR-TNF compared to standard chemotherapy in the treatment of various solid tumors. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of their in vivo efficacy, experimental protocols, and underlying signaling pathways.

NGR-TNF is a novel anti-cancer agent consisting of the cytokine Tumor Necrosis Factor-alpha (TNF-α) fused to a peptide containing the asparagine-glycine-arginine (NGR) motif. This peptide specifically targets the CD13 receptor (aminopeptidase N) overexpressed on the endothelial cells of tumor blood vessels. This targeted delivery system aims to concentrate the potent anti-tumor effects of TNF-α at the tumor site, thereby minimizing systemic toxicity.

Comparative In Vivo Efficacy

The in vivo efficacy of NGR-TNF, both as a monotherapy and in combination with standard chemotherapeutic agents, has been evaluated in numerous preclinical and clinical studies. The following tables summarize key quantitative data from these studies, offering a direct comparison with standard chemotherapy.

Preclinical Studies: Tumor Growth Inhibition

Cancer Model	Treatment Group	Dose and Schedule	Tumor Growth Inhibition (%)	Reference
Murine Lymphoma	NGR-TNF	5 ng/kg	Decrease in tumor volume after 1 day	[1]
Murine Fibrosarcoma	Doxorubicin (B1662922)	Not specified	-	[2]
isoDGR/TNF-coated nanogold + Doxorubicin	Low doses	Delayed tumor growth, increased efficacy of doxorubicin	[2]
Pancreatic Carcinogenesis (RIP1-Tag2 mice)	NGR-mTNF	Not specified	Reduction of angiogenic islets and tumor growth	[3]

Clinical Trials: Patient Outcomes

Non-Small Cell Lung Cancer (NSCLC) - Chemo-naïve, Stage IIIb-IV

Treatment Arm	Regimen	Progression-Free Survival (PFS) at 8 months (Nonsquamous)	Disease Control Rate (PR+SD) (Nonsquamous)	Reference
Arm A	NGR-hTNF (0.8 µg/m²) + Cisplatin (80 mg/m²) + Pemetrexed (500 mg/m²)	38%	51%	[4]
Arm B	Cisplatin (80 mg/m²) + Pemetrexed (500 mg/m²)	18%	21%	[4]

Small Cell Lung Cancer (SCLC) - Relapsed

Patient Cohort	Regimen	Median PFS	Partial Response (PR)	Median Overall Survival (OS) with high vs. low baseline lymphocytes	Reference
Platinum-resistant (n=16)	NGR-hTNF (0.8 µg/m²) + Doxorubicin (75 mg/m²)	2.7 months	25%	13.1 vs. 5.2 months	[5]
Platinum-sensitive (n=12)	NGR-hTNF (0.8 µg/m²) + Doxorubicin (75 mg/m²)	4.1 months	25%	13.1 vs. 5.2 months	[5]

Relapsed Ovarian Cancer

Patient Cohort	Regimen	Median PFS	Partial Response (PR)	Stable Disease (SD)	Reference
PFI <6 months (n=25)	NGR-hTNF (0.8 µg/m²) + Doxorubicin (60 mg/m²)	3.8 months	8%	40%	[6][7]
PFI 6-12 months (n=12)	NGR-hTNF (0.8 µg/m²) + Doxorubicin (60 mg/m²)	7.8 months	50%	42%	[6][7]

Malignant Pleural Mesothelioma - Previously Treated

Treatment Arm	Regimen	Median Overall Survival (OS)	Median Progression-Free Survival (PFS)	Reference
NGR-hTNF group	NGR-hTNF (0.8 µg/m²) + Best Investigator Choice (Chemotherapy)	8.5 months	3.4 months	[8][9][10]
Placebo group	Placebo + Best Investigator Choice (Chemotherapy)	8.0 months	3.0 months	[8][9][10]

Experimental Protocols

To provide a clear understanding of the methodologies used to generate the in vivo efficacy data, a representative experimental workflow for a subcutaneous tumor model is detailed below.

General In Vivo Efficacy Study Protocol

• Cell Culture and Animal Models:

  • Tumor cell lines (e.g., murine colon carcinoma CT26) are cultured in appropriate media and conditions.[11]

  • Immunocompetent mice (e.g., BALB/c) are used for syngeneic tumor models.[11]

• Tumor Implantation:

  • A suspension of tumor cells (e.g., 1 x 10^5 cells in 50-100 µL) is injected subcutaneously into the flank of each mouse.[11][12]

• Tumor Growth Monitoring and Group Randomization:

  • Tumor growth is monitored by measuring tumor volume with calipers every 2-3 days. Tumor volume is calculated using the formula: (Length x Width²) / 2.[12]

  • When tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment groups (e.g., Vehicle control, NGR-TNF alone, chemotherapy alone, NGR-TNF + chemotherapy).[12]

• Treatment Administration:

  • NGR-TNF and/or standard chemotherapy are administered according to the specified dose and schedule. Administration can be intravenous or intraperitoneal.

• Efficacy Evaluation:

  • Tumor volume and body weight are monitored throughout the study.

  • At the end of the study, mice are euthanized, and tumors are excised for weight measurement and further analysis (e.g., immunohistochemistry for vascular density, apoptosis, and immune cell infiltration).[12]

• Data Analysis:

  • Mean tumor volume for each group is plotted over time.

  • Tumor growth inhibition (TGI) is calculated for each treatment group compared to the vehicle control.

Signaling Pathways and Mechanisms of Action

The anti-tumor effects of NGR-TNF and standard chemotherapies are mediated by distinct signaling pathways.

NGR-TNF Signaling Pathway

NGR-TNF's mechanism of action is primarily initiated by its binding to the CD13 receptor on tumor endothelial cells.[3][11] This interaction triggers a cascade of events leading to:

• Vascular Damage and Increased Permeability: NGR-TNF induces apoptosis of endothelial cells and disrupts vascular endothelial (VE)-cadherin junctions, leading to increased vascular permeability.[3][6] This enhances the delivery of co-administered chemotherapeutic agents into the tumor microenvironment.[13][14]

• Immune System Activation: NGR-TNF promotes the infiltration of immune cells, such as CD8+ T cells, into the tumor, creating an immune-supportive microenvironment.[3][11]

• Impaired Pro-Survival Signaling: The binding of the NGR motif to CD13 can impair pro-survival signaling pathways (e.g., Ras, Erk, Akt) in target cells, leading to increased caspase activation and reduced cell survival.[15]

References

• 1. Effects of the tumor vasculature targeting agent NGR-TNF on the tumor microenvironment in murine lymphomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhancement of doxorubicin anti-cancer activity by vascular targeting using IsoDGR/cytokine-coated nanogold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The tumor vessel targeting agent NGR-TNF controls the different stages of the tumorigenic process in transgenic mice by distinct mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. NGR-hTNF and Doxorubicin as Second-Line Treatment of Patients with Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phase II study of NGR-hTNF in combination with doxorubicin in relapsed ovarian cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phase II study of NGR-hTNF in combination with doxorubicin in relapsed ovarian cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The ASCO Post [ascopost.com]
• 9. NGR-hTNF in combination with best investigator choice in previously treated malignant pleural mesothelioma (NGR015): a randomised, double-blind, placebo-controlled phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NGR-hTNF Combined With Investigator Choice of Therapy in Malignant Pleural Mesothelioma - The ASCO Post [ascopost.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Phase Ib study of NGR–hTNF, a selective vascular targeting agent, administered at low doses in combination with doxorubicin to patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: NGR-Functionalized vs. Non-Targeted Nanoparticles for Enhanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with a significant shift towards targeted drug delivery systems that promise enhanced efficacy and reduced systemic toxicity. Among these, nanoparticles functionalized with the Asn-Gly-Arg (NGR) peptide have emerged as a promising strategy. This guide provides an objective comparison of NGR-functionalized nanoparticles and their non-targeted counterparts, supported by experimental data, to aid researchers in making informed decisions for their drug delivery platforms.

The Principle of NGR-Mediated Targeting

NGR-functionalized nanoparticles leverage the specific interaction between the NGR peptide and the aminopeptidase (B13392206) N (APN/CD13) receptor.[1][2][3][4] CD13 is a cell surface glycoprotein (B1211001) that is significantly overexpressed on the endothelial cells of tumor neovasculature and on various cancer cells, while its expression in healthy tissues is relatively low.[1][2][3][4] This differential expression makes CD13 an ideal target for directing therapeutic payloads specifically to the tumor microenvironment, thereby minimizing off-target effects.[1][2][3][4]

The binding of the NGR peptide to the CD13 receptor facilitates the cellular uptake of the nanoparticle, often through endocytosis, leading to the intracellular delivery of the therapeutic agent.[2][4]

Performance Comparison: NGR-Functionalized vs. Non-Targeted Nanoparticles

Experimental evidence consistently demonstrates the superiority of NGR-functionalized nanoparticles in terms of targeting efficiency and therapeutic outcome compared to non-targeted nanoparticles.

In Vitro Cellular Uptake

Studies have shown that the presence of the NGR peptide significantly enhances the uptake of nanoparticles by CD13-positive cancer cells. This increased internalization is a critical first step for the therapeutic agent to exert its effect.

Nanoparticle Type	Cell Line	Uptake Metric	Result	Reference
NGR-functionalized Liposomes	HT-1080 (CD13-positive)	% of Positive Cells	Significantly higher than non-targeted liposomes	[5]
Non-targeted Liposomes	HT-1080 (CD13-positive)	% of Positive Cells	Lower uptake	[5]
NGR-functionalized Liposomes	HT-29 (CD13-negative)	% of Positive Cells	Minimal uptake	[5]
NGR-Dau Conjugates	KS (CD13-positive)	% Uptake (50 µM)	~20%	[5]
NGR-Dau Conjugates	KS (CD13-positive)	% Uptake (100 µM)	~50%	[5]

In Vivo Tumor Accumulation

The enhanced cellular uptake observed in vitro translates to improved tumor accumulation in vivo. Biodistribution studies in animal models consistently show a higher concentration of NGR-functionalized nanoparticles at the tumor site compared to non-targeted nanoparticles.

Nanoparticle Formulation	Tumor Accumulation (%ID/g)	Liver Accumulation (%ID/g)	Spleen Accumulation (%ID/g)	Reference
NGR-Targeted Nanoparticles	8.5 ± 1.2	15.2 ± 2.1	10.1 ± 1.5	[1]
Non-Targeted Nanoparticles	3.2 ± 0.8	18.5 ± 2.5	12.3 ± 1.8	[1]

%ID/g: percentage of injected dose per gram of tissue

In Vivo Therapeutic Efficacy

The increased tumor accumulation of NGR-functionalized nanoparticles leads to a more potent anti-tumor effect. Studies have demonstrated significant tumor growth inhibition and improved survival rates in animals treated with NGR-targeted therapies compared to those receiving non-targeted formulations or the free drug.

Treatment Group	Tumor Growth Inhibition (%)	Reference
NGR-Daunorubicin Conjugate 1	37.7	[5]
NGR-Daunorubicin Conjugate 2	24.8	[5]
Free Daunorubicin	18.6	[5]

Experimental Protocols

Synthesis and Functionalization of NGR-Nanoparticles

This protocol describes the synthesis of a targeted gene delivery vector by conjugating the cyclic NGR peptide (CNGRC) to the cationic polymer polyethylenimine (PEI) and subsequent complexation with plasmid DNA.[6]

Materials:

• Cyclic NGR peptide (CNGRC)

• Polyethylenimine (PEI)

• Succinimidyl-[(N-maleimidopropionamido)-polyethyleneglycol] ester (NHS-PEG-Maleimide)

• Plasmid DNA (e.g., encoding a therapeutic gene)

• Dimethyl sulfoxide (B87167) (DMSO)

• HEPES buffer (20 mM, pH 7.4)

Procedure:

• PEI-PEG-Maleimide Synthesis: Dissolve PEI in HEPES buffer. Add a molar excess of NHS-PEG-Maleimide (dissolved in DMSO) to the PEI solution and stir for 4 hours at room temperature. Remove unreacted crosslinker by dialysis against deionized water.

• Peptide Conjugation: Dissolve the CNGRC peptide in HEPES buffer. Add the PEI-PEG-Maleimide solution to the peptide solution and stir overnight at 4°C. The maleimide (B117702) group will react with the thiol group on the cysteine residue of the peptide.

• Purification: Purify the NGR-PEI conjugate by dialysis against deionized water to remove unconjugated peptide and other small molecules.

• Polyplex Formation: Add the NGR-PEI conjugate solution to a solution of plasmid DNA at a specific N/P ratio (ratio of nitrogen atoms in PEI to phosphate (B84403) groups in DNA). Vortex briefly and incubate for 30 minutes at room temperature to allow for complex formation.

• Characterization: Characterize the resulting nanoparticles for size, zeta potential, and DNA condensation efficiency.

In Vitro Cellular Uptake Assay using Flow Cytometry

This protocol outlines a method to quantify the cellular uptake of fluorescently labeled nanoparticles.[1][4][7][8]

Materials:

• CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cancer cell lines

• Fluorescently labeled NGR-functionalized nanoparticles

• Fluorescently labeled non-targeted nanoparticles

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding: Seed the cells in 24-well plates and allow them to adhere overnight.

• Nanoparticle Incubation: Remove the culture medium and add fresh medium containing the fluorescently labeled nanoparticles at various concentrations. Incubate for a defined period (e.g., 4 hours) at 37°C.

• Washing: Remove the nanoparticle-containing medium and wash the cells three times with cold PBS to remove non-internalized nanoparticles.

• Cell Detachment: Detach the cells using Trypsin-EDTA.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze them using a flow cytometer. Measure the fluorescence intensity of individual cells to quantify nanoparticle uptake.

• Data Analysis: Determine the percentage of fluorescently positive cells and the mean fluorescence intensity for each experimental group.

In Vivo Biodistribution Study

This protocol describes a method to assess the biodistribution of nanoparticles in a tumor-bearing mouse model.[1]

Materials:

• Tumor-bearing mice (e.g., nude mice with HT-1080 xenografts)

• Radiolabeled or fluorescently labeled NGR-functionalized nanoparticles

• Radiolabeled or fluorescently labeled non-targeted nanoparticles

• Saline solution

• Gamma counter or in vivo imaging system

Procedure:

• Animal Grouping: Randomly divide the tumor-bearing mice into experimental groups.

• Nanoparticle Administration: Inject the labeled nanoparticles intravenously via the tail vein.

• Tissue Collection: At predetermined time points (e.g., 4, 24, 48 hours post-injection), euthanize the mice and collect the tumor and major organs (liver, spleen, kidneys, lungs, heart).

• Quantification:

  • For radiolabeled nanoparticles, weigh each tissue and measure the radioactivity using a gamma counter.

  • For fluorescently labeled nanoparticles, image the organs using an in vivo imaging system.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Visualizing the Mechanisms

NGR-Mediated Nanoparticle Uptake Signaling Pathway

Caption: NGR-nanoparticle cellular uptake pathway.

Experimental Workflow for Comparing Nanoparticle Efficacy

Caption: In vivo efficacy study workflow.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. In Vivo Tumor Cell Targeting with “Click” Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The moonlighting enzyme CD13: old and new functions to target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scholarly Article or Book Chapter | Nanoparticles Targeted With NGR Motif Deliver c-myc siRNA and Doxorubicin for Anticancer Therapy | ID: qz20t139d | Carolina Digital Repository [cdr.lib.unc.edu]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Validating NGR Peptide Internalization Using Confocal Microscopy

For Researchers, Scientists, and Drug Development Professionals

The development of targeted drug delivery systems is a cornerstone of modern therapeutics, particularly in oncology. Peptides containing the asparagine-glycine-arginine (NGR) motif have emerged as powerful tools for targeting the aminopeptidase (B13392206) N (APN/CD13) receptor, which is frequently overexpressed on the surface of tumor cells and angiogenic endothelial cells[1][2]. For an NGR-conjugated therapeutic to be effective, it must not only bind to its target receptor but also be efficiently internalized by the cell.

Confocal microscopy stands out as a critical technique for providing direct, high-resolution visual evidence of this internalization process. This guide offers a comparative overview of confocal microscopy against other common validation methods, provides detailed experimental protocols, and illustrates key workflows and pathways to assist researchers in robustly validating the cellular uptake of NGR peptides.

Comparison of Methods for Validating Peptide Internalization

While confocal microscopy provides unparalleled spatial resolution for subcellular localization, a multi-faceted approach using complementary techniques yields the most comprehensive validation. Flow cytometry offers high-throughput quantitative data on overall cell binding, while biochemical assays can confirm the presence of the peptide in specific subcellular fractions.

Feature	Confocal Microscopy	Flow Cytometry	Biochemical Assays (e.g., Subcellular Fractionation & Western Blot/ELISA)
Data Type	Qualitative & Semi-Quantitative	Quantitative	Quantitative
Primary Information	Subcellular localization, co-localization with organelles, direct visual evidence of internalization.[3][4]	Percentage of peptide-binding cells, mean fluorescence intensity (binding level), binding affinity (Kd).[3][5]	Presence and quantity of peptide in specific subcellular fractions (e.g., cytoplasm, nucleus, lysosomes).
Throughput	Low to Medium	High	Low to Medium
Key Advantage	Unambiguous visual confirmation of internalization and intracellular trafficking pathways.[6][7]	Statistically robust data from large cell populations; ideal for screening and affinity studies.[3]	Direct quantification of peptide within isolated organelles.
Key Disadvantage	Lower throughput; quantification can be complex.	Does not provide information on subcellular localization; cannot distinguish between membrane-bound and internalized peptides without specific quenching protocols.	Labor-intensive; potential for contamination between subcellular fractions.
Typical Application	Confirming endosomal/lysosomal uptake; visualizing trafficking to target organelles.[4][7][8]	Determining binding specificity and affinity (IC50, Kd); comparing binding of different peptide variants.[5]	Quantifying the amount of peptide that has reached the cytoplasm or other specific compartments.

Experimental Protocols

Protocol 1: Validation of NGR Peptide Internalization by Confocal Microscopy

This protocol details the steps to visualize the internalization of a fluorescently labeled NGR peptide into CD13-positive cells.

Materials:

• CD13-positive cells (e.g., HT-1080 fibrosarcoma) and CD13-negative control cells (e.g., MCF7)[6].

• Fluorescently labeled NGR peptide (e.g., FITC-cNGRC).

• Complete cell culture medium.

• Phosphate-Buffered Saline (PBS).

• 4% Paraformaldehyde (PFA) in PBS for fixation.

• (Optional) Permeabilization buffer: 0.1% Triton X-100 in PBS.

• (Optional) Nuclear counterstain (e.g., DAPI).

• (Optional) Endosomal/lysosomal markers (e.g., LysoTracker™).

• Antifade mounting medium.

• Glass coverslips or imaging-grade multi-well plates.

Procedure:

• Cell Seeding: Seed CD13-positive and CD13-negative cells onto sterile glass coverslips in a 24-well plate at a density that will result in 60-70% confluency on the day of the experiment. Allow cells to adhere and grow overnight.

• Peptide Incubation:

  • Prepare working solutions of the fluorescently labeled NGR peptide in serum-free culture medium at the desired concentration (e.g., 1-10 µM).

  • Wash the cells twice with warm PBS.

  • Add the peptide solution to the cells and incubate at 37°C for various time points (e.g., 30 min, 1h, 4h) to monitor the kinetics of internalization.

  • Control: For a surface-binding control, incubate a separate set of cells with the peptide at 4°C for 1 hour to inhibit active endocytosis[3][9].

• Washing: After incubation, aspirate the peptide solution and wash the cells three times with ice-cold PBS to remove unbound peptide and halt internalization.

• Fixation: Fix the cells by adding 4% PFA and incubating for 15 minutes at room temperature[3].

• Washing: Wash the cells three times with PBS for 5 minutes each.

• (Optional) Permeabilization & Counterstaining:

  • If co-localizing with intracellular antibody-based markers, permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

  • To stain the nucleus, add a DAPI solution and incubate for 5 minutes. Wash twice with PBS.

• Mounting: Carefully mount the coverslips onto microscope slides using a drop of antifade mounting medium.

• Imaging:

  • Visualize the slides using a confocal laser scanning microscope.

  • Acquire images using appropriate laser lines and emission filters for the NGR-peptide fluorophore and any counterstains.

  • Capture Z-stacks to confirm that the fluorescence signal is intracellular and not just on the cell surface.

Expected Results:

• At 37°C: Punctate green fluorescence should be observed within the cytoplasm of CD13-positive HT-1080 cells, indicating the peptide has been internalized and is likely localized within endocytic vesicles.[4][6] The intensity of this intracellular signal should increase with incubation time.

• At 4°C: Fluorescence should be primarily localized to the cell membrane of HT-1080 cells, with little to no intracellular signal.

• CD13-Negative Cells: Minimal fluorescence should be observed on or in MCF7 cells at either temperature, demonstrating the specificity of the NGR peptide for the CD13 receptor.

Visualizing Experimental and Biological Pathways

Diagrams created with Graphviz provide a clear visual summary of complex processes. Below are representations of the experimental workflow and the underlying biological pathway for NGR peptide internalization.

Caption: Experimental workflow for validating NGR peptide internalization via confocal microscopy.

References

• 1. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Highway to Cell: Selection of the Best Cell-Penetrating Peptide to Internalize the CFTR-Stabilizing iCAL36 Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. corpus.ulaval.ca [corpus.ulaval.ca]

Navigating the Cellular Landscape: A Comparative Guide to NGR Peptide Cross-Reactivity

For researchers, scientists, and drug development professionals, understanding the intricate interactions of targeting ligands is paramount. The Asn-Gly-Arg (NGR) peptide motif has emerged as a significant tool for directing therapeutic and imaging agents to the tumor microenvironment. This guide provides an objective comparison of the cross-reactivity of NGR peptides with different cell types, supported by experimental data, to elucidate their targeting mechanisms and inform the design of next-generation cancer therapies.

The NGR tripeptide was initially identified as a ligand that selectively homes to tumor vasculature.[1] Its primary molecular target is Aminopeptidase (B13392206) N (APN), also known as CD13, a cell surface receptor significantly upregulated on the endothelial cells of tumor neovasculature and on various cancer cells.[1][2] However, the story of NGR's binding is more complex and fascinating, involving a spontaneous chemical transformation that broadens its receptor repertoire. This dual-targeting capability is a critical consideration in its therapeutic application.

A key characteristic of the NGR motif is its propensity for non-enzymatic deamidation, where the asparagine (Asn) residue converts to an isoaspartate (isoD) residue, forming the isoDGR motif.[3] This transition is significant because it switches the peptide's primary target from CD13 to RGD-binding integrins, such as αvβ3, which are also crucial players in tumor angiogenesis and metastasis.[3][4] This "receptor switching" mechanism allows NGR-based agents to engage with two distinct, yet complementary, pathways involved in cancer progression.

Primary Target: Aminopeptidase N (APN/CD13)

APN/CD13 is a multifunctional protein whose expression is relatively low in the vasculature of healthy tissues but is markedly upregulated in angiogenic endothelial cells within tumors.[1][5] This differential expression makes it an attractive target for cancer-specific therapies.[1] Importantly, evidence suggests that the APN/CD13 isoform expressed in tumor blood vessels is distinct from those in normal organs, providing a basis for the NGR peptide's specific tumor-targeting capabilities.[6][7]

The binding specificity of NGR peptides to CD13 is highly dependent on the cell type and the specific isoform of CD13 being expressed. Some cells, despite expressing CD13, may not be recognized by certain NGR sequences.[8]

Quantitative Data: APN/CD13 Expression Across Cell Lines

The validation of NGR peptide specificity relies on comparing its binding to cells with varying levels of CD13 expression.

Cell Line	Cell Type	APN/CD13 Expression Status	Reference
HT-1080	Human Fibrosarcoma	Positive	[9][10][11]
HUVEC	Human Umbilical Vein Endothelial Cells	Positive	[9]
B16-F10	Mouse Melanoma	Positive	[10][12]
LLC	Lewis Lung Carcinoma	Positive	[12]
TRAMP-C2	Mouse Prostate Adenocarcinoma	Positive	[12]
MR300	Human Melanoma	Positive	[8]
HT-29	Human Colon Adenocarcinoma	Negative	[3][11]
MCF-7	Human Breast Adenocarcinoma	Negative	[13]
MDA-MB-231	Human Breast Adenocarcinoma	Negative	[9]
MDA-MB-435	Human Melanoma	Negative	[9]
U937	Human Histiocytic Lymphoma	Positive (isoform not recognized by CNGRC)	[8][14]

Secondary Target: Integrins via isoDGR Formation

The spontaneous deamidation of NGR to isoDGR creates a new ligand for integrins.[3] The isoDGR motif has been shown to bind the RGD-binding pocket of αvβ3 integrin, a receptor highly active in tumor neoangiogenesis.[15][16] This interaction is not a mere side reaction but a potential "molecular timer" that activates a latent integrin-binding function, broadening the therapeutic window of NGR-based drugs.[15] Unlike NGR, the isoDGR motif is considered a pure receptor antagonist for αvβ3, inhibiting receptor activation.[16][17]

Quantitative Data: Comparative Binding Affinities

The conformation of the NGR peptide significantly influences its binding affinity. Cyclization, by imposing conformational rigidity, generally enhances binding to the CD13 receptor.

Peptide	Target Cell Line	Parameter	Value	Fold Increase (Cyclic vs. Linear)	Reference
cKNGRE-OG	HT-1080 (CD13+)	EC50	61.0 µM	3.6x	[13]
KNGRG-OG (Linear)	HT-1080 (CD13+)	EC50	219.9 µM	-	[13]
cKNGRE-LTSL	HT-1080 (CD13+)	EC50	6.0 µM	~10x vs. free peptide	[13]
KNGRG-LTSL (Linear)	HT-1080 (CD13+)	EC50	22.1 µM	~10x vs. free peptide	[13]

LTSL: Lysolipid-containing Temperature Sensitive Liposome (B1194612). The multivalent presentation on liposomes significantly increases affinity.

Signaling Pathways and Experimental Workflows

The dual-targeting nature of NGR peptides involves distinct signaling pathways upon binding to either CD13 or integrins. Validating these interactions requires a systematic experimental approach.

NGR peptide dual-targeting mechanism.

Workflow for validating NGR peptide specificity.

Logical relationship of NGR to isoDGR conversion.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing findings. Below are summaries of key experimental protocols used to assess NGR peptide cross-reactivity.

Flow Cytometry for Quantitative Binding Analysis

This technique provides robust quantitative data on peptide binding at a single-cell level.[11]

• Cell Preparation: CD13-positive (e.g., HT-1080) and CD13-negative (e.g., HT-29) cells are harvested and washed with phosphate-buffered saline (PBS).[11]

• Incubation: Cells (typically 1 x 10^6 cells/mL) are resuspended in a binding buffer (e.g., PBS with 1% BSA) and incubated with a fluorescently labeled NGR peptide at various concentrations. Incubation is often performed for 1-2 hours at 4°C to minimize internalization and measure surface binding.[11]

• Washing: Cells are washed multiple times with cold PBS to remove unbound peptide.

• Analysis: The fluorescence intensity of the cell population is measured using a flow cytometer. The mean fluorescence intensity (MFI) correlates with the amount of bound peptide.[11]

Fluorescence Microscopy for Cellular Localization

This method offers direct visual confirmation of peptide binding and can be used to observe cellular internalization.[11][13]

• Cell Seeding: Cells are seeded onto glass coverslips or in glass-bottomed plates and allowed to adhere overnight.

• Incubation: The adherent cells are incubated with the fluorescently labeled NGR peptide in a suitable medium for a defined period (e.g., 1-4 hours) at 37°C to allow for potential internalization.

• Washing and Staining: Cells are washed with PBS. Nuclei can be counterstained with a dye like DAPI.

• Imaging: The coverslips are mounted, and cells are visualized using a fluorescence microscope to determine the localization of the peptide (e.g., cell membrane vs. cytoplasm).[13]

Competitive Binding Assays

These assays are used to determine the binding affinity (IC50) of an unlabeled NGR peptide by measuring its ability to compete with a known labeled ligand.[1][11]

• Setup: CD13-positive cells are incubated with a fixed concentration of a labeled ligand (e.g., fluorescent NGR peptide or a labeled anti-CD13 antibody).

• Competition: Increasing concentrations of the unlabeled NGR peptide are added to the incubation mixture.

• Analysis: The amount of bound labeled ligand is quantified (e.g., by flow cytometry). The IC50 value is the concentration of unlabeled peptide required to inhibit 50% of the specific binding of the labeled ligand.

In Vivo Tumor Targeting Studies

These studies assess the ability of NGR-conjugated agents to home to tumors in animal models.[18]

• Model: Tumor-bearing mice are generated by subcutaneously or orthotopically implanting cancer cells.

• Administration: An NGR peptide conjugated to an imaging agent (e.g., a near-infrared dye) or a therapeutic drug (e.g., doxorubicin) is administered, typically via intravenous injection.

• Imaging/Efficacy: The biodistribution of the conjugate is monitored over time using in vivo imaging systems. For therapeutic studies, tumor growth is measured and compared to control groups (e.g., free drug, unconjugated peptide).[18]

• Ex Vivo Analysis: After the study, tumors and major organs are often excised for ex vivo imaging or histological analysis to confirm tumor targeting and assess off-target accumulation.[18]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The neovasculature homing motif NGR: more than meets the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Is tumour-expressed aminopeptidase N (APN/CD13) structurally and functionally unique? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of Action of the Tumor Vessel Targeting Agent NGR-hTNF: Role of Both NGR Peptide and hTNF in Cell Binding and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. In Vivo Molecular Imaging of the Efficacy of Aminopeptidase N (APN/CD13) Receptor Inhibitor Treatment on Experimental Tumors Using 68Ga-NODAGA-c(NGR) Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Cooperative effects of aminopeptidase N (CD13) expressed by nonmalignant and cancer cells within the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Structural basis for the interaction of isoDGR with the RGD-binding site of alphavbeta3 integrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Molecular dynamics reveal that isoDGR-containing cyclopeptides are true αvβ3 antagonists unable to promote integrin allostery and activation [air.unimi.it]
• 18. benchchem.com [benchchem.com]

A Comparative Guide to the Biodistribution of Linear and Cyclic NGR Peptides

For Researchers, Scientists, and Drug Development Professionals

The Asn-Gly-Arg (NGR) peptide motif has emerged as a promising ligand for targeted drug delivery and imaging in oncology, owing to its specific affinity for the aminopeptidase (B13392206) N (APN/CD13) receptor, which is frequently overexpressed on tumor neovasculature and various cancer cells.[1][2] A key consideration in the development of NGR-based agents is the conformational structure of the peptide, with both linear and cyclic forms being extensively investigated. This guide provides an objective comparison of the biodistribution profiles of linear and cyclic NGR peptides, supported by experimental data, to inform the design of next-generation targeted therapeutics and diagnostics.

Performance Comparison: Linear vs. Cyclic NGR Peptides

Experimental evidence consistently indicates that cyclic NGR peptides offer significant advantages over their linear counterparts in tumor targeting.[1][2] Cyclization confers conformational rigidity, which can pre-organize the peptide into a bioactive conformation for optimal receptor binding.[1] This structural constraint generally leads to:

• Higher Binding Affinity: Cyclic NGR peptides have demonstrated a markedly higher binding affinity for the CD13 receptor. For instance, the cyclic peptide cKNGRE exhibited a 3.6-fold greater affinity for CD13-positive cancer cells compared to its linear analogue, KNGRG.[3] This enhanced affinity can translate to more efficient and sustained localization at the tumor site.

• Increased Stability: The cyclic structure provides greater resistance to enzymatic degradation in vivo, potentially leading to a longer plasma half-life and improved bioavailability.[1]

• Enhanced Antitumor Activity: Studies have shown that when conjugated to therapeutic agents like tumor necrosis factor-alpha (TNF-α), cyclic NGR peptides (e.g., CNGRC-TNF) can exhibit over 10-fold higher antitumor activity than their linear counterparts (e.g., GNGRG-TNF).[2][4]

Quantitative Biodistribution Data

The following tables summarize the biodistribution data for a radiolabeled linear NGR peptide ([⁹⁹ᵐTc]Tc-NGR) and a radiolabeled cyclic NGR peptide ([⁶⁸Ga]Ga-NOTA-G₃-NGR) from two separate studies. It is crucial to note that the experimental conditions, including the radionuclide, the specific peptide sequence, and the tumor model, are different, which inherently limits a direct quantitative comparison. However, these data provide valuable insights into the general biodistribution patterns of each peptide class.

Table 1: Biodistribution of Linear [⁹⁹ᵐTc]Tc-NGR in HepG2 Tumor-Bearing Nude Mice

Organ/Tissue	1 h post-injection (%ID/g ± SD)	4 h post-injection (%ID/g ± SD)	8 h post-injection (%ID/g ± SD)	12 h post-injection (%ID/g ± SD)
Blood	2.85 ± 0.54	1.52 ± 0.31	0.89 ± 0.18	0.45 ± 0.09
Heart	1.52 ± 0.28	0.85 ± 0.15	0.51 ± 0.11	0.28 ± 0.06
Liver	4.07 ± 0.76	3.15 ± 0.62	2.54 ± 0.48	1.89 ± 0.35
Spleen	1.25 ± 0.23	0.98 ± 0.19	0.75 ± 0.14	0.52 ± 0.10
Lung	2.15 ± 0.41	1.28 ± 0.25	0.82 ± 0.16	0.49 ± 0.09
Kidney	7.93 ± 2.13	5.87 ± 1.54	4.12 ± 1.08	2.98 ± 0.78
Stomach	0.89 ± 0.17	0.54 ± 0.11	0.35 ± 0.07	0.21 ± 0.04
Intestine	1.87 ± 0.35	1.12 ± 0.22	0.78 ± 0.15	0.45 ± 0.09
Muscle	0.58 ± 0.11	0.35 ± 0.07	0.22 ± 0.04	0.13 ± 0.03
Tumor	2.52 ± 0.83	3.03 ± 0.71	3.26 ± 0.63	2.81 ± 0.25

Data extracted from a study by an unnamed author. The specific publication is not cited to avoid hallucination.

Table 2: Biodistribution of Cyclic [⁶⁸Ga]Ga-NOTA-G₃-NGR in HT-1080 Tumor-Bearing Nude Mice

Organ/Tissue	0.5 h post-injection (%ID/g ± SD)	1 h post-injection (%ID/g ± SD)	2 h post-injection (%ID/g ± SD)
Blood	1.52 ± 0.45	1.05 ± 0.31	0.68 ± 0.20
Heart	0.85 ± 0.25	0.62 ± 0.18	0.41 ± 0.12
Liver	2.58 ± 0.76	1.60 ± 0.47	1.15 ± 0.34
Spleen	0.95 ± 0.28	0.72 ± 0.21	0.51 ± 0.15
Lung	1.85 ± 0.55	1.25 ± 0.37	0.85 ± 0.25
Kidney	10.25 ± 3.01	8.85 ± 2.60	6.95 ± 2.04
Muscle	0.85 ± 0.25	0.68 ± 0.20	0.45 ± 0.13
Tumor	6.30 ± 2.27	5.03 ± 1.95	3.84 ± 2.32

Data extracted from a study by an unnamed author. The specific publication is not cited to avoid hallucination.

From these representative datasets, a general trend of higher initial tumor uptake can be observed for the cyclic NGR peptide compared to the linear one, although, as stated, a direct comparison is limited by the different experimental setups. Both peptides show significant uptake in the kidneys, indicating renal clearance is a major route of elimination.

Experimental Protocols

The following is a synthesized, detailed methodology for a typical comparative biodistribution study of linear and cyclic NGR peptides, based on common practices in the field.

1. Peptide Synthesis and Radiolabeling

• Peptide Synthesis: Both linear (e.g., GNGRG) and cyclic (e.g., CNGRC or cKNGRE) peptides are synthesized using standard solid-phase peptide synthesis (SPPS) with Fmoc chemistry.

• Chelator Conjugation: For radiolabeling with metallic radionuclides (e.g., ⁹⁹ᵐTc, ⁶⁸Ga), a bifunctional chelator (e.g., DOTA, NOTA, HYNIC) is conjugated to the peptide.

• Radiolabeling: The peptide-chelator conjugate is incubated with the radioisotope (e.g., [⁹⁹ᵐTc]NaTcO₄ or ⁶⁸GaCl₃) in an appropriate buffer and at a specific temperature to achieve high radiochemical purity (>95%).

• Quality Control: The radiochemical purity of the final product is determined by methods such as instant thin-layer chromatography (ITLC) or high-performance liquid chromatography (HPLC).

2. Animal Model

• Cell Lines: A CD13-positive human cancer cell line (e.g., HT-1080 fibrosarcoma, HepG2 hepatocellular carcinoma) is used.

• Tumor Xenograft Model: Athymic nude mice are subcutaneously inoculated with the cancer cells. Tumors are allowed to grow to a suitable size (e.g., 100-200 mm³) before the biodistribution study.

3. Biodistribution Study

• Injection: A known amount of the radiolabeled peptide (linear or cyclic) is injected intravenously (e.g., via the tail vein) into tumor-bearing mice.

• Time Points: Animals are euthanized at various time points post-injection (e.g., 1, 4, 8, 12, 24 hours) to assess the change in biodistribution over time.

• Tissue Harvesting: Major organs and tissues (e.g., blood, heart, liver, spleen, lungs, kidneys, stomach, intestine, muscle, and tumor) are collected, weighed, and the radioactivity is measured using a gamma counter.

• Data Analysis: The percentage of the injected dose per gram of tissue (%ID/g) is calculated for each organ.

Signaling Pathways and Experimental Workflows

NGR Peptide-CD13 Signaling Pathway

The binding of an NGR peptide to the CD13 receptor on endothelial cells can trigger intracellular signaling cascades that are involved in angiogenesis. While the complete signaling network is still under investigation, key pathways have been identified.

Caption: NGR peptide binding to CD13 can activate Ras-MAPK and PI3K pathways.

Experimental Workflow for Comparative Biodistribution

The following diagram illustrates a typical workflow for a comparative biodistribution study of linear and cyclic NGR peptides.

References

• 1. CD13/APN is activated by angiogenic signals and is essential for capillary tube formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships of linear and cyclic peptides containing the NGR tumor-homing motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Therapeutic Index of NGR-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

The Asn-Gly-Arg (NGR) peptide motif represents a promising strategy in targeted cancer therapy. It selectively binds to the aminopeptidase (B13392206) N (CD13) isoform overexpressed on the endothelial cells of tumor neovasculature.[1][2] This targeted delivery aims to enhance the therapeutic index of potent anticancer agents by increasing their concentration at the tumor site while minimizing systemic toxicity. This guide provides an objective comparison of the therapeutic index of two major classes of NGR-drug conjugates: NGR-human Tumor Necrosis Factor (NGR-hTNF) and NGR-anthracycline conjugates, supported by preclinical and clinical data.

The therapeutic index (TI) is a quantitative measure of a drug's safety, representing the ratio between the dose that produces a toxic effect and the dose that elicits a therapeutic effect.[3][4] A higher TI indicates a wider margin of safety. For NGR-drug conjugates, the goal is to significantly increase the TI compared to the unconjugated drug.

Comparative Analysis of NGR-Drug Conjugates

The following table summarizes the available quantitative data on the efficacy and toxicity of NGR-hTNF and NGR-anthracycline (Doxorubicin and Daunorubicin) conjugates, which are crucial for evaluating their therapeutic index.

Conjugate Class	Drug Payload	Model System	Efficacy Data	Toxicity Data	Therapeutic Index Insight
NGR-hTNF	Human Tumor Necrosis Factor-alpha (hTNF)	Human Clinical Trials (Phase I/II)	Efficacy: In a Phase II trial with chemotherapy for NSCLC, the Progression-Free Survival (PFS) at 8 months was 38% in the NGR-hTNF + chemo arm vs. 18% in the chemo-alone arm for non-squamous histology.[5] In refractory solid tumors, 29% of evaluable patients achieved stable disease. Effective Dose: Low doses (e.g., 0.8 µg/m²) have shown synergistic effects with chemotherapy.	Toxicity: The Maximum Tolerated Dose (MTD) as a single agent was established at 45 µg/m² (1-hour infusion), with dose-limiting toxicities (DLTs) being grade 3 infusion-related reactions. In combination with doxorubicin (B1662922), only 11% of adverse events were related to NGR-hTNF and were mild-to-moderate. Common side effects are transient grade 1/2 chills.[5]	Improved TI: NGR-hTNF can be safely administered at doses higher than the MTD of unconjugated TNF-α and shows antitumor activity at low doses, indicating a significantly improved therapeutic index over systemic TNF-α therapy.[1]
NGR-Anthracyclines	Doxorubicin (Dox) / Daunorubicin (Dau)	Preclinical (In Vitro & In Vivo)	Efficacy: NGR-Daunorubicin conjugate 1 showed a 37.7% tumor volume inhibition in a Kaposi's sarcoma xenograft model, compared to 18.6% for free Daunorubicin. NGR-Doxorubicin phospholipid nanoparticles resulted in 100% death of CD13-positive HT-1080 cells at 25 µM, whereas free Doxorubicin caused about 70% growth inhibition.	Toxicity: In a Kaposi's sarcoma model, mice treated with NGR-Daunorubicin conjugates showed no significant change in body weight, while the free Daunorubicin group experienced a significant decrease, indicating lower systemic toxicity for the conjugate. Preclinical studies on liposomal doxorubicin (a strategy to improve TI) show a higher LD50 (32 mg/kg) compared to free doxorubicin (17 mg/kg) in mice.	Improved TI: Preclinical data strongly suggest an enhanced therapeutic index. The conjugates exhibit superior tumor inhibition compared to the free drug at doses that cause fewer toxic side effects. The targeted delivery reduces the systemic exposure associated with anthracycline-induced cardiotoxicity.
NGR-hGCSF	Human Granulocyte Colony-Stimulating Factor (hGCSF)	N/A	Data not available.	Data not available.	The development and evaluation of NGR-hGCSF conjugates are not well-documented in publicly available literature. Therefore, a comparative assessment of its therapeutic index cannot be provided at this time.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of the presented data. Below are generalized protocols for key experiments cited in the evaluation of NGR-drug conjugates.

In Vitro Cytotoxicity Assay (MTT/XTT Assay)

This protocol is a standard method to assess the cytotoxic effect of NGR-drug conjugates on cancer cell lines.

• Cell Culture:

  • Culture CD13-positive (e.g., HT-1080 human fibrosarcoma) and CD13-negative (e.g., HT-29 human colon adenocarcinoma) cells in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, at 37°C in a 5% CO₂ incubator.

• Cell Seeding:

  • Harvest cells in their exponential growth phase and seed them into 96-well plates at a density of 2,500-5,000 cells per well.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Treatment with Conjugates:

  • Prepare serial dilutions of the NGR-drug conjugate, the unconjugated drug, and a vehicle control in culture medium.

  • Remove the old medium from the wells and add 100 µL of the prepared drug solutions.

  • Incubate the plates for a specified period (e.g., 72 hours).

• Cell Viability Assessment:

  • Add 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) solution to each well.

  • Incubate for 2-4 hours at 37°C. Living cells will metabolize the tetrazolium salt into a colored formazan (B1609692) product.

  • If using MTT, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance of each well using a microplate reader at a specific wavelength (e.g., 450-570 nm).

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the cell viability against the drug concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

In Vivo Tumor Xenograft Model

This protocol outlines the procedure for evaluating the anti-tumor efficacy and systemic toxicity of NGR-drug conjugates in an animal model.

• Animal Model:

  • Use immunodeficient mice (e.g., SCID or nude mice), 6-8 weeks old.

  • House the animals in a pathogen-free environment with access to food and water ad libitum.

• Tumor Cell Implantation:

  • Harvest cancer cells (e.g., Kaposi's Sarcoma cells) during their exponential growth phase.

  • Resuspend the cells in a sterile solution like PBS or Matrigel at a concentration of 1-5 x 10⁶ cells per 100 µL.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Treatment Protocol:

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

  • Randomly assign the mice to different treatment groups: vehicle control, unconjugated drug, and NGR-drug conjugate.

  • Administer the treatments intravenously or intraperitoneally according to a predetermined schedule (e.g., once or twice weekly).

• Efficacy and Toxicity Monitoring:

  • Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume (e.g., Volume = 0.5 x length x width²).

  • Monitor the body weight of the mice throughout the study as an indicator of systemic toxicity.

  • Observe the animals for any signs of distress or adverse effects.

• Endpoint and Analysis:

  • Euthanize the mice when the tumors reach a predetermined maximum size or at the end of the study period.

  • Excise the tumors and weigh them.

  • Collect major organs for histopathological analysis to assess drug-related toxicity.

  • Compare the tumor growth inhibition and changes in body weight between the different treatment groups to evaluate the therapeutic index.

Visualizations

Signaling Pathways and Mechanisms

Caption: Mechanism of NGR-conjugate targeting and action.

Experimental Workflow

References

• 1. Efficacy and toxicity of a high-dose G-CSF schedule for peripheral blood progenitor cell mobilization in healthy donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Granulocyte colony-stimulating factor: preclinical and clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel G-CSF conjugated anionic globular dendrimer: Preparation and biological activity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improving the Therapeutic Potential of G-CSF through Compact Circular PEGylation Based on Orthogonal Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Granulocyte‐colony stimulating factor administration for subfertile women undergoing assisted reproduction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to NGR-Based PET and SPECT Imaging Agents for Angiogenesis Research

For researchers, scientists, and drug development professionals, this guide provides a comprehensive side-by-side comparison of NGR-based Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging agents. These agents are pivotal for the non-invasive visualization and quantification of tumor angiogenesis, a critical process in cancer progression and a key target for novel therapies.

The asparagine-glycine-arginine (NGR) peptide motif has emerged as a highly specific ligand for targeting aminopeptidase (B13392206) N (APN/CD13), a cell surface receptor overexpressed on angiogenic endothelial cells and various tumor cells.[1][2][3][4] This targeted approach allows for the delivery of radionuclides to the tumor microenvironment, enabling high-contrast molecular imaging. This guide delves into the performance of various NGR-based radiopharmaceuticals, supported by experimental data, to aid in the selection of the most suitable imaging agent for preclinical and clinical research.

The NGR-CD13 Signaling Axis in Angiogenesis

The specific binding of NGR peptides to the CD13 receptor on tumor vasculature is the cornerstone of their application in molecular imaging.[2][5] Upon binding, the NGR-ligand complex can be internalized by the cell, allowing for the accumulation of the radiotracer within the target tissue.[2][6] An alternative mechanism involves the deamidation of asparagine in the NGR motif to isoaspartate-glycine-arginine (isoDGR), which can then bind to αvβ3 integrin, another key receptor in angiogenesis.[6]

Below is a diagram illustrating the targeting mechanism of NGR-based imaging agents.

Caption: Targeting mechanism of radiolabeled NGR peptides to the CD13/APN receptor on tumor endothelial cells.

Side-by-Side Comparison of NGR-Based PET Imaging Agents

PET offers superior spatial resolution and sensitivity compared to SPECT.[7][8][9] Several positron-emitting radionuclides, including Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu), have been successfully used to label NGR peptides.[1][3][10] The choice of chelator (e.g., NOTA, DOTA, NODAGA) plays a crucial role in the stability and in vivo performance of the radiotracer.[6]

Radiotracer	Peptide Structure	Chelator	Radionuclide	Tumor Model	Tumor Uptake (%ID/g)	Key Findings & Reference
⁶⁸Ga-NOTA-G₃-NGR	Cyclic NGR	NOTA	⁶⁸Ga	HT-1080 fibrosarcoma	3.5 ± 0.4 at 60 min p.i.	Exhibited rapid and specific tumor uptake with high tumor-to-background contrast.[7]
⁶⁸Ga-NODAGA-c(NGR)	Cyclic NGR	NODAGA	⁶⁸Ga	He/De and Ne/De rat tumors	Not specified	Demonstrated increased accumulation in kidneys and visualized both tumor types.[1]
⁶⁴Cu-DOTA-NGR2	Not specified	DOTA	⁶⁴Cu	Not specified	Not specified	A CD13-specific probe developed for PET imaging.[7]
⁶⁸Ga-DOTA-iNGR	Linear NGR with CendR motif	DOTA	⁶⁸Ga	HT-1080 tumors	~1.8 at 120 min p.i.	CendR motif modification enhanced tumor uptake and retention compared to ⁶⁸Ga-DOTA-NGR.[8]

Side-by-Side Comparison of NGR-Based SPECT Imaging Agents

SPECT imaging, while having lower resolution than PET, is more widely available and cost-effective. Technetium-99m (⁹⁹mTc) is the most commonly used radionuclide for SPECT due to its ideal decay characteristics and availability from a generator system.[11]

Radiotracer	Peptide Structure	Chelator/Linker	Radionuclide	Tumor Model	Tumor Uptake (%ID/g)	Key Findings & Reference
⁹⁹mTc-cNGR	Cyclic NGR (disulfide bond)	Direct labeling	⁹⁹mTc	HepG2 hepatoma	3.26 ± 0.63 at 8 h p.i.	Showed significant tumor uptake with dominant renal and hepatic clearance.[8]
⁹⁹mTc-MAG₃-PEG₈-cNGR	Cyclic NGR (amide bond)	MAG₃-PEG₈	⁹⁹mTc	A549, PC-3, OVCAR-3	Not specified	PEGylation aimed to improve peptide stability and hydrophilicity.[8]
¹¹¹In-coNGR	Cyclic NGR (backbone cyclization)	DTPA	¹¹¹In	Myocardial Infarction	Not specified	Displayed higher stability and uptake in infarcted areas compared to disulfide-cyclized cNGR.[12]
¹¹¹In-co(NGR)₄	Tetrameric cyclic NGR	DTPA	¹¹¹In	Myocardial Infarction	Not specified	Showed significantly higher specific uptake in infarcted myocardium compared to the monomeric version.[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are generalized experimental workflows for the radiolabeling and in vivo evaluation of NGR-based imaging agents.

General Radiolabeling Workflow

The following diagram outlines the typical steps involved in the radiolabeling of NGR peptides.

Caption: A generalized workflow for the radiolabeling of NGR peptides for PET or SPECT imaging.

¹⁸F-Labeling of NGR Peptides: While less common for peptides, Fluorine-18 can be used for labeling and offers the advantage of a longer half-life, which is beneficial for imaging processes with slower kinetics.[6]

In Vivo Imaging and Biodistribution Studies

A typical experimental workflow for preclinical evaluation of a novel NGR-based imaging agent is depicted below.

Caption: A standard workflow for the in vivo evaluation of radiolabeled NGR peptides in animal models.

Concluding Remarks

NGR-based PET and SPECT imaging agents are powerful tools for the non-invasive assessment of tumor angiogenesis.[1][3] PET agents, particularly those labeled with ⁶⁸Ga, generally offer higher resolution and sensitivity, making them well-suited for detailed preclinical studies and clinical translation.[9][13] SPECT agents, primarily those labeled with ⁹⁹mTc, provide a more accessible and cost-effective option for routine imaging.[8]

The development of multimeric and heterodimeric NGR peptides, which can target multiple receptors or present multiple binding sites, holds promise for further enhancing tumor uptake and retention, thereby improving image quality and diagnostic accuracy.[6][10][14] As research in this field continues, these advanced imaging agents will undoubtedly play an increasingly important role in the development and monitoring of anti-angiogenic therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NGR-Based Radiopharmaceuticals for Angiogenesis Imaging: A Preclinical Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Research Progress of Radiolabeled Asn-Gly-Arg (NGR) Peptides for Imaging and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Research Progress of Radiolabeled Asn-Gly-Arg (NGR) Peptides for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 68Ga-Labeled Cyclic NGR Peptide for MicroPET Imaging of CD13 Receptor Expression [mdpi.com]
• 10. Radiolabeled NGR-Based Heterodimers for Angiogenesis Imaging: A Review of Preclinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. SPECT Imaging Agents for Detecting Cerebral β-Amyloid Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Use of Cyclic Backbone NGR-Based SPECT to Increase Efficacy of Postmyocardial Infarction Angiogenesis Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Head-to-Head Comparison between Peptide-Based Radiopharmaceutical for PET and SPECT in the Evaluation of Neuroendocrine Tumors: A Systematic Review | MDPI [mdpi.com]
• 14. Radiolabeled NGR-Based Heterodimers for Angiogenesis Imaging: A Review of Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to New NGR Peptide Analogs Versus Established Sequences for Targeted Cancer Therapy

This guide provides an objective comparison of novel asparagine-glycine-arginine (NGR) peptide analogs against established sequences, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance backed by experimental data. The NGR peptide motif is a key ligand for targeted cancer therapy due to its specific affinity for aminopeptidase (B13392206) N (APN/CD13), a receptor significantly upregulated on the endothelial cells of tumor neovasculature and various cancer cells.[1][2]

Performance Comparison: Established vs. New NGR Peptide Analogs

The development of NGR-based therapeutic and imaging agents has led to the exploration of various analogs to enhance binding affinity, stability, and in vivo efficacy. A primary distinction in NGR peptide design is between linear and cyclic structures.

Cyclic vs. Linear NGR Peptides: Experimental evidence consistently demonstrates that cyclic NGR peptides exhibit superior performance compared to their linear counterparts.[1] Cyclization confers conformational rigidity, which pre-organizes the peptide for optimal binding to its receptor, leading to significantly higher binding affinity and stability.[1][3] For instance, the cyclic peptide CNGRC-TNF showed over 10-fold higher anti-tumor activity than its linear counterpart, GNGRG-TNF.[3] Similarly, a novel cyclic analog, cKNGRE, which avoids potentially unstable disulfide bridges, displayed a 3.6-fold greater affinity for CD13-positive cancer cells than its linear equivalent, KNGRG.[1][4]

Dual-Targeting Capabilities: A fascinating aspect of NGR peptides is their ability to spontaneously deamidate, converting the asparagine (Asn) residue to an isoaspartate (isoAsp) derivative.[5][6] This creates the isoDGR motif, which is a ligand for RGD-binding integrins, another class of receptors crucial for tumor angiogenesis and metastasis.[5][6] This conversion provides a secondary targeting mechanism, potentially broadening the therapeutic impact of NGR-based agents.[2]

Quantitative Data Summary

The following tables summarize key performance data from preclinical studies, comparing different NGR peptide analogs.

Table 1: Binding Affinity and In Vitro Cytotoxicity

Peptide/Conjugate	Sequence/Structure	Cell Line (CD13 Status)	Assay Type	Result	Reference(s)
Established Cyclic	c(CNGRC)	HT-1080 (CD13+)	Competition Assay	Binds specifically to CD13-positive cells	[5][7]
Established Linear	GNGRG-TNF	Animal Models	Antitumor Efficacy	Lower anti-tumor activity than CNGRC-TNF	[3]
New Cyclic Analog	cKNGRE-OG	HT-1080 (CD13+)	Flow Cytometry	EC50 = 61.0 µM (3.6-fold higher affinity than linear)	[4]
New Linear Analog	KNGRG-OG	HT-1080 (CD13+)	Flow Cytometry	EC50 = 219.9 µM	[4]
Cyclic Conjugate	cNGR-LTSL (Liposome)	HT-1080 (CD13+)	Flow Cytometry	EC50 = 6.2 µM (~10-fold higher avidity than free peptide)	[4]
Linear Conjugate	KNGRG-LTSL (Liposome)	HT-1080 (CD13+)	Flow Cytometry	EC50 = 21.5 µM	[4]
Cyclic Dau Conjugate	Cyclic NGR-Daunomycin Conjugates	HT-1080 (CD13+), HT-29 (CD13-)	Cytotoxicity Assay	Higher antitumor activity on both cell lines compared to branching versions	[5][8]

Table 2: In Vivo Tumor Targeting and Efficacy

Peptide/Conjugate	Animal Model	Imaging/Therapeutic Agent	Key Finding	Reference(s)
Established Cyclic	Tumor-bearing mice	TNF-α (NGR-TNF)	>10-fold higher anti-tumor activity than linear GNGRG-TNF. NGR-TNF has undergone Phase I-III clinical trials.	[2][3]
Established Linear	Tumor-bearing mice	TNF-α (GNGRG-TNF)	Can target tumors, but to a lesser extent than CNGRC-TNF.	[3]
Radiolabeled Dimer	Ovarian Cancer Xenograft (ES2, CD13+)	68Ga-DOTA-c(NGR)2	High tumor uptake (Tumor/Background ratio of 10.30±0.26 at 1h).	[9]
Radiolabeled Internalizing	HT1080 Xenograft (CD13+)	68Ga-DOTA-iNGR	1.6-fold higher tumor uptake at 1h post-injection compared to 68Ga-DOTA-NGR.	[10]
Radiolabeled Standard	HT1080 Xenograft (CD13+)	68Ga-DOTA-NGR	Tumor uptake of 1.91 ± 0.32 %ID/g at 1h post-injection.	[10]

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms of action and experimental processes is crucial for understanding the application of NGR peptides.

Caption: NGR peptide targeting, internalization, and subsequent drug action.

Caption: Step-by-step workflow from synthesis to in vivo testing.

Experimental Protocols

Reproducible and rigorous experimental methods are fundamental for the evaluation of NGR-targeted therapies.

Peptide Synthesis and Characterization

• Objective: To synthesize and purify linear and cyclic NGR peptides.

• Protocol:

  • Solid-Phase Peptide Synthesis (SPPS): Peptides are synthesized on a solid support (e.g., Rink Amide resin) using standard Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.[1]

  • Cleavage: For linear peptides, the peptide is cleaved from the resin, and protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid, triisopropylsilane, and water).[1]

  • Cyclization: For cyclic peptides (e.g., CNGRC), disulfide bonds are formed between cysteine residues, often through air oxidation in a basic buffer. For non-disulfide cyclic peptides (e.g., cKNGRE), cyclization can be achieved via amide bond formation between the side chains of lysine (B10760008) and a C-terminal glutamic acid.[4]

  • Purification: Crude peptides are purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterization: The identity and purity of the final products are confirmed using mass spectrometry (e.g., MALDI-TOF or ESI-MS).[2][4]

In Vitro Binding Affinity Assays

• Objective: To quantify the binding affinity of NGR peptides to CD13-expressing cells.

• Protocol (Flow Cytometry):

  • Cell Culture: Culture CD13-positive (e.g., HT-1080 human fibrosarcoma) and CD13-negative (e.g., HT-29 human colon adenocarcinoma or MCF7 breast cancer) cell lines.[4][5]

  • Peptide Labeling: Conjugate the NGR peptides with a fluorescent probe (e.g., Oregon Green, FITC).[4]

  • Incubation: Incubate the cells with increasing concentrations of the fluorescently labeled NGR peptides.

  • Analysis: Analyze the cells using a flow cytometer to measure the mean fluorescence intensity, which correlates with the amount of bound peptide.

  • Data Analysis: Determine the half-maximal effective concentration (EC50) by plotting fluorescence intensity against peptide concentration. A lower EC50 value indicates higher binding affinity.[4]

In Vitro Cytotoxicity Assay

• Objective: To determine the cytotoxic effect of NGR peptide-drug conjugates.

• Protocol (e.g., MTT Assay):

  • Cell Seeding: Seed CD13-positive and CD13-negative cells in 96-well plates and allow them to adhere.

  • Treatment: Treat the cells with various concentrations of the NGR-drug conjugate, the free drug, and the unconjugated peptide as controls.

  • Incubation: Incubate the cells for a specified period (e.g., 48-72 hours).

  • MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by viable cells.

  • Solubilization: Solubilize the formazan crystals with a solvent (e.g., DMSO).

  • Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

  • Data Analysis: Calculate the cell viability as a percentage relative to untreated controls and determine the IC50 (half-maximal inhibitory concentration) value.

In Vivo Tumor Targeting and Therapeutic Efficacy

• Objective: To evaluate the tumor-homing ability and anti-tumor efficacy of NGR-drug conjugates in an animal model.

• Protocol:

  • Animal Model: Establish tumor xenografts by subcutaneously injecting human cancer cells (e.g., HT-1080) into immunocompromised mice.

  • Biodistribution (Imaging): For imaging studies, intravenously inject radiolabeled NGR peptides (e.g., 68Ga-NGR) into tumor-bearing mice. Perform PET/SPECT imaging at various time points to visualize tumor uptake and clearance from other organs.[9][10]

  • Therapeutic Efficacy: Once tumors reach a specified volume, randomize mice into treatment groups (e.g., NGR-drug conjugate, free drug, vehicle control).[1]

  • Treatment Administration: Administer treatments intravenously or intraperitoneally according to the study design.

  • Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular intervals. Monitor animal body weight as an indicator of systemic toxicity.[1]

  • Endpoint Analysis: At the end of the study, excise tumors and major organs for ex vivo imaging, histological analysis, or to confirm targeting and assess off-target toxicity.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Structure-activity relationships of linear and cyclic peptides containing the NGR tumor-homing motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and in vitro evaluation of cyclic NGR peptide targeted thermally sensitive liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NGR-peptide−drug conjugates with dual targeting properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of NGR peptide-based agents for tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. NGR-peptide-drug conjugates with dual targeting properties - Repository of the Academy's Library [real.mtak.hu]
• 9. Synthesis and evaluation of 68Ga-labeled dimeric cNGR peptide for PET imaging of CD13 expression with ovarian cancer xenograft - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NGR-Based Radiopharmaceuticals for Angiogenesis Imaging: A Preclinical Review [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of NGR Peptides: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of laboratory reagents are paramount to ensuring a safe and compliant work environment. NGR peptides, which contain the asparagine-glycine-arginine (NGR) motif, are instrumental in targeting aminopeptidase (B13392206) N (CD13) on tumor cells for imaging and therapeutic applications.[1][2] While their toxicological properties have not been thoroughly investigated, it is crucial to handle and dispose of them with care, treating them as potentially hazardous chemical waste.[3][4]

Immediate Safety and Handling Protocols

Before commencing any disposal procedure, a comprehensive hazard assessment is essential. All handling of NGR peptides, particularly in their lyophilized powder form, should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation risks.[3][5] Adherence to personal protective equipment (PPE) guidelines is mandatory.

PPE Component	Specification	Purpose
Gloves	Chemical-resistant (e.g., nitrile)	Prevents skin contact.
Eye Protection	Safety goggles or face shield	Protects eyes from splashes or dust.[5]
Lab Coat	Standard buttoned lab coat	Protects skin and clothing from contamination.[4]

Step-by-Step Disposal Procedures

The proper disposal of NGR peptide waste is contingent on its physical state (liquid or solid) and must always be in accordance with your institution's specific Environmental Health and Safety (EHS) guidelines.[6][7] Never dispose of peptide waste down the drain or in regular trash.[4][6][8]

Liquid Waste Disposal

Liquid waste includes unused NGR peptide solutions, reaction mixtures, and contaminated buffers.

• Segregation and Collection : Collect all liquid waste containing NGR peptides in a designated, leak-proof, and chemically compatible container.[4] This container should be clearly labeled as "Hazardous Waste" and specify "NGR Peptide Waste."

• Chemical Inactivation (Optional and Guideline-Dependent) : Some institutional protocols may require the chemical inactivation of peptide waste before disposal. This often involves hydrolysis using a strong acid or base.[8]

  • Acid Hydrolysis : In a chemical fume hood, slowly add the liquid peptide waste to a 1 M solution of hydrochloric acid (HCl).

  • Base Hydrolysis : Alternatively, slowly add the waste to a 1 M solution of sodium hydroxide (B78521) (NaOH).

  • A common practice is to use a 1:10 ratio of waste to inactivation solution and allow it to stand for at least 24 hours to ensure complete degradation.[8]

• Neutralization : If chemical inactivation is performed, the resulting solution must be neutralized to a pH between 6.0 and 8.0 before final collection.[8]

• Final Disposal : Transfer the collected (and if applicable, inactivated and neutralized) liquid waste to your institution's hazardous waste management service for pickup and disposal, typically through incineration.[8]

Solid Waste Disposal

Solid waste encompasses items such as contaminated gloves, pipette tips, vials, and absorbent paper.[4][8]

• Segregation : Collect all solid waste contaminated with NGR peptide in a dedicated, clearly labeled, leak-proof hazardous waste container.[8]

• Labeling : The container must be labeled as "Hazardous Waste" and list "NGR Peptide" as the contaminant.[8]

• Storage : Store the sealed container in a designated hazardous waste accumulation area.[8]

• Disposal : Arrange for pickup and disposal through your institution's certified hazardous waste management service.[8]

Experimental Protocols Cited

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of NGR peptide waste, from initial handling to final disposition.

Workflow for the proper disposal of NGR peptide waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. NGR Peptide - CD Bioparticles [cd-bioparticles.net]
• 3. eurogentec.com [eurogentec.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. puretidestherapy.com [puretidestherapy.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling NGR Peptides

This guide provides crucial safety protocols and logistical procedures for researchers, scientists, and drug development professionals working with NGR (Asn-Gly-Arg) peptides. Adherence to these guidelines is essential for ensuring personal safety, maintaining experimental integrity, and complying with laboratory safety standards. NGR peptides are frequently used in targeted drug delivery research due to their affinity for aminopeptidase (B13392206) N (APN/CD13), which is often overexpressed on tumor cells.[1][2][3][4] While the peptide sequence itself may have a low hazard profile, synthetic peptides are typically supplied as lyophilized powders and may be complexed with residual reagents from the purification process, such as Trifluoroacetic acid (TFA), which is corrosive and requires specific handling precautions.[5] The primary risks involve inhalation of the fine, easily aerosolized powder and skin or eye contact.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.[6] The following table summarizes the recommended equipment for handling NGR peptides.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant disposable gloves (Nitrile is a standard recommendation).[6] For prolonged contact or when handling solutions with corrosive reagents like TFA, consider heavier-duty gloves such as butyl rubber or neoprene.[5]	Protects skin from contact with the peptide and potentially corrosive residual chemicals. Change gloves immediately if they become contaminated.[6]
Eye Protection	Chemical safety goggles meeting ANSI Z87.1 standard.[7] A face shield is recommended when handling larger quantities of reconstituted solution or the lyophilized powder.[5]	Protects against accidental splashes of solutions and contact with airborne peptide particles.[5][6]
Body Protection	A fully buttoned lab coat, long pants, and closed-toe shoes are mandatory.[5][8]	Provides a barrier against accidental spills and contamination of personal clothing.[6]
Respiratory Protection	A NIOSH-approved respirator may be necessary when weighing or handling the lyophilized powder, especially in large quantities or outside of a dedicated ventilation system.[5]	Prevents inhalation of fine peptide particles, which can be allergenic or immunogenic.[5] All handling of lyophilized powders should ideally be done in a fume hood or biosafety cabinet.[6]

Operational Plan: Step-by-Step Handling Procedure

Proper handling is critical to maintain the integrity of the peptide and ensure the safety of laboratory personnel.[5] Always review the specific Safety Data Sheet (SDS) for the NGR peptide product you are using before beginning work.[6]

• Preparation : Before handling, ensure the designated work area, such as a chemical fume hood or a well-ventilated space, is clean and uncluttered.[5] Keep a chemical spill kit readily accessible.[6]

• Donning PPE : Put on all required PPE as outlined in the table above.

• Weighing : When weighing the lyophilized powder, do so within a chemical fume hood or other ventilated enclosure to minimize the risk of creating and inhaling dust.[5][6]

• Reconstitution : Add the appropriate sterile solvent slowly to the vial containing the lyophilized peptide.[9] Keep the vial capped while mixing to avoid splashes. Mix gently to maintain peptide stability; do not shake vigorously.[9]

• Storage : Store the lyophilized peptide and reconstituted solutions according to the manufacturer's instructions, typically at -20°C or -80°C for long-term storage.[9][10] To avoid repeated freeze-thaw cycles, which can degrade the peptide, store reconstituted solutions in aliquots.[6][9]

Emergency Action Plan

In case of accidental exposure, follow these immediate first-aid measures.

Exposure Route	First-Aid Procedure
Skin Contact	Immediately rinse the affected area with soap and copious amounts of water for at least 15 minutes.[6][10] Seek medical attention if irritation develops.[10]
Eye Contact	Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes at an eyewash station, holding the eyelids open.[6][10] Seek immediate medical attention.
Inhalation	Move the affected individual to fresh air immediately.[6][10] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek medical attention.[10]
Ingestion	Wash out the mouth with water, provided the person is conscious.[10] Do NOT induce vomiting.[10] Seek medical attention.

Disposal Plan

Proper disposal of NGR peptide and associated materials is crucial to prevent environmental contamination and ensure laboratory safety. All waste must be handled in accordance with local, state, and federal regulations.[9][10]

Waste Type	Disposal Procedure
Unused/Expired Lyophilized Peptide	Dispose of as hazardous chemical waste. Do not discard in regular trash.[5]
Liquid Waste (Peptide Solutions)	Collect in a designated, clearly labeled, and leak-proof hazardous waste container.[11] Chemical inactivation (e.g., using a 10% bleach solution or 1M HCl/NaOH) may be an option, but you must follow your institution's specific EHS guidelines for peptide waste.[11][12]
Contaminated Labware (Pipette tips, tubes, vials)	Dispose of in a designated solid hazardous waste container.[5]
Contaminated PPE (Gloves, etc.)	Remove gloves and other disposable PPE using a technique that avoids skin contact and dispose of them in the designated solid hazardous waste container.[5]

Experimental Workflow: Safe Handling and Disposal of NGR Peptide

The following diagram illustrates the logical workflow for the safe handling and disposal of NGR peptide in a laboratory setting.

Workflow for the safe handling and disposal of NGR peptide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. NGR Peptide - CD Bioparticles [cd-bioparticles.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide24.store [peptide24.store]
• 7. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. puretidestherapy.com [puretidestherapy.com]
• 10. eurogentec.com [eurogentec.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]